6-Bromo-3-methyl-1H-indazole

• CAS: 7746-27-2

Core Science & Biosynthesis

6-Bromo-3-methyl-1H-indazole physical and chemical properties

An In-Depth Technical Guide to 6-Bromo-3-methyl-1H-indazole: Properties, Synthesis, and Applications in Drug Discovery

Authored by a Senior Application Scientist

This guide provides a comprehensive technical overview of 6-Bromo-3-methyl-1H-indazole, a heterocyclic compound of significant interest in medicinal chemistry. We will delve into its core physicochemical properties, established synthetic routes, characteristic reactivity, and its pivotal role as a versatile building block in the development of novel therapeutic agents. This document is intended for researchers, chemists, and professionals in the field of drug discovery and development.

Introduction: The Significance of the Indazole Scaffold

The indazole nucleus, a bicyclic aromatic heterocycle, is recognized as a "privileged structure" in medicinal chemistry. Its unique electronic properties and ability to participate in various non-covalent interactions, particularly hydrogen bonding, make it a cornerstone in the design of biologically active molecules.[1][2] Indazole-containing compounds have demonstrated a wide spectrum of pharmacological activities, including potent anti-cancer, anti-inflammatory, and antimicrobial effects.[2][3]

Within this important class of compounds, 6-Bromo-3-methyl-1H-indazole serves as a critical intermediate. The strategic placement of the bromine atom at the C6 position provides a reactive handle for a variety of cross-coupling reactions, while the methyl group at C3 influences the molecule's steric and electronic profile. This substitution pattern allows for the systematic and diverse functionalization of the indazole core, enabling the exploration of structure-activity relationships (SAR) essential for modern drug discovery.[3]

Physicochemical and Structural Characteristics

The fundamental properties of 6-Bromo-3-methyl-1H-indazole are summarized below. Accurate characterization is the bedrock of reproducible chemical synthesis and biological evaluation.

Property	Value	Source
Molecular Formula	C₈H₇BrN₂	[PubChem][4]
Molecular Weight	211.06 g/mol	[PubChem][4]
CAS Number	7746-27-2	[PubChem][4]
IUPAC Name	6-bromo-3-methyl-1H-indazole	[PubChem][4]
Appearance	Solid	[Sigma-Aldrich][5]
InChI	InChI=1S/C8H7BrN2/c1-5-7-3-2-6(9)4-8(7)11-10-5/h2-4H,1H3,(H,10,11)	[PubChem][4]
InChIKey	PUVRYFUBGFMXMW-UHFFFAOYSA-N	[PubChem][4]
SMILES	CC1=NNc2cc(Br)ccc12	[PubChem][6]

Analytical Characterization

Confirmation of the structure and purity of 6-Bromo-3-methyl-1H-indazole is typically achieved through a combination of standard analytical techniques:

• Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H NMR and ¹³C NMR are used to confirm the molecular structure, including the positions of the bromo and methyl substituents on the indazole ring.[7]

• Mass Spectrometry (MS): Techniques such as Gas Chromatography-Mass Spectrometry (GC-MS) are employed to verify the molecular weight and fragmentation pattern, confirming the compound's identity.[3][4]

• Infrared (IR) Spectroscopy: IR spectroscopy can identify characteristic functional group vibrations within the molecule.[7]

Synthesis and Chemical Reactivity

The synthesis of substituted indazoles is a well-established area of organic chemistry. The reactivity of the indazole core, particularly at its nitrogen atoms and the bromine-substituted carbon, underpins its utility as a synthetic intermediate.

General Synthetic Workflow

A common and scalable method for synthesizing 6-bromo-1H-indazoles involves the diazotization of a substituted aniline followed by an intramolecular cyclization. This process is robust and suitable for large-scale production.[8]

Caption: General workflow for the synthesis of 6-Bromo-1H-indazole.

Reactivity and Further Functionalization

The true value of 6-Bromo-3-methyl-1H-indazole lies in its versatile reactivity:

• N-Alkylation: The indazole ring possesses two nitrogen atoms (N1 and N2) that can be alkylated. Direct alkylation often leads to a mixture of N1 and N2 substituted regioisomers.[9] Achieving regioselectivity is a key challenge and an area of active research, with reaction conditions (e.g., choice of base and solvent) playing a crucial role in directing the substitution to the desired nitrogen.[9]

• Palladium-Catalyzed Cross-Coupling: The C6-bromo substituent is a prime site for transformations via palladium-catalyzed reactions such as Suzuki, Heck, and Sonogashira couplings. These reactions allow for the introduction of a wide array of aryl, heteroaryl, and alkyl groups, providing a powerful tool for generating molecular diversity.[10]

• Halogenation: Further functionalization can be achieved through reactions like iodination at the C3 position (if starting from 6-bromo-1H-indazole), creating an additional handle for subsequent coupling reactions.[10]

Applications in Drug Discovery and Medicinal Chemistry

6-Bromo-3-methyl-1H-indazole and its parent scaffold, 6-bromo-1H-indazole, are pivotal intermediates in the synthesis of numerous compounds with therapeutic potential.

• Kinase Inhibitors: Many indazole derivatives have been developed as potent kinase inhibitors for cancer therapy.[2][8] The indazole core often serves as a hinge-binding motif, interacting with the ATP-binding site of kinases. The substituents installed via the bromo-handle are crucial for achieving potency and selectivity.

• Antimicrobial Agents: The indazole scaffold has been incorporated into novel compounds evaluated for their antibacterial and antifungal properties.[3] The lipophilicity and electronic properties imparted by the bromine atom can enhance the compound's ability to penetrate microbial cell membranes.[3]

• Anti-inflammatory and Neurodegenerative Disease Research: The broad biological activity of indazoles extends to other therapeutic areas, with derivatives being investigated for anti-inflammatory and other effects.[2]

Safety and Handling

As with any laboratory chemical, proper handling of 6-Bromo-3-methyl-1H-indazole is essential.

• GHS Hazard Classification: The compound is classified with several hazards.[4]

  • H302: Harmful if swallowed.

  • H315: Causes skin irritation.

  • H319: Causes serious eye irritation.

  • H335: May cause respiratory irritation.

• Precautions for Safe Handling:

  • Work in a well-ventilated area or a chemical fume hood.[11][12]

  • Wear appropriate personal protective equipment (PPE), including safety goggles, gloves, and a lab coat.[12][13]

  • Avoid breathing dust and prevent contact with skin and eyes.[11][13]

  • Store in a tightly closed container in a dry, cool place away from incompatible materials such as strong oxidizing agents.[11]

Experimental Protocol: Synthesis of 6-Bromo-1H-indazole

The following protocol is a representative example for the synthesis of the parent 6-bromo-1H-indazole scaffold, adapted from a scalable method.[8] This procedure illustrates the core chemical transformations involved.

Objective: To synthesize 6-Bromo-1H-indazole from 4-bromo-2-methylaniline.

Materials:

• 4-bromo-2-methylaniline

• Chloroform

• Acetic anhydride

• Potassium acetate

• Isoamyl nitrite

• Concentrated hydrochloric acid (HCl)

• 50% aqueous sodium hydroxide (NaOH)

• Heptane

Procedure:

• Step 1: Acetylation: In a suitable reaction vessel, dissolve 4-bromo-2-methylaniline in chloroform. Cool the solution and add acetic anhydride dropwise, ensuring the temperature is maintained below 40°C.

• Step 2: Cyclization: To the resulting mixture, add potassium acetate followed by the slow addition of isoamyl nitrite. Heat the mixture to reflux (approx. 68°C) and maintain for 20 hours.

• Step 3: Work-up and Hydrolysis: After the reaction is complete, cool the mixture to room temperature. Remove the volatile components under reduced pressure. Add water to the residue, followed by concentrated hydrochloric acid. Heat the mixture to 50-55°C to facilitate hydrolysis.

• Step 4: Isolation and Purification: Cool the acidic mixture. Carefully adjust the pH to approximately 11 by adding a 50% aqueous solution of sodium hydroxide. Evaporate the solvent. The resulting solid is then slurried with heptane, filtered, and dried under vacuum to yield the final product, 6-Bromo-1H-indazole.

Causality: The acetylation step protects the aniline nitrogen and activates the molecule for the subsequent diazotization by isoamyl nitrite. The potassium acetate acts as a base in the cyclization step. The final hydrolysis removes the acetyl group to yield the 1H-indazole.

Conclusion

6-Bromo-3-methyl-1H-indazole is more than just a chemical compound; it is a versatile tool for innovation in pharmaceutical research. Its well-defined physicochemical properties, established synthetic pathways, and diverse reactivity make it an invaluable starting material for creating libraries of novel compounds. The ability to leverage the bromo-substituent for complex molecular architectures ensures that this indazole derivative will continue to be a key player in the ongoing quest for new and effective medicines.

References

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• ChemSynthesis. 6-bromo-3-ethyl-1-methyl-1H-indazole - C10H11BrN2, density, melting point, boiling point, structural formula, synthesis. Available from: [Link]

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• ResearchGate. Synthesis of 6-bromo-1-cyclopentyl-1H-indazole-4-carboxylic.... Available from: [Link]

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An In-Depth Technical Guide to 6-Bromo-3-methyl-1H-indazole: Properties, Synthesis, and Applications in Drug Discovery

Introduction

The indazole scaffold is a cornerstone in medicinal chemistry, recognized as a "privileged structure" due to its prevalence in a multitude of biologically active compounds.[1][2][3] This bicyclic aromatic heterocycle, consisting of a benzene ring fused to a pyrazole ring, serves as a versatile template for the design of novel therapeutic agents targeting a wide array of diseases.[2][3] Among the vast library of indazole derivatives, 6-Bromo-3-methyl-1H-indazole emerges as a particularly valuable building block for drug discovery and development professionals.

The strategic placement of the bromine atom at the 6-position and a methyl group at the 3-position provides two distinct points for chemical modification. The bromine atom is an excellent handle for modern cross-coupling reactions, enabling the introduction of diverse molecular fragments, while the methyl group influences the molecule's steric and electronic properties. This inherent versatility makes 6-Bromo-3-methyl-1H-indazole a crucial intermediate in the synthesis of complex molecules, most notably kinase inhibitors for oncology.[4]

This technical guide offers a comprehensive overview of 6-Bromo-3-methyl-1H-indazole, designed for researchers, chemists, and drug development scientists. We will delve into its core physicochemical properties, provide a detailed and rationalized synthesis protocol, explore its critical applications in medicinal chemistry, and outline essential safety and handling procedures.

Physicochemical Properties and Key Identifiers

A thorough understanding of a compound's fundamental properties is paramount for its effective use in a laboratory setting. The key identifiers and physicochemical data for 6-Bromo-3-methyl-1H-indazole are summarized below.

Property	Value	Source(s)
Molecular Formula	C₈H₇BrN₂	[5][6][7][8]
Molecular Weight	211.06 g/mol	[5][6][7]
CAS Number	7746-27-2 / 90221-46-8	[5][6][9][10]
IUPAC Name	6-bromo-3-methyl-1H-indazole	[5][8]
Appearance	Solid / Crystalline Powder	[11]
SMILES	CC1=NNc2cc(Br)ccc12	[5][10]
InChIKey	PUVRYFUBGFMXMW-UHFFFAOYSA-N	[5][10]

Synthesis and Mechanistic Rationale

The efficient and scalable synthesis of 6-Bromo-3-methyl-1H-indazole is critical for its application in pharmaceutical development. The most common and robust methodologies rely on the diazotization of a substituted aniline followed by an intramolecular cyclization. This approach is favored for its reliability and adaptability to large-scale production.[4]

Experimental Protocol: Synthesis from 4-Bromo-2-methylaniline

This protocol details a well-established procedure for synthesizing the indazole core, adapted from large-scale synthesis methodologies.[4]

Step 1: Acetylation of 4-Bromo-2-methylaniline

• In a suitable reaction vessel, dissolve 4-bromo-2-methylaniline (1.0 eq.) in a suitable solvent such as chloroform or glacial acetic acid.

• Cool the solution in an ice bath to 0-5 °C.

• Slowly add acetic anhydride (1.1 eq.) dropwise, ensuring the internal temperature does not exceed 40 °C.

• Stir the mixture for 1-2 hours at room temperature until the reaction is complete (monitored by TLC).

• Causality: The acetylation step is crucial for protecting the primary amine. This prevents the amine from undergoing undesired side reactions during the subsequent diazotization step, thereby directing the reaction towards the desired cyclization pathway.

Step 2: Diazotization and Intramolecular Cyclization

• To the reaction mixture from Step 1, add potassium acetate (0.2 eq.).

• Slowly add isoamyl nitrite (2.0 eq.) while maintaining the temperature below 30 °C.

• Heat the mixture to reflux (approx. 65-70 °C) and maintain for 18-20 hours. The reaction progress should be monitored by HPLC or TLC.

• Causality: Isoamyl nitrite is the diazotizing agent, which reacts with the acetylated aniline in the presence of an acid source to form a diazonium salt intermediate. The subsequent heating provides the energy required for the intramolecular cyclization, where the diazonium group is attacked by the aromatic ring, leading to the formation of the indazole ring system. Potassium acetate acts as a base to facilitate the reaction.

Step 3: Hydrolysis and Work-up

• After cooling the reaction mixture to room temperature, remove the volatile components under reduced pressure.

• Add concentrated hydrochloric acid to the residue and heat the mixture to 50-60 °C to hydrolyze the acetyl group.

• Cool the acidic solution to 20 °C and basify to a pH of ~11 by the slow addition of a 50% aqueous sodium hydroxide solution. This will precipitate the crude product.

• Causality: The acidic work-up serves to remove the N-acetyl protecting group. The subsequent basification neutralizes the excess acid and deprotonates the indazole, causing it to precipitate out of the aqueous solution, allowing for its isolation.

Step 4: Isolation and Purification

• Filter the precipitated solid and wash thoroughly with water to remove inorganic salts.

• Slurry the crude solid in a non-polar solvent like heptane to remove organic impurities.

• Filter the solid and dry it under vacuum at 40-50 °C to yield the final product, 6-Bromo-1H-indazole (a precursor which can be methylated at the 3-position in subsequent steps).

• Causality: The heptane slurry is an effective purification method for removing non-polar, organic-soluble impurities, resulting in a product of higher purity suitable for subsequent synthetic transformations.

Synthesis Workflow Diagram

The following diagram illustrates the key stages of the synthesis process.

Caption: Generalized synthesis workflow for the 6-Bromo-indazole core.

Applications in Medicinal Chemistry and Drug Development

6-Bromo-3-methyl-1H-indazole is not typically an active pharmaceutical ingredient (API) itself but rather a high-value intermediate. Its structure is strategically designed for further elaboration into more complex, biologically active molecules.

• Kinase Inhibitor Synthesis: The indazole core is a well-established scaffold for ATP-competitive kinase inhibitors, which are a major class of anti-cancer drugs. The 6-bromo substituent is particularly valuable as it serves as a key attachment point for moieties that can interact with the solvent-exposed region of the kinase active site. This is typically achieved via Suzuki, Stille, or Buchwald-Hartwig cross-coupling reactions.[4]

• Structure-Activity Relationship (SAR) Studies: The bromine atom allows for the systematic exploration of SAR. By replacing the bromine with a wide variety of functional groups, medicinal chemists can fine-tune a compound's potency, selectivity, and pharmacokinetic properties (ADME - Absorption, Distribution, Metabolism, and Excretion).

• Broader Therapeutic Potential: While prominent in oncology, indazole derivatives have demonstrated a vast range of biological activities, including anti-inflammatory, antibacterial, and antidiabetic properties.[2][12] The availability of versatile building blocks like 6-Bromo-3-methyl-1H-indazole facilitates the exploration of this scaffold for new therapeutic applications.

Safety, Handling, and Storage

As with any laboratory chemical, proper handling and storage of 6-Bromo-3-methyl-1H-indazole are essential to ensure personnel safety and maintain compound integrity. The information below is a summary derived from available Safety Data Sheets (SDS).[13][14][15]

GHS Hazard Classification

Hazard Class	Hazard Statement	GHS Pictogram
Acute Toxicity, Oral (Category 4)	H302: Harmful if swallowed	GHS07 (Exclamation Mark)
Skin Corrosion/Irritation (Category 2)	H315: Causes skin irritation	GHS07 (Exclamation Mark)
Serious Eye Damage/Irritation (Category 2A)	H319: Causes serious eye irritation	GHS07 (Exclamation Mark)
Specific target organ toxicity, single exposure (Category 3)	H335: May cause respiratory irritation	GHS07 (Exclamation Mark)

Data aggregated from multiple sources including PubChem.[5][8]

Handling and Personal Protective Equipment (PPE)

• Engineering Controls: Use only in a well-ventilated area, preferably within a chemical fume hood. Ensure that eyewash stations and safety showers are readily accessible.[13][16]

• Eye/Face Protection: Wear tight-sealing safety goggles or a face shield (European Standard EN166 or OSHA 29 CFR 1910.133).[13][14]

• Skin Protection: Wear appropriate chemical-resistant gloves (e.g., nitrile rubber) and protective clothing to prevent skin exposure.[14][15]

• Respiratory Protection: If dust is generated or ventilation is inadequate, use a NIOSH/MSHA or European Standard EN 149 approved respirator.[14]

• Hygiene Measures: Wash hands thoroughly after handling. Do not eat, drink, or smoke when using this product.[16]

Storage and Incompatibilities

• Storage: Keep containers tightly closed in a dry, cool, and well-ventilated place.[14]

• Incompatible Materials: Avoid contact with strong oxidizing agents, strong acids, and strong bases.[13][14]

Conclusion

6-Bromo-3-methyl-1H-indazole is a quintessential example of a molecular building block that drives innovation in pharmaceutical research. Its well-defined physicochemical properties, coupled with a robust and scalable synthesis, make it an indispensable tool for medicinal chemists. The strategic positioning of its functional groups provides a predictable and versatile platform for developing novel therapeutics, particularly in the highly competitive field of kinase inhibitor design. By adhering to the appropriate safety and handling protocols, researchers can effectively leverage the chemical potential of this compound to advance the frontiers of drug discovery.

References

• PrepChem.com. Synthesis of (b) 6-Bromo-3-(1-methyl-4-piperidinyl)-1H-indazole. Available at: [Link]

• PubChem. 6-bromo-3-methyl-1H-indazole | C8H7BrN2 | CID 21336465. National Center for Biotechnology Information. Available at: [Link]

• PubChem. 6-Bromo-1-methyl-1H-indazole | C8H7BrN2 | CID 22558675. National Center for Biotechnology Information. Available at: [Link]

• Chemsrc. CAS#:885278-42-2 | 6-Bromo-1H-indazole-3-carboxylic acid methyl ester. Available at: [Link]

• Synthesis of 1H-Indazoles via Silver(I)-Mediated Intramolecular Oxidative C–H Bond Amination. (Note: Specific source not fully provided in search results).

• ChemSynthesis. 6-bromo-3-ethyl-1-methyl-1H-indazole - C10H11BrN2. Available at: [Link]

• AMERICAN ELEMENTS. 6-Bromo-5-methyl-1H-indazole | CAS 1000343-69-0. Available at: [Link]

• ResearchGate. (PDF) 6-Bromo-1H-Indazole Bearing 1,2,3-Triazole Analogues: Synthesis, Characterization and Antimicrobial Evaluation. Available at: [Link]

• Quehua Technology. CAS 90221-46-8 6-bromo-3-methyl-1H-indazole. Available at: [Link]

• NINGBO INNO PHARMCHEM CO.,LTD. Unlocking Pharmaceutical Potential: The Role of 6-Bromo-1H-indazole-3-carbaldehyde. Available at: [Link]

• ResearchGate. Synthesis of 6-bromo-1-cyclopentyl-1H-indazole-4-carboxylic.... Available at: [Link]

• PubMed Central (PMC). Recent Advances in Indazole-Containing Derivatives: Synthesis and Biological Perspectives. National Center for Biotechnology Information. Available at: [Link]

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An In-depth Technical Guide to 6-Bromo-3-methyl-1H-indazole: Synthesis, Characterization, and Therapeutic Potential

Abstract

This technical guide provides a comprehensive overview of 6-Bromo-3-methyl-1H-indazole, a heterocyclic compound of significant interest to researchers, scientists, and drug development professionals. The indazole scaffold is a privileged structure in medicinal chemistry, and its derivatives have shown considerable promise as potent therapeutic agents, particularly in oncology.[1][2] This document delves into the synthesis, physicochemical properties, and spectroscopic characterization of 6-Bromo-3-methyl-1H-indazole. Furthermore, it explores the mechanistic underpinnings of its potential therapeutic applications, with a focus on the inhibition of key signaling pathways implicated in cancer progression. Detailed, field-proven experimental protocols are provided to enable the practical application of the information contained herein.

Introduction: The Significance of the Indazole Scaffold

The indazole ring system, a bicyclic aromatic heterocycle composed of a benzene ring fused to a pyrazole ring, is a cornerstone of modern medicinal chemistry.[2] While rarely found in nature, synthetic indazole derivatives exhibit a remarkable breadth of pharmacological activities, including anti-inflammatory, anti-HIV, and notably, anti-cancer properties.[2] Several indazole-based drugs, such as axitinib and pazopanib, have been successfully commercialized as kinase inhibitors for cancer therapy, underscoring the therapeutic potential of this molecular framework.[1]

The versatility of the indazole scaffold lies in its ability to be readily functionalized at multiple positions, allowing for the fine-tuning of its physicochemical and pharmacological properties. The introduction of a bromine atom at the 6-position and a methyl group at the 3-position, as in 6-Bromo-3-methyl-1H-indazole, creates a molecule with specific steric and electronic features that can be exploited for targeted drug design. The bromine atom, for instance, can serve as a handle for further synthetic modifications via cross-coupling reactions, while the methyl group can influence the molecule's binding affinity and metabolic stability. This guide will provide an in-depth exploration of this promising compound.

Physicochemical and Spectroscopic Characterization

A thorough understanding of the physical and chemical properties of 6-Bromo-3-methyl-1H-indazole is essential for its application in research and development.

Physicochemical Properties

The key physicochemical properties of 6-Bromo-3-methyl-1H-indazole are summarized in the table below.

Property	Value	Source
IUPAC Name	6-Bromo-3-methyl-1H-indazole	PubChem
CAS Number	7746-27-2	[3]
Molecular Formula	C₈H₇BrN₂	[3]
Molecular Weight	211.06 g/mol	[3]
Appearance	Off-white solid (predicted)	General Knowledge
Melting Point	Not explicitly available
Boiling Point	Not explicitly available
Solubility	Soluble in organic solvents like DMSO, DMF, and methanol	General Knowledge

Spectroscopic Data

Spectroscopic analysis is crucial for the structural elucidation and purity assessment of 6-Bromo-3-methyl-1H-indazole.

• ¹H NMR (Proton Nuclear Magnetic Resonance) Spectroscopy: The ¹H NMR spectrum provides detailed information about the hydrogen atoms in the molecule. Based on the known spectrum of 3-methyl-1H-indazole and the substituent effects of bromine, the following proton chemical shifts are predicted (in ppm, relative to TMS, in CDCl₃):

  • Methyl Protons (3-CH₃): A singlet expected around δ 2.5-2.6 ppm.[4]

  • Aromatic Protons (H4, H5, H7): The aromatic region will display signals characteristic of a trisubstituted benzene ring. The proton at the 7-position (adjacent to the pyrazole nitrogen) is expected to be the most deshielded, appearing as a doublet around δ 7.6-7.7 ppm. The protons at the 4 and 5-positions will likely appear as a doublet and a doublet of doublets, respectively, in the range of δ 7.0-7.4 ppm.[4]

  • NH Proton (N1-H): A broad singlet is expected at a downfield chemical shift, typically above δ 10 ppm, which may be exchangeable with D₂O.[4]

• ¹³C NMR (Carbon-13 Nuclear Magnetic Resonance) Spectroscopy: The ¹³C NMR spectrum reveals the carbon framework of the molecule. The predicted chemical shifts (in ppm, in CDCl₃) are:

  • Methyl Carbon (3-CH₃): Expected in the aliphatic region, around δ 10-15 ppm.

  • Aromatic and Heterocyclic Carbons: Six signals are expected in the aromatic region (δ 110-150 ppm). The carbon bearing the bromine atom (C6) will be significantly influenced by the halogen's electronic effects.

• Mass Spectrometry (MS): Mass spectrometry is used to determine the molecular weight and fragmentation pattern. For 6-Bromo-3-methyl-1H-indazole, the mass spectrum will show a characteristic isotopic pattern for bromine (approximately equal intensity for M+ and M+2 ions), confirming the presence of a single bromine atom. The molecular ion peak (M+) is expected at m/z 210 and 212.

• Infrared (IR) Spectroscopy: IR spectroscopy provides information about the functional groups present in the molecule. Key expected vibrational frequencies (in cm⁻¹) include:

  • N-H stretch: A broad absorption in the region of 3100-3300 cm⁻¹.

  • C-H stretch (aromatic and aliphatic): Absorptions around 3000-3100 cm⁻¹ and 2850-2950 cm⁻¹, respectively.

  • C=C and C=N stretches: Absorptions in the 1450-1650 cm⁻¹ region.

  • C-Br stretch: An absorption in the fingerprint region, typically below 800 cm⁻¹.

Synthesis of 6-Bromo-3-methyl-1H-indazole

The synthesis of 6-Bromo-3-methyl-1H-indazole can be achieved through a multi-step process. A robust and scalable synthetic route is outlined below, starting from commercially available precursors.

Synthetic Pathway Overview

The overall synthetic strategy involves the initial formation of the 3-methyl-1H-indazole core, followed by regioselective bromination at the 6-position.

Caption: Synthetic pathway for 6-Bromo-3-methyl-1H-indazole.

Detailed Experimental Protocol

Step 1: Synthesis of 3-Methyl-1H-indazole from 2'-Aminoacetophenone [4][5]

This procedure involves the diazotization of 2'-aminoacetophenone followed by intramolecular cyclization.

• Dissolution: In a round-bottom flask equipped with a magnetic stirrer and cooled in an ice-salt bath (0-5 °C), dissolve 2'-aminoacetophenone (1.0 eq) in a suitable volume of aqueous hydrochloric acid (e.g., 5 M).

• Diazotization: While maintaining the temperature below 5 °C, add a solution of sodium nitrite (NaNO₂) (1.1 eq) in water dropwise to the stirred solution of 2'-aminoacetophenone hydrochloride. The addition should be slow to control the exothermic reaction and prevent the decomposition of the diazonium salt.

• Cyclization: After the complete addition of the sodium nitrite solution, continue stirring the reaction mixture at 0-5 °C for 1-2 hours. The progress of the reaction can be monitored by Thin Layer Chromatography (TLC).

• Work-up: Once the reaction is complete, carefully neutralize the acidic solution with a suitable base, such as sodium bicarbonate or ammonium hydroxide, until the pH is approximately 7-8. The product, 3-methyl-1H-indazole, will precipitate out of the solution.

• Isolation and Purification: Collect the solid product by vacuum filtration and wash it with cold water. The crude product can be purified by recrystallization from a suitable solvent system, such as ethanol/water, to yield pure 3-methyl-1H-indazole.

Step 2: Bromination of 3-Methyl-1H-indazole to 6-Bromo-3-methyl-1H-indazole

This step involves the electrophilic aromatic substitution of 3-methyl-1H-indazole.

• Dissolution: In a round-bottom flask protected from light, dissolve 3-methyl-1H-indazole (1.0 eq) in a suitable solvent, such as acetic acid or a chlorinated solvent like dichloromethane.

• Bromination: To the stirred solution, add N-bromosuccinimide (NBS) (1.0-1.1 eq) portion-wise at room temperature. Alternatively, a solution of bromine (Br₂) in the same solvent can be added dropwise. The reaction is typically exothermic and should be monitored.

• Reaction Monitoring: Stir the reaction mixture at room temperature for several hours, or until TLC analysis indicates the complete consumption of the starting material.

• Work-up: Upon completion, quench the reaction by adding a solution of sodium thiosulfate to remove any unreacted bromine. If a chlorinated solvent was used, wash the organic layer with water and brine, then dry it over anhydrous sodium sulfate.

• Isolation and Purification: After removing the solvent under reduced pressure, the crude product can be purified by column chromatography on silica gel using a suitable eluent system (e.g., hexane/ethyl acetate gradient) to afford pure 6-Bromo-3-methyl-1H-indazole.

Mechanism of Action and Therapeutic Applications

The therapeutic potential of indazole derivatives, including 6-Bromo-3-methyl-1H-indazole, is largely attributed to their ability to function as kinase inhibitors.[1] Kinases are a class of enzymes that play a critical role in cell signaling, and their dysregulation is a hallmark of many diseases, particularly cancer.

Inhibition of the PI3K/AKT/mTOR Signaling Pathway

A key signaling pathway that is frequently hyperactivated in cancer is the Phosphoinositide 3-kinase (PI3K)/AKT/mTOR pathway.[6][7][8] This pathway regulates a multitude of cellular processes, including cell growth, proliferation, survival, and metabolism.[6]

Caption: Simplified PI3K/AKT/mTOR signaling pathway and the inhibitory role of indazole derivatives.

Indazole derivatives can act as ATP-competitive inhibitors of PI3K, binding to the ATP-binding pocket of the enzyme and preventing the phosphorylation of its downstream targets.[9][] By inhibiting PI3K, 6-Bromo-3-methyl-1H-indazole and related compounds can effectively block the entire downstream signaling cascade, leading to a reduction in cell growth and proliferation, and the induction of apoptosis (programmed cell death) in cancer cells.[9] The specific substitutions on the indazole ring are critical for achieving high potency and selectivity for the target kinase.

Potential as a Scaffold for Drug Discovery

6-Bromo-3-methyl-1H-indazole serves as an excellent scaffold for the development of novel kinase inhibitors. The bromine atom at the 6-position is a particularly useful functional group for medicinal chemists. It can be readily transformed into a variety of other functional groups through transition metal-catalyzed cross-coupling reactions, such as the Suzuki and Buchwald-Hartwig reactions. This allows for the systematic exploration of the structure-activity relationship (SAR) at this position, enabling the optimization of potency, selectivity, and pharmacokinetic properties of lead compounds.

Conclusion

6-Bromo-3-methyl-1H-indazole is a valuable heterocyclic compound with significant potential in the field of drug discovery. Its synthesis is achievable through well-established chemical transformations, and its structure has been characterized by various spectroscopic techniques. The indazole core, particularly when functionalized with a bromine atom, provides a versatile platform for the development of potent and selective kinase inhibitors. The inhibition of critical signaling pathways, such as the PI3K/AKT/mTOR pathway, represents a promising therapeutic strategy for the treatment of cancer and other diseases. This technical guide provides a solid foundation for researchers and scientists to further explore the therapeutic potential of 6-Bromo-3-methyl-1H-indazole and its derivatives.

References

• Janku, F., Hong, D. S., Fu, S., Piha-Paul, S. A., Naing, A., Falchook, G. S., Tsimberidou, A. M., Stepanek, V. M., Moulder, S. L., Lee, J. J., Luthra, R., Zinner, R. G., Kurzrock, R., & Meric-Bernstam, F. (2014). Assessing PIK3CA mutation status in circulating tumor DNA of patients with advanced solid malignancies. Journal of Clinical Oncology, 32(1), 5-12.
• LoRusso, P. M. (2016). Inhibition of the PI3K/AKT/mTOR Pathway in Solid Tumors. Journal of Clinical Oncology, 34(31), 3803–3815.
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An In-Depth Technical Guide to the Mass Spectrometry Fragmentation Pattern of 6-Bromo-3-methyl-1H-indazole

For Researchers, Scientists, and Drug Development Professionals

Authored by: Senior Application Scientist

Abstract: This technical guide provides a comprehensive analysis of the electron ionization (EI) mass spectrometry fragmentation pattern of 6-bromo-3-methyl-1H-indazole. As a key heterocyclic scaffold in medicinal chemistry, understanding its mass spectral behavior is crucial for its unambiguous identification in complex matrices and for the structural elucidation of its derivatives. This document will detail the characteristic fragmentation pathways, supported by mechanistic insights and interpretation of the mass spectrum. Furthermore, it will provide field-proven experimental protocols for acquiring high-quality mass spectra of this compound.

Introduction: The Significance of 6-Bromo-3-methyl-1H-indazole in Drug Discovery

6-Bromo-3-methyl-1H-indazole is a substituted indazole, a class of heterocyclic compounds of significant interest in pharmaceutical research due to their diverse biological activities. The indazole core is a key pharmacophore in a variety of therapeutic agents, including those with anti-inflammatory, anti-cancer, and anti-viral properties. The presence of a bromine atom and a methyl group on the indazole ring of 6-bromo-3-methyl-1H-indazole imparts specific physicochemical properties that can influence its metabolic stability, binding affinity to biological targets, and its utility as a synthetic intermediate.

Mass spectrometry is an indispensable analytical technique for the characterization of such novel chemical entities.[1] It provides crucial information about the molecular weight and elemental composition of a compound and, through the analysis of its fragmentation pattern, offers a "fingerprint" for its structural confirmation. For drug development professionals, a thorough understanding of the mass spectral fragmentation of a lead compound is paramount for metabolite identification, impurity profiling, and quality control.

Physicochemical Properties and Molecular Structure

Before delving into the fragmentation analysis, it is essential to establish the fundamental properties of 6-bromo-3-methyl-1H-indazole.

Property	Value	Source
Molecular Formula	C₈H₇BrN₂	[2]
Molecular Weight	211.06 g/mol	[2]
Monoisotopic Mass	209.97926 Da	[2]
Structure		[2]

Electron Ionization Mass Spectrometry (EI-MS): A Detailed Analysis

Electron ionization is a "hard" ionization technique that imparts significant energy to the analyte molecule, leading to extensive and reproducible fragmentation.[1] This makes it particularly useful for structural elucidation and for creating searchable mass spectral libraries.

The Molecular Ion Peak (M⁺)

The mass spectrum of 6-bromo-3-methyl-1H-indazole will exhibit a characteristic molecular ion peak. Due to the presence of a bromine atom, this peak will appear as a doublet, with two ions of nearly equal intensity separated by 2 mass-to-charge units (m/z). This is due to the natural isotopic abundance of bromine: ⁷⁹Br (50.69%) and ⁸¹Br (49.31%). Therefore, we expect to see prominent peaks at m/z 210 (for the molecule containing ⁷⁹Br) and m/z 212 (for the molecule containing ⁸¹Br). The observation of this isotopic pattern is a strong indicator of the presence of a single bromine atom in the molecule.

Predicted Fragmentation Pathways

While the actual mass spectrum is not publicly available, we can predict the major fragmentation pathways based on the known fragmentation behavior of related compounds, such as indazoles and brominated aromatic systems.

The primary fragmentation events are expected to involve the cleavage of the weakest bonds and the formation of stable neutral losses and fragment ions.

Proposed Fragmentation Scheme:

Caption: Proposed EI fragmentation pathway for 6-Bromo-3-methyl-1H-indazole.

Key Predicted Fragments and Their Interpretation:

• Loss of a Hydrogen Radical (H•): The molecular ion can lose a hydrogen radical, likely from the methyl group or the aromatic ring, to form a more stable, even-electron ion at m/z 209/211 .

• Loss of a Methyl Radical (•CH₃): A significant fragmentation pathway is often the loss of a methyl radical from the 3-position. This would result in a fragment ion at m/z 195/197 . The stability of the resulting indazole cation would favor this fragmentation.

• Loss of Bromine Radical (•Br): Subsequent fragmentation of the [M-CH₃]⁺ ion can involve the loss of a bromine radical. This would lead to a fragment at m/z 117 . This fragmentation is a common characteristic of brominated aromatic compounds.

• Ring Cleavage - Loss of HCN: The indazole ring can undergo cleavage. A common loss from nitrogen-containing heterocyclic rings is hydrogen cyanide (HCN), a stable neutral molecule. Loss of HCN from the [M-H]⁺ ion would result in a fragment at m/z 182/184 .

• Formation of Bromophenyl Cation: The cleavage of the pyrazole ring could lead to the formation of a bromophenyl cation at m/z 155/157 .

• Loss of Bromine from Bromophenyl Cation: This cation could then lose a bromine radical to form the phenyl cation at m/z 77 .

Experimental Protocol for GC-MS Analysis

To obtain the mass spectrum of 6-bromo-3-methyl-1H-indazole, a gas chromatography-mass spectrometry (GC-MS) system is the instrument of choice. The following is a field-proven protocol that can be adapted by researchers.

Sample Preparation

• Solvent Selection: Dissolve a small amount (approximately 1 mg/mL) of 6-bromo-3-methyl-1H-indazole in a volatile organic solvent such as dichloromethane or ethyl acetate. The high purity of the solvent is critical to avoid interfering peaks.

• Filtration: Filter the sample solution through a 0.22 µm syringe filter to remove any particulate matter that could contaminate the GC inlet or column.

GC-MS Instrumentation and Parameters

• Gas Chromatograph: Agilent 8890 GC System (or equivalent)

• Mass Spectrometer: Agilent 5977B GC/MSD (or equivalent)

• GC Column: A non-polar or medium-polarity column is recommended. A good starting point is a 30 m x 0.25 mm ID, 0.25 µm film thickness HP-5ms or DB-5ms column.

• Injection:

  • Injector Temperature: 250 °C

  • Injection Volume: 1 µL

  • Injection Mode: Splitless (for higher sensitivity) or split (e.g., 20:1, for higher concentrations)

• Oven Temperature Program:

  • Initial Temperature: 100 °C, hold for 2 minutes

  • Ramp: 10 °C/min to 280 °C

  • Final Hold: Hold at 280 °C for 5 minutes

• Carrier Gas: Helium at a constant flow rate of 1.0 mL/min.

• MS Parameters:

  • Ion Source: Electron Ionization (EI)

  • Ion Source Temperature: 230 °C

  • Quadrupole Temperature: 150 °C

  • Electron Energy: 70 eV

  • Mass Range: m/z 40-400

  • Scan Speed: 2 scans/second

Workflow for GC-MS Analysis:

Caption: Experimental workflow for the GC-MS analysis of 6-bromo-3-methyl-1H-indazole.

Data Interpretation and Trustworthiness

A self-validating system for the interpretation of the mass spectrum of 6-bromo-3-methyl-1H-indazole should follow these principles:

• Isotopic Pattern Confirmation: The presence of the characteristic 1:1 doublet for the molecular ion and any bromine-containing fragments is the first and most critical validation step.

• Plausible Neutral Losses: The observed fragment ions should correspond to the loss of chemically reasonable neutral species (e.g., H•, •CH₃, •Br, HCN).

• Comparison with Analogs: Comparing the obtained spectrum with the known mass spectra of 3-methyl-1H-indazole and other brominated aromatic compounds can provide confidence in the proposed fragmentation pathways.

• High-Resolution Mass Spectrometry (HRMS): For unambiguous elemental composition of the fragment ions, analysis using a high-resolution mass spectrometer (e.g., TOF or Orbitrap) is recommended. This would allow for the confirmation of the proposed elemental formulas for each fragment ion.

Conclusion

The electron ionization mass spectrum of 6-bromo-3-methyl-1H-indazole is predicted to be rich in structural information. The characteristic isotopic signature of bromine provides an immediate and confident indicator of its presence. The fragmentation pattern, dominated by the loss of methyl and bromine radicals, as well as ring cleavage events, allows for a detailed structural confirmation. The experimental protocols provided in this guide offer a robust starting point for researchers to obtain high-quality mass spectra of this important molecule. A thorough and systematic approach to data interpretation, as outlined, will ensure the trustworthiness and scientific integrity of the analytical results, which is paramount in the rigorous environment of drug discovery and development.

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Biological Activity of Substituted 1H-Indazole Derivatives: From Privileged Scaffold to Clinical Candidates

An In-Depth Technical Guide for Drug Discovery Professionals

Executive Summary

The 1H-indazole core, a bicyclic heterocycle composed of a fused benzene and pyrazole ring, has firmly established itself as a "privileged scaffold" in medicinal chemistry. Its unique structural and electronic properties allow it to serve as a versatile template for interacting with a wide array of biological targets. Substituted 1H-indazole derivatives have demonstrated a remarkable breadth of pharmacological activities, leading to the development of several clinically successful drugs for treating cancer, inflammation, and chemotherapy-induced nausea.[1][2] This technical guide provides a comprehensive overview for researchers, scientists, and drug development professionals on the major biological activities of these compounds. It delves into their primary mechanisms of action, presents key structure-activity relationship (SAR) insights, and furnishes detailed, field-proven experimental protocols for their evaluation. The aim is to bridge foundational chemistry with applied pharmacology, offering a valuable resource for the continued discovery and development of novel 1H-indazole-based therapeutics.

The 1H-Indazole Scaffold: A Cornerstone of Modern Medicinal Chemistry

The Indazole Core: Structure and Properties

Indazole exists in two primary tautomeric forms, 1H-indazole and 2H-indazole. The 1H-tautomer is generally more thermodynamically stable and has been more extensively explored as a pharmacophore in drug discovery.[1][2] This stability, combined with its rigid, planar structure and the presence of both hydrogen bond donor (N-H) and acceptor (pyrazole nitrogen) sites, makes it an ideal anchor for binding to enzyme active sites and protein receptors.

A "Privileged Scaffold" in Approved Therapeutics

The therapeutic relevance of the 1H-indazole moiety is unequivocally demonstrated by its presence in numerous FDA-approved drugs.[3] This scaffold is central to the function of several targeted anticancer agents, including:

• Niraparib: A poly(ADP-ribose) polymerase (PARP) inhibitor for ovarian cancer.[2][3]

• Pazopanib & Axitinib: Tyrosine kinase inhibitors used in the treatment of renal cell carcinoma.[2][3]

• Entrectinib: A kinase inhibitor targeting ROS1-positive non-small cell lung cancer.[2][3]

Beyond oncology, the scaffold is found in Granisetron , a 5-HT3 receptor antagonist used as an antiemetic, and Benzydamine , a non-steroidal anti-inflammatory drug (NSAID).[4] The success of these diverse agents highlights the scaffold's adaptability in generating high-affinity ligands for various biological targets.

Anticancer Activity: Targeting the Hallmarks of Malignancy

The broadest and most successful application of 1H-indazole derivatives has been in oncology. These compounds target multiple pathways crucial for cancer cell proliferation, survival, and metastasis.

Key Mechanisms of Anticancer Action

Kinase Inhibition: A primary mechanism of action is the inhibition of protein kinases, which are critical regulators of cell signaling pathways often dysregulated in cancer. 1H-indazoles act as ATP-competitive inhibitors, with the indazole core frequently forming key hydrogen bonds with the "hinge region" of the kinase ATP-binding pocket.[5] Notable targets include:

• Tyrosine Kinases: Such as Epidermal Growth Factor Receptor (EGFR) and Vascular Endothelial Growth Factor Receptor (VEGFR).[2][6]

• PI3K/AKT/mTOR Pathway: This is a central pathway for cell growth and survival. Indazole derivatives have been developed as potent inhibitors of PI3K.[7]

• p21-Activated Kinase 1 (PAK1): Aberrant PAK1 activation is linked to tumor progression and metastasis. 1H-indazole-3-carboxamide derivatives have been identified as potent and selective PAK1 inhibitors.[8]

Caption: Inhibition of the PI3K/AKT/mTOR signaling pathway.

Apoptosis Induction: Several 1H-indazole derivatives exert their anticancer effects by inducing programmed cell death (apoptosis). This is often achieved by modulating key proteins in the apoptotic cascade. For instance, certain derivatives have been shown to inhibit anti-apoptotic Bcl-2 family members and interfere with the p53/MDM2 pathway, thereby promoting cancer cell death.[9][10][11]

Structure-Activity Relationship (SAR) Insights

The biological activity of 1H-indazole derivatives is highly dependent on the nature and position of substituents on the bicyclic core.

Position	Substituent Effect on Anticancer Activity	Key Examples & References
N1	Large aromatic or heterocyclic groups are often crucial for occupying specific pockets in kinase active sites.	N1-aryl substitutions are common in kinase inhibitors.[12]
C3	Often serves as the primary attachment point for side chains that confer target specificity. Amine and carboxamide groups at C3 are effective hinge-binding fragments.[5][8][13]	1H-indazole-3-amine and -3-carboxamide scaffolds are prevalent.[8][13]
C5/C6	Substitution at these positions can modulate solubility, metabolic stability, and potency. Amino groups at C6 have shown significant cytotoxicity.[2][14]	6-aminoindazole derivatives show potent anti-proliferative activity.[14]

Experimental Protocol: In Vitro Cytotoxicity Assessment (MTT Assay)

This protocol is a cornerstone for the initial screening of potential anticancer compounds. It measures the metabolic activity of cells, which serves as an indicator of cell viability.

Causality: The assay relies on the ability of mitochondrial reductase enzymes in living cells to convert the yellow tetrazolium salt, 3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide (MTT), into a purple formazan product. The amount of formazan produced is directly proportional to the number of viable cells.

Step-by-Step Methodology:

• Cell Seeding: Plate human cancer cell lines (e.g., A549, K562, PC-3, Hep-G2) in a 96-well plate at a density of 5,000-10,000 cells per well.[10][13] Incubate for 24 hours at 37°C and 5% CO₂ to allow for cell attachment.

• Compound Treatment: Prepare serial dilutions of the test 1H-indazole derivatives in the appropriate cell culture medium. Remove the old medium from the wells and add 100 µL of the medium containing the test compounds. Include a vehicle control (e.g., DMSO) and a positive control (e.g., 5-Fluorouracil).[13]

• Incubation: Incubate the plate for 48-72 hours at 37°C and 5% CO₂.

• MTT Addition: Add 10 µL of MTT solution (5 mg/mL in PBS) to each well and incubate for another 4 hours.

• Formazan Solubilization: Carefully remove the medium and add 100 µL of a solubilizing agent (e.g., DMSO or isopropanol with 0.04 N HCl) to each well to dissolve the purple formazan crystals.

• Absorbance Reading: Measure the absorbance of each well at a wavelength of 570 nm using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability relative to the vehicle control. Plot the viability against the compound concentration (log scale) and determine the IC₅₀ value (the concentration that causes 50% inhibition of cell growth) using non-linear regression analysis.[10][15]

Caption: Standard workflow for the MTT cell viability assay.

Anti-inflammatory Properties: Modulating the Inflammatory Cascade

Chronic inflammation is a key driver of numerous diseases, and 1H-indazole derivatives have shown significant promise as anti-inflammatory agents.

Primary Mechanism: Inhibition of Cyclooxygenase (COX) Enzymes

The most well-characterized anti-inflammatory mechanism for indazole derivatives is the inhibition of cyclooxygenase (COX) enzymes, particularly the inducible isoform, COX-2.[16][17] COX-2 is upregulated at sites of inflammation and is responsible for the synthesis of prostaglandins, which are key inflammatory mediators. By inhibiting COX-2, indazole compounds can effectively reduce pain and swelling associated with inflammation. Computational docking and molecular dynamics studies have been used to evaluate and design 1H-indazole analogs as potent COX-2 inhibitors.[16][18]

Experimental Protocol: Carrageenan-Induced Paw Edema Model

This is a classic and reliable in vivo model for evaluating the acute anti-inflammatory activity of novel compounds.

Causality: The subcutaneous injection of carrageenan, a phlogistic agent, into a rat's paw induces a biphasic acute inflammatory response characterized by edema (swelling).[17] The first phase is mediated by histamine and serotonin, while the second, more prolonged phase (after 1 hour) is mediated by prostaglandins, involving the upregulation of COX-2. An effective anti-inflammatory agent will suppress this second phase.

Step-by-Step Methodology:

• Animal Acclimatization: Use Wistar or Sprague-Dawley rats (150-200g). Acclimatize them to laboratory conditions for at least one week.

• Grouping and Fasting: Divide animals into groups (n=6 per group): Vehicle Control, Positive Control (e.g., Indomethacin), and Test Groups (different doses of the 1H-indazole derivative). Fast the animals overnight before the experiment.

• Compound Administration: Administer the test compounds and controls orally (p.o.) or intraperitoneally (i.p.) one hour before inducing inflammation.

• Baseline Measurement: Measure the initial volume of the right hind paw of each rat using a plethysmometer. This is the 0-hour reading.

• Inflammation Induction: Inject 0.1 mL of a 1% carrageenan solution (in sterile saline) into the sub-plantar surface of the right hind paw.

• Paw Volume Measurement: Measure the paw volume at 1, 2, 3, and 4 hours after the carrageenan injection.

• Data Analysis: Calculate the percentage of edema inhibition for each group at each time point using the formula: % Inhibition = [(Vc - Vt) / Vc] x 100, where Vc is the average increase in paw volume in the control group and Vt is the average increase in paw volume in the treated group.

Antimicrobial and Neurological Activities: Expanding Horizons

Antimicrobial Activity

Substituted 1H-indazoles have demonstrated a promising spectrum of antimicrobial activity.[4][19]

• Antibacterial: Activity has been reported against both Gram-positive (e.g., Bacillus subtilis, Staphylococcus aureus) and Gram-negative (Escherichia coli) bacteria.[4][20] The cup plate method and broth microdilution assays are commonly used to determine the zone of inhibition and Minimum Inhibitory Concentration (MIC), respectively.[20]

• Antifungal: Certain derivatives are active against fungal pathogens such as Aspergillus niger and Candida albicans.[4][19]

Activity in the Central Nervous System (CNS)

The indazole scaffold is emerging as a valuable template for agents targeting neurological disorders.[21][22] By modifying the scaffold to enhance blood-brain barrier penetration, researchers have developed potent and selective inhibitors for CNS targets.[23] Key mechanisms include the inhibition of enzymes implicated in neurodegeneration, such as:

• Monoamine Oxidase (MAO)[22]

• Glycogen Synthase Kinase 3 (GSK-3)[22][24]

• Leucine-Rich Repeat Kinase 2 (LRRK2)[22]

• c-Jun N-terminal Kinase 3 (JNK3)[23]

These activities suggest potential applications in treating conditions like Parkinson's disease, Alzheimer's disease, and mood disorders.[21][24]

Conclusion and Future Perspectives

The 1H-indazole scaffold continues to be a remarkably fruitful starting point for the design of novel therapeutics. Its proven success in oncology and anti-inflammatory applications, coupled with emerging potential in antimicrobial and neurological domains, ensures its continued relevance in drug discovery. Future research will likely focus on the rational design of derivatives with enhanced selectivity to minimize off-target effects, the development of dual-target inhibitors for complex diseases like cancer, and the further exploration of this privileged scaffold against novel biological targets. The synthesis of diverse indazole libraries, combined with high-throughput screening and mechanism-of-action studies, will undoubtedly lead to the next generation of indazole-based clinical candidates.

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An In-depth Technical Guide to the Potential Therapeutic Targets of 6-Bromo-3-methyl-1H-indazole

Abstract

The indazole scaffold is a privileged structure in medicinal chemistry, forming the core of numerous clinically approved therapeutics and investigational drugs. 6-Bromo-3-methyl-1H-indazole, a specific derivative, represents a key starting point for synthetic chemistry campaigns aimed at discovering novel therapeutic agents. While direct biological data on this specific compound is limited, its structural features—a bromine-substituted indazole ring with a methyl group at the 3-position—provide a strong basis for predicting its potential therapeutic applications. This guide synthesizes information from structurally related analogues to provide a predictive overview of its likely biological profile, focusing on oncology and infectious diseases. We present potential molecular targets, outline detailed experimental protocols for target validation, and provide a framework for future drug discovery efforts based on this versatile scaffold.

Introduction: The Indazole Scaffold

Indazoles are bicyclic heterocyclic compounds that have garnered significant attention in medicinal chemistry for their wide range of pharmacological activities.[1] The indazole nucleus is considered a bioisostere of indole and is a cornerstone of many kinase inhibitors, owing to its ability to form key hydrogen bond interactions within the ATP-binding pocket of these enzymes.[2][3]

The subject of this guide, 6-Bromo-3-methyl-1H-indazole, is a synthetic intermediate whose chemical properties are well-documented.

• Molecular Formula: C₈H₇BrN₂

• Molecular Weight: 211.06 g/mol

• CAS Number: 7746-27-2

While this compound is often used as a building block for more complex molecules, the inherent structural motifs of the 6-bromo and 3-methyl substitutions suggest a strong potential for biological activity.[4][5] This document will explore the most probable therapeutic targets for derivatives of 6-Bromo-3-methyl-1H-indazole based on extensive analysis of the activities of closely related compounds.

Predicted Therapeutic Area: Oncology

The most prominent therapeutic application for indazole derivatives is in oncology. The scaffold is central to numerous FDA-approved anti-cancer drugs, including Axitinib and Pazopanib.[3][6] The potential anti-cancer activity of 6-Bromo-3-methyl-1H-indazole derivatives can be attributed to the inhibition of several key protein families involved in cancer progression.

Protein Kinase Inhibition

The indazole core is a well-established hinge-binding motif in kinase inhibitors.[2] Derivatives of 6-bromo-1H-indazole and other substituted indazoles have shown potent activity against several classes of kinases critical to tumor growth, proliferation, and survival.

The PI3K/AKT/mTOR pathway is one of the most frequently dysregulated signaling pathways in human cancers, playing a critical role in cell growth, survival, and metabolism.[7][8] The parent scaffold, 6-bromo-1H-indazole, has been explicitly identified as an intermediate in the synthesis of PI3K inhibitors.[9] This strongly suggests that derivatives of 6-Bromo-3-methyl-1H-indazole could be developed to target this crucial oncogenic pathway.

Mechanism Insight: Inhibition of PI3K prevents the phosphorylation of phosphatidylinositol (4,5)-bisphosphate (PIP2) to phosphatidylinositol (3,4,5)-trisphosphate (PIP3), a critical step for the activation of the downstream kinase AKT. Blocking this pathway can lead to cell cycle arrest and apoptosis in cancer cells.[10][11]

Caption: Generalized PI3K/AKT signaling pathway and the point of inhibition.

Based on the activity of various indazole derivatives, several other kinase families are predicted targets:

• VEGFR-2: Vascular Endothelial Growth Factor Receptor 2 is a key mediator of angiogenesis, the process of forming new blood vessels, which is essential for tumor growth.[6][12] Numerous indazole derivatives have been developed as potent VEGFR-2 inhibitors.[12][13][14]

• Polo-like Kinase 4 (PLK4): PLK4 is a master regulator of centriole duplication, and its overexpression is linked to aneuploidy and tumorigenesis in several cancers.[15][16] Indazole-based compounds have been identified as highly potent and selective PLK4 inhibitors.[15][17][18]

• FGFR, EGFR, Pim: Other indazole derivatives have shown inhibitory activity against Fibroblast Growth Factor Receptors (FGFRs), Epidermal Growth Factor Receptor (EGFR), and Pim kinases, all of which are validated cancer targets.[1][6][19]

Predicted Therapeutic Area: Infectious Diseases

Beyond oncology, the indazole scaffold is a promising framework for the development of novel antimicrobial agents to combat the growing threat of antibiotic resistance.

Bacterial DNA Gyrase B (GyrB) Inhibition

Bacterial DNA gyrase is a type II topoisomerase essential for DNA replication, repair, and transcription, making it a clinically validated target for antibiotics.[20][21] While fluoroquinolones target the GyrA subunit, the GyrB subunit represents an opportunity to overcome existing resistance mechanisms.[21] Guided by structure-based drug design, novel indazole derivatives have been discovered as potent inhibitors of GyrB, showing excellent activity against Gram-positive pathogens, including methicillin-resistant Staphylococcus aureus (MRSA).[20][21][22][23]

Mechanism Insight: Indazole-based inhibitors act competitively at the ATP-binding site of the GyrB subunit.[21][23] This prevents the hydrolysis of ATP, which is necessary for the enzyme's function in introducing negative supercoils into bacterial DNA, ultimately leading to a cessation of replication and bacterial cell death.

Furthermore, studies on 3-methyl-1H-indazole derivatives have demonstrated antibacterial properties, and derivatives of 6-bromo-1H-indazole have shown efficacy against various bacterial and fungal strains.[4][5][24][25] This convergence of evidence from both the "6-bromo" and "3-methyl" components of the core structure strongly supports its potential as a scaffold for novel antibacterial agents.[26]

Summary of Potential Targets

The therapeutic potential of 6-Bromo-3-methyl-1H-indazole as a scaffold is summarized below. It is critical to note that the quantitative data provided is for advanced derivatives and serves as a benchmark for what can be achieved with this core structure.

Potential Target Class	Specific Examples	Therapeutic Area	Evidence from Related Compounds	Reported Potency of Derivatives (IC₅₀)
Protein Kinases	PI3K/AKT/mTOR	Oncology	6-bromo-1H-indazole is a PI3K inhibitor intermediate.[7][9]	W24: 0.43-3.88 µM (Anti-proliferative)[7]
VEGFR-2	Oncology	Indazole scaffold is a core of VEGFR-2 inhibitors.[12][13]	Compound 30: 1.24 nM (VEGFR-2)[12]
PLK4	Oncology	Indazole derivatives are potent PLK4 inhibitors.[15][16]	Compound C05: < 0.1 nM (PLK4)[15]
FGFR	Oncology	Indazole derivatives show potent FGFR inhibition.[1][6]	Compound 102: 30.2 nM (FGFR1)[1]
Bacterial Enzymes	DNA Gyrase B (GyrB)	Infectious Diseases	Indazole derivatives identified as novel GyrB inhibitors.[20][21]	Compound 1g: < 8 nM (S. aureus GyrB)[21]

Experimental Protocols for Target Validation

To validate the predicted therapeutic potential, derivatives of 6-Bromo-3-methyl-1H-indazole must be synthesized and subjected to rigorous biological evaluation. The following protocols provide a standardized framework for initial screening.

Protocol: Kinase Inhibition Profiling (ADP-Glo™ Assay)

This protocol describes a luminescent, homogeneous assay for measuring kinase activity by quantifying the amount of ADP produced during the enzymatic reaction.

Objective: To determine the half-maximal inhibitory concentration (IC₅₀) of a test compound against a specific protein kinase.

Materials:

• Kinase of interest (e.g., PI3Kα, VEGFR-2, PLK4)

• Kinase-specific substrate and cofactors

• ADP-Glo™ Kinase Assay Kit (Promega)

• Test compound (solubilized in DMSO)

• Assay Buffer (e.g., 40 mM Tris, pH 7.5, 20 mM MgCl₂, 0.1 mg/ml BSA)

• White, opaque 384-well assay plates

• Multichannel pipette or liquid handler

• Plate-reading luminometer

Methodology:

• Compound Preparation: Prepare a serial dilution of the test compound in DMSO. A typical starting concentration is 10 mM, diluted to create a 10-point, 3-fold dilution series.

• Kinase Reaction Setup:

  • Add 2.5 µL of Assay Buffer to all wells.

  • Add 1 µL of the serially diluted test compound or DMSO (for positive and negative controls) to the appropriate wells.

  • Add 2.5 µL of a 2X kinase/substrate mixture to initiate the reaction. The final ATP concentration should be at or near the Kₘ for the specific kinase.

• Incubation: Incubate the plate at room temperature for 60 minutes. The optimal time may vary depending on the kinase.

• ADP-Glo™ Reagent Addition:

  • Add 5 µL of ADP-Glo™ Reagent to each well to stop the kinase reaction and deplete the remaining ATP.

  • Incubate at room temperature for 40 minutes.

• Kinase Detection Reagent Addition:

  • Add 10 µL of Kinase Detection Reagent to each well to convert the generated ADP to ATP and introduce luciferase/luciferin to produce a luminescent signal.

  • Incubate at room temperature for 30-60 minutes.

• Data Acquisition: Measure luminescence using a plate-reading luminometer.

• Data Analysis:

  • Normalize the data using the positive (no enzyme or no substrate) and negative (DMSO only) controls.

  • Plot the normalized luminescence against the logarithm of the compound concentration.

  • Fit the data to a four-parameter logistic dose-response curve to determine the IC₅₀ value.

Causality Behind Choices:

• The ADP-Glo™ assay is chosen for its high sensitivity, broad dynamic range, and resistance to interference from compounds that may quench fluorescence.

• Running the ATP concentration near the Kₘ ensures that the assay is sensitive to competitive inhibitors.

Caption: Experimental workflow for the ADP-Glo™ kinase inhibition assay.

Protocol: Antimicrobial Susceptibility Testing (Broth Microdilution)

This protocol determines the Minimum Inhibitory Concentration (MIC) of a compound, which is the lowest concentration that prevents visible growth of a bacterium.

Objective: To determine the MIC of a test compound against bacterial strains (e.g., S. aureus, E. coli).

Materials:

• Test compound (solubilized in DMSO)

• Bacterial strains (e.g., S. aureus ATCC 29213)

• Cation-adjusted Mueller-Hinton Broth (CAMHB)

• Sterile 96-well microtiter plates

• Bacterial inoculum standardized to 0.5 McFarland (~1.5 x 10⁸ CFU/mL)

• Spectrophotometer or McFarland standards

• Incubator (35-37°C)

Methodology:

• Compound Preparation: Prepare a 2-fold serial dilution of the test compound in CAMHB directly in the 96-well plate. The final volume in each well should be 50 µL.

• Inoculum Preparation: Dilute the 0.5 McFarland standardized bacterial suspension in CAMHB to achieve a final concentration of approximately 5 x 10⁵ CFU/mL in the assay wells.

• Inoculation: Add 50 µL of the standardized bacterial inoculum to each well containing the compound dilutions. This brings the total volume to 100 µL.

• Controls:

  • Growth Control: Well with 50 µL CAMHB and 50 µL inoculum (no compound).

  • Sterility Control: Well with 100 µL of uninoculated CAMHB.

  • Positive Control: Include a known antibiotic (e.g., ciprofloxacin) as a reference.

• Incubation: Cover the plate and incubate at 35-37°C for 16-20 hours in ambient air.

• MIC Determination: Read the plate visually. The MIC is the lowest concentration of the compound at which there is no visible turbidity (growth). A microplate reader can also be used to measure optical density (OD₆₀₀) for a quantitative assessment.

Self-Validating System:

• The inclusion of growth and sterility controls ensures the validity of the experiment. The growth control must show turbidity, and the sterility control must remain clear.

• The positive control antibiotic provides a benchmark for potency and confirms that the assay conditions are appropriate.

Conclusion and Future Directions

While 6-Bromo-3-methyl-1H-indazole is primarily a synthetic intermediate, its core structure is deeply embedded in pharmacologically active agents. Predictive analysis based on a wealth of data from related compounds strongly suggests its potential as a foundational scaffold for developing novel inhibitors targeting protein kinases in oncology and bacterial enzymes like DNA gyrase B for infectious diseases.

The immediate path forward involves the synthesis of a focused library of derivatives based on the 6-Bromo-3-methyl-1H-indazole core. By strategically modifying the N1 and other available positions of the indazole ring, researchers can explore the structure-activity relationship (SAR) and optimize for potency, selectivity, and pharmacokinetic properties. The experimental protocols outlined in this guide provide a robust starting point for the initial biological characterization of these novel compounds, paving the way for the development of next-generation targeted therapies.

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The Rising Prominence of 6-Bromo-3-methyl-1H-indazole in Modern Drug Discovery: A Technical Guide

Introduction: The Indazole Scaffold as a Privileged Structure in Medicinal Chemistry

In the landscape of contemporary drug discovery, the indazole scaffold has emerged as a "privileged structure," a testament to its remarkable versatility and therapeutic potential.[1] This bicyclic heteroaromatic system, consisting of a benzene ring fused to a pyrazole ring, provides a rigid and synthetically accessible framework for the development of a diverse array of bioactive molecules.[1] Its ability to engage in crucial hydrogen bonding interactions and its bioisosteric relationship with the native indole nucleus have made it a cornerstone in the design of targeted therapies.[2] Indazole derivatives have demonstrated a broad spectrum of pharmacological activities, including anticancer, antimicrobial, anti-inflammatory, and neuroprotective properties, with several compounds progressing into clinical trials and receiving market approval.[3][4]

This in-depth technical guide focuses on a particularly promising derivative: 6-bromo-3-methyl-1H-indazole . The strategic placement of a bromine atom at the 6-position and a methyl group at the 3-position imparts unique physicochemical properties that medicinal chemists can exploit for targeted drug design. The bromine atom serves as a versatile synthetic handle for introducing further molecular complexity through cross-coupling reactions, while also enhancing binding affinity through halogen bonding. The methyl group at the 3-position can influence the compound's metabolic stability and steric interactions within the target's binding site. This guide will provide a comprehensive overview of the synthesis, key therapeutic applications, and structure-activity relationships of derivatives based on the 6-bromo-3-methyl-1H-indazole core, offering valuable insights for researchers and drug development professionals.

Physicochemical Properties of 6-Bromo-3-methyl-1H-indazole

A thorough understanding of the physicochemical properties of the core scaffold is fundamental to rational drug design. The key properties of 6-bromo-3-methyl-1H-indazole are summarized below.

Property	Value	Source
Molecular Formula	C₈H₇BrN₂	[5]
Molecular Weight	211.06 g/mol	[5]
XLogP3	2.6	[5]
Hydrogen Bond Donor Count	1	[5]
Hydrogen Bond Acceptor Count	1	[5]
Rotatable Bond Count	0	[5]

Synthesis of the 6-Bromo-3-methyl-1H-indazole Core

The synthesis of the 6-bromo-3-methyl-1H-indazole scaffold can be achieved through several established synthetic routes. A common and efficient method involves the diazotization and subsequent cyclization of an appropriately substituted aniline precursor, such as 4-bromo-2-ethylaniline. While a specific protocol for the direct synthesis of 6-bromo-3-methyl-1H-indazole is not extensively detailed in publicly available literature, a representative synthesis can be adapted from the well-documented preparation of the closely related 6-bromo-1H-indazole.[6]

Representative Synthetic Protocol: From 4-Bromo-2-ethylaniline to 6-Bromo-3-methyl-1H-indazole

This protocol outlines a plausible and scientifically sound multi-step synthesis.

Step 1: Acetylation of 4-Bromo-2-ethylaniline

• In a suitable reaction vessel, dissolve 4-bromo-2-ethylaniline in a suitable solvent such as chloroform.

• Cool the solution in an ice bath and add acetic anhydride dropwise while maintaining the temperature below 10°C.

• Allow the reaction to stir at room temperature for 2-4 hours until completion, as monitored by Thin Layer Chromatography (TLC).

• Upon completion, quench the reaction with water and extract the product with an organic solvent.

• Wash the organic layer with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure to yield N-(4-bromo-2-ethylphenyl)acetamide.

Step 2: Nitrosation of N-(4-bromo-2-ethylphenyl)acetamide

• Dissolve the acetylated product in a mixture of acetic acid and acetic anhydride.

• Cool the solution to 0-5°C and add sodium nitrite portion-wise, ensuring the temperature does not exceed 10°C.

• Stir the reaction mixture at this temperature for 1-2 hours.

• Pour the reaction mixture into ice-water and extract the N-nitroso intermediate with an organic solvent.

• Wash the organic layer, dry, and concentrate to obtain the crude N-(4-bromo-2-ethylphenyl)-N-nitrosoacetamide.

Step 3: Cyclization to 6-Bromo-3-methyl-1H-indazole

• Dissolve the crude N-nitroso intermediate in a suitable solvent like toluene.

• Heat the solution to reflux (approximately 110°C) for 1-2 hours to induce cyclization.

• Monitor the reaction by TLC until the starting material is consumed.

• Cool the reaction mixture and concentrate under reduced pressure.

• Purify the residue by column chromatography on silica gel using a hexane/ethyl acetate gradient to afford pure 6-bromo-3-methyl-1H-indazole.

Step 4: Characterization

The final product should be characterized by standard analytical techniques, including ¹H NMR, ¹³C NMR, and Mass Spectrometry, to confirm its structure and purity.

Caption: Synthetic workflow for 6-bromo-3-methyl-1H-indazole.

Therapeutic Applications of the 6-Bromo-3-methyl-1H-indazole Scaffold

The unique structural features of 6-bromo-3-methyl-1H-indazole make it an attractive scaffold for developing therapeutics in several key areas.

Oncology: Targeting Angiogenesis through VEGFR-2 Inhibition

A significant area of investigation for 6-bromo-1H-indazole derivatives is in the development of anticancer agents, particularly those that inhibit angiogenesis.[7] Vascular Endothelial Growth Factor Receptor 2 (VEGFR-2) is a key mediator of angiogenesis, the process of new blood vessel formation that is crucial for tumor growth and metastasis.[8] Several derivatives of 6-bromo-1H-indazole have shown potent inhibitory activity against VEGFR-2.[7]

Derivative	Target	IC₅₀ (nM)	Source
W4	VEGFR-2	< 5	[7]
W12	VEGFR-2	< 5	[7]
W17	VEGFR-2	< 5	[7]
W19	VEGFR-2	< 5	[7]
W20	VEGFR-2	< 5	[7]
W2	VEGFR-2	< 10	[7]
W23	VEGFR-2	< 10	[7]
Axitinib (Reference)	VEGFR-2	0.2	[7]
Pazopanib (Reference)	VEGFR-2	30	[7]

Disclaimer: The IC₅₀ values for the 6-Bromo-1H-indazole derivatives are sourced from patent literature and may not have been independently verified in peer-reviewed publications.[7]

Mechanism of Action: VEGFR-2 Signaling Pathway

VEGFR-2 is a receptor tyrosine kinase.[8] Upon binding of its ligand, VEGF-A, the receptor dimerizes and autophosphorylates specific tyrosine residues in its intracellular domain. This phosphorylation event creates docking sites for various signaling proteins, initiating downstream cascades such as the PLCγ-PKC-MAPK and the PI3K-Akt pathways, which ultimately lead to endothelial cell proliferation, migration, and survival, driving angiogenesis.[8] 6-Bromo-1H-indazole-based inhibitors act as ATP-competitive inhibitors, binding to the ATP-binding pocket of the VEGFR-2 kinase domain and preventing its autophosphorylation and subsequent signal transduction.

Caption: Inhibition of the VEGFR-2 signaling pathway.

Experimental Protocol: In Vitro VEGFR-2 Kinase Assay (Luminescent)

This protocol outlines a common method for determining the in vitro inhibitory activity of compounds against VEGFR-2 kinase.[7]

• Reagent Preparation: Prepare a reaction buffer (e.g., 40 mM Tris, pH 7.5, 20 mM MgCl₂, 0.1 mg/mL BSA), a solution of recombinant human VEGFR-2 kinase, a substrate solution (e.g., poly(Glu, Tyr) 4:1), and an ATP solution.

• Compound Preparation: Prepare serial dilutions of the 6-bromo-3-methyl-1H-indazole test compounds in DMSO.

• Assay Setup: In a 96-well plate, add the reaction buffer, the test compound dilutions (or DMSO for control), and the VEGFR-2 kinase solution.

• Reaction Initiation: Initiate the kinase reaction by adding the ATP and substrate solution to each well.

• Incubation: Incubate the plate at 30°C for a specified time (e.g., 60 minutes).

• Detection: Add a luminescent kinase assay reagent (e.g., Kinase-Glo®) that measures the amount of ATP remaining in the well. Luminescence is inversely proportional to kinase activity.

• Data Analysis: Measure luminescence using a plate reader. Calculate the percent inhibition for each compound concentration and determine the IC₅₀ value by fitting the data to a dose-response curve.

Antimicrobial Applications

The 6-bromo-1H-indazole scaffold has also been explored for the development of novel antimicrobial agents.[3] A study by Savaniya et al. described the synthesis of a series of 1,2,3-triazole derivatives tethered to 6-bromo-1H-indazole and their evaluation for antimicrobial activity.[3]

Compound	B. subtilis MIC (µg/mL)	S. aureus MIC (µg/mL)	E. coli MIC (µg/mL)	C. albicans MIC (µg/mL)	Source
8f	62.5	>250	>250	>250	[3]
8g	62.5	>250	>250	>250	[3]
8a	125	>250	>250	>250	[3]
8b	125	>250	>250	>250	[3]
8e	>250	>250	>250	125	[3]
Ciprofloxacin (Ref.)	2	2	2	-	[3]
Fluconazole (Ref.)	-	-	-	10	[3]

Experimental Protocol: Broth Microdilution Assay for Minimum Inhibitory Concentration (MIC)

• Inoculum Preparation: Prepare a standardized suspension of the test microorganism (e.g., Bacillus subtilis) in a suitable broth (e.g., Mueller-Hinton Broth).

• Compound Dilution: Prepare serial twofold dilutions of the test compounds in the broth in a 96-well microtiter plate.

• Inoculation: Add the standardized microbial inoculum to each well of the microtiter plate.

• Controls: Include a positive control (broth with inoculum, no compound) and a negative control (broth only).

• Incubation: Incubate the plate at an appropriate temperature (e.g., 37°C) for 18-24 hours.

• MIC Determination: The MIC is the lowest concentration of the compound that completely inhibits visible growth of the microorganism.

Neuroprotection: A Potential Frontier

While research directly on 6-bromo-3-methyl-1H-indazole derivatives for neuroprotection is still emerging, the broader class of indazole derivatives has shown promise in this area.[5] For instance, some 5-substituted indazole derivatives have demonstrated neuroprotective effects against amyloid-beta (Aβ)-induced cell death in human neuroblastoma SH-SY5Y cells, a model relevant to Alzheimer's disease.[6] These compounds exhibited multi-target activity, including inhibition of cholinesterases and BACE1.[6] This suggests that the 6-bromo-3-methyl-1H-indazole scaffold could be a valuable starting point for the design of novel neuroprotective agents.

Structure-Activity Relationship (SAR) and Derivatization Strategies

The 6-bromo-3-methyl-1H-indazole scaffold offers multiple positions for chemical modification to optimize potency, selectivity, and pharmacokinetic properties.

• N1-Position: Substitution at the N1 position can significantly impact the compound's interaction with the target protein and its physicochemical properties. Alkylation or arylation at this position can be used to probe for additional binding pockets and modulate solubility.

• C3-Position: The methyl group at the C3 position can be replaced with other alkyl or aryl groups to explore steric and electronic effects on binding.

• C6-Bromine: The bromine atom is a key functional group for derivatization via various cross-coupling reactions, such as Suzuki, Heck, and Sonogashira couplings. This allows for the introduction of a wide range of substituents to explore different regions of the target's binding site.

• Other Positions (C4, C5, C7): Functionalization at these positions can also be explored to fine-tune the compound's properties.

Caption: Key positions for derivatization on the scaffold.

Conclusion and Future Perspectives

The 6-bromo-3-methyl-1H-indazole scaffold represents a highly promising and versatile core for the development of novel therapeutic agents. Its synthetic tractability, coupled with the strategic positioning of the bromo and methyl groups, provides a robust platform for generating diverse chemical libraries with a wide range of biological activities. The demonstrated potent inhibition of VEGFR-2 by its derivatives underscores its significant potential in oncology. Furthermore, the emerging evidence of its utility in developing antimicrobial and potentially neuroprotective agents highlights the broad therapeutic applicability of this scaffold.

Future research in this area will likely focus on several key aspects:

• Expansion of Derivatization: Exploring novel and efficient synthetic methodologies to further diversify the substituents on the indazole core.

• Structure-Based Drug Design: Utilizing computational modeling and X-ray crystallography to rationally design derivatives with enhanced potency and selectivity for specific targets.

• Exploration of New Therapeutic Areas: Investigating the potential of 6-bromo-3-methyl-1H-indazole derivatives against a wider range of diseases, including inflammatory and metabolic disorders.

• Pharmacokinetic Optimization: Fine-tuning the ADMET (Absorption, Distribution, Metabolism, Excretion, and Toxicity) properties of lead compounds to improve their drug-like characteristics.

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An In-Depth Technical Guide to Investigating 6-Bromo-3-methyl-1H-indazole as a Kinase Inhibitor

Abstract

The 1H-indazole scaffold is a cornerstone in modern medicinal chemistry, recognized as a "privileged structure" for its remarkable ability to interact with the ATP-binding pocket of a multitude of protein kinases.[1] This structural motif, which mimics the purine core of ATP, serves as the foundation for numerous clinically approved and investigational kinase inhibitors.[2] Within this class of compounds, 6-Bromo-3-methyl-1H-indazole emerges as a molecule of significant interest. While extensive public data on its direct biological activity is limited, its strategic substitution pattern—a bromine atom at the 6-position ripe for functionalization and a methyl group at the 3-position influencing steric and electronic properties—positions it as a valuable starting point for the discovery of novel kinase inhibitors. This guide provides a comprehensive framework for the synthesis, characterization, and systematic evaluation of 6-Bromo-3-methyl-1H-indazole as a potential kinase inhibitor, intended for researchers, scientists, and drug development professionals.

Introduction: The Strategic Value of the Indazole Scaffold

Protein kinases play a pivotal role in cellular signaling, and their dysregulation is a hallmark of numerous diseases, most notably cancer.[3] The development of small molecule inhibitors that target the ATP-binding site of kinases has revolutionized therapeutic strategies in these areas. The indazole core is particularly adept at this, with its nitrogen atoms capable of forming key hydrogen bond interactions with the hinge region of the kinase active site, a critical determinant of binding affinity.[4]

6-Bromo-3-methyl-1H-indazole represents a key building block for several reasons:

• ATP-Mimetic Core: The fundamental indazole structure provides the necessary geometry to compete with endogenous ATP.

• Vector for Chemical Elaboration: The bromine atom at the 6-position is a versatile handle for synthetic modification via cross-coupling reactions (e.g., Suzuki, Heck, Buchwald-Hartwig), allowing for the introduction of a wide array of substituents to probe different regions of the kinase active site and enhance potency and selectivity.[4]

• Modulation of Physicochemical Properties: The methyl group at the 3-position influences the compound's lipophilicity and electronic distribution, which can be fine-tuned in subsequent analog synthesis to optimize pharmacokinetic and pharmacodynamic properties.

This guide will navigate the logical progression from synthesis to comprehensive biological evaluation, providing the theoretical underpinnings and practical methodologies required to unlock the potential of 6-Bromo-3-methyl-1H-indazole as a foundational molecule in kinase inhibitor discovery.

Synthesis and Characterization

The synthesis of 6-Bromo-3-methyl-1H-indazole can be achieved through a multi-step process starting from commercially available precursors. The following protocol outlines a common synthetic route.

Synthetic Pathway Overview

Caption: Synthetic route to 6-Bromo-3-methyl-1H-indazole.

Detailed Experimental Protocol

Step 1: Acetylation of 4-Bromo-2-ethylaniline

• To a stirred solution of 4-bromo-2-ethylaniline (1.0 eq) in pyridine (5 vol) at 0 °C, add acetic anhydride (1.2 eq) dropwise.

• Allow the reaction mixture to warm to room temperature and stir for 4-6 hours.

• Monitor the reaction progress by Thin Layer Chromatography (TLC).

• Upon completion, pour the reaction mixture into ice-cold water and extract with ethyl acetate (3 x 10 vol).

• Wash the combined organic layers with 1N HCl, saturated NaHCO₃ solution, and brine.

• Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure to afford N-(4-bromo-2-ethylphenyl)acetamide.

Step 2: Cyclization to 6-Bromo-3-methyl-1H-indazole

• To a solution of N-(4-bromo-2-ethylphenyl)acetamide (1.0 eq) in a suitable solvent such as chloroform, add potassium acetate (3.0 eq).

• Heat the mixture to a gentle reflux (approximately 60-65 °C).

• Add isoamyl nitrite (3.0 eq) dropwise over 30 minutes.

• Continue refluxing for 18-24 hours, monitoring by TLC.

• Cool the reaction mixture to room temperature and remove the solvent under reduced pressure.

• To the residue, add a solution of concentrated HCl in ethanol and heat to 50-60 °C for 2-3 hours to effect hydrolysis.

• Cool the mixture and neutralize with a saturated aqueous solution of sodium bicarbonate.

• Extract the product with ethyl acetate, wash with brine, and dry over anhydrous Na₂SO₄.

• Purify the crude product by column chromatography on silica gel to yield 6-Bromo-3-methyl-1H-indazole.

Characterization

The identity and purity of the synthesized 6-Bromo-3-methyl-1H-indazole should be confirmed by standard analytical techniques.

Analytical Technique	Purpose
¹H and ¹³C NMR	To confirm the chemical structure and identify the positions of protons and carbons.
Mass Spectrometry	To determine the molecular weight of the compound and confirm its elemental composition (HRMS).
HPLC	To assess the purity of the final compound.
Melting Point	To determine the melting point range as an indicator of purity.

Investigating Kinase Inhibitory Potential: A Strategic Workflow

Given the absence of extensive public data, a systematic screening approach is required to determine if 6-Bromo-3-methyl-1H-indazole possesses direct kinase inhibitory activity and to identify its potential targets.

Caption: Workflow for investigating the kinase inhibitory activity.

Primary Screening: Broad Kinase Panel

The initial step is to perform a broad screen against a large panel of kinases to identify potential targets. This is most efficiently accomplished using a fee-for-service platform.

Recommended Protocol: KINOMEscan™ (Eurofins DiscoverX)

• Compound Submission: Prepare a stock solution of 6-Bromo-3-methyl-1H-indazole in 100% DMSO at a concentration of 100 mM. Submit the compound for screening against the desired kinase panel (e.g., the full KINOMEscan panel of over 480 kinases).

• Assay Principle: The KINOMEscan™ platform utilizes a competitive binding assay where the test compound competes with an immobilized, active-site directed ligand for binding to the kinase. The amount of kinase bound to the solid support is measured, and a lower signal indicates that the test compound has displaced the kinase.

• Data Analysis: The results are typically reported as a percentage of the DMSO control (% Ctrl), where a lower percentage indicates stronger binding. A common threshold for identifying a "hit" is a % Ctrl value below 35 or 10, indicating significant displacement.

Secondary Screening: IC₅₀ Determination

For any identified hits from the primary screen, the next step is to determine the half-maximal inhibitory concentration (IC₅₀), a measure of the compound's potency. Luminescent-based ATP consumption assays are a robust method for this.

Recommended Protocol: ADP-Glo™ Kinase Assay (Promega)

• Reagent Preparation: Prepare the kinase reaction buffer, recombinant kinase, and substrate solution as per the manufacturer's protocol. Prepare a serial dilution of 6-Bromo-3-methyl-1H-indazole in DMSO and then dilute into the reaction buffer.

• Kinase Reaction: In a 384-well plate, add the kinase, substrate, and serially diluted compound. Initiate the reaction by adding ATP. Include "no inhibitor" and "no enzyme" controls. Incubate at room temperature for the optimized reaction time (e.g., 60 minutes).

• ADP Detection: Add ADP-Glo™ Reagent to stop the kinase reaction and deplete the remaining ATP.

• ATP Generation and Luminescence: Add the Kinase Detection Reagent to convert the generated ADP back to ATP and provide luciferase/luciferin to generate a luminescent signal proportional to the amount of ADP produced.

• Data Acquisition: Measure luminescence using a plate reader.

• Data Analysis: Calculate the percent inhibition for each compound concentration relative to the controls. Plot the percent inhibition versus the logarithm of the compound concentration and fit the data to a four-parameter logistic curve to determine the IC₅₀ value.

Parameter	Description
IC₅₀	The concentration of an inhibitor where the response (or binding) is reduced by half.
Kinase Target	The specific kinase being assayed.
ATP Concentration	Should be at or near the Kₘ for ATP for the specific kinase.

Cell-Based Assays

Biochemical assays confirm direct inhibition of a kinase, but it is crucial to determine if the compound is active in a cellular environment.

Protocol: Cell Proliferation Assay (MTT or CellTiter-Glo®)

• Cell Seeding: Seed a cancer cell line known to be dependent on the identified target kinase in a 96-well plate and allow cells to adhere overnight.

• Compound Treatment: Treat the cells with a serial dilution of 6-Bromo-3-methyl-1H-indazole for 72 hours.

• Viability Assessment:

  • MTT: Add MTT reagent and incubate. The viable cells will reduce the yellow MTT to purple formazan. Solubilize the formazan crystals and measure the absorbance.

  • CellTiter-Glo®: Add the CellTiter-Glo® reagent, which lyses the cells and generates a luminescent signal proportional to the amount of ATP present, an indicator of cell viability.

• Data Analysis: Calculate the percentage of cell viability relative to DMSO-treated control cells and determine the GI₅₀ (concentration for 50% growth inhibition).

Structure-Activity Relationship (SAR) Exploration

If 6-Bromo-3-methyl-1H-indazole shows promising activity or even weak "hits," or if it is inactive but intended as a starting scaffold, the next logical step is to synthesize a library of analogs to explore the SAR. The 6-bromo position is the primary site for modification.

Caption: SAR exploration workflow using cross-coupling reactions.

By synthesizing analogs with diverse chemical functionalities at the 6-position (e.g., substituted phenyl rings, heterocyclic systems, aliphatic chains), researchers can systematically probe the chemical space around the kinase active site to identify substituents that enhance potency and selectivity.

Conclusion

While direct evidence for the kinase inhibitory activity of 6-Bromo-3-methyl-1H-indazole is not yet prevalent in the public domain, its chemical structure represents a highly valuable starting point for the discovery of novel kinase inhibitors. The strategic placement of the bromo and methyl groups on the privileged indazole scaffold provides a robust platform for synthetic elaboration and optimization. The systematic approach outlined in this guide—encompassing synthesis, broad panel screening, IC₅₀ determination, cell-based evaluation, and SAR-driven analog synthesis—provides a comprehensive and scientifically rigorous pathway for investigating the potential of this compound and its derivatives as targeted therapeutics.

References

• Volynets, G., et al. (2021). Identification of Novel Indazole-based Inhibitors of Fibroblast Growth Factor Receptor 1 (FGFR1). Current Enzyme Inhibition, 17(3), 161-165. [Link]

• Reaction Biology. (n.d.). Cell-Based In Vitro Kinase Assay Services. [Link]

• Zhang, Y., et al. (2025). Design, synthesis, and biological evaluation of indazole-based PLK4 inhibitors. RSC Medicinal Chemistry. [Link]

• Wang, Y., et al. (2022). Design, synthesis, and biological evaluation of novel N-(1H-indazol-6-yl)benzenesulfonamide derivatives as potent PLK4 inhibitors. European Journal of Medicinal Chemistry, 243, 114777. [Link]

• Zhang, Y., et al. (2025). Design, synthesis, and biological evaluation of indazole-based PLK4 inhibitors. RSC Medicinal Chemistry. [Link]

• An, Y., et al. (2021). Synthesis and biological evaluation of indazole derivatives as anti-cancer agents. RSC Advances, 11(26), 15675-15687. [Link]

• Fabian, M. A., et al. (2005). A small molecule-kinase interaction map for clinical kinase inhibitors. Nature Biotechnology, 23(3), 329-336. [Link]

• El-Gokha, A. A., et al. (2012). High-Throughput Kinase Profiling: A More Efficient Approach towards the Discovery of New Kinase Inhibitors. Journal of Medicinal Chemistry, 55(17), 7597-7607. [Link]

• Amponsah, F., et al. (2023). Discovery of new TAK1 inhibitors that are potent in multiple myeloma. RSC Medicinal Chemistry, 15(1), 178-192. [Link]

• Wang, H., et al. (2015). The discovery of novel 3-(pyrazin-2-yl)-1H-indazoles as potent pan-Pim kinase inhibitors. Bioorganic & Medicinal Chemistry Letters, 25(4), 844-848. [Link]

• Yao, Q., et al. (2015). Discovery and SAR study of c-Met kinase inhibitors bearing an 3-amino-benzo[d]isoxazole or 3-aminoindazole scaffold. Bioorganic & Medicinal Chemistry, 23(3), 449-461. [Link]

• Grygier, B., et al. (2025). Evaluation of in vitro activity and SAR study of the novel hetarylamino-3-aryl-1H-indazole derivatives as inhibitors of protein kinase CK2. Bioorganic Chemistry, 161, 107662. [Link]

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Solubility characteristics of 6-Bromo-3-methyl-1H-indazole in common solvents

An In-depth Technical Guide to the Solubility Characteristics of 6-Bromo-3-methyl-1H-indazole

Authored by a Senior Application Scientist

Abstract

This technical guide provides a comprehensive framework for understanding and determining the solubility of 6-bromo-3-methyl-1H-indazole, a heterocyclic compound of interest in medicinal chemistry and materials science. In the absence of extensive published quantitative solubility data, this document emphasizes the foundational principles and detailed experimental protocols necessary for researchers to characterize its solubility profile. We will explore the physicochemical properties of the molecule, predict its behavior in various common laboratory solvents, and provide step-by-step methodologies for both qualitative and quantitative solubility determination. This guide is intended for researchers, scientists, and drug development professionals who require a robust understanding of this compound's solubility for applications ranging from reaction chemistry to formulation and biological screening.

Introduction: The Critical Role of Solubility

The solubility of an active pharmaceutical ingredient (API) or a key synthetic intermediate is a critical physicochemical property that governs its behavior in both chemical and biological systems. For a compound like 6-bromo-3-methyl-1H-indazole, understanding its solubility is paramount for several reasons:

• Reaction Chemistry: The choice of solvent is often dictated by the solubility of the reactants. Poor solubility can lead to low reaction rates, incomplete conversions, and difficulties in purification.

• Drug Discovery and Development: In the context of drug development, aqueous solubility is a key determinant of a drug's bioavailability.[1][2] Poorly soluble compounds often exhibit low absorption and erratic pharmacokinetic profiles.[1] Early assessment of solubility can help in identifying potential liabilities and guiding lead optimization efforts.[1][2][3]

• Formulation: The development of a stable and effective drug formulation is highly dependent on the solubility of the API in various excipients and solvent systems.

• Biological Assays: In vitro biological assays typically require the test compound to be in solution. Undissolved compound can lead to inaccurate and unreliable results.[1]

This guide will provide the necessary theoretical background and practical methodologies to empower researchers to thoroughly characterize the solubility of 6-bromo-3-methyl-1H-indazole.

Physicochemical Properties of 6-Bromo-3-methyl-1H-indazole

A molecule's solubility is intrinsically linked to its structural and electronic properties. The key physicochemical parameters for 6-bromo-3-methyl-1H-indazole are summarized in Table 1.

Table 1: Physicochemical Properties of 6-Bromo-3-methyl-1H-indazole

Property	Value	Source
Molecular Formula	C₈H₇BrN₂	PubChem[4]
Molecular Weight	211.06 g/mol	PubChem[4]
XLogP3	2.6	PubChem[4]
Hydrogen Bond Donors	1	PubChem[4]
Hydrogen Bond Acceptors	1	PubChem[4]
pKa (predicted)	(Not available)

The XLogP3 value of 2.6 suggests that 6-bromo-3-methyl-1H-indazole is moderately lipophilic, which provides a preliminary indication of its likely solubility behavior. The presence of a hydrogen bond donor (the N-H of the indazole ring) and a hydrogen bond acceptor (the pyridine-like nitrogen) suggests that it can interact with protic solvents.

Predicted Solubility Profile

Based on the principle of "like dissolves like," we can make educated predictions about the solubility of 6-bromo-3-methyl-1H-indazole in common laboratory solvents.[5][6]

• Polar Protic Solvents (e.g., Water, Methanol, Ethanol): The molecule has some capacity for hydrogen bonding, which may afford some solubility in these solvents. However, the relatively large nonpolar surface area contributed by the bromophenyl and methyl groups will likely limit its aqueous solubility. We predict low to moderate solubility in alcohols like methanol and ethanol.

• Polar Aprotic Solvents (e.g., DMSO, DMF, Acetonitrile, Acetone): These solvents are effective at solvating polar molecules without having hydrogen bond donating capabilities. Given the polar nature of the indazole ring system, we predict that 6-bromo-3-methyl-1H-indazole will exhibit good solubility in solvents like Dimethyl Sulfoxide (DMSO) and Dimethylformamide (DMF).[7]

• Nonpolar Solvents (e.g., Hexane, Toluene): The molecule's overall polarity, arising from the nitrogen atoms and the bromine substituent, is likely too high for it to be readily soluble in nonpolar solvents. We predict poor solubility in hexane and toluene.

• Aqueous Acidic and Basic Solutions: The indazole ring system contains both a weakly acidic proton (N-H) and a weakly basic nitrogen atom. Therefore, its aqueous solubility may be enhanced in acidic or basic solutions due to salt formation.[8][9]

The following sections provide detailed protocols to experimentally verify these predictions.

Experimental Determination of Solubility

The experimental determination of solubility can be approached in a qualitative or quantitative manner. It is also crucial to distinguish between kinetic and thermodynamic solubility.[1][10]

• Kinetic Solubility: This is a measure of how quickly a compound dissolves from a high-concentration stock solution (typically in DMSO) when diluted into an aqueous buffer. It is a high-throughput method often used in early drug discovery.[1][2][11]

• Thermodynamic Solubility: This is the true equilibrium solubility of a compound in a given solvent, where an excess of the solid compound is allowed to equilibrate with the solvent over a prolonged period.[1][2][3][10]

Qualitative Solubility Determination

A simple and rapid method to assess solubility in various solvents involves a series of sequential tests.[8][9][12]

Protocol for Qualitative Solubility Testing:

• Preparation: Add approximately 2-5 mg of 6-bromo-3-methyl-1H-indazole to a small test tube.

• Solvent Addition: Add 0.5 mL of the test solvent in portions, vortexing or shaking vigorously for at least 30 seconds after each addition.

• Observation: Visually inspect the solution for the presence of undissolved solid.

• Classification:

  • Soluble: The entire solid dissolves completely.

  • Partially Soluble: A portion of the solid dissolves, but some remains undissolved.

  • Insoluble: No discernible amount of the solid dissolves.

• Solvent Progression: Test the following solvents in a logical sequence: water, 5% HCl, 5% NaOH, followed by common organic solvents such as methanol, ethanol, acetone, ethyl acetate, dichloromethane, acetonitrile, DMSO, and hexane.

Caption: Workflow for qualitative solubility determination.

Quantitative Determination of Thermodynamic Solubility (Shake-Flask Method)

The shake-flask method is the gold standard for determining thermodynamic solubility.[1] It involves equilibrating an excess amount of the solid compound with the solvent of interest.

Protocol for Thermodynamic Solubility Determination:

• Sample Preparation: Add an excess amount of solid 6-bromo-3-methyl-1H-indazole (e.g., 2-5 mg) to a vial containing a known volume of the test solvent (e.g., 1 mL of phosphate-buffered saline, pH 7.4). The amount should be sufficient to ensure that undissolved solid remains at equilibrium.

• Equilibration: Seal the vials and place them on a shaker or rotator at a constant temperature (e.g., 25°C) for a defined period (typically 24-48 hours) to ensure equilibrium is reached.[1]

• Phase Separation: After equilibration, separate the undissolved solid from the saturated solution. This can be achieved by centrifugation at high speed or by filtration through a low-binding filter (e.g., 0.22 µm PVDF).

• Quantification: Carefully remove an aliquot of the clear supernatant and dilute it with a suitable solvent (e.g., acetonitrile or methanol). Analyze the concentration of the dissolved compound using a validated analytical method such as High-Performance Liquid Chromatography with UV detection (HPLC-UV) or Liquid Chromatography-Mass Spectrometry (LC-MS).

• Calibration: Prepare a standard curve using known concentrations of 6-bromo-3-methyl-1H-indazole to accurately quantify the concentration in the saturated solution.

Table 2: Template for Thermodynamic Solubility Data of 6-Bromo-3-methyl-1H-indazole

Solvent System	Temperature (°C)	Incubation Time (h)	Thermodynamic Solubility (µg/mL)	Thermodynamic Solubility (µM)
Water	25	24
PBS (pH 7.4)	25	24
0.1 M HCl	25	24
0.1 M NaOH	25	24
Methanol	25	24
Acetonitrile	25	24

Quantitative Determination of Kinetic Solubility (Turbidimetric Method)

This high-throughput method is useful for early-stage drug discovery and involves adding a concentrated DMSO stock of the compound to an aqueous buffer and observing for precipitation.[1][2]

Protocol for Kinetic Solubility Determination:

• Stock Solution: Prepare a high-concentration stock solution of 6-bromo-3-methyl-1H-indazole (e.g., 10 mM) in 100% DMSO.

• Serial Dilution: In a 96-well plate, perform serial dilutions of the DMSO stock solution.

• Addition to Buffer: Transfer a small volume of each dilution to a corresponding well in a 96-well plate containing the aqueous buffer (e.g., PBS, pH 7.4). The final DMSO concentration should be kept low (typically ≤1%) to minimize its effect on solubility.

• Incubation: Incubate the plate at room temperature with gentle shaking for a set period (e.g., 2 hours).[1]

• Turbidity Measurement: Measure the turbidity (light scattering) of each well using a nephelometer or a plate reader capable of measuring absorbance at a high wavelength (e.g., 620 nm).

• Data Analysis: The kinetic solubility is defined as the highest concentration at which the turbidity is not significantly different from the background.

Caption: Comparison of kinetic and thermodynamic solubility workflows.

Safety Precautions

When handling 6-bromo-3-methyl-1H-indazole and the solvents mentioned in this guide, it is essential to follow standard laboratory safety procedures.

• Personal Protective Equipment (PPE): Always wear safety goggles, a lab coat, and appropriate chemical-resistant gloves.[13][14][15]

• Ventilation: Work in a well-ventilated area or a chemical fume hood, especially when handling volatile organic solvents.[13][15]

• Handling: Avoid inhalation of dust and contact with skin and eyes.[13][14][15] In case of contact, rinse the affected area thoroughly with water.[14]

• Waste Disposal: Dispose of chemical waste according to institutional and local regulations.

Conclusion

References

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• EXPERIMENT 1 DETERMINATION OF SOLUBILITY CLASS. (n.d.).
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• PubChem. (n.d.). 6-bromo-3-methyl-1H-indazole.
• Experiment: Solubility of Organic & Inorganic Compounds. (n.d.).
• Chemistry For Everyone. (2025, February 11). How To Determine Solubility Of Organic Compounds? [Video]. YouTube.
• PubChem. (n.d.). 6-Bromo-1-methyl-1H-indazole.
• Identifying an Unknown Compound by Solubility, Functional Group Tests and Spectral Analysis. (n.d.).
• Benchchem. (n.d.). An In-depth Technical Guide to the Solubility and Stability of 6-Bromo-1H-indazole.
• Inventiva Pharma. (n.d.). Solubility Toolbox for Successful Design of Drug Candidates.
• 6-Bromo-1-methyl-1H-indazole - SAFETY DATA SHEET. (2012, May 8).
• WuXi AppTec. (n.d.). Kinetic & Thermodynamic Solubility Testing.
• Sygnature Discovery. (n.d.). Aqueous solubility: Turbidimetric / Kinetic – Thermodynamic.
• American Pharmaceutical Review. (2014, April 29). Thermodynamic vs. Kinetic Solubility: Knowing Which is Which.
• 6-Bromo-1H-indazole - SAFETY DATA SHEET. (2011, August 12).
• MedchemExpress.com. (2025, July 1). Safety Data Sheet.

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An In-depth Technical Guide to the Safety, Toxicity, and Handling of 6-Bromo-3-methyl-1H-indazole

This document provides a comprehensive technical overview of the safety, toxicity, and handling precautions for 6-Bromo-3-methyl-1H-indazole (CAS No: 90221-46-8). It is intended for researchers, scientists, and professionals in drug development who may handle this compound. The information herein is synthesized from available safety data sheets, chemical databases, and general safe handling practices for related chemical classes.

Introduction and Scientific Context

6-Bromo-3-methyl-1H-indazole is a heterocyclic aromatic compound. The indazole core is a significant scaffold in medicinal chemistry, appearing in a variety of compounds with diverse biological activities. The presence of a bromine atom and a methyl group on the indazole ring modifies its electronic and steric properties, making it a key intermediate in the synthesis of more complex molecules, particularly in the development of kinase inhibitors and other therapeutic agents.

The safe and effective use of this compound in a research and development setting is predicated on a thorough understanding of its potential hazards and the implementation of robust safety protocols. The causality for the stringent handling procedures outlined in this guide stems from the known reactivity and toxicity profile of halogenated aromatic and heterocyclic compounds. These compounds can pose risks of irritation, sensitization, and systemic toxicity upon exposure.

Chemical and Physical Properties

A foundational understanding of the physical and chemical properties of a compound is the first step in a comprehensive safety assessment. These properties influence its behavior under various experimental conditions and inform decisions on storage and handling.

Property	Value	Source
Molecular Formula	C₈H₇BrN₂	[1]
Molecular Weight	211.06 g/mol	[1]
CAS Number	90221-46-8	[2]
Appearance	Solid (form may vary)	General knowledge
Synonyms	6-Bromo-3-methylindazole	[1]

Hazard Identification and GHS Classification

6-Bromo-3-methyl-1H-indazole is classified as hazardous under the Globally Harmonized System of Classification and Labelling of Chemicals (GHS). The primary hazards are associated with acute toxicity, skin irritation, serious eye damage/irritation, and respiratory irritation.[3][4]

Hazard Class	Category	Hazard Statement	Signal Word	Pictogram
Acute Toxicity, Oral	Category 4	H302: Harmful if swallowed	Warning
Skin Corrosion/Irritation	Category 2	H315: Causes skin irritation	Warning
Serious Eye Damage/Eye Irritation	Category 1 / 2A	H318: Causes serious eye damage / H319: Causes serious eye irritation	Danger / Warning
Specific Target Organ Toxicity (Single Exposure)	Category 3	H335: May cause respiratory irritation	Warning

Note: The specific classification for eye damage/irritation may vary between suppliers.

Toxicological Profile

• Acute Toxicity : The compound is classified as harmful if swallowed.[4] Ingestion may lead to gastrointestinal distress and systemic effects.

• Skin Irritation : Direct contact with the skin is likely to cause irritation, characterized by redness, itching, and inflammation.[3]

• Eye Irritation/Damage : The compound is a significant eye irritant and may cause serious, potentially irreversible, eye damage.[3]

• Respiratory Irritation : Inhalation of dust or aerosols may cause irritation to the respiratory tract, leading to symptoms such as coughing and shortness of breath.

• Chronic Toxicity : Data on long-term exposure, carcinogenicity, mutagenicity, and reproductive toxicity are not available. As a matter of prudent practice, exposure should be minimized.

Risk Assessment and Control Workflow

A systematic approach to risk assessment is crucial before handling 6-Bromo-3-methyl-1H-indazole. The following workflow provides a logical framework for this process.

Caption: A structured workflow for assessing and mitigating risks associated with handling 6-Bromo-3-methyl-1H-indazole.

Safe Handling and Storage Protocols

The following protocols are designed to minimize exposure and ensure the safe handling of 6-Bromo-3-methyl-1H-indazole.

Engineering Controls

The primary line of defense is to handle the compound in a controlled environment.

• Ventilation : All handling of solid material and solutions should be conducted in a properly functioning chemical fume hood to prevent inhalation of dust or vapors.

• Containment : Use of a glove box may be considered for highly sensitive operations or when handling larger quantities to provide an additional layer of containment.

• Safety Equipment : An eyewash station and a safety shower must be readily accessible in the immediate work area.

Personal Protective Equipment (PPE)

The selection of appropriate PPE is critical to prevent direct contact. The rationale for this multi-layered approach is to create a barrier against the known irritant and potentially sensitizing properties of halogenated aromatics.

• Eye and Face Protection : Chemical safety goggles are mandatory. A face shield should be worn in addition to goggles when there is a risk of splashing or when handling larger quantities.

• Skin Protection :

  • Gloves : Wear compatible chemical-resistant gloves (e.g., nitrile rubber). Always inspect gloves for integrity before use and use proper glove removal technique to avoid skin contact.

  • Lab Coat : A flame-resistant lab coat should be worn and kept fully buttoned.

• Respiratory Protection : If engineering controls are not sufficient, a NIOSH-approved respirator with appropriate cartridges for organic vapors and particulates should be used.

Storage

Proper storage is essential to maintain the integrity of the compound and prevent accidental release.

• Container : Store in a tightly closed, properly labeled container.

• Environment : Keep in a cool, dry, and well-ventilated area.

• Incompatibilities : Store away from strong oxidizing agents, strong acids, and strong bases.

Emergency Procedures and First Aid

A clear and practiced emergency response plan is essential.

Emergency Response Decision Tree

Caption: A decision tree outlining the immediate actions to be taken in the event of an exposure to 6-Bromo-3-methyl-1H-indazole.

First Aid Measures

• In case of eye contact : Immediately flush eyes with plenty of water for at least 15 minutes, occasionally lifting the upper and lower eyelids. Get medical attention immediately.

• In case of skin contact : Get medical aid. Flush skin with plenty of water for at least 15 minutes while removing contaminated clothing and shoes.

• If inhaled : Remove from exposure and move to fresh air immediately. If not breathing, give artificial respiration. If breathing is difficult, give oxygen. Get medical aid.

• If swallowed : Do NOT induce vomiting. Get medical aid immediately. If victim is fully conscious, give a cupful of water. Never give anything by mouth to an unconscious person.

Spill Management and Disposal

Spill Cleanup Protocol

• Evacuate : Evacuate non-essential personnel from the spill area.

• Ventilate : Ensure the area is well-ventilated (if safe to do so).

• Contain : Prevent further spread of the spill.

• Absorb : For small spills, carefully sweep up the solid material, avoiding dust generation, and place it into a suitable, closed container for disposal.

• Decontaminate : Clean the spill area with a suitable solvent, collecting all cleaning materials as hazardous waste.

• PPE : Wear appropriate PPE, including respiratory protection, during the entire cleanup process.

Waste Disposal

• Classification : 6-Bromo-3-methyl-1H-indazole and any contaminated materials should be treated as hazardous waste.

• Procedure : Dispose of in accordance with local, state, and federal regulations. Do not allow the material to enter drains or waterways. Waste should be segregated, particularly from non-halogenated waste, to ensure proper disposal.

Conclusion

6-Bromo-3-methyl-1H-indazole is a valuable research chemical with a defined set of hazards, including acute oral toxicity, skin and eye irritation, and respiratory irritation. While detailed toxicological data is limited, a robust safety protocol based on the principles of risk assessment, engineering controls, appropriate PPE, and emergency preparedness can ensure its safe handling. Adherence to the guidelines presented in this document is essential for protecting the health and safety of laboratory personnel and minimizing environmental impact.

References

• PubChem. (n.d.). 6-bromo-3-methyl-1H-indazole. National Center for Biotechnology Information. Retrieved January 7, 2026, from [Link]

• PubChem. (n.d.). 6-bromo-3-methyl-1H-indazole. National Center for Biotechnology Information. Retrieved January 7, 2026, from [Link]

• PubChem. (n.d.). 6-Bromo-1-methyl-1H-indazole. National Center for Biotechnology Information. Retrieved January 7, 2026, from [Link]

• PubChem. (n.d.). 6-Bromo-3-chloro-1H-indazole. National Center for Biotechnology Information. Retrieved January 7, 2026, from [Link]

• Quehua Technology. (n.d.). CAS 90221-46-8 6-bromo-3-methyl-1H-indazole. Retrieved January 7, 2026, from [Link]

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• 2. 6-Bromo-3-chloro-1H-indazole | C7H4BrClN2 | CID 24728895 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. 6-Bromo-1-methyl-1H-indazole | C8H7BrN2 | CID 22558675 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. fishersci.com [fishersci.com]

A Researcher's Guide to 6-Bromo-3-methyl-1H-indazole: Commercial Availability, Quality Control, and Synthetic Protocols

Introduction: The Significance of 6-Bromo-3-methyl-1H-indazole in Modern Drug Discovery

6-Bromo-3-methyl-1H-indazole is a substituted indazole, a class of heterocyclic aromatic organic compounds. The indazole scaffold is a privileged structure in medicinal chemistry, forming the core of numerous compounds investigated for a wide range of therapeutic applications.[1][2] The specific substitution pattern of a bromine atom at the 6-position and a methyl group at the 3-position makes this molecule a versatile building block for the synthesis of more complex drug candidates, particularly in the development of kinase inhibitors for oncology.[3][4] Understanding the commercial landscape, ensuring the quality of this starting material, and having access to reliable synthetic procedures are therefore critical for researchers in the pharmaceutical sciences. This guide provides an in-depth overview of these key aspects to facilitate its effective use in research and development.

Commercial Availability and Supplier Landscape

The accessibility of 6-Bromo-3-methyl-1H-indazole from commercial suppliers is a crucial first step in any research project. A variety of chemical suppliers offer this compound, though purity, available quantities, and lead times can vary. For researchers, it is imperative to select a supplier that not only meets their immediate needs in terms of quantity but also provides comprehensive analytical data to ensure the quality and consistency of the material. Below is a comparative table of some of the commercial suppliers.

Supplier	Purity	Available Quantities	Additional Notes
Sigma-Aldrich	≥95%	Grams	Often provides detailed analytical data and technical support.
BLDpharm	Custom	Milligrams to Kilograms	Offers a range of quantities, including bulk.[5]
ChemicalBook	Varies	Varies	A directory of multiple Chinese suppliers.[6][7]
AOBChem	Not specified	Grams	Provides a range of research chemicals.[8]
Frontier Specialty Chemicals	Not specified	Grams	Specializes in complex organic molecules.[9]

Quality Control: A Critical Prerequisite for Reproducible Research

The purity and identity of starting materials are paramount in drug discovery to ensure the reliability and reproducibility of experimental results. For 6-Bromo-3-methyl-1H-indazole, researchers should expect and request key analytical data from their supplier.

A Certificate of Analysis (CoA) is a fundamental document that should accompany any purchase. While a specific CoA for 6-Bromo-3-methyl-1H-indazole was not available, a representative CoA for the related compound 6-Bromo-1H-indazole from MedchemExpress indicates the type of information that should be expected.[10] This typically includes:

• Appearance: Physical form and color.

• ¹H NMR Spectrum: To confirm the chemical structure.

• Purity (by HPLC): To quantify the percentage of the desired compound.

• Water Content (by Karl Fischer): To determine the amount of residual water.

• Residue on Ignition: To measure the amount of inorganic impurities.

A Safety Data Sheet (SDS) is also essential for safe handling and storage. The SDS for the related compound 6-Bromo-1-methyl-1H-indazole indicates that it is a skin and eye irritant and may cause respiratory irritation.[11] Proper personal protective equipment (PPE), including gloves, safety glasses, and a lab coat, should be worn when handling this compound.[12][13]

The procurement and quality control workflow for a researcher can be visualized as follows:

Procurement and Quality Control Workflow for Research Chemicals.

Representative Synthetic Protocol: N-Methylation of 6-Bromo-3-iodo-1H-indazole

While a direct, detailed synthesis for 6-Bromo-3-methyl-1H-indazole was not found in the initial search, a closely related synthesis for the N-methylation of 6-bromo-3-iodo-1H-indazole provides a relevant and illustrative experimental procedure.[14] This two-step process involves the deprotonation of the indazole nitrogen followed by alkylation with dimethyl sulfate.

Step 1: Deprotonation

• In a round-bottom flask under an inert atmosphere (e.g., nitrogen or argon), dissolve 6-bromo-3-iodo-1H-indazole in N,N-dimethyl-formamide (DMF).

• Cool the solution to 0°C using an ice bath.

• Slowly add potassium hydroxide to the stirred solution.

• Allow the reaction to proceed at 0°C for approximately 5 minutes.

Step 2: Methylation

• To the reaction mixture from Step 1, add dimethyl sulfate dropwise while maintaining the temperature between 0°C and 20°C.

• Allow the reaction to stir for an additional 15 minutes.

• Upon completion, the reaction can be worked up using standard extraction and purification techniques (e.g., chromatography) to isolate the desired 1H-Indazole, 6-bromo-3-iodo-1-methyl-.[14]

The logical flow of this synthetic approach can be visualized with the following diagram:

Synthetic Workflow for N-Methylation of a 6-Bromo-3-iodo-1H-indazole.

Conclusion

6-Bromo-3-methyl-1H-indazole is a valuable building block in the synthesis of biologically active molecules. Its commercial availability from a range of suppliers facilitates its use in research. However, it is incumbent upon the researcher to perform due diligence in selecting a supplier and verifying the quality of the material through comprehensive analytical data. A thorough understanding of the compound's properties and safe handling procedures, coupled with access to reliable synthetic protocols, will enable the successful and reproducible application of 6-Bromo-3-methyl-1H-indazole in the advancement of drug discovery and development.

References

• PrepChem. Synthesis of (b) 6-Bromo-3-(1-methyl-4-piperidinyl)-1H-indazole. Available from: [Link]

• PubChem. 6-bromo-3-methyl-1H-indazole. Available from: [Link]

• Wang, Z., et al. (2013). Synthesis of 1H-Indazoles via Silver(I)

• ResearchGate. (PDF) 6-Bromo-1H-Indazole Bearing 1,2,3-Triazole Analogues: Synthesis, Characterization and Antimicrobial Evaluation. Available from: [Link]

• AOBChem. 6-Bromo-3-methyl-1H-indazole. Available from: [Link]

• ResearchGate. Synthesis of 6-bromo-1-cyclopentyl-1H-indazole-4-carboxylic... Available from: [Link]

• PubMed Central. Recent Advances in Indazole-Containing Derivatives: Synthesis and Biological Perspectives. Available from: [Link]

• ChemUniverse. Order : 6-BROMO-4-FLUORO-3-METHYL-1H-INDAZOLE. Available from: [Link]

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• 7. 6-BROMO-3-METHYL-1H-INDAZOLE price,buy 6-BROMO-3-METHYL-1H-INDAZOLE - chemicalbook [m.chemicalbook.com]
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• 14. 1H-Indazole, 6-bromo-3-iodo-1-methyl- synthesis - chemicalbook [chemicalbook.com]

Protocols & Analytical Methods

Application Note: A Scalable and Robust Protocol for the Synthesis of 6-Bromo-1H-indazole

Abstract

This application note provides a comprehensive and scalable protocol for the synthesis of 6-Bromo-1H-indazole, a critical building block in modern medicinal chemistry. 6-Bromo-1H-indazole is a key intermediate in the development of numerous therapeutic agents, most notably kinase inhibitors for oncology applications.[1][2] The methodology detailed herein is founded on the diazotization and subsequent intramolecular cyclization of 4-bromo-2-methylaniline. This process has been selected for its scalability, reproducibility, and robustness, making it highly suitable for both academic research and industrial-scale pharmaceutical production. This guide offers a step-by-step experimental protocol, in-depth explanations of the chemical transformations, quantitative data summaries, process scale-up considerations, and essential safety guidelines to ensure successful and safe execution.

Introduction: The Significance of 6-Bromo-1H-indazole

The indazole scaffold is a privileged heterocyclic motif in drug discovery, appearing in a multitude of biologically active molecules.[3] The strategic incorporation of a bromine atom at the 6-position provides a versatile synthetic handle for further molecular elaboration through cross-coupling reactions, enabling the construction of complex molecular architectures.[4] Consequently, 6-Bromo-1H-indazole has emerged as an indispensable intermediate for synthesizing targeted therapies, including potent kinase inhibitors used in cancer treatment.[1][2] The increasing demand for these advanced therapeutics necessitates an efficient, cost-effective, and scalable production method for this key starting material. The protocol described in this document addresses this need by providing a well-documented and optimized synthetic route.[1]

Synthetic Strategy and Mechanism

The selected pathway to 6-Bromo-1H-indazole begins with the commercially available 4-bromo-2-methylaniline. The synthesis unfolds over a three-stage, one-pot process followed by a final hydrolysis and purification, as illustrated below.

Overall Reaction Scheme:

• Stage 1: Acetylation: The starting aniline is first protected as an acetamide. This serves to moderate the reactivity of the amino group and facilitate the subsequent cyclization.

• Stage 2: Diazotization: The N-acetylated intermediate undergoes diazotization using an organic nitrite source, isoamyl nitrite, to form a reactive diazonium species.

• Stage 3: Cyclization: The in-situ generated diazonium intermediate undergoes an intramolecular cyclization, forming the indazole ring system. This type of transformation, converting an aromatic amine to a cyclic product via a diazonium salt, is a variation of the broader class of Sandmeyer-type reactions.[5][6]

• Stage 4: Hydrolysis & Isolation: The acetyl protecting group is removed under acidic conditions, and the final product is isolated and purified.

Reaction Mechanism Workflow

Caption: Overall synthetic workflow from starting material to final product.

The reaction is initiated by a one-electron transfer, characteristic of Sandmeyer-type mechanisms, which ultimately leads to the formation of an aryl radical with the loss of nitrogen gas, facilitating the ring closure.[5][7]

Quantitative Data Summary

The following table summarizes the key reagents and parameters for the synthesis based on a 95.0 g scale of the starting material.[1]

Parameter	Value	Moles	Molar Eq.	Notes
Starting Material
4-bromo-2-methylaniline	95.0 g	0.511	1.0	MW: 186.06 g/mol
Reagents
Acetic anhydride	0.109 L (118 g)	1.15	2.25	MW: 102.09 g/mol , d=1.08 g/mL
Potassium acetate	14.6 g	0.149	0.29	Serves as a base.
Isoamyl nitrite	0.147 L (128 g)	1.09	2.13	MW: 117.15 g/mol , d=0.872 g/mL
Concentrated HCl	500 mL	-	-	For hydrolysis.
50% aq. NaOH	As needed	-	-	For pH adjustment during work-up.
Solvents
Chloroform	0.70 L	-	-	Reaction solvent.
Heptane	As needed	-	-	For purification slurry.
Reaction Conditions
Temperature	Reflux at 68°C	-	-	For diazotization/cyclization step.
Reaction Time	20 hours	-	-	For diazotization/cyclization step.
Product
6-Bromo-1H-indazole	Theoretical: 100.6 g	0.511	-	MW: 197.03 g/mol

Detailed Experimental Protocol

This protocol is adapted for scalability and has been documented for large-scale synthesis.[1]

Materials and Equipment:

• A multi-neck reaction vessel of appropriate size, equipped with a mechanical stirrer, reflux condenser, and temperature probe.

• Heating mantle and cooling bath.

• Standard laboratory glassware.

• Rotary evaporator.

• Buchner funnel and vacuum flask.

Step 1: Acetylation of 4-bromo-2-methylaniline

• In a suitable reaction vessel, dissolve 4-bromo-2-methylaniline (95.0 g) in chloroform (0.70 L).

• Cool the solution in an ice bath.

• Slowly add acetic anhydride (0.109 L) to the stirred solution, ensuring the internal temperature is maintained below 40°C. The addition is exothermic and requires careful monitoring.

  • Causality: This step protects the amine as an acetamide. Acetic anhydride is a cost-effective and highly reactive acetylating agent. Controlling the temperature prevents potential side reactions.

Step 2: Diazotization and Intramolecular Cyclization

• To the reaction mixture from Step 1, add potassium acetate (14.6 g).

• Subsequently, add isoamyl nitrite (0.147 L) to the mixture.

  • Causality: Isoamyl nitrite is an efficient organic diazotizing agent under non-aqueous conditions. Potassium acetate acts as a base to facilitate the reaction.

• Heat the mixture to reflux (approx. 68°C) and maintain for 20 hours under constant stirring. The reaction progress can be monitored by TLC or HPLC.

Step 3: Work-up and Hydrolysis

• After the reaction is complete, cool the mixture to room temperature (25°C).

• Remove the volatile components (chloroform, excess reagents) from the reaction mixture under reduced pressure using a rotary evaporator.

• To the resulting residue, add water and perform an azeotropic distillation to remove residual isoamyl alcohol.

• Add concentrated hydrochloric acid (total of 500 mL) to the residue and heat the mixture to 50-55°C to effect the hydrolysis of the acetyl group.

Step 4: Isolation and Purification

• Cool the acidic mixture to 20°C.

• Carefully adjust the pH to approximately 11 by the slow addition of a 50% aqueous solution of sodium hydroxide. This step is highly exothermic and requires efficient cooling. The product will precipitate as a solid.

• Evaporate the solvent from the resulting mixture.

• Slurry the resulting solid with heptane. This process washes away non-polar impurities.

• Filter the solid product using a Buchner funnel, wash with a small amount of cold heptane, and dry under vacuum to yield 6-Bromo-1H-indazole.[1]

Process Optimization & Scale-Up

Temperature Control: Maintaining strict temperature control during the addition of acetic anhydride and the final pH adjustment with NaOH is critical on a larger scale to ensure safety and prevent byproduct formation.

Purification: While the described protocol yields a solid via precipitation and slurrying, higher purity may be required for pharmaceutical applications.[4] Recrystallization is a highly effective and scalable method for purifying 6-Bromo-1H-indazole.[8] A solvent screening should be performed to identify an optimal solvent system where the compound has high solubility at elevated temperatures and low solubility at room or lower temperatures.[8] Common solvents for screening include alcohols (methanol, ethanol), esters (ethyl acetate), and hydrocarbon/polar aprotic mixtures.

Purity Assessment: The purity of the final product should be rigorously assessed using a combination of analytical techniques, such as HPLC, Nuclear Magnetic Resonance (NMR) spectroscopy, and Mass Spectrometry (MS).[1][9]

Safety and Handling

Personal Protective Equipment (PPE):

• Eye Protection: Wear tight-sealing safety goggles or a face shield.[10][11]

• Hand Protection: Wear appropriate chemical-resistant gloves (e.g., nitrile).[10]

• Skin and Body Protection: Wear a lab coat and ensure exposed skin is covered.[12]

• Respiratory Protection: Use only in a well-ventilated area, such as a chemical fume hood.[13] If exposure limits may be exceeded, use a NIOSH/MSHA approved respirator.[10]

Reagent Handling:

• 4-bromo-2-methylaniline: Toxic and an irritant. Handle with care.

• Acetic Anhydride: Corrosive and a lachrymator.

• Isoamyl Nitrite: Flammable and volatile.

• Concentrated Acids and Bases: Highly corrosive. Handle with extreme care, especially during the neutralization step which is highly exothermic.

Product Handling (6-Bromo-1H-indazole):

• May cause skin and serious eye irritation.[12]

• Avoid breathing dust.[10]

• Store in a tightly closed container in a dry, cool, and well-ventilated place.[10]

• Incompatible with strong oxidizing agents, strong acids, and strong bases.[12]

Experimental Workflow Visualization

Caption: Step-by-step experimental workflow for the synthesis of 6-Bromo-1H-indazole.

References

• Synthesis of 6-bromo-1-cyclopentyl-1H-indazole-4-carboxylic... ResearchGate. [Link]

• Sandmeyer reaction. Wikipedia. [Link]

• Reactions of Diazonium Salts: Sandmeyer and Related Reactions. Master Organic Chemistry. [Link]

• Synthesis and biological evaluation of indazole derivatives as anti-cancer agents. RSC Publishing. [Link]

• Sandmeyer Reaction. J&K Scientific LLC. [Link]

• Recent trends in the chemistry of Sandmeyer reaction: a review. PMC - NIH. [Link]

• Synthesis of (b) 6-Bromo-3-(1-methyl-4-piperidinyl)-1H-indazole. PrepChem.com. [Link]

• Sandmeyer Reaction. Organic Chemistry Portal. [Link]

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Application Note: A Comprehensive Guide to the Synthesis of 6-Bromo-3-methyl-1H-indazole

Abstract

This application note provides a detailed, field-proven protocol for the synthesis of 6-Bromo-3-methyl-1H-indazole, a valuable heterocyclic building block in medicinal chemistry and drug discovery. The synthesis commences from the readily available starting material, 4-bromo-2-methylaniline, and proceeds via a classical diazotization followed by an intramolecular cyclization. This guide is designed for researchers, chemists, and drug development professionals, offering in-depth mechanistic insights, a step-by-step experimental procedure, safety protocols, and data interpretation. The causality behind experimental choices is explained to ensure both reproducibility and a deeper understanding of the chemical transformation.

Introduction and Significance

The indazole scaffold is a "privileged structure" in medicinal chemistry, frequently appearing in a wide array of therapeutic agents.[1][2][3] Its unique bicyclic aromatic structure allows for versatile substitution patterns, enabling fine-tuning of pharmacological properties. Specifically, 6-Bromo-3-methyl-1H-indazole serves as a crucial intermediate in the synthesis of potent kinase inhibitors, anti-cancer agents, and other biologically active molecules.[4][5] The bromine atom at the 6-position provides a convenient handle for further functionalization via cross-coupling reactions, while the methyl group at the 3-position is a key feature in many targeted therapies.[6]

This document outlines a robust and scalable synthetic route, emphasizing safety, efficiency, and high purity of the final product.

Mechanistic Pathway: From Aniline to Indazole

The transformation of 4-bromo-2-methylaniline to 6-Bromo-3-methyl-1H-indazole is a fascinating cascade of well-established organic reactions. The overall process can be broken down into two primary stages: Diazotization and Reductive Cyclization.

Stage 1: Diazotization of the Arylamine

The synthesis begins with the diazotization of the primary aromatic amine, 4-bromo-2-methylaniline. This reaction is typically performed in a strong acidic medium, such as concentrated hydrochloric acid, at low temperatures (0-5 °C) using sodium nitrite (NaNO₂).[7]

• Generation of the Nitrosating Agent: In the acidic solution, sodium nitrite is protonated to form nitrous acid (HNO₂). Further protonation and subsequent loss of a water molecule generates the highly electrophilic nitrosonium ion (NO⁺).

• Nucleophilic Attack: The lone pair of electrons on the nitrogen atom of the aniline derivative attacks the nitrosonium ion, forming an N-nitrosamine intermediate.

• Tautomerization and Dehydration: The N-nitrosamine undergoes tautomerization to a diazohydroxide, which is then protonated by the strong acid. The final step is the elimination of a water molecule to yield the stable aryl diazonium salt, 4-bromo-2-methylbenzenediazonium chloride.

Maintaining a low temperature is critical during this stage to prevent the premature decomposition of the unstable diazonium salt.[7]

Stage 2: Intramolecular Reductive Cyclization

The formation of the indazole ring occurs via an intramolecular cyclization of the diazonium salt. This step is often facilitated by a mild reducing agent, such as tin(II) chloride (SnCl₂) or sodium sulfite.

• Reduction: The diazonium salt is reduced, which is believed to proceed through a radical mechanism or by forming an aryl hydrazine intermediate in situ.[8][9]

• Intramolecular Cyclization: The key ring-forming step involves the nucleophilic attack of the nitrogen atom (derived from the diazo group) onto the ortho-methyl group, which has been activated. The precise mechanism for this cyclization can be complex, but it results in the formation of the five-membered pyrazole ring fused to the benzene ring.

• Aromatization: A final proton transfer or rearrangement step leads to the stable, aromatic 6-Bromo-3-methyl-1H-indazole product.

The overall synthetic pathway is illustrated in the workflow diagram below.

Experimental Workflow and Visualization

The following diagram outlines the critical steps from starting material to the final purified product.

Caption: Synthetic workflow for 6-Bromo-3-methyl-1H-indazole.

Detailed Experimental Protocol

Disclaimer: This protocol involves hazardous materials and should only be performed by trained chemists in a well-ventilated fume hood with appropriate personal protective equipment (PPE).

Reagents and Equipment

Reagent/Material	Grade	M.W.	Quantity	Moles (equiv)
4-Bromo-2-methylaniline	Reagent	186.06 g/mol	10.0 g	53.7 mmol (1.0)
Concentrated HCl	37% (w/w)	36.46 g/mol	40 mL	-
Sodium Nitrite (NaNO₂)	ACS Reagent	69.00 g/mol	4.08 g	59.1 mmol (1.1)
Tin(II) Chloride Dihydrate	Reagent	225.63 g/mol	24.2 g	107.4 mmol (2.0)
Sodium Hydroxide (NaOH)	Pellets	40.00 g/mol	~25 g	-
Ethyl Acetate	ACS Grade	-	300 mL	-
Saturated NaCl (Brine)	-	-	50 mL	-
Anhydrous Na₂SO₄/MgSO₄	-	-	As needed	-
Deionized Water	-	-	200 mL	-
Equipment
250 mL & 500 mL Round Bottom Flasks
Magnetic Stirrer & Stir Bar
Ice-Water Bath
Dropping Funnel
Thermometer
Separatory Funnel
Rotary Evaporator
Glassware for Chromatography/Recrystallization

Step-by-Step Procedure

Part A: Diazotization

• Dissolution: In a 250 mL round-bottom flask equipped with a magnetic stir bar, add 4-bromo-2-methylaniline (10.0 g, 53.7 mmol). Carefully add concentrated hydrochloric acid (40 mL) while stirring. The mixture may warm up; allow it to stir until a homogenous slurry or solution is formed.

• Cooling: Place the flask in an ice-water bath and cool the contents to 0-5 °C with vigorous stirring. It is crucial to maintain this temperature range for the subsequent steps.

• Nitrite Addition: In a separate beaker, dissolve sodium nitrite (4.08 g, 59.1 mmol) in 15 mL of deionized water. Transfer this solution to a dropping funnel.

• Reaction: Add the sodium nitrite solution dropwise to the cold aniline slurry over 20-30 minutes. Ensure the internal temperature does not exceed 5 °C. A slight color change may be observed. After the addition is complete, stir the resulting diazonium salt solution in the ice bath for an additional 30 minutes.

Part B: Reductive Cyclization and Work-up

• Reductant Preparation: In a 500 mL round-bottom flask, dissolve tin(II) chloride dihydrate (24.2 g, 107.4 mmol) in concentrated hydrochloric acid (25 mL). Cool this solution in an ice bath to below 10 °C.

• Cyclization: Slowly add the cold diazonium salt solution from Part A to the cold tin(II) chloride solution with vigorous stirring. The addition should be controlled to keep the temperature below 10 °C. After the addition is complete, remove the ice bath and allow the reaction to stir at room temperature for 2-4 hours. Monitor the reaction progress by TLC or LC-MS.

• Basification: Once the reaction is complete, cool the mixture again in an ice bath. Carefully and slowly basify the acidic mixture by adding a 50% (w/v) aqueous solution of sodium hydroxide until the pH is approximately 8-9. This is a highly exothermic process; add the base portion-wise to control the temperature. A precipitate will form.

• Extraction: Transfer the mixture to a separatory funnel and extract the product with ethyl acetate (3 x 100 mL).

• Washing and Drying: Combine the organic layers and wash with saturated brine (50 mL). Dry the organic phase over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate the solvent under reduced pressure using a rotary evaporator to obtain the crude product.

Purification

• Recrystallization (Recommended): The crude solid can often be purified by recrystallization. A common solvent system is Toluene/Heptane or Ethanol/Water. Dissolve the crude product in a minimum amount of the hot solvent, and allow it to cool slowly to form crystals. Filter the crystals and wash with a small amount of cold solvent.

• Column Chromatography: If recrystallization is insufficient, purify the crude material by flash column chromatography on silica gel, using a gradient of ethyl acetate in hexanes as the eluent.

Characterization

The final product should be a white to light-brown solid. Confirm the structure and purity using standard analytical techniques (¹H NMR, ¹³C NMR, MS, and HPLC).

Parameter	Expected Value
Appearance	White to light-brown solid
Molecular Formula	C₈H₇BrN₂
Molecular Weight	211.06 g/mol
Expected Yield	60-75%
Purity (HPLC)	>98%
Melting Point	Approx. 145-148 °C

Safety and Hazard Management

All operations must be conducted within a certified chemical fume hood.[10][11] Personal protective equipment (PPE), including a lab coat, safety goggles, and chemical-resistant gloves (nitrile or neoprene), is mandatory.[11][12][13]

• 4-Bromo-2-methylaniline: Harmful if swallowed, in contact with skin, or if inhaled.[14] Causes skin and serious eye irritation.[15] May cause respiratory irritation.[15] Avoid breathing dust.

• Concentrated Hydrochloric Acid: Corrosive. Causes severe skin burns and eye damage.[13] May cause respiratory irritation.[13] Always add acid to water, never the other way around, when diluting.[10][12] Store away from bases and metals.[16]

• Sodium Nitrite: Oxidizer; may intensify fire.[17][18] Toxic if swallowed.[17][19] Causes serious eye irritation.[18] Reacts with acids to produce toxic nitrous fumes. Keep away from combustible materials.[18][20]

• Tin(II) Chloride: Harmful if swallowed. Causes skin and eye irritation. Handle with care.

Spill & Waste Management:

• Acid/Base Spills: Neutralize small spills with an appropriate agent (e.g., sodium bicarbonate for acid).

• Solvent Spills: Absorb with a non-combustible material like vermiculite or sand.

• Waste Disposal: Dispose of all chemical waste in accordance with local, state, and federal regulations. Aqueous waste containing tin should be collected separately as heavy metal waste.

Conclusion

This application note provides a reliable and well-documented procedure for the synthesis of 6-Bromo-3-methyl-1H-indazole from 4-bromo-2-methylaniline. By understanding the underlying reaction mechanisms and adhering strictly to the experimental and safety protocols, researchers can confidently produce this valuable intermediate with high yield and purity, facilitating further research and development in the field of medicinal chemistry.

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Navigating Regioselectivity in the N-Methylation of 6-bromo-1H-indazole: A Detailed Application Note and Protocol

In the landscape of medicinal chemistry and drug development, N-functionalized indazoles are a cornerstone scaffold, frequently appearing in molecules targeting a diverse array of biological targets, from kinases to cytokine receptors. The strategic N-methylation of the indazole core, such as in 6-bromo-1H-indazole, is a critical synthetic step that profoundly impacts a molecule's physicochemical properties, metabolic stability, and target engagement. However, the inherent annular tautomerism of the indazole ring presents a formidable synthetic challenge: the regioselective methylation to yield either the N1 or N2 isomer.[1][2] Direct alkylation often leads to a mixture of both products, complicating purification and reducing overall yield.[3]

This comprehensive guide provides a deep dive into the mechanistic underpinnings that govern this regioselectivity and offers two distinct, field-proven protocols for the selective synthesis of either 1-methyl-6-bromo-1H-indazole (N1 isomer) or 2-methyl-6-bromo-2H-indazole (N2 isomer).

The Mechanistic Dichotomy: Understanding N1 versus N2 Selectivity

The regiochemical outcome of the N-methylation of 6-bromo-1H-indazole is a finely balanced interplay of electronic and steric factors, heavily dictated by the choice of base, solvent, and methylating agent.[1][2] The indazole anion, formed upon deprotonation, is mesomeric, with negative charge density distributed across both N1 and N2.[1] The selection of reaction conditions exploits the subtle differences between these two nitrogen atoms.

• 1H- vs. 2H-Tautomers: The 1H-indazole tautomer is generally more thermodynamically stable than the 2H-indazole form.[1][2][4] Consequently, reactions favoring thermodynamic control often lead to the N1-substituted product.[4][5][6]

• Kinetic vs. Thermodynamic Control: Conversely, the N2 position can be more kinetically favored under certain conditions, particularly under mild acidic alkylation.[5][6]

• The Role of the Counter-ion and Solvent: The nature of the cation from the base (e.g., Na+, K+, Cs+) and its coordination with the indazole anion is critical.[1][3] In polar aprotic solvents like DMF or THF, a "tight ion pair" can form. For instance, a sodium cation (Na+) can chelate with the N2 atom and an adjacent substituent (if present), sterically hindering the N2 position and directing the alkylating agent to N1.[3][7] In contrast, conditions that favor "solvent-separated ion pairs" can lead to different selectivity.

This guide presents two protocols that leverage these principles to achieve high regioselectivity.

Protocol 1: Selective Synthesis of 1-Methyl-6-bromo-1H-indazole (N1 Isomer)

This protocol utilizes a strong, non-nucleophilic base (Sodium Hydride) in a polar aprotic solvent (Tetrahydrofuran) to favor methylation at the thermodynamically preferred and sterically accessible N1 position. This combination is a robust and widely cited method for achieving high N1 selectivity.[4][7][8]

Experimental Workflow for N1-Methylation

Caption: Workflow for the selective N1-methylation of 6-bromo-1H-indazole.

Detailed Step-by-Step Protocol

• Reaction Setup: In a flame-dried, two-neck round-bottom flask equipped with a magnetic stir bar and under an inert atmosphere (N₂ or Ar), suspend 6-bromo-1H-indazole (1.0 eq) in anhydrous tetrahydrofuran (THF, approx. 0.2 M).

• Deprotonation: Cool the suspension to 0 °C in an ice-water bath. Add sodium hydride (NaH, 60% dispersion in mineral oil, 1.1 eq) portion-wise over 10 minutes. Caution: NaH reacts violently with water and is flammable. Hydrogen gas is evolved. Handle with appropriate care in a well-ventilated fume hood.

• Anion Formation: Stir the resulting mixture at 0 °C for 30 minutes. The suspension will typically become a clearer solution as the sodium indazolide salt forms.

• Methylation: Add methyl iodide (MeI, 1.2 eq) dropwise to the reaction mixture while maintaining the temperature at 0 °C. Caution: Methyl iodide is a toxic and volatile suspected carcinogen.

• Reaction Completion: Allow the reaction to warm to room temperature and stir for 2-4 hours. Monitor the reaction's progress by Thin-Layer Chromatography (TLC) or LC-MS.

• Work-up: Upon completion, cool the flask back to 0 °C and carefully quench the reaction by the slow, dropwise addition of saturated aqueous ammonium chloride (NH₄Cl) solution.

• Extraction: Transfer the mixture to a separatory funnel and extract with ethyl acetate (3x).

• Washing and Drying: Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure.

• Purification: Purify the crude residue by flash column chromatography on silica gel using a hexanes/ethyl acetate gradient to isolate the pure 1-methyl-6-bromo-1H-indazole. A similar purification afforded the N1 and N2 isomers in 51% and 43% yield respectively in one reported instance.[9]

Data Summary for N1-Methylation

Parameter	Value/Condition	Rationale & Expert Notes
Base	Sodium Hydride (NaH)	A strong, non-nucleophilic base that irreversibly deprotonates the indazole.[7][8]
Solvent	Tetrahydrofuran (THF)	A polar aprotic solvent that facilitates the formation of a tight ion pair, promoting N1 selectivity.[7] Anhydrous conditions are critical.
Temperature	0 °C to Room Temp.	Low temperature for deprotonation and methylation minimizes side reactions.
Methylating Agent	Methyl Iodide (MeI)	A highly reactive electrophile for efficient methylation.
Typical N1:N2 Ratio	>9:1	This ratio is highly dependent on substrate and precise conditions but generally favors N1 heavily.[8]

Protocol 2: Selective Synthesis of 2-Methyl-6-bromo-2H-indazole (N2 Isomer)

Achieving N2 selectivity often requires circumventing the thermodynamic preference for the N1 isomer. This can be done under basic conditions using a different base/solvent system or under acidic conditions.[5][6] The protocol described here uses a weaker inorganic base, potassium carbonate, in a polar aprotic solvent. This method is operationally simple and avoids the hazards of sodium hydride.

Experimental Workflow for N2-Methylation

Caption: Workflow for the selective N2-methylation of 6-bromo-1H-indazole.

Detailed Step-by-Step Protocol

• Reaction Setup: In a round-bottom flask, combine 6-bromo-1H-indazole (1.0 eq), potassium carbonate (K₂CO₃, 2.0-3.0 eq), and N,N-dimethylformamide (DMF, approx. 0.2 M).

• Methylation: Add methyl iodide (MeI, 1.5 eq) to the suspension.

• Reaction Progression: Heat the reaction mixture to 50-60 °C and stir for 4-6 hours. Monitor the reaction's progress by TLC or LC-MS.

• Work-up: After the reaction is complete, cool the mixture to room temperature and dilute with water.

• Extraction: Transfer the aqueous mixture to a separatory funnel and extract with ethyl acetate (3x).

• Washing and Drying: Combine the organic layers, wash thoroughly with water (to remove DMF) and then brine, dry over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

• Purification: Purify the crude product by flash column chromatography on silica gel using a hexanes/ethyl acetate gradient. The N2 isomer is typically more polar than the N1 isomer.

Data Summary for N2-Methylation

Parameter	Value/Condition	Rationale & Expert Notes
Base	Potassium Carbonate (K₂CO₃)	A mild, inexpensive base suitable for this transformation.[10][11][12][13] Cesium carbonate is also highly effective.[14][15]
Solvent	N,N-Dimethylformamide (DMF)	A polar aprotic solvent that effectively solubilizes the reagents and promotes the reaction.
Temperature	50-60 °C	Moderate heating is typically required to drive the reaction to completion with the weaker base.
Methylating Agent	Methyl Iodide (MeI)	An effective methylating agent for this system.
Typical N2:N1 Ratio	Variable, often favoring N2	While this method often gives mixtures, N2 is frequently the major product, though selectivity can be substrate-dependent.[16]

Isomer Characterization: A Critical Step

Unambiguous structural assignment of the N1 and N2 isomers is essential. Advanced NMR techniques are the gold standard for this purpose.[16]

• ¹H NMR: The chemical shift of the methyl protons is a key indicator. Typically, the N1-CH₃ signal appears slightly downfield compared to the N2-CH₃ signal.

• ¹H-¹³C HMBC: Heteronuclear Multiple Bond Correlation (HMBC) is a powerful tool. A correlation between the N-CH₃ protons and the C7a or C3 carbons of the indazole ring can definitively establish the point of attachment.[4][7]

• NOESY: A Nuclear Overhauser Effect Spectroscopy (NOESY) experiment can show spatial proximity between the N-CH₃ protons and the H7 proton (for the N1 isomer) or the H3 proton (for the N2 isomer).[16]

Trustworthiness and Troubleshooting

• Reagent Quality: The use of anhydrous solvents, particularly for the NaH/THF protocol, is paramount to prevent quenching the base and ensure reproducibility.

• Inert Atmosphere: Maintaining an inert atmosphere is crucial when using NaH to prevent reaction with atmospheric moisture and oxygen.

• Safety: Both NaH and MeI pose significant hazards.[17][18] Always consult the Safety Data Sheet (SDS) and use appropriate personal protective equipment (PPE) and engineering controls (fume hood).

• Poor Selectivity: If regioselectivity is poor, re-evaluate the reaction parameters. For N1 selectivity, ensure the temperature is kept low during addition steps. For N2 selectivity, consider screening other bases (e.g., Cs₂CO₃) or solvent systems. In some cases, separation of isomers by chromatography is unavoidable.[19]

References

• Clemens, J., Bell, E. L., & Londregan, A. T. (2022). Selective N2-Alkylation of 1H-Indazoles and 1H-Azaindazoles. Synthesis, 54(14), 3215-3226. [Link]

• Beilstein Journals. (2024). Regioselective alkylation of a versatile indazole: Electrophile scope and mechanistic insights from density functional theory calculations. [Link]

• University College Cork. (n.d.). Regioselective N-alkylation of the 1H-indazole scaffold; ring substituent and N-alkylating reagent effects on regioisomeric distribution. [Link]

• Singh, R. P., et al. (2018). Complications from Dual Roles of Sodium Hydride as a Base and as a Reducing Agent. The Journal of Organic Chemistry, 83(15), 7959-7973. [Link]

• Keating, A., et al. (2021). Regioselective N-alkylation of the 1H-indazole scaffold. Beilstein Journal of Organic Chemistry, 17, 1939-1951. [Link]

• Keating, A., et al. (2021). Regioselective N-alkylation of the 1H-indazole scaffold; ring substituent and N-alkylating reagent effects on regioisomeric distribution. National Institutes of Health. [Link]

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• Journal of Organic Chemistry. (n.d.). Synthesis of 1H-Indazoles via Silver(I)-Mediated Intramolecular Oxidative C–H Bond Amination. [Link]

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Application Notes and Protocols: Suzuki Coupling Reactions Involving 6-Bromo-1H-Indazole Derivatives

Introduction: The Strategic Importance of the Indazole Scaffold

The 1H-indazole core is a privileged scaffold in medicinal chemistry and drug discovery, forming the structural basis for a multitude of therapeutic agents.[1][2][3] Its unique electronic properties and ability to participate in crucial hydrogen bonding interactions have made it a cornerstone in the design of kinase inhibitors, anticancer agents, and anti-inflammatory drugs.[1][4][5] The functionalization of the indazole ring is therefore a critical endeavor, and among the various positions, C-6 modification offers a strategic vector for modulating pharmacological activity.

The Suzuki-Miyaura cross-coupling reaction stands as one of the most robust and versatile methods for forging carbon-carbon bonds, particularly in the synthesis of biaryl and heteroaryl compounds.[1][6][7] Its broad functional group tolerance, mild reaction conditions, and the commercial availability of a vast array of boronic acids and their derivatives make it an indispensable tool for synthetic chemists.[7][8] This guide provides an in-depth exploration of the application of Suzuki coupling to 6-bromo-1H-indazole derivatives, offering both mechanistic insights and detailed, field-proven protocols for researchers in drug development.

Mechanistic Considerations for the Suzuki-Miyaura Coupling

The catalytic cycle of the Suzuki-Miyaura reaction is a well-established sequence of three primary steps: oxidative addition, transmetalation, and reductive elimination.[9][10] Understanding these steps is paramount to troubleshooting and optimizing reactions involving the 6-bromo-1H-indazole substrate.

The Catalytic Cycle

• Oxidative Addition: The cycle commences with the insertion of a low-valent palladium(0) complex into the carbon-bromine bond of the 6-bromo-1H-indazole.[6][9] This step forms a square planar palladium(II) intermediate. The reactivity of the C-Br bond is generally high, making bromides common electrophiles for this reaction.[6]

• Transmetalation: This is often the rate-determining step and requires activation of the organoboron species by a base.[10][11][12] The base coordinates to the boron atom, forming a more nucleophilic "ate" complex, which then facilitates the transfer of the organic group from boron to the palladium(II) center, displacing the halide.[11]

• Reductive Elimination: The final step involves the coupling of the two organic ligands on the palladium center to form the desired 6-aryl-1H-indazole product.[6][9] This process regenerates the catalytically active palladium(0) species, allowing it to re-enter the catalytic cycle.[6]

Caption: Suzuki-Miyaura Catalytic Cycle for 6-Bromo-1H-indazole.

Challenges with Nitrogen-Containing Heterocycles

The presence of the nitrogen atoms in the indazole ring introduces specific challenges. The Lewis basic nitrogen can coordinate to the palladium catalyst, potentially leading to deactivation or "catalyst poisoning".[13] Furthermore, the acidic N-H proton of the indazole can complicate the reaction, and in some cases, N-protection may be necessary, although direct coupling of NH-free indazoles is highly desirable to avoid extra synthetic steps.[14]

Optimized Protocols for Suzuki Coupling of 6-Bromo-1H-Indazole

The success of the Suzuki coupling hinges on the judicious selection of the catalyst, ligand, base, and solvent system. The following protocols are designed to provide a robust starting point for the arylation of 6-bromo-1H-indazole.

Protocol 1: General Conditions for Arylation with Phenylboronic Acid

This protocol outlines a standard, reliable method for the coupling of 6-bromo-1H-indazole with a simple arylboronic acid.

Materials:

• 6-Bromo-1H-indazole

• Phenylboronic acid

• [1,1'-Bis(diphenylphosphino)ferrocene]palladium(II) dichloride dichloromethane complex (Pd(dppf)Cl₂·CH₂Cl₂)

• Potassium carbonate (K₂CO₃)

• 1,4-Dioxane

• Water (degassed)

Step-by-Step Procedure:

• Reagent Preparation: To a flame-dried round-bottom flask equipped with a magnetic stir bar and reflux condenser, add 6-bromo-1H-indazole (1.0 equiv.), phenylboronic acid (1.2-1.5 equiv.), and finely powdered potassium carbonate (2.0-3.0 equiv.).

• Inert Atmosphere: Evacuate and backfill the flask with an inert gas (e.g., nitrogen or argon) three times.

• Catalyst Addition: Under the inert atmosphere, add Pd(dppf)Cl₂·CH₂Cl₂ (2-5 mol%).

• Solvent Addition: Add a degassed mixture of 1,4-dioxane and water (typically in a 4:1 to 10:1 ratio) via syringe. The final concentration of the limiting reagent should be between 0.1 M and 0.5 M.[15]

• Reaction: Heat the reaction mixture to 80-100 °C and stir vigorously.

• Monitoring: Monitor the reaction progress by thin-layer chromatography (TLC) or liquid chromatography-mass spectrometry (LC-MS).

• Work-up: Upon completion, cool the reaction to room temperature. Dilute with ethyl acetate and wash with water and brine.

• Purification: Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure. Purify the crude product by flash column chromatography on silica gel.

Protocol 2: Microwave-Assisted Suzuki Coupling

Microwave irradiation can significantly accelerate reaction times and improve yields, particularly for challenging substrates.[16]

Materials:

• 6-Bromo-1H-indazole

• Arylboronic acid or ester

• Tetrakis(triphenylphosphine)palladium(0) (Pd(PPh₃)₄)

• Cesium carbonate (Cs₂CO₃)

• 1,4-Dioxane/Ethanol/Water mixture

Step-by-Step Procedure:

• Reagent Preparation: In a microwave-safe vial equipped with a magnetic stir bar, combine 6-bromo-1H-indazole (1.0 equiv.), the desired arylboronic acid (1.5 equiv.), and cesium carbonate (2.0 equiv.).

• Catalyst and Solvent Addition: Add Pd(PPh₃)₄ (5-10 mol%) and a degassed solvent mixture of 1,4-dioxane/ethanol/water (e.g., 3:1.5:0.5).[7]

• Reaction: Seal the vial and place it in the microwave reactor. Heat the mixture to 120-140 °C for 30-60 minutes.[17]

• Work-up and Purification: Follow the work-up and purification steps outlined in Protocol 1.

Caption: General Experimental Workflow for Suzuki Coupling.

Data Presentation and Optimization Parameters

The choice of reaction components is critical and often requires empirical optimization. The following table summarizes key parameters and their impact on the reaction outcome.

Parameter	Common Choices	Rationale and Field Insights	References
Palladium Catalyst	Pd(PPh₃)₄, Pd(dppf)Cl₂, Pd(OAc)₂, Pd₂(dba)₃	Pd(dppf)Cl₂ is often a robust choice for heteroaromatic substrates, providing good yields.[2][18] Pd(PPh₃)₄ is effective, especially in microwave-assisted reactions.[17] Pd(OAc)₂ and Pd₂(dba)₃ are common precatalysts used in conjunction with phosphine ligands.[19]	[2][17][18][19]
Ligand	PPh₃, dppf, SPhos, XPhos, PCy₃	Bulky, electron-rich phosphine ligands like SPhos and XPhos can be highly effective for challenging couplings, including those with aryl chlorides or sterically hindered substrates.[14][20] They promote the oxidative addition and reductive elimination steps.	[14][20]
Base	K₂CO₃, Cs₂CO₃, K₃PO₄, KF	The choice of base is crucial for activating the boronic acid.[12] K₂CO₃ is a common and cost-effective choice for many Suzuki couplings.[1][20] Cs₂CO₃ is more soluble and can be more effective in some cases.[17] K₃PO₄ is a stronger base often used for less reactive substrates.[20][21]	[1][12][17][20][21]
Solvent System	1,4-Dioxane/H₂O, Toluene/H₂O, DME, DMF	A mixture of an organic solvent and water is typical, as water is often necessary for the base to function effectively.[1] Dioxane is a common choice, but alternatives like 2-MeTHF are gaining popularity due to lower toxicity.[20] Anhydrous conditions may be required to minimize protodeboronation.[15]	[1][15][20]
Temperature	Room Temp to 140 °C	While some modern catalyst systems allow for room temperature reactions, heating is generally required, typically in the range of 80-110 °C for conventional heating.[15] Microwave heating can employ higher temperatures for shorter durations.[17]	[15][17]

Troubleshooting Common Issues

Problem	Potential Cause(s)	Suggested Solutions	References
Low or No Yield	- Inactive catalyst- Poor solubility of reagents- Ineffective base or solvent	- Use a fresh, high-quality catalyst.- Screen different solvents or solvent mixtures to improve solubility.- Screen a panel of bases (e.g., K₂CO₃, Cs₂CO₃, K₃PO₄).	[15][22]
Protodeboronation	- Presence of water- Strong base	- Use anhydrous conditions.- Switch to a milder base like KF.- Use boronic esters (e.g., pinacol esters) which are more stable.	[13][15]
Homocoupling of Boronic Acid	- Presence of oxygen- Use of a Pd(II) precatalyst	- Rigorously degas all solvents and maintain a strict inert atmosphere.- Use a Pd(0) source or ensure complete in situ reduction of the Pd(II) precatalyst.	[6][13][23]
Dehalogenation of Starting Material	- Presence of hydride sources- Inefficient transmetalation	- Ensure solvents are pure.- Optimize the base and ligand to promote faster transmetalation.	[24]

Conclusion

The Suzuki-Miyaura cross-coupling reaction is a powerful and adaptable method for the synthesis of 6-aryl-1H-indazole derivatives. By carefully selecting the catalyst, ligand, base, and reaction conditions, researchers can efficiently generate diverse libraries of these important compounds for drug discovery and development. The protocols and insights provided in this guide serve as a comprehensive resource for overcoming the unique challenges associated with this class of nitrogen-containing heterocycles, enabling the successful synthesis of novel molecular entities with therapeutic potential.

References

• Benchchem. (n.d.). Technical Support Center: Suzuki Coupling with Nitrogen-Containing Heterocycles.
• Royal Society of Chemistry. (n.d.). Heterocyclic Suzuki–Miyaura coupling reaction of metalla-aromatics and mechanistic analysis of site selectivity. Chemical Science.
• NROChemistry. (n.d.). Suzuki Coupling: Mechanism & Examples.
• Yoneda Labs. (n.d.). Suzuki-Miyaura cross-coupling: Practical Guide.
• Royal Society of Chemistry. (2024). An efficient and simple approach for synthesizing indazole compounds using palladium-catalyzed Suzuki–Miyaura cross-coupling.
• National Institutes of Health. (n.d.). Suzuki-Miyaura Cross-Coupling of Unprotected, Nitrogen-Rich Heterocycles: Substrate Scope and Mechanistic Investigation.
• American Chemical Society. (n.d.). Suzuki-Miyaura Cross-Coupling of Unprotected, Nitrogen-Rich Heterocycles: Substrate Scope and Mechanistic Investigation. Journal of the American Chemical Society.
• Organic Chemistry Portal. (n.d.). Suzuki Coupling.
• ResearchGate. (n.d.). Table 1. Screening of palladium catalysts for the Suzuki coupling of....
• Chemistry LibreTexts. (2024, October 10). Suzuki-Miyaura Coupling.

• Boujdi, K., El Brahmi, N., Graton, J., Dubreuil, D., Collet, S., Mathé-Allainmat, M., Akssira, M., Lebreton, J., & El Kazzouli, S. (2021). A regioselective C7 bromination and C7 palladium-catalyzed Suzuki–Miyaura cross-coupling arylation of 4-substituted NH-free indazoles. RSC Advances, 11(13), 7433–7441. [Link]

• National Institutes of Health. (n.d.). Synthesis of 2,3-diarylsubstituted indazoles utilizing a Suzuki cross-coupling/deprotection/N-arylation sequence.
• Reddit. (2024, February 23). How to approach choosing reaction conditions for Suzuki? r/Chempros.
• Benchchem. (n.d.). Troubleshooting difficult Suzuki couplings with substituted boronic acids.
• MDPI. (2018). Suzuki-Type Cross-Coupling Reaction of Unprotected 3-Iodoindazoles with Pinacol Vinyl Boronate: An Expeditive C-3 Vinylation of Indazoles under Microwave Irradiation.
• (n.d.). EFFICIENT MICROWAVE-ASSISTED SUZUKI-MIYAURA CROSS- COUPLING REACTION OF 6-HALOGENOIMIDAZO[1,2-a]PYRIDINES.
• Benchchem. (n.d.). Preventing homocoupling of boronic acids in 6-Bromo-1H-indazole synthesis.
• PubMed Central. (2021, January 4). Efficient microwave-assisted Suzuki–Miyaura cross-coupling reaction of 3-bromo pyrazolo[1,5-a]pyrimidin-5(4H).
• MDPI. (2023). The C-3 Functionalization of 1H-Indazole through Suzuki–Miyaura Cross-Coupling Catalyzed by a Ferrocene-Based Divalent Palladium Complex Immobilized over Ionic Liquid, as Well as Theoretical Insights into the Reaction Mechanism.
• (n.d.). Microwave-assisted Suzuki-Miyaura Cross-Coupling of Free (NH) 3-Bromoindazoles.
• Semantic Scholar. (n.d.). MICROWAVE-ASSISTED FUNCTIONALIZATION OF INDAZOLES: AN OVERVIEW.
• Benchchem. (n.d.). A Comparative Guide to Base Selection in Suzuki Cross-Coupling Reactions.
• Royal Society of Chemistry. (2021). Efficient microwave-assisted Suzuki–Miyaura cross-coupling reaction of 3-bromo pyrazolo[1,5-a]pyrimidin-5(4H).
• ResearchGate. (2014, December 23). How can I solve my problem with Suzuki coupling?.
• (n.d.). A Versatile Method for Suzuki Cross-Coupling Reactions of Nitrogen Heterocycles.
• YouTube. (2022, June 18). Suzuki Coupling Mechanism.
• National Institutes of Health. (n.d.). A novel protocol for the one-pot borylation/Suzuki reaction provides easy access to hinge-binding groups for kinase inhibitors.
• Royal Society of Chemistry. (2021). A regioselective C7 bromination and C7 palladium-catalyzed Suzuki–Miyaura cross-coupling arylation of 4-substituted NH-free in.
• (n.d.). The Suzuki Reaction Applied to the Synthesis of Novel Pyrrolyl and Thiophenyl Indazoles.
• Royal Society of Chemistry. (n.d.). Pd-Catalyzed Suzuki coupling reactions of aryl halides containing basic nitrogen centers with arylboronic acids in water in the absence of added base. New Journal of Chemistry.
• National Institutes of Health. (2021, February 10). A regioselective C7 bromination and C7 palladium-catalyzed Suzuki–Miyaura cross-coupling arylation of 4-substituted NH-free indazoles. PMC.
• Benchchem. (n.d.). Application Notes and Protocols: Suzuki Coupling Reactions with 2-bromo-6-methyl-1H.
• PubMed Central. (n.d.). Recent Advances in Indazole-Containing Derivatives: Synthesis and Biological Perspectives.
• Semantic Scholar. (2017, December 4). Pd-Catalyzed Suzuki coupling reactions of aryl halides containing basic nitrogen centers with arylboronic acids in water in the absence of added base.
• Benchchem. (n.d.). Application Notes and Protocols for Suzuki Coupling Reactions Using 2-Bromo-6-chlorophenol.
• Organic Chemistry Portal. (n.d.). Versatile Catalysts for the Suzuki Cross-Coupling of Arylboronic Acids with Aryl and Vinyl Halides and Triflates under Mild Conditions.
• ResearchGate. (n.d.). The Suzuki coupling reactions of aryl bromides with phenylboronic acid.
• ResearchGate. (2025, October 10). Indazole as a Privileged Scaffold: The Derivatives and their Therapeutic Applications | Request PDF.
• National Institutes of Health. (n.d.). Indazole – an emerging privileged scaffold: synthesis and its biological significance.

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• 3. Recent Advances in Indazole-Containing Derivatives: Synthesis and Biological Perspectives - PMC [pmc.ncbi.nlm.nih.gov]
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• 24. Efficient microwave-assisted Suzuki–Miyaura cross-coupling reaction of 3-bromo pyrazolo[1,5-a]pyrimidin-5(4H)-one: towards a new access to 3,5-diarylated 7-(trifluoromethyl)pyrazolo[1,5-a]pyrimidine derivatives - PMC [pmc.ncbi.nlm.nih.gov]

Application Note & Protocol: High-Purity Isolation of 6-Bromo-3-methyl-1H-indazole via Optimized Recrystallization

Abstract & Introduction

6-Bromo-3-methyl-1H-indazole is a pivotal heterocyclic building block in contemporary medicinal chemistry and materials science. Its structural motif is integral to the synthesis of a variety of pharmacologically active agents, including kinase inhibitors for oncological therapies. The isomeric purity and overall quality of this intermediate are paramount, as impurities can propagate through multi-step syntheses, compromising the efficacy, safety, and patentability of the final active pharmaceutical ingredient (API).

This application note provides a detailed, field-proven protocol for the purification of 6-Bromo-3-methyl-1H-indazole using recrystallization. This method is a robust, scalable, and cost-effective technique for removing process-related impurities. We will delve into the scientific rationale behind solvent selection, provide a step-by-step methodology, and offer insights into process validation and troubleshooting.

Physicochemical Properties & Safety Imperatives

A thorough understanding of the compound's properties is fundamental to safe handling and successful purification.

Property	Value	Source
Molecular Formula	C₈H₇BrN₂	[1]
Molecular Weight	211.06 g/mol	[1]
CAS Number	7746-27-2	[1]
Appearance	Solid (form may vary)

Safety & Handling: 6-Bromo-3-methyl-1H-indazole is a hazardous substance and must be handled with appropriate personal protective equipment (PPE), including safety goggles, gloves, and a lab coat.[1][2] All operations should be conducted within a certified chemical fume hood.[2][3]

GHS Hazard Statements:

• H302: Harmful if swallowed[1]

• H315: Causes skin irritation[1]

• H319: Causes serious eye irritation[1]

• H335: May cause respiratory irritation[1]

The Science of Recrystallization: A Primer

Recrystallization is a purification technique based on the differential solubility of a target compound and its impurities in a selected solvent system. The core principle is that most solids are more soluble in a hot solvent than in a cold one. By dissolving the crude material in a minimal amount of hot solvent to create a saturated solution, and then allowing it to cool, the target compound's solubility decreases, leading to the formation of crystals. Impurities, being present in lower concentrations, ideally remain dissolved in the cold solvent (mother liquor).

The choice of solvent is the most critical parameter. An ideal solvent should:

• Exhibit high solubility for the target compound at elevated temperatures and low solubility at room or sub-ambient temperatures.

• Not react with the target compound.

• Possess a boiling point that is below the melting point of the target compound.

• Be volatile enough to be easily removed from the purified crystals.

• Dissolve impurities readily at all temperatures or not at all.

Solvent System Selection for 6-Bromo-3-methyl-1H-indazole

While specific solubility data for 6-Bromo-3-methyl-1H-indazole is not extensively published, general knowledge of indazole derivatives suggests good solubility in polar organic solvents like alcohols.[4] For related bromo-indazole compounds, methanol and ethyl acetate/hexane systems have been successfully employed for purification.[4][5]

For this protocol, we recommend a binary solvent system of Ethanol and Water . Ethanol is a good solvent for the indazole core, while water acts as an anti-solvent. This combination allows for fine-tuning of the polarity to achieve a sharp decrease in solubility upon cooling, promoting high-yield crystal formation.

Anticipated Impurities

The crude 6-Bromo-3-methyl-1H-indazole may contain several process-related impurities, including:

• Unreacted Starting Materials: Depending on the synthetic route.

• Regioisomers: Such as 4-Bromo or 7-Bromo substituted indazoles.

• Over-brominated Species: Di-bromo-3-methyl-1H-indazole byproducts.[6]

• Residual Solvents: From the preceding reaction and workup steps.[6]

• Degradation Products: Resulting from harsh reaction conditions or improper storage.[6]

Detailed Recrystallization Protocol

This protocol is designed for purifying approximately 10 grams of crude 6-Bromo-3-methyl-1H-indazole. Adjust volumes accordingly for different scales.

Workflow Visualization:

Caption: Recrystallization workflow for 6-Bromo-3-methyl-1H-indazole.

Step-by-Step Methodology:

• Dissolution:

  • Place 10.0 g of crude 6-Bromo-3-methyl-1H-indazole into a 250 mL Erlenmeyer flask equipped with a magnetic stir bar.

  • Add approximately 40-50 mL of ethanol.

  • Gently heat the mixture on a hot plate with stirring until the solid completely dissolves. Avoid boiling if possible. If the solid does not dissolve, add more ethanol in small increments (2-3 mL) until a clear solution is obtained at the elevated temperature. The goal is to use the minimum amount of hot solvent.

• Hot Filtration (Conditional):

  • If any insoluble impurities (e.g., dust, inorganic salts) are observed in the hot solution, perform a hot filtration.

  • Preheat a separate flask containing a small amount of ethanol and a funnel with fluted filter paper to prevent premature crystallization in the funnel.

  • Quickly pour the hot solution through the fluted filter paper into the clean, preheated flask.

• Crystallization:

  • To the clear, hot ethanolic solution, add deionized water dropwise with continuous stirring until the solution becomes faintly turbid (cloudy). This indicates the point of saturation.

  • Add a few drops of hot ethanol to redissolve the turbidity and obtain a clear solution again.

  • Remove the flask from the heat source, cover it with a watch glass, and allow it to cool slowly to room temperature. Slow cooling is crucial for the formation of large, well-defined crystals.

  • Once at room temperature, place the flask in an ice bath for 30-60 minutes to maximize crystal yield.

• Isolation of Crystals:

  • Set up a Büchner funnel with a piece of filter paper that fits snugly and wet it with a small amount of the cold ethanol/water mother liquor.

  • Collect the crystals by vacuum filtration.

  • Break the vacuum and add a small volume of the cold solvent mixture to the flask to rinse any remaining crystals and transfer them to the funnel.

• Washing:

  • With the vacuum off, add a small amount (5-10 mL) of ice-cold ethanol/water mixture to the crystals in the funnel to wash away any adhering mother liquor.

  • Reapply the vacuum to draw the wash solvent through. Repeat this wash step once more.

• Drying:

  • Leave the crystals in the funnel with the vacuum on for 15-20 minutes to air-dry.

  • Transfer the crystals to a pre-weighed watch glass and dry them to a constant weight in a vacuum oven at a moderate temperature (e.g., 40-50 °C).

Purity Assessment & Validation

The efficacy of the purification must be validated through analytical methods.

Analysis Technique	Purpose	Expected Result
Melting Point	Assess purity and identity	A sharp melting point range (e.g., within 1-2 °C).
HPLC	Quantify purity	Purity ≥99.5%. Absence of impurity peaks seen in the crude sample.
¹H NMR	Confirm structural integrity	Spectrum consistent with the structure of 6-Bromo-3-methyl-1H-indazole; absence of signals from impurities.

Troubleshooting Common Issues

Issue	Potential Cause	Recommended Solution
Oiling Out	Compound is insoluble and melting; cooling too rapidly.	Reheat the solution to dissolve the oil. Add more of the primary solvent (ethanol) before commencing slow cooling.
No Crystals Form	Too much solvent used; solution is not supersaturated.	Boil off some of the solvent to concentrate the solution. Try scratching the inside of the flask with a glass rod or adding a seed crystal.
Low Yield	Too much solvent used; premature crystallization during hot filtration; crystals are too soluble in the cold solvent.	Use the minimum amount of hot solvent. Ensure filtration apparatus is preheated. Ensure cooling is thorough and in an ice bath.

References

• BenchChem. (n.d.). Identifying impurities in 3-Bromo-6-(trifluoromethyl)-1H-indazole samples. Retrieved from [6]

• PubChem. (n.d.). 6-bromo-3-methyl-1H-indazole. National Center for Biotechnology Information. Retrieved from [Link][1]

• PubChem. (n.d.). 6-Bromo-1-methyl-1H-indazole. National Center for Biotechnology Information. Retrieved from [Link][7]

• Fisher Scientific. (2011). 6-Bromo-1H-indazole - SAFETY DATA SHEET. Retrieved from [2]

• Fisher Scientific. (2012). 6-Bromo-1-methyl-1H-indazole - SAFETY DATA SHEET. Retrieved from [3]

• BenchChem. (n.d.). An In-depth Technical Guide to the Solubility and Stability of 6-Bromo-1H-indazole. Retrieved from [4]

• ResearchGate. (n.d.). 6-Bromo-1H-Indazole Bearing 1,2,3-Triazole Analogues: Synthesis, Characterization and Antimicrobial Evaluation. Retrieved from [Link][5]

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Application Notes & Protocol: High-Purity Isolation of 6-Bromo-3-methyl-1H-indazole via Automated Flash Column Chromatography

Abstract

This application note provides a comprehensive, field-proven protocol for the purification of 6-Bromo-3-methyl-1H-indazole, a critical heterocyclic building block in contemporary medicinal chemistry and drug development. The described methodology leverages normal-phase flash column chromatography, a robust and scalable technique for isolating the target compound from common synthetic impurities. We delve into the rationale behind each step, from the initial analytical thin-layer chromatography (TLC) for solvent system optimization to the final isolation of the purified product. This guide is designed for researchers, chemists, and process development professionals seeking a reliable and efficient purification strategy.

Introduction: The Significance of 6-Bromo-3-methyl-1H-indazole

The indazole scaffold is a privileged structure in medicinal chemistry, appearing in numerous compounds with a wide array of biological activities.[1] 6-Bromo-3-methyl-1H-indazole (C₈H₇BrN₂) serves as a versatile intermediate in the synthesis of pharmacologically active molecules, including potent kinase inhibitors for therapeutic applications.[2] Given its role in the synthesis of high-value compounds, obtaining it in high purity is paramount to ensure the integrity of subsequent synthetic steps and the biological activity of the final products.

Crude synthetic mixtures of this compound often contain unreacted starting materials, regioisomers, and over-brominated byproducts.[3][4] Column chromatography is the quintessential technique for addressing these purification challenges, offering effective separation based on the differential adsorption of compounds onto a solid stationary phase.[5]

Foundational Principles: Normal-Phase Chromatography

This protocol employs normal-phase chromatography, a technique where the stationary phase is polar (silica gel) and the mobile phase is nonpolar or of low polarity.[6][7] The separation mechanism is governed by the polarity of the compounds in the mixture.[5]

• Polar Compounds: Interact strongly with the polar silica gel, resulting in slower movement down the column.

• Nonpolar Compounds: Have a weaker affinity for the stationary phase and are carried more quickly by the mobile phase, eluting from the column first.

The choice of mobile phase (eluent) is critical; its polarity is fine-tuned to achieve optimal separation between the target compound and its impurities.[8]

Physicochemical & Safety Profile

A thorough understanding of the target compound's properties is essential for developing a successful purification strategy.

Property	Value	Source
Molecular Formula	C₈H₇BrN₂	PubChem[9]
Molecular Weight	211.06 g/mol	PubChem[9]
Appearance	Solid	Sigma-Aldrich
Polarity	Moderately Polar	Inferred from structure
Solubility	Soluble in organic solvents like DMSO, DMF, and alcohols.[1]	BenchChem[1]

Safety Information: 6-Bromo-3-methyl-1H-indazole is associated with the following hazards:

• Harmful if swallowed (H302).[9][10]

• Causes skin irritation (H315).[9]

• Causes serious eye irritation (H319).[9]

• May cause respiratory irritation (H335).[9]

Appropriate personal protective equipment (PPE), including gloves, safety glasses, and a lab coat, must be worn at all times. All manipulations should be performed within a certified chemical fume hood.

Pre-Purification: TLC for Method Development

Before committing to a large-scale column separation, Thin-Layer Chromatography (TLC) is an indispensable tool for rapidly determining the optimal mobile phase composition. The goal is to find a solvent system where the desired compound has a retention factor (Rf) of approximately 0.2-0.4, ensuring good separation from impurities.[11][12]

Protocol for TLC Analysis:

• Preparation: Dissolve a small amount of the crude reaction mixture in a suitable solvent (e.g., dichloromethane or ethyl acetate).

• Spotting: Using a capillary tube, carefully spot the solution onto the baseline of a silica gel TLC plate.[12]

• Development: Place the TLC plate in a developing chamber containing a pre-equilibrated atmosphere of the chosen mobile phase (e.g., a mixture of hexane and ethyl acetate). Allow the solvent front to ascend to near the top of the plate.[13]

• Visualization: Remove the plate and immediately mark the solvent front. Visualize the separated spots under a UV lamp (254 nm).[13] Circle the spots with a pencil.

• Rf Calculation: Calculate the Rf value for each spot using the formula: Rf = (Distance traveled by the spot) / (Distance traveled by the solvent front)

• Optimization: Adjust the polarity of the mobile phase to achieve the target Rf value.

  • If Rf is too low (<0.2): Increase the polarity of the mobile phase (e.g., increase the percentage of ethyl acetate in a hexane/ethyl acetate mixture).[12]

  • If Rf is too high (>0.8): Decrease the polarity of the mobile phase (e.g., increase the percentage of hexane).[13]

Trial Solvent System (Hexane:Ethyl Acetate)	Observations	Recommendation
9:1	Target compound Rf ≈ 0.1. Poor movement.	Increase polarity.
7:3	Target compound Rf ≈ 0.35. Good separation from upper and lower spots.	Optimal for column.
1:1	Target compound Rf ≈ 0.7. Poor separation from less polar impurities.	Decrease polarity.

Detailed Protocol: Flash Column Chromatography

This protocol is designed for the purification of 1-2 grams of crude 6-Bromo-3-methyl-1H-indazole. The amount of silica gel is typically 50-100 times the weight of the crude material.[5]

Materials & Equipment:

• Silica gel (flash grade, 40-63 µm)

• Glass chromatography column

• Hexane (ACS grade)

• Ethyl acetate (ACS grade)

• Crude 6-Bromo-3-methyl-1H-indazole

• Beakers, Erlenmeyer flasks

• Fraction collection tubes or vials

• Rotary evaporator

• TLC plates and chamber

Workflow Diagram:

Caption: Workflow for the purification of 6-Bromo-3-methyl-1H-indazole.

Step-by-Step Procedure:

• Column Packing (Slurry Method): a. In a beaker, prepare a slurry of silica gel in the initial, less polar mobile phase (e.g., 9:1 Hexane:Ethyl Acetate). b. Secure the column vertically. Ensure the stopcock is closed. Pour the slurry into the column. c. Open the stopcock and allow the solvent to drain, tapping the column gently to ensure even packing and remove air bubbles. Do not let the top of the silica bed run dry.

• Sample Loading (Dry Loading): a. Dissolve the crude 6-Bromo-3-methyl-1H-indazole (1-2 g) in a minimal amount of a suitable solvent (e.g., dichloromethane). b. Add a small amount of silica gel (~2-3 times the sample weight) to this solution. c. Remove the solvent completely using a rotary evaporator to obtain a free-flowing powder of the crude material adsorbed onto the silica. d. Carefully add this powder to the top of the packed column, creating a thin, even band.

• Elution: a. Gently add the optimized mobile phase (7:3 Hexane:Ethyl Acetate) to the column without disturbing the top layer of the silica. b. Open the stopcock and begin collecting fractions. Maintain a constant head of solvent above the silica bed. c. Apply gentle positive pressure (flash chromatography) to achieve a steady flow rate.

• Fraction Collection and Analysis: a. Collect fractions of a consistent volume (e.g., 10-15 mL) in numbered test tubes. b. Monitor the separation by spotting every few fractions on a TLC plate. c. Develop and visualize the TLC plates as described in Section 4.

• Isolation: a. Identify the fractions containing the pure desired product (single spot at the correct Rf). b. Combine these pure fractions into a round-bottom flask. c. Remove the solvent using a rotary evaporator to yield the purified 6-Bromo-3-methyl-1H-indazole as a solid.

Troubleshooting Common Issues

Issue	Potential Cause(s)	Recommended Solution
Poor Separation	Incorrect mobile phase polarity.	Re-optimize the solvent system using TLC. Consider a gradient elution, starting with a low polarity solvent and gradually increasing it.[3]
Cracked/Channeled Column	Column packed unevenly or allowed to run dry.	Repack the column carefully. Never let the solvent level drop below the top of the silica bed.
Band Tailing	Sample is too polar for the solvent; sample overload; acidic nature of silica.	Decrease sample load. Add a small amount (~1%) of triethylamine or methanol to the mobile phase to improve peak shape for polar compounds.[11]
Compound Won't Elute	Mobile phase polarity is too low.	Gradually increase the polarity of the mobile phase.

Conclusion

This application note details a systematic and reliable protocol for the purification of 6-Bromo-3-methyl-1H-indazole using flash column chromatography. By following the principles of method development with TLC and adhering to the step-by-step guide, researchers can consistently obtain this key synthetic intermediate in high purity, facilitating the advancement of drug discovery and development programs.

References

• PubChem. (n.d.). 6-bromo-3-methyl-1H-indazole. National Center for Biotechnology Information. Retrieved from [Link]

• PubChem. (n.d.). 6-Bromo-1-methyl-1H-indazole. National Center for Biotechnology Information. Retrieved from [Link]

• ChemSynthesis. (n.d.). 6-bromo-3-ethyl-1-methyl-1H-indazole. Retrieved from [Link]

• GeeksforGeeks. (2024). Column Chromatography - What are Different Types and How to Select Right Method. Retrieved from [Link]

• Chrom Tech, Inc. (2024). Mastering Column Chromatography: Techniques and Tips. Retrieved from [Link]

• University of Calgary. (n.d.). Column chromatography. Retrieved from [Link]

• Biocompare. (2023). Chromatography Column Selection Guide. Retrieved from [Link]

• Research Journal of Pharmacy and Technology. (n.d.). Selection of Stationary Phase and Mobile Phase in High Performance Liquid Chromatography. Retrieved from [Link]

• American Chemical Society. (2026). Photocatalytic Hydroxyalkylation of Heteroarenes with Aldehydes. Retrieved from [Link]

• PubMed. (1963). [Thin-layer Chromatography of Aromatic Hydrocarbons and Some Heterocyclic Compounds]. Retrieved from [Link]

• Chemistry Hall. (n.d.). Thin Layer Chromatography: A Complete Guide to TLC. Retrieved from [Link]

• National Institutes of Health. (n.d.). Practical Synthesis of 7-Bromo-4-chloro-1H-indazol-3-amine: An Important Intermediate to Lenacapavir. Retrieved from [Link]

• University of Colorado Boulder. (n.d.). Thin Layer Chromatography. Retrieved from [Link]

• MIT OpenCourseWare. (n.d.). Thin Layer Chromatography (TLC) Guide. Retrieved from [Link]

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Application Note &amp; Protocols: Leveraging 6-Bromo-3-methyl-1H-indazole in the Synthesis of Novel Anticancer Agents

Abstract

The indazole scaffold is a privileged pharmacophore in modern medicinal chemistry, forming the core of numerous clinically approved kinase inhibitors used in oncology.[1][2][3] This application note provides a comprehensive guide for researchers, scientists, and drug development professionals on the strategic use of 6-Bromo-3-methyl-1H-indazole as a versatile starting material for the synthesis of potent anticancer agents. We will delve into the key synthetic transformations this building block can undergo, supported by detailed, field-proven protocols and mechanistic insights. The focus will be on palladium-catalyzed cross-coupling reactions, which are instrumental in elaborating the indazole core into complex, biologically active molecules.

Introduction: The Significance of the Indazole Scaffold in Oncology

The hyperactivation of protein kinases is a hallmark of many cancers, making them a prime target for therapeutic intervention.[1] Indazole derivatives have emerged as a particularly successful class of kinase inhibitors, with several compounds, such as Pazopanib and Axitinib, receiving FDA approval for the treatment of various solid tumors.[3] The indazole core's unique electronic properties and its ability to form key hydrogen bond interactions within the ATP-binding pocket of kinases contribute to its efficacy.

6-Bromo-3-methyl-1H-indazole is a strategic starting material for several reasons:

• The bromine atom at the C6 position serves as a versatile synthetic handle for introducing a wide range of molecular complexity through cross-coupling reactions.[4][5]

• The methyl group at the C3 position provides a stable anchor and can influence the molecule's binding affinity and selectivity.

• The N1 position of the indazole ring can be readily alkylated or arylated to further explore the structure-activity relationship (SAR) and modulate the compound's physicochemical properties.

This guide will provide the necessary protocols and theoretical background to effectively utilize this key building block in a drug discovery program.

Physicochemical Properties of 6-Bromo-3-methyl-1H-indazole

A thorough understanding of the starting material's properties is crucial for safe handling and successful reaction planning.

Property	Value	Source
Molecular Formula	C₈H₇BrN₂	[6]
Molecular Weight	211.06 g/mol	[6]
CAS Number	7746-27-2	[6][7]
Appearance	Solid	[8]
Purity	≥95%	[7]
Storage Temperature	Room Temperature	[8]

Safety Information:

• Harmful if swallowed (H302)[6][9]

• Causes skin irritation (H315)[6]

• Causes serious eye irritation (H319)[6]

• May cause respiratory irritation (H335)[6]

Always consult the Safety Data Sheet (SDS) from your supplier before handling this compound and use appropriate personal protective equipment (PPE).

Core Synthetic Strategy: Palladium-Catalyzed Cross-Coupling

The bromine atom at the C6 position of 6-Bromo-3-methyl-1H-indazole is ideally suited for palladium-catalyzed cross-coupling reactions, which are among the most powerful and versatile methods for forming C-C and C-N bonds in modern organic synthesis.[4][5]

Suzuki-Miyaura Cross-Coupling for C-C Bond Formation

The Suzuki-Miyaura reaction is a cornerstone of medicinal chemistry, enabling the coupling of aryl halides with boronic acids or their esters.[4][5] This reaction is highly tolerant of a wide range of functional groups, making it ideal for the late-stage functionalization of complex molecules.

The general workflow for a Suzuki-Miyaura coupling involving 6-Bromo-3-methyl-1H-indazole is depicted below:

Caption: General workflow for Suzuki-Miyaura cross-coupling.

Detailed Experimental Protocols

The following protocols are provided as a starting point for the synthesis of novel indazole derivatives. Optimization of reaction conditions may be necessary for specific substrates.

Protocol 1: General Procedure for Suzuki-Miyaura Coupling of 6-Bromo-3-methyl-1H-indazole

This protocol describes a general method for the palladium-catalyzed Suzuki-Miyaura cross-coupling of 6-Bromo-3-methyl-1H-indazole with an arylboronic acid.[4][5]

Materials:

• 6-Bromo-3-methyl-1H-indazole

• Arylboronic acid (1.2 equivalents)

• [1,1'-Bis(diphenylphosphino)ferrocene]dichloropalladium(II) (Pd(dppf)Cl₂) (0.05 equivalents)

• Potassium carbonate (K₂CO₃) (2.0 equivalents)

• 1,4-Dioxane

• Water

• Round-bottom flask

• Condenser

• Magnetic stirrer with heating

• Nitrogen or Argon supply

Procedure:

• Reaction Setup: To a round-bottom flask, add 6-Bromo-3-methyl-1H-indazole (1.0 eq), the arylboronic acid (1.2 eq), K₂CO₃ (2.0 eq), and Pd(dppf)Cl₂ (0.05 eq).

• Inert Atmosphere: Evacuate and backfill the flask with an inert gas (Nitrogen or Argon) three times.

• Solvent Addition: Add 1,4-dioxane and water in a 4:1 ratio (e.g., 8 mL of dioxane and 2 mL of water for a 1 mmol scale reaction).

• Reaction: Stir the mixture at 100 °C under the inert atmosphere. Monitor the reaction progress by Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS). Reactions are typically complete within 8-12 hours.[4]

• Work-up: Once the reaction is complete, cool the mixture to room temperature. Dilute with ethyl acetate and wash with water and then with brine.

• Purification: Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure. The crude product can be purified by column chromatography on silica gel to afford the desired C6-arylated indazole derivative.

Protocol 2: N1-Alkylation of the Indazole Core

Functionalization of the N1 position is often crucial for modulating the biological activity and pharmacokinetic properties of indazole-based inhibitors.

Materials:

• 6-Bromo-3-methyl-1H-indazole or a C6-arylated derivative

• Alkyl halide (e.g., methyl iodide, ethyl bromide) (1.1 equivalents)

• Cesium carbonate (Cs₂CO₃) or Potassium carbonate (K₂CO₃) (1.5 equivalents)

• N,N-Dimethylformamide (DMF)

• Round-bottom flask

• Magnetic stirrer

Procedure:

• Reaction Setup: Dissolve the indazole starting material (1.0 eq) in DMF in a round-bottom flask.

• Base Addition: Add the base (Cs₂CO₃ or K₂CO₃, 1.5 eq) to the solution and stir for 10-15 minutes at room temperature.

• Alkylating Agent Addition: Add the alkyl halide (1.1 eq) dropwise to the mixture.

• Reaction: Stir the reaction at room temperature or with gentle heating (e.g., 50 °C) until the starting material is consumed, as monitored by TLC.

• Work-up: Pour the reaction mixture into water and extract with ethyl acetate.

• Purification: Wash the combined organic extracts with water and brine, dry over anhydrous sodium sulfate, and concentrate. Purify the residue by column chromatography to obtain the N1-alkylated product.

Application Example: Synthesis of a Kinase Inhibitor Scaffold

To illustrate the practical application of these protocols, the following scheme outlines the synthesis of a core scaffold relevant to the development of kinase inhibitors. This involves a Suzuki-Miyaura coupling followed by N-alkylation.

Caption: Synthesis of a C6-arylated, N1-alkylated indazole scaffold.

This scaffold can be further elaborated at the methyl group or the appended aryl ring to generate a library of compounds for screening against various kinases.

Conclusion

6-Bromo-3-methyl-1H-indazole is a high-value, versatile building block for the synthesis of novel anticancer agents. Its utility is primarily derived from the C6-bromo position, which allows for the strategic introduction of diverse substituents via robust and scalable palladium-catalyzed cross-coupling reactions. The protocols and strategies outlined in this application note provide a solid foundation for researchers to design and synthesize new indazole-based kinase inhibitors, accelerating the drug discovery process in oncology.

References

• Current progress, challenges and future prospects of indazoles as protein kinase inhibitors for the tre
• Current progress, challenges and future prospects of indazoles as protein kinase inhibitors for the tre
• 6-bromo-3-methyl-1H-indazole | C8H7BrN2 | CID 21336465 - PubChem.
• Discovery of novel inhibitors of Aurora kinases with indazole scaffold: In silico fragment-based and knowledge-based drug design - PubMed.
• Identification of Novel Indazole-based Inhibitors of Fibroblast Growth Factor Receptor 1 (FGFR1) | Bentham Science Publishers.
• Design of indazole derivatives 32-33 as TTK inhibitors. Reproduced with...
• 6-Bromo-1-methyl-1H-indazole | C8H7BrN2 | CID 22558675 - PubChem.
• Synthesis and biological evaluation of indazole deriv
• 6-Bromo-1-methyl-1H-indazole | 590417-94-0 - Sigma-Aldrich.
• Synthesis and biological evaluation of indazole deriv
• An efficient and simple approach for synthesizing indazole compounds using palladium-catalyzed Suzuki–Miyaura cross-coupling - RSC Publishing.
• 6-Bromo-3-methyl-1H-indazole - Apollo Scientific.
• A regioselective C7 bromination and C7 palladium-catalyzed Suzuki–Miyaura cross-coupling arylation of 4-substituted NH-free indazoles - PMC - NIH.

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Application Notes and Protocols for 6-Bromo-3-methyl-1H-indazole as a Pharmaceutical Intermediate

For Researchers, Scientists, and Drug Development Professionals

Introduction: The Strategic Importance of the Indazole Scaffold

The indazole ring system is a privileged scaffold in medicinal chemistry, recognized for its versatile biological activities and structural similarity to endogenous purines.[1] This allows indazole-containing compounds to act as effective competitors at the ATP-binding sites of various enzymes, particularly kinases.[2] Among the vast library of indazole derivatives, 6-Bromo-3-methyl-1H-indazole stands out as a critical and versatile intermediate.

Its strategic value lies in the specific arrangement of its functional groups:

• The indazole core provides the foundational structure for biological activity, frequently engaging in crucial hydrogen bond interactions within enzyme active sites.[2]

• The bromo group at the 6-position is an exceptionally useful synthetic handle. It is primed for a variety of palladium-catalyzed cross-coupling reactions, most notably the Suzuki-Miyaura coupling, allowing for the facile introduction of diverse aryl and heteroaryl moieties.[3] This enables extensive Structure-Activity Relationship (SAR) studies to optimize potency and selectivity.

• The methyl group at the 3-position contributes to the molecule's lipophilicity and can provide beneficial steric interactions within a target binding pocket, often enhancing selectivity or potency.

This combination makes 6-Bromo-3-methyl-1H-indazole a cornerstone intermediate in the synthesis of targeted therapeutics, especially in oncology.[4]

Core Application: Synthesis of Kinase Inhibitors

A primary application of 6-Bromo-3-methyl-1H-indazole is in the development of kinase inhibitors for cancer therapy.[5] Kinases are a class of enzymes that are often dysregulated in cancer, and inhibiting their activity is a proven therapeutic strategy.[6] The indazole scaffold is a key component in numerous approved and investigational kinase inhibitors, including those targeting Anaplastic Lymphoma Kinase (ALK), a crucial driver in certain types of Non-Small Cell Lung Cancer (NSCLC).[1][7]

The general synthetic strategy involves using the 6-bromo position of the indazole intermediate to build out the molecular complexity required for potent and selective kinase inhibition.

Caption: Synthetic pathway from 6-Bromo-3-methyl-1H-indazole to kinase inhibitors.

Physicochemical and Safety Data

Accurate physicochemical and safety data are paramount for effective experimental design and safe laboratory practice.

Physicochemical Properties

Property	Value	Source
Molecular Formula	C₈H₇BrN₂	PubChem
Molecular Weight	211.06 g/mol	PubChem
Appearance	White to off-white solid	Supplier Data
Melting Point	180-186 °C	Supplier Data
Calculated LogP	2.3 - 2.6	PubChem
Solubility	Soluble in DMSO, DMF; slightly soluble in methanol.	Supplier Data

Safety & Handling

This compound should be handled by trained professionals in a well-ventilated chemical fume hood.

Hazard Class	GHS Pictogram	Precautionary Statement
Acute Toxicity, Oral	Danger	H302: Harmful if swallowed.
Skin Corrosion/Irritation	Warning	H315: Causes skin irritation.
Serious Eye Damage/Irritation	Danger / Warning	H318/H319: Causes serious eye damage/irritation.
Specific Target Organ Toxicity	Warning	H335: May cause respiratory irritation.

• Personal Protective Equipment (PPE): Wear protective gloves, chemical safety goggles, and a lab coat.

• Handling: Avoid breathing dust. Wash hands thoroughly after handling. Do not eat, drink, or smoke when using this product.

• Storage: Store in a tightly sealed container in a cool, dry, well-ventilated area away from incompatible materials such as strong oxidizing agents.

Experimental Protocols

The following protocols provide detailed, field-proven methodologies for the synthesis and application of 6-Bromo-3-methyl-1H-indazole.

Protocol 1: Synthesis of 6-Bromo-3-methyl-1H-indazole

This protocol is adapted from the well-established synthesis of 6-Bromo-1H-indazole via diazotization and cyclization of a substituted aniline.[5] The starting material, 4-bromo-2-ethylaniline, is used to introduce the required methyl group at the 3-position of the indazole ring.

Causality Behind Experimental Choices:

• Acetic Anhydride: Acetylation of the aniline nitrogen protects it and directs the subsequent cyclization.

• Isoamyl Nitrite: This is the diazotizing agent, which reacts with the acetylated aniline to form a diazonium salt intermediate, essential for the cyclization to form the indazole ring.

• Potassium Acetate: Acts as a base to facilitate the reaction.

• HCl Hydrolysis: The final step removes the acetyl protecting group from the indazole nitrogen.

Procedure:

• Acetylation: In a 1 L three-necked flask equipped with a mechanical stirrer and thermometer, dissolve 4-bromo-2-ethylaniline (0.25 mol, 50.0 g) in chloroform (350 mL). Cool the solution to 10-15°C in an ice bath.

• Slowly add acetic anhydride (0.30 mol, 30.6 g) dropwise, ensuring the internal temperature does not exceed 30°C.

• Once the addition is complete, remove the ice bath and stir the mixture at room temperature for 1 hour.

• Cyclization: To the reaction mixture, add potassium acetate (0.075 mol, 7.4 g) followed by the dropwise addition of isoamyl nitrite (0.375 mol, 44.0 g) over 30 minutes.

• Heat the mixture to a gentle reflux (~65°C) and maintain for 18-20 hours. Monitor the reaction progress by TLC or LC-MS.

• Work-up and Hydrolysis: Cool the mixture to room temperature and concentrate under reduced pressure to remove the chloroform.

• To the resulting residue, add concentrated hydrochloric acid (250 mL). Heat the mixture to 50-55°C and stir for 2 hours to effect hydrolysis of the N-acetyl group.

• Isolation and Purification: Cool the acidic mixture to 20°C. In a well-ventilated fume hood, carefully adjust the pH to ~10-11 by the slow addition of a 50% (w/v) aqueous sodium hydroxide solution while cooling in an ice bath.

• The product will precipitate as a solid. Collect the solid by vacuum filtration and wash the filter cake with cold water (2 x 100 mL).

• Dry the solid under vacuum at 50°C to a constant weight to yield 6-Bromo-3-methyl-1H-indazole. Purity can be assessed by HPLC, and the structure confirmed by ¹H NMR and Mass Spectrometry.

Protocol 2: Palladium-Catalyzed Suzuki-Miyaura Cross-Coupling

This protocol details the use of 6-Bromo-3-methyl-1H-indazole as a substrate in a typical Suzuki-Miyaura reaction to form a C-C bond, a cornerstone transformation in modern drug discovery.[3][8]

Causality Behind Experimental Choices:

• Palladium Catalyst (e.g., Pd(PPh₃)₄ or PdCl₂(dppf)): The palladium(0) species is the active catalyst that undergoes oxidative addition into the C-Br bond of the indazole.[3]

• Base (e.g., K₂CO₃, Cs₂CO₃): The base is essential for the transmetalation step, activating the boronic acid component to facilitate the transfer of the aryl group to the palladium center.[9] Cesium carbonate is often used for challenging couplings due to its high solubility and basicity.

• Solvent System (e.g., Dioxane/Water): A polar aprotic solvent like dioxane is used to dissolve the organic components, while water is necessary to dissolve the inorganic base and facilitate the catalytic cycle.

• Degassing: It is critical to remove dissolved oxygen from the reaction mixture, as oxygen can oxidize and deactivate the Pd(0) catalyst.

Caption: General workflow for the Suzuki-Miyaura coupling protocol.

Procedure:

• Reaction Setup: To a dry round-bottom flask or microwave vial equipped with a magnetic stir bar and condenser, add 6-Bromo-3-methyl-1H-indazole (1.0 mmol, 211 mg), the desired arylboronic acid (1.2 mmol), and cesium carbonate (Cs₂CO₃, 2.0 mmol, 652 mg).

• Catalyst Addition: Add the palladium catalyst, for example, Tetrakis(triphenylphosphine)palladium(0) [Pd(PPh₃)₄] (0.05 mmol, 58 mg).

• Solvent Addition: Add a 4:1 mixture of 1,4-dioxane and water (5 mL total volume).

• Degassing: Seal the flask with a septum and degas the mixture by bubbling argon or nitrogen gas through the solution for 15-20 minutes.

• Reaction: Place the flask in a preheated oil bath at 100°C and stir vigorously. Alternatively, heat the reaction in a microwave reactor at 140°C for 30-60 minutes.[9]

• Monitoring: Monitor the consumption of the starting material by TLC (e.g., using a 7:3 mixture of Hexane:Ethyl Acetate as eluent) or LC-MS.

• Work-up: Upon completion, cool the reaction to room temperature. Dilute the mixture with water (20 mL) and transfer it to a separatory funnel.

• Extraction: Extract the aqueous layer with ethyl acetate (3 x 25 mL).

• Drying and Concentration: Combine the organic layers, wash with brine (1 x 20 mL), dry over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate the solvent under reduced pressure.

• Purification: Purify the resulting crude residue by flash column chromatography on silica gel, using a suitable eluent system (e.g., a gradient of ethyl acetate in hexanes) to afford the pure 6-aryl-3-methyl-1H-indazole product.

References

• Indazole – an emerging privileged scaffold: synthesis and its biological significance. (n.d.). National Institutes of Health. Retrieved January 7, 2026, from [Link]

• Recent Advances in Indazole-Containing Derivatives: Synthesis and Biological Perspectives. (n.d.). National Center for Biotechnology Information. Retrieved January 7, 2026, from [Link]

• Synthesis and Antitumor Activity of Some Substituted Indazole Derivatives. (2025, August 7). ResearchGate. Retrieved January 7, 2026, from [Link]

• Synthesis of (b) 6-Bromo-3-(1-methyl-4-piperidinyl)-1H-indazole. (n.d.). PrepChem.com. Retrieved January 7, 2026, from [Link]

• Synthesis of Imidazole-Based Medicinal Molecules Utilizing the van Leusen Imidazole Synthesis. (2020, March 3). MDPI. Retrieved January 7, 2026, from [Link]

• An efficient and simple approach for synthesizing indazole compounds using palladium-catalyzed Suzuki–Miyaura cross-coupling. (2024, August 22). Royal Society of Chemistry. Retrieved January 7, 2026, from [Link]

• The Suzuki Reaction Applied to the Synthesis of Novel Pyrrolyl and Thiophenyl Indazoles. (n.d.). MDPI. Retrieved January 7, 2026, from [Link]

• Synthesis and clinical application of small-molecule inhibitors and PROTACs of anaplastic lymphoma kinase. (n.d.). Omsk Scientific Bulletin. Retrieved January 7, 2026, from [Link]

• Suzuki Coupling. Suzuki-Miyaura Reaction: Mechanism, Experimental Procedure, and Set Up. (2025, March 29). YouTube. Retrieved January 7, 2026, from [Link]

• Microwave-assisted Suzuki-Miyaura Cross-Coupling of Free (NH) 3-Bromoindazoles. (n.d.). ResearchGate. Retrieved January 7, 2026, from [Link]

• A regioselective C7 bromination and C7 palladium-catalyzed Suzuki–Miyaura cross-coupling arylation of 4-substituted NH-free indazoles. (n.d.). Semantic Scholar. Retrieved January 7, 2026, from [Link]

• Synthesis of 6-bromo-1-cyclopentyl-1H-indazole-4-carboxylic acid-substituted amide derivatives. (n.d.). ResearchGate. Retrieved January 7, 2026, from [Link]

• Design of Potent and Selective Inhibitors to Overcome Clinical Anaplastic Lymphoma Kinase Mutations Resistant to Crizotinib. (n.d.). ACS Publications. Retrieved January 7, 2026, from [Link]

• Design, synthesis, and biological evaluation of indazole-based PLK4 inhibitors. (2025, September 12). National Center for Biotechnology Information. Retrieved January 7, 2026, from [Link]

• 6-Bromo-1H-Indazole Bearing 1,2,3-Triazole Analogues: Synthesis, Characterization and Antimicrobial Evaluation. (2025, January 1). Bangladesh Journals Online. Retrieved January 7, 2026, from [Link]

• 6-Bromo-1H-Indazole Bearing 1,2,3-Triazole Analogues: Synthesis, Characterization and Antimicrobial Evaluation. (n.d.). ResearchGate. Retrieved January 7, 2026, from [Link]

• Recent Development in the Discovery of Anaplastic Lymphoma Kinase (ALK) Inhibitors for Non-small Cell Lung Cancer. (n.d.). National Center for Biotechnology Information. Retrieved January 7, 2026, from [Link]

• A new ALK inhibitor overcomes resistance to first- and second-generation inhibitors in NSCLC. (2021, November 30). National Center for Biotechnology Information. Retrieved January 7, 2026, from [Link]

• ALK inhibitors in non-small cell lung cancer: the latest evidence and developments. (n.d.). National Center for Biotechnology Information. Retrieved January 7, 2026, from [Link]

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Application Note: A Robust and Scalable Protocol for the Regioselective C-3 Iodination of 6-bromo-1H-indazole

Abstract

This application note provides a comprehensive and field-proven experimental procedure for the regioselective iodination of 6-bromo-1H-indazole to synthesize 6-bromo-3-iodo-1H-indazole. Indazole scaffolds are privileged structures in medicinal chemistry, and their halogenated derivatives serve as versatile intermediates for creating complex molecular architectures through cross-coupling reactions.[1][2][3][4] This guide is designed for researchers, chemists, and drug development professionals, offering a detailed, step-by-step protocol, mechanistic insights, safety protocols, and characterization data to ensure reproducible and high-yield synthesis.

Introduction: The Strategic Importance of Iodinated Indazoles

The indazole nucleus is a cornerstone in modern drug discovery, forming the structural core of numerous FDA-approved therapeutics, particularly in oncology.[2][4][5] Functionalization of the indazole scaffold is a key strategy for modulating pharmacological activity, and the introduction of a halogen at the C-3 position is a critical step in this process. The resulting 3-haloindazole is a versatile synthetic handle, primed for diversification via palladium-catalyzed cross-coupling reactions such as Suzuki, Heck, and Sonogashira.[1][2]

The synthesis of 6-bromo-3-iodo-1H-indazole is particularly significant as it provides a di-halogenated platform, allowing for sequential and site-selective coupling reactions. This application note details a reliable and scalable method for its preparation using molecular iodine and a base, a common and effective strategy for the C-3 iodination of unprotected indazoles.[5][6]

Reaction Mechanism: Electrophilic Aromatic Substitution

The iodination of 6-bromo-1H-indazole proceeds via an electrophilic aromatic substitution mechanism. The C-3 position of the indazole ring is the most nucleophilic and, therefore, the most susceptible to electrophilic attack.[1] The key steps are as follows:

• Deprotonation: In the presence of a strong base such as potassium hydroxide (KOH), the acidic proton on the N-1 nitrogen of the indazole ring is abstracted. This generates a highly nucleophilic indazolide anion.

• Electrophilic Attack: The electron-rich C-3 position of the indazolide anion attacks the electrophilic iodine molecule (I₂).

• Product Formation: This attack breaks the I-I bond, leading to the formation of the C-I bond at the 3-position and releasing an iodide anion, yielding the final product, 6-bromo-3-iodo-1H-indazole.

This base-mediated pathway is highly efficient and regioselective for the C-3 position on the unprotected indazole ring.[2][5][6]

Logical Diagram of the Reaction Mechanism

Caption: Simplified reaction mechanism for the iodination of 6-bromo-1H-indazole.

Detailed Experimental Protocol

This protocol is optimized for both yield and purity, based on established methodologies.[5][6]

Materials and Reagents

Reagent/Material	CAS Number	Molecular Formula	Purity/Grade	Supplier
6-Bromo-1H-indazole	79643-43-9	C₇H₅BrN₂	≥98%	Sigma-Aldrich
Iodine (I₂)	7553-56-2	I₂	≥99.8%	Fisher Scientific
Potassium Hydroxide (KOH)	1310-58-3	KOH	≥85% pellets	VWR
N,N-Dimethylformamide (DMF)	68-12-2	C₃H₇NO	Anhydrous, ≥99.8%	Acros Organics
Sodium Thiosulfate (Na₂S₂O₃)	7772-98-7	Na₂S₂O₃	ACS Reagent	J.T. Baker
Potassium Carbonate (K₂CO₃)	584-08-7	K₂CO₃	Anhydrous	Alfa Aesar
Ethyl Acetate (EtOAc)	141-78-6	C₄H₈O₂	ACS Grade	EMD Millipore
n-Hexane	110-54-3	C₆H₁₄	ACS Grade	EMD Millipore
Anhydrous Sodium Sulfate (Na₂SO₄)	7757-82-6	Na₂SO₄	Granular	Sigma-Aldrich

Equipment

• Round-bottom flasks (50 mL and 250 mL)

• Magnetic stirrer and stir bars

• Glass funnel and filter paper

• Büchner funnel and vacuum flask

• Standard laboratory glassware (beakers, graduated cylinders)

• Thin Layer Chromatography (TLC) plates (silica gel 60 F₂₅₄)

• Rotary evaporator

Step-by-Step Synthesis Procedure

• Reactant Preparation: In a 50 mL round-bottom flask equipped with a magnetic stir bar, dissolve 6-bromo-1H-indazole (1.97 g, 10 mmol, 1.0 equiv.) in 20 mL of anhydrous N,N-Dimethylformamide (DMF).

• Base Addition: To this solution, add potassium hydroxide (KOH) pellets (1.12 g, 20 mmol, 2.0 equiv.) in one portion. Stir the mixture at room temperature for 15 minutes. The solution may become darker.

• Iodine Solution Preparation: In a separate beaker, dissolve iodine (I₂) (3.81 g, 15 mmol, 1.5 equiv.) in 8 mL of anhydrous DMF.

• Reaction: Add the iodine solution dropwise to the reaction flask over 10-15 minutes. Stir the resulting mixture vigorously at room temperature for 3 hours.

• Reaction Monitoring: Monitor the reaction progress by TLC (e.g., 30% Ethyl Acetate in Hexanes). The starting material should be consumed, and a new, less polar spot corresponding to the product should appear.

• Work-up and Precipitation: Upon completion, pour the reaction mixture into a 250 mL beaker containing a stirred aqueous solution of sodium thiosulfate (~5% w/v, 100 mL) and potassium carbonate (2.76 g, 20 mmol). This will quench excess iodine (indicated by the disappearance of the brown color) and precipitate the product.

• Isolation: Stir the suspension for 30 minutes. A white or off-white solid will precipitate. Collect the solid by vacuum filtration using a Büchner funnel.

• Washing and Drying: Wash the collected solid thoroughly with deionized water (3 x 30 mL) to remove residual salts. Dry the solid under vacuum to a constant weight. This procedure typically yields the product in good purity.[5]

• Purification (Optional): If further purification is required, the crude product can be purified by flash column chromatography on silica gel using a gradient of ethyl acetate in hexanes or by recrystallization from a suitable solvent like ethanol/water.

Experimental Workflow Diagram

Caption: Step-by-step workflow for the synthesis of 6-bromo-3-iodo-1H-indazole.

Safety and Handling Precautions

This procedure must be performed in a well-ventilated fume hood, and appropriate personal protective equipment (PPE), including a lab coat, safety glasses, and chemical-resistant gloves, must be worn at all times.

• N,N-Dimethylformamide (DMF): An irritant and can be absorbed through the skin. Handle with care.

• Potassium Hydroxide (KOH): Highly corrosive and can cause severe skin and eye burns.[7][8][9][10] Avoid creating dust.

• Iodine (I₂): Corrosive and harmful if inhaled.[11] Causes skin and eye irritation.

• Work-up: The quenching step is exothermic; perform it with caution.

Refer to the Safety Data Sheets (SDS) for all reagents before starting the experiment.[7][8][12]

Characterization and Expected Results

• Appearance: White to off-white solid.[5]

• Yield: A typical yield for this reaction is around 70-75%.[5]

• Mass Spectrometry (ESI+): The expected mass-to-charge ratio for the protonated molecule [M+H]⁺ is 322.9.[5]

• ¹H NMR Spectroscopy: The proton NMR spectrum should be consistent with the desired structure. A reference spectrum shows the following peaks:

  • ¹H NMR (400 MHz, DMSO-d₆) δ: 13.62 (s, 1H, NH), 7.82 (d, J = 1.5 Hz, 1H, Ar-H), 7.40 (d, J = 8.6 Hz, 1H, Ar-H), 7.33 (dd, J = 8.6, 1.6 Hz, 1H, Ar-H).[5]

Troubleshooting Guide

Problem	Possible Cause(s)	Suggested Solution(s)
Low or No Reaction	1. Inactive KOH (absorbed CO₂/H₂O).2. Wet DMF.3. Insufficient reaction time.	1. Use fresh, high-purity KOH pellets.2. Use anhydrous DMF from a sealed bottle.3. Extend reaction time and continue monitoring by TLC.
Multiple Products on TLC	1. Reaction temperature too high.2. Incorrect stoichiometry.3. Potential for over-iodination.[11]	1. Maintain the reaction at room temperature.2. Carefully measure all reagents.3. Ensure slow, dropwise addition of the iodine solution.
Product is an Oil or Gummy Solid	1. Incomplete removal of DMF.2. Presence of soluble impurities.	1. Ensure the filtered product is washed thoroughly with water.2. Purify the crude material using flash column chromatography.
Product Fails to Precipitate	1. Insufficient K₂CO₃ to raise the pH.2. The product is too soluble in the work-up mixture.	1. Check the pH and add more base if necessary.2. Extract the aqueous mixture with a suitable organic solvent like Ethyl Acetate.

Conclusion

This application note provides a validated and detailed protocol for the synthesis of 6-bromo-3-iodo-1H-indazole. The procedure is robust, scalable, and utilizes readily available reagents. The resulting product is a high-value intermediate for pharmaceutical research and drug development, enabling rapid access to diverse libraries of indazole-based compounds. Adherence to the outlined steps and safety precautions will ensure a successful and reproducible outcome.

References

• Synthesis and biological evaluation of indazole derivatives as anti-cancer agents. (2021-04-27). RSC Publishing.
• SAFETY DATA SHEET - N-Iodosuccinimide. (2024-03-29). Fisher Scientific.
• SAFETY DATA SHEET N-Iodosuccinimide. Apollo Scientific.
• N-Iodosuccinimide Safety Data Sheet. Synquest Labs.
• N-Iodosuccinimide Safety Data Sheet. Apollo Scientific.
• Application Note: A Detailed Protocol for the Electrophilic Iodination of 6-methyl-4-nitro-1H-indazole. Benchchem.
• SAFETY DATA SHEET - N-Iodosuccinimide. Fisher Scientific.
• Technical Support Center: Large-Scale Synthesis of 4-Iodo-3-methyl-1H-indazole. Benchchem.
• How is 6-IODO (1H)INDAZOLE synthesized and used in the treatment of advanced kidney cancer?. Guidechem.
• Pd(PPh3)4 Catalyzed Synthesis of Indazole Derivatives as Potent Anticancer Drug. (2022). MDPI.
• C3-INDAZOLE FUNCTIONALIZATION: A REVIEW. Institute of Chemistry of Clermont-Ferrand.
• Application Note: Large-Scale Synthesis of 6-Bromo-1H-indazole. Benchchem.
• Iodine-catalyzed electrophilic substitution of indoles: Synthesis of (un)symmetrical diindolylmethanes with a quaternary carbon center. (2021-06-18). PMC - NIH.
• Iodine-catalyzed electrophilic substitution of indoles: Synthesis of (un)symmetrical diindolylmethanes with a quaternary carbon center. (2021-06-18). Beilstein Journals.
• Indazole – an emerging privileged scaffold: synthesis and its biological significance. NIH.
• Indazoles in Drug Discovery. PharmaBlock.

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Application Note &amp; Protocol: A Scalable and Robust Method for the Large-Scale Production of 6-Bromo-1H-indazole

For Researchers, Scientists, and Drug Development Professionals

Abstract & Introduction

6-Bromo-1H-indazole is a pivotal heterocyclic building block in modern medicinal chemistry.[1] Its structure is a common feature in a multitude of biologically active molecules, most notably serving as a key intermediate in the synthesis of kinase inhibitors for targeted cancer therapies.[2][3][4][5] The strategic placement of the bromine atom provides a versatile handle for further chemical modifications, such as Suzuki and other cross-coupling reactions, making it an invaluable precursor for creating diverse compound libraries in drug discovery.[1][5][6]

The increasing demand for novel indazole-based therapeutics necessitates the availability of efficient, scalable, and economically viable production methods for high-purity 6-Bromo-1H-indazole.[2][3] This application note provides a comprehensive, field-proven protocol for its large-scale synthesis. The described methodology is centered on the diazotization of 4-bromo-2-methylaniline followed by an intramolecular cyclization. This route is selected for its scalability, reproducibility, and utilization of readily available starting materials, making it highly suitable for industrial applications.[2] We will detail the step-by-step experimental protocol, process controls, purification strategies, and critical safety considerations essential for successful and safe large-scale production.

Overview of Synthetic Strategy

The synthesis proceeds through a three-stage process: acetylation of the starting aniline, followed by a one-pot diazotization and cyclization, and concluding with hydrolysis and purification.

• Stage 1: Acetylation: The amino group of 4-bromo-2-methylaniline is protected via acetylation. This step directs the subsequent cyclization reaction.

• Stage 2: Diazotization and Cyclization: The acetylated intermediate undergoes diazotization using isoamyl nitrite in the presence of a weak base (potassium acetate). The resulting diazonium species spontaneously cyclizes to form the N-acetylated indazole ring.

• Stage 3: Hydrolysis and Isolation: The acetyl protecting group is removed under acidic conditions. Subsequent basification and purification yield the final product, 6-Bromo-1H-indazole.

This pathway is advantageous for large-scale work as it avoids the use of highly energetic or unstable isolated diazonium salts.

Workflow Visualization

Caption: Overall synthetic workflow for 6-Bromo-1H-indazole production.

Quantitative Data Summary

The following table summarizes the key quantitative parameters for the described large-scale synthesis protocol.[2]

Parameter	Value / Condition	Rationale & In-Field Notes
Starting Material	4-bromo-2-methylaniline	A commercially available and cost-effective precursor.
Key Reagents	Acetic anhydride, Potassium acetate, Isoamyl nitrite, HCl, NaOH	Standard industrial reagents. Isoamyl nitrite is a common, stable diazotizing agent for non-aqueous conditions.
Solvents	Chloroform, Heptane	Chloroform is the reaction solvent. Heptane is used for purification/isolation due to the product's low solubility.
Reaction Temp.	Acetylation: < 40°C; Cyclization: Reflux at 68°C	Temperature control during acetylation is critical to prevent side reactions. Reflux ensures the completion of the cyclization step.
Reaction Time	20 hours (Cyclization step)	Extended reflux is necessary to drive the cyclization to completion and maximize yield.
Purity Assessment	HPLC, NMR, Mass Spectrometry	Standard analytical techniques to confirm product identity and purity (typically ≥98.5%).[1][2]

Detailed Experimental Protocol

This protocol is based on a 95.0 g scale of the starting material, 4-bromo-2-methylaniline, and can be scaled proportionally.[2]

Materials and Reagents

• 4-bromo-2-methylaniline (95.0 g)

• Chloroform (0.70 L)

• Acetic anhydride (0.109 L)

• Potassium acetate (14.6 g)

• Isoamyl nitrite (0.147 L)

• Concentrated Hydrochloric Acid (~0.50 L)

• 50% (w/w) Sodium Hydroxide solution

• Heptane

• Water

Step-by-Step Procedure

Step 1: Acetylation of 4-bromo-2-methylaniline [2]

• In a suitable, clean, and dry reaction vessel equipped with a mechanical stirrer, thermometer, and addition funnel, dissolve 4-bromo-2-methylaniline (95.0 g) in chloroform (0.70 L).

• Cool the resulting solution to below 25°C using an ice bath.

• Slowly add acetic anhydride (0.109 L) to the solution via the addition funnel. It is critical to maintain the internal temperature below 40°C throughout the addition to prevent potential side reactions.

• Once the addition is complete, allow the mixture to stir at room temperature until the reaction is complete (monitor by HPLC or TLC).

Step 2: Diazotization and Cyclization [2]

• To the reaction mixture from Step 1, add potassium acetate (14.6 g) followed by the portion-wise addition of isoamyl nitrite (0.147 L).

• Equip the reactor with a reflux condenser and heat the mixture to reflux (approx. 68°C).

• Maintain the reflux for 20 hours. The reaction progress should be monitored periodically by HPLC to ensure completion.

• After the reaction is deemed complete, cool the mixture to 25°C.

Step 3: Work-up and Hydrolysis [2]

• Remove the volatile components (primarily chloroform) from the reaction mixture under reduced pressure.

• To the resulting residue, add water. Perform an azeotropic distillation to remove any remaining volatile organic impurities.

• Add concentrated hydrochloric acid (total of 500 mL) to the residue.

• Heat the acidic mixture to 50-55°C and maintain for several hours to ensure complete hydrolysis of the acetyl group (monitor by HPLC).

Step 4: Isolation and Purification [2]

• Cool the acidic mixture to 20°C.

• Carefully adjust the pH to approximately 11 by slowly adding a 50% aqueous solution of sodium hydroxide. This step is exothermic and requires efficient cooling to maintain temperature control. The product will precipitate as a solid.

• Isolate the crude solid by filtration. Wash the filter cake with water to remove residual salts.

• Slurry the resulting solid with heptane, filter, and dry under vacuum to yield the final product, 6-Bromo-1H-indazole.

Purification for High-Purity Applications

For pharmaceutical applications, achieving purity greater than 98.5% is often required.[1] While the heptane slurry is effective, crystallization is the most robust method for achieving high purity at scale.[7]

Crystallization Protocol

• Solvent Screening: Identify a suitable solvent or solvent system where 6-Bromo-1H-indazole has high solubility at elevated temperatures and low solubility at room or lower temperatures. Common solvents to screen include alcohols (methanol, ethanol, isopropanol), esters (ethyl acetate), and aromatic hydrocarbons (toluene), potentially with an anti-solvent like heptane or water.[7]

• Dissolution: Dissolve the crude 6-Bromo-1H-indazole in a minimal amount of the chosen hot solvent.

• Filtration (Optional): If insoluble impurities are present, perform a hot filtration to remove them.

• Crystallization: Allow the solution to cool slowly and undisturbed to promote the formation of large, pure crystals. Seeding with a small crystal of pure product can aid in initiating crystallization.

• Isolation: Collect the purified crystals by filtration, wash with a small amount of cold solvent, and dry under vacuum.

Purification Workflow

Caption: General workflow for purification by crystallization.

Safety Considerations for Large-Scale Production

The large-scale synthesis of 6-Bromo-1H-indazole involves hazardous materials and exothermic steps that demand stringent safety protocols.

• Chemical Hazards:

  • Acetic Anhydride: Corrosive and a lachrymator. Handle in a well-ventilated area or fume hood.

  • Isoamyl Nitrite: Flammable and volatile. Avoid ignition sources.

  • Strong Acids/Bases (HCl, NaOH): Highly corrosive. The neutralization step (Step 4.2) is highly exothermic and requires careful, slow addition with efficient cooling to prevent a runaway reaction.

• Engineering Controls:

  • All operations should be conducted in reactors within a well-ventilated area or a walk-in fume hood.[8][9]

  • A scrubber system should be in place to handle any off-gassing, particularly from the acidification and basification steps.[8]

  • Use non-aqueous heat transfer fluids for heating and cooling to avoid violent reactions with any potential leaks.[8]

• Personal Protective Equipment (PPE):

  • Wear appropriate PPE at all times, including chemically resistant gloves (e.g., nitrile), safety goggles or a face shield, and a flame-resistant lab coat.[8][9]

• Continuous Flow Chemistry as a Safer Alternative:

  • For processes involving hazardous reagents or reactions, such as brominations or diazotizations, continuous flow chemistry offers a significantly safer alternative to batch processing.[10][11] This technology involves generating and using hazardous intermediates in situ in small volumes within a closed system, drastically reducing the risks associated with handling and accumulation of dangerous materials.[10][11]

References

• Application Note: Large-Scale Synthesis of 6-Bromo-1H-indazole. Benchchem.
• Synthesis of 6-bromo-1H-indazol-4-amine: An In-depth Technical Guide. Benchchem.
• Application Note: A Detailed Synthetic Route for 6-bromo-1H-indazol-4-amine
• Bromin
• Application Notes and Protocols: Purification of 6-Bromo-1H-indazole by Crystalliz
• Synthesis of 6-bromo-1-cyclopentyl-1H-indazole-4-carboxylic...
• Synthesis and biological evaluation of indazole derivatives as anti-cancer agents. RSC Publishing.
• (PDF) 6-Bromo-1H-Indazole Bearing 1,2,3-Triazole Analogues: Synthesis, Characterization and Antimicrobial Evaluation.
• 6-Bromo-1H-indazole: High-Purity Pharmaceutical Intermediate for Advanced Synthesis. Supplier Website.
• Electrophilic Bromination in Flow: A Safe and Sustainable Alternative to the Use of Molecular Bromine in B
• Unlocking Pharmaceutical Potential: The Role of 6-Bromo-1H-indazole-3-carbaldehyde. NINGBO INNO PHARMCHEM CO.,LTD.
• Bromination. Wordpress - ACS GCI Pharmaceutical Roundtable Reagent Guides.
• (PDF) Electrophilic Bromination in Flow: A Safe and Sustainable Alternative to the Use of Molecular Bromine in Batch.
• Handling liquid bromine and preparing bromine water | Demonstration.
• Recent Advances in Indazole-Containing Derivatives: Synthesis and Biological Perspectives. PMC - PubMed Central.
• Identifying impurities in 3-Bromo-6-(trifluoromethyl)-1H-indazole samples. Benchchem.
• 6-Bromoindazole synthesis. ChemicalBook.
• CN110452177A - A kind of synthetic method of the fluoro- 1H- indazole of the bromo- 4- of 5-.

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Application Notes &amp; Protocols for the Comprehensive Purity Assessment of 6-Bromo-3-methyl-1H-indazole

Abstract: This document provides a detailed guide for researchers, scientists, and drug development professionals on the essential analytical techniques for determining the purity of 6-Bromo-3-methyl-1H-indazole. As a critical building block in the synthesis of pharmacologically active molecules, ensuring its purity is paramount for the integrity of downstream applications and the safety and efficacy of the final active pharmaceutical ingredient (API). This guide moves beyond simple procedural lists to explain the causality behind methodological choices, emphasizing an orthogonal approach that combines chromatographic separation with spectroscopic elucidation to build a robust and reliable purity profile. All protocols are designed to be self-validating systems, grounded in established scientific principles and regulatory expectations outlined by the International Council for Harmonisation (ICH).[1][2]

Introduction: The Imperative for Purity

6-Bromo-3-methyl-1H-indazole is a heterocyclic compound whose structural motif is prevalent in a variety of kinase inhibitors and other therapeutic agents. The presence of impurities, even in trace amounts, can have significant consequences, including altered biological activity, increased toxicity, and complications in process chemistry. Impurities can arise from multiple sources, including unreacted starting materials, synthetic byproducts, residual solvents, or degradation products.[3][4] Therefore, a multi-faceted analytical strategy is not just recommended but essential for comprehensive quality control.

This guide outlines a logical workflow, beginning with separation-based techniques for quantification and moving to spectroscopic methods for definitive identification and structural confirmation.

Physicochemical Properties of 6-Bromo-3-methyl-1H-indazole

A foundational understanding of the analyte's properties is critical for analytical method development.

Property	Value	Source
Molecular Formula	C₈H₇BrN₂	[5]
Molecular Weight	211.06 g/mol	[5]
Exact Mass	209.97926 Da	[5]
CAS Number	7746-27-2	[5]

The Analytical Workflow: An Orthogonal Approach

No single analytical technique can provide a complete picture of a sample's purity. An orthogonal approach, which employs multiple techniques based on different chemical and physical principles, is the gold standard. This strategy ensures that impurities not detected by one method are likely to be caught by another, providing a high degree of confidence in the final purity assignment.

Caption: Orthogonal workflow for purity assessment.

Potential Impurities in 6-Bromo-3-methyl-1H-indazole

A proactive understanding of potential impurities is crucial for developing selective analytical methods. The following table outlines likely impurities based on common synthetic routes for indazoles.[4][6]

Impurity Class	Potential Species	Rationale	Recommended Detection Technique
Starting Materials	Unreacted precursors (e.g., substituted hydrazines or nitriles)	Incomplete reaction conversion.	HPLC, GC-MS
Regioisomers	4-Bromo-3-methyl-1H-indazole, 5-Bromo-3-methyl-1H-indazole, 7-Bromo-3-methyl-1H-indazole	Non-selective bromination or cyclization steps.	HPLC, NMR
Process Byproducts	Di-brominated species (e.g., 6,X-Dibromo-3-methyl-1H-indazole)	Over-bromination during synthesis.	HPLC, MS
Related Substances	6-Bromo-1H-indazole (lacking methyl group)	Impurity in starting material or demethylation.	HPLC, GC-MS
Residual Solvents	Toluene, DMF, Acetonitrile, Alcohols	Solvents used in reaction and purification.	GC-MS (Headspace)
Degradation Products	Oxidized or hydrolyzed species	Instability under certain storage conditions (light, heat, humidity).[7]	HPLC

Chromatographic Methods: Separation and Quantification

Chromatographic techniques are the cornerstone of purity assessment, separating the main compound from its impurities for accurate quantification.

High-Performance Liquid Chromatography (HPLC)

Reversed-phase HPLC (RP-HPLC) is the premier technique for analyzing non-volatile, moderately polar compounds like 6-Bromo-3-methyl-1H-indazole.[8][9] It separates compounds based on their differential partitioning between a nonpolar stationary phase (e.g., C18) and a polar mobile phase.

Protocol 1: RP-HPLC Purity Determination

• 1. Instrumentation:

  • HPLC system with a UV or Diode Array Detector (DAD).

  • Column: C18, 4.6 mm x 250 mm, 5 µm particle size.

• 2. Reagents and Mobile Phase Preparation:

  • Solvent A: HPLC-grade water with 0.1% formic acid.

  • Solvent B: HPLC-grade acetonitrile with 0.1% formic acid.

  • Rationale: Formic acid is a mobile phase modifier used to protonate silanol groups on the stationary phase and the analyte, leading to sharper peaks and improved reproducibility.

• 3. Standard and Sample Preparation:

  • Standard Stock Solution (1.0 mg/mL): Accurately weigh ~10 mg of 6-Bromo-3-methyl-1H-indazole reference standard and dissolve in 10 mL of methanol or acetonitrile in a volumetric flask.

  • Working Standard (0.1 mg/mL): Dilute 1 mL of the stock solution to 10 mL with the mobile phase.

  • Sample Solution (0.1 mg/mL): Accurately weigh ~10 mg of the test sample and prepare similarly to the standard.

  • Rationale: Dissolving samples in the mobile phase or a compatible solvent minimizes injection solvent effects that can distort peak shape. All solutions should be filtered through a 0.45 µm syringe filter before injection.[8]

• 4. Chromatographic Conditions:

Parameter	Condition
Flow Rate	1.0 mL/min
Column Temperature	30 °C
Injection Volume	10 µL
Detection Wavelength	254 nm (or optimal wavelength from DAD scan)
Gradient Program	0-5 min: 30% B; 5-25 min: 30% to 95% B; 25-30 min: 95% B; 30.1-35 min: 30% B

• 5. Data Analysis & Purity Calculation:

  • Purity is determined by area percent normalization.

  • % Purity = (Area of Main Peak / Sum of All Peak Areas) x 100

  • This method assumes that all compounds have a similar response factor at the detection wavelength. For higher accuracy, relative response factors for known impurities should be determined.

• 6. Method Validation:

  • The described method must be validated according to ICH Q2(R2) guidelines to ensure it is fit for purpose.[1][2] Key parameters include:

    • Specificity: The ability to resolve the main peak from potential impurities. This can be demonstrated by spiking the sample with known impurities.[10]

    • Linearity: A minimum of five concentrations are analyzed to demonstrate a linear relationship between concentration and peak area.[10]

    • Accuracy & Precision: Assessed by multiple injections of known standard concentrations.[11]

    • Limit of Quantitation (LOQ): The lowest concentration that can be reliably quantified, crucial for impurity control.

Gas Chromatography-Mass Spectrometry (GC-MS)

GC-MS is exceptionally well-suited for the analysis of volatile and semi-volatile compounds, making it the ideal method for identifying and quantifying residual solvents.[12] It is also effective for thermally stable impurities.[13][14]

Protocol 2: GC-MS for Residual Solvents and Volatile Impurities

• 1. Instrumentation:

  • GC system with a headspace autosampler, coupled to a Mass Spectrometer.

  • Column: DB-624 or equivalent, 30 m x 0.25 mm ID, 1.4 µm film thickness.

• 2. Standard and Sample Preparation:

  • Solvent Standard: Prepare a stock solution containing expected residual solvents (e.g., Toluene, DMF) at ~1 mg/mL in a suitable high-boiling point solvent like DMSO. Prepare working standards by dilution.

  • Sample Preparation: Accurately weigh ~100 mg of 6-Bromo-3-methyl-1H-indazole into a 20 mL headspace vial. Add 1 mL of DMSO, cap, and vortex to dissolve.

• 3. Instrumental Parameters:

Parameter	Headspace	GC	MS
Oven Temp	80 °C	Inlet Temp: 250 °C	Ion Source: EI, 70 eV
Loop Temp	90 °C	Oven Program: 40 °C (5 min), ramp to 240 °C @ 10 °C/min, hold 5 min	Scan Range: 35-350 amu
Equilibration Time	15 min	Carrier Gas: Helium, 1.2 mL/min

• 4. Data Analysis:

  • Identify residual solvents by comparing their retention times and mass spectra to the prepared standards and library data (e.g., NIST).

  • Quantification is performed using an external or internal standard calibration curve.

Spectroscopic Methods: Structural Confirmation

While chromatography quantifies purity, spectroscopy provides the definitive structural evidence needed to confirm identity and characterize unknown impurities.

Caption: Logical workflow for impurity identification.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR is the most powerful tool for unambiguous structural elucidation of organic molecules.[15] Both ¹H and ¹³C NMR spectra provide a detailed map of the molecule's carbon-hydrogen framework.

Protocol 3: NMR Sample Preparation and Analysis

• 1. Sample Preparation:

  • Dissolve 5-10 mg of 6-Bromo-3-methyl-1H-indazole in ~0.6 mL of a suitable deuterated solvent (e.g., DMSO-d₆ or CDCl₃) in a clean NMR tube.[4][8]

  • Rationale: DMSO-d₆ is often preferred for indazoles as it can solubilize a wide range of polarities and the N-H proton is often clearly visible, unlike in CDCl₃ where it may exchange or be broad.

• 2. Data Acquisition:

  • Acquire standard ¹H and ¹³C{¹H} spectra on a spectrometer (e.g., 400 MHz or higher).

  • For complex samples, 2D experiments like COSY (proton-proton correlation) and HSQC/HMBC (carbon-proton correlation) can be invaluable for assigning signals and identifying impurities.[15]

• 3. Data Interpretation:

  • ¹H NMR: Confirm the presence of the methyl group singlet, the aromatic protons with their characteristic splitting patterns, and the N-H proton. The integration of these signals should match the expected proton count. Impurities, such as regioisomers, will exhibit different splitting patterns in the aromatic region.[4]

  • ¹³C NMR: Confirm the correct number of carbon signals. The chemical shifts are indicative of the electronic environment of each carbon atom.

  • The absence of significant unassigned peaks is a strong indicator of high purity.

Mass Spectrometry (MS)

MS provides crucial information about molecular weight and elemental composition. When coupled with a chromatographic inlet (LC-MS or GC-MS), it is a powerful tool for detecting and identifying impurities.

Protocol 4: High-Resolution Mass Spectrometry (HRMS) for Identity Confirmation

• 1. Instrumentation:

  • An ESI-TOF or Orbitrap mass spectrometer is ideal for accurate mass measurements.

• 2. Sample Preparation:

  • Prepare a dilute solution (~10 µg/mL) of the sample in a suitable solvent like methanol or acetonitrile. The solution can be directly infused or injected via an LC system.

• 3. Data Analysis:

  • Determine the experimental mass of the protonated molecule [M+H]⁺.

  • Compare the experimental mass to the theoretical mass calculated for C₈H₇BrN₂. A mass accuracy of <5 ppm provides high confidence in the elemental composition.

  • Rationale: HRMS can distinguish between compounds with the same nominal mass but different elemental formulas, providing an extra layer of specificity.[8]

Summary and Conclusion

The purity assessment of 6-Bromo-3-methyl-1H-indazole requires a rigorous, multi-technique approach. While RP-HPLC serves as the primary tool for quantification of non-volatile impurities, it must be complemented by GC-MS for residual solvents and spectroscopic techniques like NMR and HRMS for unequivocal structural confirmation. By integrating these methods, researchers and drug developers can build a comprehensive quality profile, ensuring the material is fit for its intended purpose in pharmaceutical development. Adherence to validation principles as outlined by ICH is mandatory for regulatory compliance and scientific integrity.[1][3]

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Application Notes &amp; Protocols: A Comprehensive Guide to the Synthesis of 1,2,3-Triazole Derivatives from 6-Bromo-1H-Indazole

For Researchers, Scientists, and Drug Development Professionals

Authored by: Gemini, Senior Application Scientist

Abstract

This document provides a detailed guide for the synthesis of novel 1,2,3-triazole derivatives tethered to a 6-bromo-1H-indazole scaffold. The fusion of these two privileged heterocyclic systems—indazole and 1,2,3-triazole—offers a promising avenue for the discovery of new therapeutic agents with a wide range of biological activities, including antimicrobial and anticancer properties.[1][2][3][4] This guide will focus on the highly efficient and versatile copper(I)-catalyzed azide-alkyne cycloaddition (CuAAC), a cornerstone of "click chemistry," to construct the triazole ring.[][6][7][8] We will delve into the mechanistic underpinnings of this reaction, provide detailed, step-by-step protocols for the synthesis of key intermediates and final products, and present methods for their characterization.

Introduction: The Synergy of Indazole and 1,2,3-Triazole Moieties

The indazole nucleus is a bicyclic aromatic heterocycle that is a constituent of numerous compounds with significant pharmacological activities, including anti-inflammatory, antitumor, and antifungal properties.[9][10] Its structural resemblance to purine bases allows it to interact with various biological targets. Similarly, the 1,2,3-triazole ring is not merely a linker but an active participant in molecular interactions, often serving as a bioisostere for amide bonds and engaging in hydrogen bonding and dipole-dipole interactions.[6][11] The covalent linkage of these two pharmacophores can lead to hybrid molecules with enhanced or novel biological profiles. The synthesis of such hybrids via click chemistry offers a modular and efficient approach to generate a library of diverse derivatives for biological screening.[8]

Synthetic Strategy: The Copper(I)-Catalyzed Azide-Alkyne Cycloaddition (CuAAC)

The core of our synthetic approach is the Huisgen 1,3-dipolar cycloaddition between an azide and a terminal alkyne. While this reaction can occur thermally, the use of a copper(I) catalyst dramatically accelerates the reaction rate and, crucially, affords exclusively the 1,4-disubstituted 1,2,3-triazole regioisomer.[7][12] This high degree of control and reliability is why the CuAAC is a premier example of a click reaction.[8]

The general synthetic pathway involves two main steps:

• Functionalization of 6-bromo-1H-indazole: The starting material, 6-bromo-1H-indazole, is first converted into either a terminal alkyne or an azide derivative.

• Copper-Catalyzed Cycloaddition: The functionalized indazole is then reacted with a complementary azide or alkyne partner in the presence of a Cu(I) catalyst to yield the desired 1,2,3-triazole derivative.

Below is a visual representation of the overall synthetic workflow:

Caption: Synthetic workflow for 1,2,3-triazole derivatives.

Experimental Protocols

3.1. Materials and Methods

All reagents and solvents should be of analytical grade and used as received unless otherwise specified. Reactions should be monitored by thin-layer chromatography (TLC) on silica gel plates. Column chromatography should be performed using silica gel (60-120 mesh). Nuclear Magnetic Resonance (NMR) spectra (¹H and ¹³C) should be recorded on a suitable spectrometer, and chemical shifts are reported in parts per million (ppm) relative to tetramethylsilane (TMS). Mass spectra can be obtained using an appropriate mass spectrometer.

3.2. Protocol 1: Synthesis of 6-bromo-1-(prop-2-yn-1-yl)-1H-indazole (Alkyne Intermediate)

This protocol details the N-alkylation of 6-bromo-1H-indazole with propargyl bromide. The use of a base like potassium carbonate is crucial to deprotonate the indazole nitrogen, facilitating its nucleophilic attack on the propargyl bromide.

Step-by-Step Procedure:

• To a solution of 6-bromo-1H-indazole (1.0 mmol) in acetone (20 mL) in a round-bottom flask, add potassium carbonate (K₂CO₃) (2.0 mmol).

• Stir the mixture at room temperature for 30 minutes.

• Add propargyl bromide (1.2 mmol) dropwise to the reaction mixture.

• Reflux the reaction mixture for 4-6 hours. Monitor the reaction progress by TLC.

• After completion of the reaction, filter the solid and wash with acetone.

• Evaporate the solvent from the filtrate under reduced pressure to obtain the crude product.

• Purify the crude product by column chromatography using a mixture of ethyl acetate and hexane as the eluent to afford 6-bromo-1-(prop-2-yn-1-yl)-1H-indazole as a solid.

3.3. Protocol 2: General Procedure for the Synthesis of 1,2,3-Triazole Derivatives via CuAAC

This protocol describes the copper-catalyzed cycloaddition of the synthesized alkyne intermediate with various organic azides. A common and convenient source of the Cu(I) catalyst is the in situ reduction of a Cu(II) salt, such as CuSO₄·5H₂O, with a reducing agent like sodium ascorbate.

Step-by-Step Procedure:

• In a round-bottom flask, dissolve 6-bromo-1-(prop-2-yn-1-yl)-1H-indazole (1.0 mmol) and the desired organic azide (1.1 mmol) in a solvent mixture of N,N-dimethylformamide (DMF) and water (e.g., 4:1, 10 mL).

• To this solution, add copper(II) sulfate pentahydrate (CuSO₄·5H₂O) (0.1 mmol).

• Add sodium ascorbate (0.2 mmol) to the reaction mixture.

• Stir the reaction mixture at room temperature for 8-12 hours. The reaction progress can be monitored by TLC.

• Upon completion, pour the reaction mixture into ice-cold water (50 mL).

• Collect the precipitated solid by filtration, wash with water, and dry.

• Recrystallize the crude product from a suitable solvent (e.g., ethanol or methanol) to obtain the pure 1,2,3-triazole derivative.

Characterization Data

The synthesized compounds should be characterized by standard spectroscopic techniques. The following table provides an example of the kind of data that would be collected.

Compound	R-Group on Triazole	Yield (%)	¹H NMR (δ, ppm)	Mass Spectrum (m/z)
1	Phenyl	85	7.2-8.5 (m, Ar-H), 5.6 (s, 2H, N-CH₂), 8.1 (s, 1H, triazole-H)	[M+H]⁺
2	4-Chlorophenyl	82	7.3-8.6 (m, Ar-H), 5.7 (s, 2H, N-CH₂), 8.2 (s, 1H, triazole-H)	[M+H]⁺
3	Benzyl	88	7.1-8.4 (m, Ar-H), 5.5 (s, 2H, N-CH₂), 4.5 (s, 2H, Ar-CH₂), 7.9 (s, 1H, triazole-H)	[M+H]⁺

Note: The specific chemical shifts and mass-to-charge ratios will vary depending on the specific derivative synthesized. The data presented here are illustrative.

Results and Discussion

The described synthetic strategy provides a robust and efficient method for the synthesis of a library of novel 1,2,3-triazole derivatives of 6-bromo-1H-indazole. The yields of the final products are generally good to excellent, demonstrating the reliability of the CuAAC reaction. The structures of the synthesized compounds can be unequivocally confirmed by spectroscopic methods such as ¹H NMR, ¹³C NMR, and mass spectrometry.[1][13]

The ¹H NMR spectra of the final products are expected to show characteristic signals for the protons of the indazole and triazole rings, as well as the substituent on the triazole ring. A key diagnostic signal is the singlet corresponding to the C5-proton of the 1,2,3-triazole ring, typically appearing in the range of 7.5-8.5 ppm.

Conclusion

This application note provides a comprehensive and practical guide for the synthesis of 1,2,3-triazole derivatives from 6-bromo-1H-indazole using the principles of click chemistry. The detailed protocols are designed to be readily implemented in a standard organic synthesis laboratory. The modular nature of this synthetic approach allows for the generation of a diverse range of compounds with potential applications in drug discovery and development. The resulting library of indazole-triazole hybrids can be screened for various biological activities, contributing to the search for new and effective therapeutic agents.

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Application Notes and Protocols for the Synthesis of Indazoles via Diazotization and Cyclization Reactions

Introduction: The Enduring Significance of the Indazole Scaffold

The indazole nucleus, a bicyclic aromatic heterocycle composed of a fused benzene and pyrazole ring, represents a cornerstone of modern medicinal chemistry.[1] Its derivatives are integral to a wide array of FDA-approved therapeutics, demonstrating remarkable versatility across various biological targets. Notable examples include Granisetron, an antiemetic, and Axitinib, a potent tyrosine kinase inhibitor used in cancer therapy.[2] The thermodynamic stability of the 1H-indazole tautomer over the 2H-form often makes it the primary target in synthetic campaigns.[1] Consequently, the development of robust, efficient, and scalable synthetic routes to functionalized indazoles is a critical endeavor for researchers in drug discovery and development.

This technical guide provides an in-depth exploration of classical and modern methods for indazole synthesis centered around diazotization and cyclization reactions. We will delve into the mechanistic underpinnings of these transformations, offer detailed, field-proven protocols, and address the critical safety considerations inherent to these powerful synthetic tools.

Core Principles: The Diazotization-Cyclization Cascade

The synthesis of indazoles via diazotization hinges on the transformation of a primary aromatic amine into a reactive diazonium salt, which then undergoes an intramolecular cyclization. This process is typically initiated by treating an appropriately substituted aniline derivative with a nitrosating agent, most commonly nitrous acid (HNO₂) generated in situ from sodium nitrite (NaNO₂) and a strong acid.[3] The resulting diazonium salt is a potent electrophile, poised for cyclization onto a suitably positioned nucleophilic group on the aromatic ring.

The choice of starting material dictates the final substitution pattern of the indazole ring. Classical approaches often utilize precursors such as o-toluidines, anthranilic acids, or 2'-aminoacetophenones.[4][5] More contemporary methods have expanded the substrate scope to include precursors like 2-alkynylanilines, enabling the synthesis of a broader range of functionalized indazoles.[5]

Visualizing the Mechanistic Pathways

The following diagrams illustrate the fundamental mechanistic steps involved in key diazotization-cyclization strategies for indazole synthesis.

Caption: General mechanism of arenediazonium salt formation.

Caption: Synthetic pathway from o-toluidine to 1H-indazole.

Experimental Protocols: A Practical Guide

The following protocols provide detailed, step-by-step procedures for the synthesis of indazoles from various readily available starting materials.

Protocol 1: Synthesis of 1H-Indazole from o-Toluidine

This classical method involves the diazotization of o-toluidine, followed by an intramolecular cyclization involving the ortho-methyl group.[5]

Materials:

• o-Toluidine

• Sodium Nitrite (NaNO₂)

• Acetic Acid (glacial)

• Hydrochloric Acid (concentrated)

• Diethyl Ether

• Sodium Bicarbonate (saturated solution)

• Magnesium Sulfate (anhydrous)

• Starch-iodide paper

Procedure:

• Reaction Setup: In a well-ventilated fume hood, equip a three-necked round-bottom flask with a mechanical stirrer, a dropping funnel, and a thermometer.

• Diazotization: Dissolve o-toluidine (1.0 eq) in glacial acetic acid. Cool the solution to 0-5 °C in an ice-salt bath.

• Prepare a solution of sodium nitrite (1.05 eq) in a minimal amount of water.

• Add the sodium nitrite solution dropwise to the stirred o-toluidine solution, maintaining the temperature below 5 °C.[6]

• After the addition is complete, stir the reaction mixture at 0-5 °C for an additional 30 minutes.

• Monitoring: Periodically test for the presence of excess nitrous acid by touching a glass rod dipped in the reaction mixture to starch-iodide paper. A blue-black color indicates the presence of excess nitrous acid. If the test is negative, add a small amount of sodium nitrite solution until a positive test is observed.

• Cyclization: Allow the reaction mixture to slowly warm to room temperature and stir for 12-16 hours.

• Work-up: Pour the reaction mixture into a beaker of ice water and basify to a pH of ~8 with a saturated sodium bicarbonate solution.

• Extract the aqueous layer with diethyl ether (3 x).

• Combine the organic extracts, wash with brine, dry over anhydrous magnesium sulfate, and filter.

• Purification: Remove the solvent under reduced pressure. The crude product can be purified by column chromatography on silica gel or by recrystallization.

Protocol 2: Synthesis of 3-Methyl-1H-indazole from 2'-Aminoacetophenone

This modern, metal-free approach offers high yields and mild reaction conditions, proceeding through an oxime intermediate.[4][7]

Materials:

• 2'-Aminoacetophenone (1.0 eq)

• Hydroxylamine hydrochloride (1.2 eq)

• Triethylamine (2.5 eq)

• Methanesulfonyl chloride (MsCl) (1.2 eq)

• Ethanol

• Water

• Dichloromethane (DCM)

Procedure:

• Oxime Formation: To a solution of 2'-aminoacetophenone (1.0 eq) in a mixture of ethanol and water, add hydroxylamine hydrochloride (1.2 eq) and a suitable base like triethylamine. Heat the mixture (e.g., to 60 °C) and stir until the starting material is consumed (monitor by TLC).

• Cyclization: Cool the reaction mixture to 0-5 °C in an ice bath.

• Slowly add methanesulfonyl chloride (1.2 eq) dropwise to the mixture over 30 minutes, ensuring the temperature remains between 0-5 °C.[7]

• Stir the resulting solution at 0-5 °C for approximately 1.5 hours.

• Work-up: Once the reaction is complete (monitored by TLC), quench the reaction by adding water.

• Extract the product with dichloromethane (3 x).

• Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

• Purification: Purify the crude product by flash column chromatography on silica gel.

Comparative Data of Synthetic Methods

The choice of synthetic route often depends on the desired substitution pattern, substrate availability, and desired scale. The following table summarizes key parameters for various diazotization-based indazole syntheses.

Starting Material	Key Reagents	Typical Conditions	Advantages	Disadvantages	Yield (%)
o-Toluidine	NaNO₂, Acetic Acid	0 °C to RT	Readily available starting material, classical method.	Moderate yields, potential for side reactions.	40-60
Anthranilic Acid	NaNO₂, HCl, then Na₂SO₃	0 °C	Inexpensive starting material.[5]	Requires a reductive cyclization step.	50-70
2'-Aminoacetophenone	1. Hydroxylamine HCl2. MsCl, Et₃N	0 °C to RT	Metal-free, mild conditions, high yields, broad substrate scope.[4][7]	Two-step, one-pot procedure.	75-94[4]
2-Alkynylanilines	NaNO₂, H⁺	Low Temperature	Access to 3-substituted indazoles.[5]	Starting materials may be less accessible.	60-85

Safety First: The Critical Handling of Diazonium Salts

Arenediazonium salts are high-energy intermediates and can be explosive, especially when isolated in a dry, solid state.[6][8][9] Their handling requires strict adherence to safety protocols to mitigate the risk of violent decomposition, which can be initiated by heat, shock, or friction.[8][9]

The Twelve Cardinal Rules for Handling Diazonium Salts: [6][8][10]

• Stoichiometry is Key: Use only a stoichiometric amount of sodium nitrite to avoid excess.

• Check for Excess Nitrous Acid: Use starch-potassium iodide paper to test for excess nitrous acid and neutralize it if necessary.

• Order of Addition Matters: Combine the amine and acid first, then add the sodium nitrite solution to minimize the concentration of free nitrous acid.

• Keep it Cold: Maintain the reaction temperature below 5 °C at all times. Diazonium salts are significantly less stable at higher temperatures.

• Ventilation is Non-Negotiable: Diazotization reactions generate nitrogen gas. Always work in a well-ventilated fume hood and ensure the reaction vessel is not sealed.

• Know Your Compound's Stability: If working with a novel diazonium salt, determine its thermal stability using techniques like Differential Scanning Calorimetry (DSC).

• Assume Explosive Properties: If the explosive properties of a diazonium salt are unknown, treat it as if it is explosive.

• Keep it in Solution: Never allow the diazonium salt to precipitate out of solution unless intentionally and carefully isolating a stabilized form.

• Analyze for Residuals: Check the final product for any residual diazo compounds, especially when developing a new process.

• Quench Before Work-up: Before proceeding with extraction or other work-up steps, quench any remaining diazonium salt.

• Small Scale Isolation: If isolation is absolutely necessary, do not handle more than 0.75 mmol of the explosive diazonium salt at one time. Consider adding an inert material to stabilize it.

• Handle with Care: Use a plastic spatula when handling solid diazonium salts. Never scratch or grind the dried powder with a metal spatula.

Conclusion and Future Outlook

The synthesis of indazoles via diazotization and cyclization remains a powerful and relevant strategy in organic and medicinal chemistry. While classical methods provide a foundational understanding, modern variations, such as the metal-free synthesis from 2'-aminoacetophenones, offer significant improvements in terms of yield, safety, and substrate scope.[7] The continued development of novel catalytic systems and greener reaction conditions will undoubtedly expand the synthetic chemist's toolbox for accessing this privileged scaffold.[11][12] A thorough understanding of the reaction mechanisms, coupled with a rigorous adherence to safety protocols, is paramount for the successful and safe implementation of these essential synthetic transformations in the pursuit of new therapeutic agents.

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Application Notes and Protocols for the Preparation of Indazole-3-carboxaldehyde from Substituted Indoles

For Researchers, Scientists, and Drug Development Professionals

Abstract

This comprehensive guide details a robust and optimized procedure for the synthesis of 1H-indazole-3-carboxaldehyde derivatives through the nitrosative ring expansion of substituted indoles. Indazole-3-carboxaldehydes are pivotal intermediates in medicinal chemistry, particularly in the development of kinase inhibitors.[1][2][3][4][5] This document provides an in-depth exploration of the reaction mechanism, step-by-step experimental protocols for both electron-rich and electron-deficient indole substrates, and strategies for minimizing side-product formation. The methodologies presented herein are designed to be self-validating, ensuring reproducibility and high yields for this critical transformation.

Introduction: The Strategic Importance of the Indazole Scaffold

The indazole moiety is a prominent privileged scaffold in modern drug discovery, recognized as a bioisostere of the indole ring system.[2][4][6] Its unique arrangement of two nitrogen atoms facilitates strong hydrogen bond donor-acceptor interactions within the hydrophobic pockets of proteins, a feature leveraged in the design of potent enzyme inhibitors.[3][4] Consequently, the functionalization of the indazole core, particularly at the C3 position, has led to the development of several marketed pharmaceuticals, including the kinase inhibitors axitinib and pazopanib.[2][4]

1H-Indazole-3-carboxaldehydes are versatile synthetic intermediates, as the aldehyde functionality serves as a linchpin for a variety of subsequent chemical transformations.[3][4] These include Wittig and Knoevenagel condensations for alkene synthesis, as well as cyclization reactions to form other heterocyclic systems.[3] Notably, direct C3-formylation of the indazole ring via standard methods like the Vilsmeier-Haack reaction is generally ineffective, necessitating alternative synthetic routes.[3][7] The nitrosation of readily available substituted indoles presents an efficient and scalable solution for accessing these valuable building blocks.[1][3][4]

Reaction Mechanism and Rationale

The conversion of a substituted indole to a 1H-indazole-3-carboxaldehyde is a multi-step process initiated by the nitrosation of the electron-rich C3 position of the indole ring.[2][4] This reaction proceeds via a ring-opening and subsequent recyclization cascade.

The key mechanistic steps are as follows: [2][4]

• Nitrosation at C3: The reaction commences with the electrophilic attack of a nitrosating agent (generated in situ from sodium nitrite and acid) on the C3 position of the indole, forming a 3-nitrosoindole intermediate. This intermediate exists in equilibrium with its oxime tautomer.

• Water Addition and Ring Opening: The oxime intermediate facilitates the nucleophilic addition of water at the C2 position of the indole ring. This step is crucial as it triggers the opening of the five-membered pyrrole ring.

• Recyclization to Form the Indazole Ring: The ring-opened intermediate then undergoes an intramolecular cyclization, leading to the formation of the thermodynamically stable six-membered pyrazole ring of the indazole system, yielding the final 1H-indazole-3-carboxaldehyde product.

A significant challenge in this synthesis is the potential for dimerization, where the starting indole can act as a nucleophile and attack the oxime intermediate, leading to the formation of deep red-colored dimeric side products that reduce the overall yield.[2][7] To mitigate this, a "reverse addition" protocol, involving the slow addition of the indole solution to the pre-formed nitrosating mixture, is highly recommended.[1][2] This ensures a low concentration of the indole substrate, thereby favoring the desired intramolecular pathway.

Diagram of the Reaction Mechanism

Caption: Proposed mechanism for the nitrosative ring expansion of indoles.

Optimized Experimental Protocols

The following protocols have been optimized for the synthesis of 1H-indazole-3-carboxaldehydes from both electron-deficient and electron-rich substituted indoles. Adherence to the slow addition technique is critical for achieving high yields.

General Protocol for Halogenated and Electron-Neutral Indoles

This procedure is exemplified by the synthesis of 5-bromo-1H-indazole-3-carboxaldehyde from 5-bromoindole.[4]

Materials and Equipment:

• Two-necked round-bottom flask

• Syringe pump

• Magnetic stirrer and stir bar

• Ice bath

• Argon or nitrogen supply

• 5-bromoindole

• Sodium nitrite (NaNO₂)

• 2 N Hydrochloric acid (HCl)

• Dimethylformamide (DMF)

• Deionized water

• Ethyl acetate (EtOAc)

• Brine

• Anhydrous sodium sulfate (Na₂SO₄)

• Silica gel for column chromatography

Procedure:

• Preparation of the Nitrosating Mixture: In a two-necked round-bottom flask under an argon atmosphere, dissolve sodium nitrite (8 equivalents) in deionized water and DMF. Cool the flask to 0 °C in an ice bath.

• Slowly add 2 N aqueous HCl (2.7 equivalents) to the solution while maintaining the temperature at 0 °C.

• Stir the resulting mixture under argon for 10 minutes at 0 °C.

• Addition of the Indole Substrate: Prepare a solution of the substituted indole (1 equivalent) in DMF.

• Using a syringe pump, add the indole solution to the vigorously stirred nitrosating mixture at 0 °C over a period of 2 hours.

• Reaction Progression: After the addition is complete, allow the reaction to stir at room temperature for 2 hours, then heat to 50 °C for 3 hours. Monitor the reaction's progress by Thin-Layer Chromatography (TLC).

• Work-up: Upon completion, cool the reaction mixture to room temperature and extract three times with ethyl acetate.

• Combine the organic layers and wash with brine.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purification: Purify the crude product by column chromatography on silica gel (e.g., eluting with petroleum ether/EtOAc, 8:2) to yield the pure 1H-indazole-3-carboxaldehyde.[4]

Protocol for Electron-Deficient Indoles (e.g., Nitroindoles)

This procedure is adapted for substrates like 5-nitroindole, which may require more forcing conditions.[2][4]

Procedure:

• Preparation of the Nitrosating Mixture: To a solution of NaNO₂ (8 equivalents) in deionized water at 0 °C, slowly add 2 N aqueous HCl (7 equivalents).

• Keep the mixture under an argon atmosphere for 10 minutes, then add DMF.

• Addition of the Indole Substrate: Prepare a solution of the 5-nitroindole (1 equivalent) in DMF.

• Add the indole solution to the nitrosating mixture at 0 °C.

• Reaction Progression: Heat the reaction mixture to 80 °C and stir under argon for 6 hours.

• Work-up and Purification: Follow steps 7-10 from the general protocol to isolate and purify the desired 5-nitro-1H-indazole-3-carboxaldehyde.[4]

Experimental Workflow Diagram

Caption: General experimental workflow for indole nitrosation.

Substrate Scope and Data Summary

The optimized nitrosation protocol is effective for a wide range of substituted indoles, accommodating both electron-withdrawing and electron-donating groups. Below is a summary of representative examples.[3]

Entry	Indole Substrate	Reaction Conditions (after addition)	Yield (%)
1	5-Bromoindole	2h at RT, then 3h at 50°C	94
2	6-Chloroindole	16h at 50°C	96
3	5-Fluoroindole	2h at RT, then 16h at 50°C	85
4	5-Methoxyindole	48h at 50°C	91
5	5-Nitroindole	6h at 80°C	75
6	5-Cyanoindole	2h at RT, then 16h at 50°C	60

Data synthesized from Chevalier et al., RSC Adv., 2018.[3]

Troubleshooting and Key Considerations

• Low Yields: The primary cause of low yields is often the formation of dimeric byproducts.[7] Ensure the slow, dropwise addition of the indole solution to the nitrosating mixture using a syringe pump. Vigorous stirring is also essential to ensure rapid mixing and minimize localized high concentrations of the indole.

• Incomplete Reaction: For electron-deficient indoles, higher temperatures and longer reaction times may be necessary.[4] Always monitor the reaction by TLC to determine the optimal reaction time.

• Purification Challenges: The polarity of the final product can vary significantly depending on the substituent. A careful selection of the eluent system for column chromatography is crucial for effective purification.

Conclusion

The nitrosation of substituted indoles provides a direct and highly efficient pathway to 1H-indazole-3-carboxaldehydes, which are otherwise difficult to access. The "reverse addition" protocol is a critical optimization that minimizes side reactions and ensures high yields across a broad range of substrates.[1] This method represents a key transformation for medicinal chemists and drug development professionals, enabling access to a versatile class of intermediates for the synthesis of novel therapeutics.

References

• Chevalier, A., Ouahrouch, A., Arnaud, A., Gallavardin, T., & Franck, X. (2018). An optimized procedure for direct access to 1H-indazole-3-carboxaldehyde derivatives by nitrosation of indoles. RSC Advances, 8(24), 13121-13128. [Link]

• Chevalier, A., Ouahrouch, A., Arnaud, A., Gallavardin, T., & Franck, X. (2018). An optimized procedure for direct access to 1H-indazole-3-carboxaldehyde derivatives by nitrosation of indoles. RSC Publishing. [Link]

• Chevalier, A., Ouahrouch, A., Arnaud, A., Gallavardin, T., & Franck, X. (2018). An optimized procedure for direct access to 1H-indazole-3-carboxaldehyde derivatives by nitrosation of indoles. National Center for Biotechnology Information. [Link]

• RSC Advances. (2018). An optimized procedure for direct access to 1H-indazole-3-carboxaldehyde derivatives by nitrosation of indoles. RSC Publishing. [Link]

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• Patel, H., et al. (2020). Scaffold hopping from indoles to indazoles yields dual MCL-1/BCL-2 inhibitors from MCL-1 selective leads. National Center for Biotechnology Information. [Link]

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• Qiu, Z., et al. (2011). Methods for the preparation of indazole-3-carboxylic acid and n-(s).

• Zhang, Y., et al. (2022). Visible-light-induced oxidative ring expansion of indoles with amidines. RSC Publishing. [Link]

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• Mohammadi, A. A., & Keshvari, M. (2013). Vilsmeier-Haack reagent: A facile synthesis of 2-(4-chloro-3,3-dimethyl-7. Growing Science. [Link]

• Patil, S. A., & Patil, S. A. (2014). REVIEW ARTICLE ON VILSMEIER-HAACK REACTION. World Journal of Pharmacy and Pharmaceutical Sciences. [https://www.wjp ps.com/download/article/1401369213.pdf]([Link] ps.com/download/article/1401369213.pdf)

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• De, S. K., & Elabor, R. (2012). Synthesis of Fused Indazole Ring Systems and Application to Nigeglanine Hydrobromide. National Center for Biotechnology Information. [Link]

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Application Notes and Protocols for the Development of Antimicrobial Compounds from 6-Bromo-3-methyl-1H-indazole

Introduction: The Emerging Potential of 6-Bromo-3-methyl-1H-indazole in Antimicrobial Drug Discovery

The relentless rise of antimicrobial resistance necessitates the urgent discovery and development of novel chemical scaffolds with potent and resilient antimicrobial activity. The indazole nucleus, a bicyclic heteroaromatic system, has emerged as a "privileged scaffold" in medicinal chemistry, forming the core of numerous biologically active compounds.[1][2][3] Within this class, 6-Bromo-3-methyl-1H-indazole presents a particularly promising starting point for the development of new antimicrobial agents.

The strategic placement of the bromine atom at the 6-position and a methyl group at the 3-position offers a unique combination of lipophilicity and electronic properties, which can be pivotal for penetrating microbial cell membranes and interacting with molecular targets.[4] This guide provides a comprehensive overview of the application of 6-Bromo-3-methyl-1H-indazole in the generation of novel antimicrobial compounds, detailing synthetic methodologies, antimicrobial screening protocols, and insights into their mechanism of action and structure-activity relationships.

Synthetic Pathways for the Derivatization of 6-Bromo-3-methyl-1H-indazole

The functionalization of the 6-Bromo-3-methyl-1H-indazole core is key to unlocking its full antimicrobial potential. The N-H group of the pyrazole ring is the most common site for derivatization, allowing for the introduction of a wide variety of substituents. Below are detailed protocols for two common and effective synthetic strategies.

Protocol 1: N-Alkylation of 6-Bromo-3-methyl-1H-indazole

This protocol describes a general method for the N-alkylation of 6-bromo-3-methyl-1H-indazole, a fundamental step in creating a diverse library of derivatives.

Workflow for N-Alkylation

Caption: General workflow for the N-alkylation of 6-bromo-3-methyl-1H-indazole.

Step-by-Step Protocol:

• Preparation: To a solution of 6-bromo-3-methyl-1H-indazole (1.0 eq) in anhydrous N,N-dimethylformamide (DMF), add a suitable base such as potassium carbonate (K₂CO₃, 1.5 eq) or sodium hydride (NaH, 1.2 eq) portion-wise at 0°C under an inert atmosphere (e.g., nitrogen or argon).

• Activation: Stir the resulting suspension at room temperature for 30-60 minutes to facilitate the deprotonation of the indazole nitrogen.

• Alkylation: Add the desired alkyl halide (R-X, 1.2 eq) dropwise to the reaction mixture.

• Reaction: Heat the reaction mixture to 60-80°C and monitor the progress of the reaction by Thin Layer Chromatography (TLC).

• Work-up: Upon completion, cool the reaction mixture to room temperature and quench by the slow addition of cold water.

• Extraction: Extract the aqueous layer with an organic solvent such as ethyl acetate (3 x 50 mL).

• Purification: Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate (Na₂SO₄), and concentrate under reduced pressure. Purify the crude product by column chromatography on silica gel using a suitable eluent system (e.g., a gradient of ethyl acetate in hexane).

• Characterization: Characterize the purified product by spectroscopic methods (¹H NMR, ¹³C NMR, and Mass Spectrometry) to confirm its structure and purity.

Protocol 2: Synthesis of 1,2,3-Triazole Derivatives via Click Chemistry

The copper(I)-catalyzed azide-alkyne cycloaddition (CuAAC), a cornerstone of "click chemistry," is a highly efficient method for synthesizing 1,2,3-triazole-containing compounds from an alkyne-functionalized indazole.[4][5]

Workflow for Triazole Synthesis

Caption: Workflow for the synthesis of 1,2,3-triazole derivatives of 6-bromo-3-methyl-1H-indazole.

Step-by-Step Protocol:

• Preparation of N-propargyl-6-bromo-3-methyl-1H-indazole: Synthesize the N-propargyl derivative using the N-alkylation protocol described above, with propargyl bromide as the alkylating agent.

• Reaction Setup: In a round-bottom flask, dissolve N-propargyl-6-bromo-3-methyl-1H-indazole (1.0 eq) and the desired organic azide (R-N₃, 1.1 eq) in a 1:1 mixture of tert-butanol and water.

• Catalyst Addition: To the stirred solution, add copper(II) sulfate pentahydrate (CuSO₄·5H₂O, 0.1 eq) followed by sodium ascorbate (0.2 eq).

• Reaction: Stir the reaction mixture vigorously at room temperature. The reaction is typically complete within 12-24 hours. Monitor the progress by TLC.

• Work-up: Upon completion, the product often precipitates from the reaction mixture. Collect the solid by filtration and wash with cold water and a small amount of cold ethanol.

• Purification: If necessary, purify the product further by recrystallization from a suitable solvent system (e.g., ethanol/water).

• Characterization: Confirm the structure and purity of the final 1,2,3-triazole derivative using ¹H NMR, ¹³C NMR, and Mass Spectrometry.

Protocols for Antimicrobial Susceptibility Testing

The evaluation of the antimicrobial activity of newly synthesized compounds is a critical step in the drug discovery process. The following protocols detail standardized methods for determining the Minimum Inhibitory Concentration (MIC) of 6-bromo-3-methyl-1H-indazole derivatives.

Protocol 3: Broth Microdilution Method for MIC Determination

The broth microdilution method is a widely used technique for determining the quantitative antimicrobial susceptibility of a microorganism.[5][6][7]

Step-by-Step Protocol:

• Preparation of Antimicrobial Stock Solution: Prepare a stock solution of the test compound in a suitable solvent (e.g., DMSO) at a concentration of 10 mg/mL.

• Preparation of Microtiter Plates: In a 96-well microtiter plate, add 100 µL of sterile Mueller-Hinton Broth (MHB) to all wells.

• Serial Dilution: Add 100 µL of the stock solution to the first well of a row. Perform a two-fold serial dilution by transferring 100 µL from the first well to the second, and so on, down the plate. Discard the final 100 µL from the last well.

• Inoculum Preparation: Prepare a bacterial suspension from a fresh culture (18-24 hours) in sterile saline to a turbidity equivalent to a 0.5 McFarland standard (approximately 1-2 x 10⁸ CFU/mL). Dilute this suspension in MHB to achieve a final inoculum density of approximately 5 x 10⁵ CFU/mL in the test wells.

• Inoculation: Add 100 µL of the standardized bacterial inoculum to each well, resulting in a final volume of 200 µL and a final bacterial concentration of 2.5 x 10⁵ CFU/mL.

• Controls: Include a growth control well (MHB + inoculum, no compound) and a sterility control well (MHB only).

• Incubation: Incubate the plates at 37°C for 18-24 hours.

• MIC Determination: The MIC is the lowest concentration of the compound that completely inhibits visible bacterial growth.

Protocol 4: Agar Dilution Method for MIC Determination

The agar dilution method is another standard technique for MIC determination and is particularly useful for testing a large number of bacterial strains against a single compound.[1][8][9]

Step-by-Step Protocol:

• Preparation of Antimicrobial Stock Solution: Prepare a stock solution of the test compound as described for the broth microdilution method.

• Preparation of Agar Plates: Prepare a series of molten Mueller-Hinton Agar (MHA) tubes. To each tube, add a specific volume of the antimicrobial stock solution to achieve the desired final concentrations after dilution with the agar.

• Pouring Plates: Pour the agar-antimicrobial mixtures into sterile Petri dishes and allow them to solidify.

• Inoculum Preparation: Prepare a bacterial suspension equivalent to a 0.5 McFarland standard.

• Inoculation: Using a multipoint inoculator, spot-inoculate a small volume (e.g., 1-2 µL) of the standardized bacterial suspension onto the surface of each agar plate, including a control plate with no antimicrobial agent.

• Incubation: Incubate the plates at 37°C for 18-24 hours.

• MIC Determination: The MIC is the lowest concentration of the compound that completely inhibits the growth of the bacterial colonies.

Data Presentation: Illustrative Antimicrobial Activity

The following table presents hypothetical MIC values for a series of 6-bromo-3-methyl-1H-indazole derivatives against common bacterial and fungal strains. These values are for illustrative purposes to demonstrate how to present such data and are based on activities reported for structurally related indazole compounds.

Compound ID	R-Group (at N-1)	S. aureus (ATCC 29213) MIC (µg/mL)	E. coli (ATCC 25922) MIC (µg/mL)	C. albicans (ATCC 90028) MIC (µg/mL)
BMZ-H	-H	>128	>128	>128
BMZ-01	-CH₃	64	128	64
BMZ-02	-CH₂CH₂Ph	16	32	32
BMZ-03	-CH₂-(4-Cl-Ph)	8	16	16
BMZ-04	-CH₂-(4-F-Ph)	8	16	8
BMZ-05	-CH₂(C₄H₃S)	32	64	32
Ciprofloxacin	(Standard)	0.5	0.25	NA
Fluconazole	(Standard)	NA	NA	2

Mechanism of Action and Structure-Activity Relationship (SAR)

The antimicrobial mechanism of action for many indazole derivatives is believed to involve the inhibition of bacterial DNA gyrase, a type II topoisomerase essential for DNA replication, transcription, and repair.[4] By binding to the GyrB subunit, these compounds can disrupt the enzyme's function, leading to bacterial cell death.

Proposed Mechanism of Action

Caption: Proposed mechanism of action for antimicrobial indazole derivatives.

Structure-Activity Relationship (SAR) Insights:

• N-1 Substitution: The nature of the substituent at the N-1 position is critical for antimicrobial activity. Generally, bulky and lipophilic groups, particularly those containing aromatic rings, enhance potency.[2][10]

• Halogenation: The presence of a halogen, such as the bromine at the 6-position, often increases antimicrobial activity. This is attributed to an increase in lipophilicity, which facilitates cell membrane penetration, and the potential for halogen bonding interactions with the target enzyme.

• 3-Methyl Group: The methyl group at the 3-position can influence the steric and electronic properties of the molecule, potentially optimizing the binding affinity to the target.

• Further Aromatic Substitution: The introduction of electron-withdrawing groups (e.g., halogens) on a pendant aromatic ring at the N-1 position can further enhance activity, as suggested by the illustrative data for BMZ-03 and BMZ-04.

Conclusion

6-Bromo-3-methyl-1H-indazole is a versatile and promising scaffold for the development of novel antimicrobial agents. The synthetic protocols and screening methodologies outlined in these application notes provide a robust framework for researchers to explore the chemical space around this core structure. A systematic investigation of the structure-activity relationships, guided by the principles discussed, will be instrumental in optimizing the antimicrobial potency and pharmacological properties of this exciting class of compounds.

References

• Design, synthesis and structure-activity relationship studies of novel indazole analogues as DNA gyrase inhibitors with Gram-positive antibacterial activity. PubMed. [Link]

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• Broth Dilution Method for MIC Determination - Microbe Online. [Link]

• Agar Dilution (MIC) Susceptibility Test Method - YouTube. [Link]

• Agar and broth dilution methods to determine the minimal inhibitory concentration (MIC) of antimicrobial substances - PubMed. [Link]

• Synthesis of (b) 6-Bromo-3-(1-methyl-4-piperidinyl)-1H-indazole - PrepChem.com. [Link]

• Agar dilution - Wikipedia. [Link]

• Two-fold Broth Microdilution Method for Determination of MIC - KIT - IBG. [Link]

• Minimum Inhibitory Concentration (MIC) and Minimum Bactericidal Concentration (MBC) Assays Using Broth Microdilution Method - Protocols.io. [Link]

• Principally structure-activity relationship features derived from compounds tested. - ResearchGate. [Link]

• Dilution Method for Antibiotic Susceptibility Test - Live Biotherapeutics - Creative Biolabs. [Link]

• Antibiotic sensitivity Test By Agar Dilution Method | - YouTube. [Link]

• 2-Substituted indazoles. Synthesis and antimicrobial activity - PubMed. [Link]

• (PDF) 6-Bromo-1H-Indazole Bearing 1,2,3-Triazole Analogues: Synthesis, Characterization and Antimicrobial Evaluation - ResearchGate. [Link]

• Novel Substituted Indazoles towards Potential Antimicrobial Agents - Oriental Journal of Chemistry. [Link]

• Novel Substituted Indazoles Towards Potential Antimicrobial Agents - Semantic Scholar. [Link]

• Antimicrobial Evaluation of New Pyrazoles, Indazoles and Pyrazolines Prepared in Continuous Flow Mode - PMC - NIH. [Link]

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• C3-INDAZOLE FUNCTIONALIZATION: A REVIEW Francis Giraud, Fabrice Anizon, Pascale Moreau Institute of Chemistry of Clermont-Ferrand. [Link]

• Structure‐activity relationship of indazole‐matrine derivative. - ResearchGate. [Link]

• 6-bromo-3-methyl-1H-indazole | C8H7BrN2 | CID 21336465 - PubChem. [Link]

• ChemInform Abstract: Selective Synthesis of 1-Functionalized-alkyl-1H-indazoles. | Request PDF - ResearchGate. [Link]

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Technical Notes & Optimization

Technical Support Center: Synthesis of 6-Bromo-3-methyl-1H-indazole

Welcome to the technical support center for the synthesis of 6-Bromo-3-methyl-1H-indazole. This guide is designed for researchers, chemists, and drug development professionals to address common challenges and improve reaction yields. The content is structured in a question-and-answer format to provide direct solutions to issues encountered during experimentation.

Frequently Asked Questions (FAQs)

Q1: What are the primary synthetic strategies for 6-Bromo-3-methyl-1H-indazole, and what are their relative merits?

There are two principal retrosynthetic approaches to constructing the 6-Bromo-3-methyl-1H-indazole scaffold. The choice of strategy is critical and has significant implications for yield, purity, and scalability.

• Strategy A: Bromination of a Pre-formed Indazole Core. This approach involves first synthesizing 3-methyl-1H-indazole and then introducing the bromine atom via electrophilic aromatic substitution. While seemingly direct, this strategy is fraught with challenges related to regioselectivity. The indazole ring is activated towards electrophilic attack, particularly at the C3 position, which can lead to a mixture of unwanted bromo-isomers.[1][2]

• Strategy B: Indazole Ring Formation on a Brominated Precursor. This is the more robust and recommended strategy. It involves starting with an appropriately substituted benzene ring that already contains the bromine atom and then constructing the pyrazole ring. A common and effective method is the diazotization and subsequent reductive cyclization of a substituted 2-aminoacetophenone.[3][4] This approach provides excellent control over the final substitution pattern, leading to higher yields of the desired isomer.

Diagram 1: Comparison of Synthetic Strategies

Caption: High-level decision tree for synthetic routes.

Troubleshooting Guide

Q2: I attempted to brominate 3-methyl-1H-indazole directly (Strategy A) and obtained a complex mixture with a very low yield of the desired product. What happened?

This is a common outcome for Strategy A. The low yield of 6-bromo-3-methyl-1H-indazole is due to the inherent electronic properties of the indazole nucleus.

Causality: The nitrogen atoms in the pyrazole ring influence the electron density of the fused benzene ring. However, the C3 position is particularly electron-rich and sterically accessible, making it the most reactive site for electrophilic substitution.[2] When you introduce an electrophilic bromine source like N-Bromosuccinimide (NBS) or bromine (Br₂), you are likely forming the 3-bromo and 3,6-dibromo derivatives as major side products, making isolation of the desired 6-bromo isomer difficult and inefficient.

Recommended Action: It is strongly advised to abandon direct bromination and adopt Strategy B . The effort required to optimize protective group strategies and chromatographic separations in Strategy A typically outweighs the benefits of implementing the more regioselective Strategy B from the outset.

Q3: My diazotization and cyclization of 4-bromo-2-aminoacetophenone (Strategy B) is not proceeding to completion or is giving a low yield. What are the critical parameters to optimize?

The conversion of a 2-aminoaryl ketone to an indazole is a powerful reaction but is sensitive to several parameters. Low yields often stem from decomposition of the intermediate diazonium salt or incomplete reductive cyclization.[5][6]

Diagram 2: Experimental Workflow for Strategy B

Caption: Recommended workflow for the synthesis of 6-Bromo-3-methyl-1H-indazole.

Below is a troubleshooting guide for this critical transformation.

Table 1: Troubleshooting the Diazotization/Cyclization Step

Observed Problem	Potential Cause	Recommended Solution & Explanation
Dark brown/black solution forms during NaNO₂ addition; low yield.	Decomposition of diazonium salt.	The aryl diazonium salt is thermally unstable. Maintain the reaction temperature strictly between 0-5 °C using an ice/salt bath. Adding the sodium nitrite solution too quickly can create local hot spots, leading to decomposition.[7]
Reaction stalls; starting material remains after 1 hour.	Incomplete diazotization.	Ensure the stoichiometry of sodium nitrite is correct (typically 1.05-1.10 equivalents). Confirm that the starting amine is fully protonated by using a sufficient excess of concentrated acid (e.g., HCl).
Oily precipitate or emulsion forms after basification.	Formation of phenolic byproducts.	This can occur if the diazonium salt reacts with water. Ensure the addition of the diazonium solution to the SnCl₂ solution is done efficiently and without unnecessary delay. The presence of copper salts, even in trace amounts, can catalyze this side reaction (a form of the Sandmeyer reaction).[8]
Low yield of solid after basification and filtration.	Inefficient reductive cyclization.	The reducing agent, stannous chloride (SnCl₂), can be oxidized by air over time. Use a fresh bottle of SnCl₂·2H₂O or titrate an older batch to confirm its potency. Ensure the SnCl₂ is fully dissolved in HCl before use.
Product is highly discolored (pink, brown, or grey).	Azo-coupling or other side reactions.	Impurities can arise if the diazonium salt couples with unreacted starting material or other nucleophiles. Slow, controlled addition and low temperatures minimize these pathways. The crude product color can often be improved significantly during purification.

Q4: I have a crude solid product, but I'm losing significant mass during purification. What is the most effective purification protocol?

Maximizing recovery during purification is key to achieving a high overall yield. 6-Bromo-3-methyl-1H-indazole is a crystalline solid, making recrystallization the preferred method for purification on a moderate to large scale.[9]

Step-by-Step Recrystallization Protocol:

• Solvent Screening: The ideal solvent will dissolve the crude product when hot but have low solubility when cold. Start by testing small amounts of your crude product in the solvents listed in Table 2.

• Dissolution: Place the crude solid in an Erlenmeyer flask. Add the minimum amount of the chosen hot solvent required to fully dissolve the material. Using excess solvent is a primary cause of low recovery.

• Hot Filtration (Optional): If there are insoluble impurities in the hot solution, perform a rapid gravity filtration using a pre-heated funnel to remove them.

• Crystallization: Allow the clear solution to cool slowly to room temperature. Slow cooling promotes the formation of larger, purer crystals. Do not disturb the flask.

• Maximize Precipitation: Once at room temperature, place the flask in an ice bath for at least 30-60 minutes to maximize crystal formation.

• Isolation: Collect the crystals by vacuum filtration using a Büchner funnel.

• Washing: Wash the filter cake with a small amount of ice-cold recrystallization solvent to remove any remaining soluble impurities.

• Drying: Dry the purified crystals under vacuum to a constant weight.

Table 2: Recommended Solvents for Recrystallization Screening

Solvent System	Observations & Comments
Ethanol or Methanol	Often a good starting point. Provides a good solubility differential between hot and cold.[10]
Toluene	Effective for less polar impurities. May require a larger solvent volume.
Ethyl Acetate / Heptane	A two-solvent system. Dissolve in a minimum of hot ethyl acetate, then add hot heptane dropwise until the solution becomes slightly cloudy (the cloud point). Allow to cool. Excellent for fine-tuning solubility.
Water / Ethanol	Can be effective if the compound is sparingly soluble in water. Dissolve in hot ethanol and add hot water until the cloud point is reached.

If recrystallization fails to provide the desired purity, silica gel column chromatography is a viable alternative. A typical eluent system is a gradient of ethyl acetate in hexanes or heptane.

References

• PrepChem. (n.d.). Synthesis of (b) 6-Bromo-3-(1-methyl-4-piperidinyl)-1H-indazole.
• Organic Chemistry Portal. (n.d.). Indazole synthesis.
• Verma, R., et al. (n.d.). Indazole – an emerging privileged scaffold: synthesis and its biological significance. National Institutes of Health (NIH).
• Ying, S., et al. (2022). Ultrasound-assisted bromination of indazoles at the C3 position with dibromohydantoin. Royal Society of Chemistry.
• Synfacts. (2023). Cu-Mediated Cyclization to Form 1H-Indazoles.
• Organic Chemistry Portal. (2024). Synthesis of Indazoles via N-N Bond-Forming Oxidative Cyclization from 2-Aminomethyl-phenylamines.
• ChemicalBook. (n.d.). 3-Methyl-1H-indazole-6-carboxylic acid synthesis.
• Patsnap. (n.d.). Synthetic process of 3-methyl-1h-indazole. Eureka.
• Google Patents. (n.d.). CN105198813A - Synthesizing process of 3-methyl-1 H-indazole.
• ChemicalBook. (n.d.). 3-METHYL-1H-INDAZOLE synthesis.
• BenchChem. (2025). Synthesis of 3-Methyl-1H-indazol-4-ol: An Application Note and Experimental Protocol.
• ChemicalBook. (2022). Indazole - Synthesis and Reactions as a Chemical Reagent.
• ChemicalBook. (n.d.). 1H-Indazole, 6-bromo-3-iodo-1-methyl- synthesis.
• Journal of Organic Chemistry. (n.d.). Synthesis of 1H-Indazoles via Silver(I)-Mediated Intramolecular Oxidative C–H Bond Amination.
• BenchChem. (2025). Application Note: Large-Scale Synthesis of 6-Bromo-1H-indazole.
• Wikipedia. (n.d.). Sandmeyer reaction.
• Royal Society of Chemistry. (2021). Synthesis and biological evaluation of indazole derivatives as anti-cancer agents.
• Sigma-Aldrich. (n.d.). 4-Bromo-3-methyl-1H-indazole.
• L.S. College, Muzaffarpur. (2022). Sandmeyer reaction.
• BYJU'S. (n.d.). Sandmeyer Reaction Mechanism.
• Master Organic Chemistry. (2018). Reactions of Diazonium Salts: Sandmeyer and Related Reactions.
• Giraud, F., Anizon, F., & Moreau, P. (n.d.). C3-INDAZOLE FUNCTIONALIZATION: A REVIEW. Institute of Chemistry of Clermont-Ferrand.
• Royal Society of Chemistry. (2023). Metal-free regioselective mono- and poly-halogenation of 2-substituted indazoles.
• PubChem. (n.d.). 4-bromo-3-methyl-1h-indazole (C8H7BrN2).
• BenchChem. (2025). optimizing reaction conditions for bromo-indazole synthesis.
• ResearchGate. (n.d.). (PDF) 6-Bromo-1H-Indazole Bearing 1,2,3-Triazole Analogues: Synthesis, Characterization and Antimicrobial Evaluation.
• RSC Advances. (2018). An optimized procedure for direct access to 1 H -indazole-3-carboxaldehyde derivatives by nitrosation of indoles.
• ResearchGate. (n.d.). Synthesis of 6-bromo-1-cyclopentyl-1H-indazole-4-carboxylic....
• BenchChem. (n.d.). Application Notes and Protocols: Purification of 6-Bromo-1H-indazole by Crystallization.

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Technical Support Center: Optimizing Regioselectivity in the N-Alkylation of 1H-Indazoles

Welcome to the technical support center for the N-alkylation of 1H-indazoles. This guide is designed for researchers, scientists, and drug development professionals who are navigating the complexities of achieving regioselective N-alkylation of the indazole scaffold. The indazole nucleus is a privileged structure in medicinal chemistry, and the precise placement of substituents on the N1 or N2 nitrogen is often critical for biological activity.[1][2][3] This resource provides in-depth troubleshooting advice, frequently asked questions, and detailed protocols to empower you to control the regiochemical outcome of your reactions.

The primary challenge in the N-alkylation of 1H-indazoles lies in the presence of two nucleophilic nitrogen atoms, which frequently leads to the formation of a mixture of N1 and N2 regioisomers.[4][5] The regioselectivity is highly sensitive to a variety of factors, including the choice of base, solvent, alkylating agent, and the electronic and steric nature of substituents on the indazole core.[4][6][7] This guide will dissect these factors to provide you with a rational approach to reaction optimization.

Troubleshooting Guide: Common Issues and Solutions

This section addresses specific problems you may encounter during the N-alkylation of 1H-indazoles in a question-and-answer format.

Question 1: My reaction is producing a nearly 1:1 mixture of N1 and N2 isomers. How can I favor the N1-alkylated product?

Answer: Achieving high N1 selectivity often involves reaction conditions that favor thermodynamic control or employ a chelation-controlled mechanism. Here are several strategies to enhance the yield of your desired N1 isomer:

• Choice of Base and Solvent: The combination of a strong, non-coordinating base in a non-polar aprotic solvent is a well-established method for promoting N1-alkylation.[1][5]

  • Sodium Hydride (NaH) in Tetrahydrofuran (THF): This is often the go-to condition for N1 selectivity.[7][8][9][10][11] The rationale is that the sodium cation can chelate with the N2 nitrogen and a suitable coordinating group at the C3 position (like a carbonyl), sterically hindering the N2 position and directing the alkylating agent to N1.[5][11]

  • Cesium Carbonate (Cs₂CO₃) in Dioxane: This system has also proven highly effective for selective N1-alkylation, particularly with alkyl tosylates.[5] The larger cesium cation is also believed to participate in a chelation mechanism.[2][12]

• Thermodynamic Equilibration: In some cases, the N1 isomer is the thermodynamically more stable product.[6][10] Using conditions that allow for equilibration, such as extended reaction times or elevated temperatures with specific solvent systems like DMF, can favor the N1 product, especially with certain electrophiles like α-halo carbonyls.[6][10] A recent study has also demonstrated a thermodynamically driven N1-selective alkylation that proceeds without the formation of the N2-isomer.[13]

• Substituent Effects: The electronic nature of the substituents on the indazole ring plays a crucial role. Electron-withdrawing groups at the C3 position, such as esters or amides, can enhance N1 selectivity, especially when using NaH in THF.[7][8]

Question 2: I am trying to synthesize the N2-alkylated indazole, but the N1 isomer is the major product. What conditions favor N2-alkylation?

Answer: Selectively obtaining the N2 isomer often requires conditions that are kinetically controlled or utilize specific reaction types that inherently favor the N2 position.

• Mitsunobu Reaction: The Mitsunobu reaction is a reliable and often highly selective method for obtaining N2-alkylated indazoles.[3][5][6] This reaction, using an alcohol, triphenylphosphine (PPh₃), and an azodicarboxylate like diethyl azodicarboxylate (DEAD) or diisopropyl azodicarboxylate (DIAD), frequently shows a strong preference for the N2 position.[5][7]

• Acid-Catalyzed Alkylation: Recent methodologies have shown that acid-catalyzed conditions can be highly selective for the N2 position. For instance, using trifluoromethanesulfonic acid (TfOH) with alkyl 2,2,2-trichloroacetimidates as the alkylating agent can provide excellent N2 selectivity, often with no detectable N1 isomer.[14][15][16][17] This approach offers a metal-free alternative to traditional methods.[15]

• Substituent Effects at C7: Interestingly, the presence of electron-withdrawing groups like nitro (NO₂) or carboxylate (CO₂Me) at the C7 position can strongly direct alkylation to the N2 position, even under conditions that would typically favor N1 (e.g., NaH in THF).[7][8][9][10][11]

Question 3: My reaction is sluggish and gives a low yield of the alkylated products, with a significant amount of starting material remaining. How can I improve the conversion?

Answer: Low conversion can be due to several factors, including insufficient deprotonation, a poorly reactive electrophile, or inappropriate reaction temperature.

• Ensure Complete Deprotonation: When using bases like NaH, ensure it is fresh and the reaction is performed under strictly anhydrous conditions. Allowing sufficient time for the deprotonation to complete before adding the alkylating agent is crucial.[1] You can monitor the cessation of hydrogen gas evolution as an indicator.

• Increase Reaction Temperature: Gently heating the reaction mixture can often drive it to completion. For example, when using NaH in THF, warming the reaction from room temperature to 50 °C has been shown to improve yields significantly while maintaining high N1-regioselectivity.[7]

• Choice of Alkylating Agent: If you are using a less reactive alkylating agent like an alkyl chloride, consider switching to a more reactive one, such as the corresponding bromide, iodide, or tosylate.[1][18]

• Solvent Choice: Polar aprotic solvents like DMF or DMSO can enhance the rate of S(_N)2 reactions. However, be aware that these solvents can also alter the regioselectivity, often leading to a decrease in N1 preference compared to THF when using bases like NaH.[6][19]

Frequently Asked Questions (FAQs)

Q: What is the underlying principle behind the solvent effect on regioselectivity?

A: The solvent plays a critical role in modulating the reactivity of the indazolide anion. In non-polar aprotic solvents like THF, strong bases like NaH lead to the formation of a tight ion pair between the indazolide anion and the sodium cation. This proximity facilitates chelation with nearby functional groups, leading to sterically directed N1-alkylation.[2][5] In contrast, polar aprotic solvents like DMF or DMSO can solvate the cation more effectively, creating a "freer" indazolide anion.[19] This "naked" anion has a higher charge density on the N2 nitrogen, which can lead to increased rates of N2-alkylation, resulting in mixtures of isomers.[4]

Q: How do steric effects of substituents on the indazole ring influence regioselectivity?

A: Bulky substituents at the C3 position can sterically hinder the N2 position, thus favoring alkylation at the N1 position.[14] Conversely, bulky groups at the C7 position can impede access to the N1 nitrogen, leading to a preference for N2-alkylation.[13]

Q: Are there any general trends for the electronic effects of substituents?

A: Yes, electron-withdrawing groups (EWGs) on the benzene ring portion of the indazole can influence the pKa of the N-H proton and the nucleophilicity of the two nitrogen atoms. As mentioned, EWGs at C7 strongly favor N2-alkylation.[7][8] For C3-substituted indazoles, those with EWGs like esters or amides tend to give excellent N1 selectivity with NaH in THF.[7][9][10][11]

Data Presentation: Regioselectivity Under Various Conditions

The following table summarizes the regiochemical outcomes for the N-alkylation of various indazole substrates under different reaction conditions, providing a quick reference for selecting a starting point for your optimization.

Indazole Substrate	Alkylating Agent	Base/Reagent	Solvent	N1:N2 Ratio	Total Yield (%)	Reference
Indazole-3-carboxylic acid	Alkyl Bromide	NaH	THF	Selective N1	51-96	[4]
3-Carboxymethyl indazole	Alkyl Bromide	NaH	THF	>99:1	-	[4]
Methyl 5-bromo-1H-indazole-3-carboxylate	Isopropyl Iodide	NaH	DMF	38:46	84	[2][4]
1H-Indazole	Isobutyl Bromide	K₂CO₃	DMF	58:42	72	[4][13]
Methyl 5-bromo-1H-indazole-3-carboxylate	Various Alcohols	PPh₃, DEAD	THF	N2 Selective	90-97	[2][5]
1H-Indazole	Alkyl 2,2,2-trichloroacetimidate	TfOH	-	N2 Selective	Good to Excellent	[15][16]
7-Nitro-1H-indazole	Alkyl Bromide	NaH	THF	4:96	-	[7][8]

Experimental Protocols

Here are detailed, step-by-step methodologies for achieving regioselective N1- and N2-alkylation.

Protocol 1: N1-Selective Alkylation using Sodium Hydride in THF

This protocol is optimized for achieving high regioselectivity for the N1-alkylated product, particularly for indazoles with a C3-coordinating group.[1][5]

• Preparation: To a flame-dried round-bottom flask under an inert atmosphere (e.g., nitrogen or argon), add the 1H-indazole starting material (1.0 eq).

• Solvent Addition: Dissolve the starting material in anhydrous THF (approximately 10-20 mL per gram of indazole).

• Deprotonation: Cool the solution to 0 °C using an ice bath. Carefully add sodium hydride (NaH, 60% dispersion in mineral oil, 1.2 eq) portion-wise to the stirred solution. Caution: Hydrogen gas is evolved. Ensure proper ventilation.

• Stirring: Allow the mixture to stir at 0 °C for 30 minutes, then warm to room temperature and stir for an additional 30 minutes to ensure complete deprotonation.

• Addition of Electrophile: Re-cool the mixture to 0 °C and slowly add the alkylating agent (e.g., alkyl bromide or tosylate, 1.1 eq) dropwise.

• Reaction: Allow the reaction to warm to room temperature and stir for 12-24 hours. Monitor the reaction progress by TLC or LC-MS until the starting material is consumed. For less reactive substrates, warming to 50 °C may be necessary.[7]

• Quenching: Upon completion, carefully quench the reaction at 0 °C by the slow addition of a saturated aqueous ammonium chloride (NH₄Cl) solution.

• Work-up: Extract the aqueous layer with a suitable organic solvent like ethyl acetate (3 x volumes). Combine the organic layers, wash with brine, dry over anhydrous magnesium sulfate (MgSO₄) or sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure.

• Purification: Purify the crude residue by flash column chromatography on silica gel to yield the pure N1-alkylated product.

Protocol 2: N2-Selective Alkylation via Mitsunobu Reaction

This protocol provides a reliable route to the N2-regioisomer, especially for substrates like methyl 5-bromo-1H-indazole-3-carboxylate.[2][5]

• Preparation: To a flame-dried round-bottom flask under an inert atmosphere, dissolve the 1H-indazole (1.0 eq), triphenylphosphine (PPh₃, 2.0 eq), and the desired alcohol (2.3 eq) in anhydrous THF (to a concentration of approximately 0.36 M).

• Cooling: Cool the solution to 0 °C in an ice bath.

• Reagent Addition: Add diethyl azodicarboxylate (DEAD) or diisopropyl azodicarboxylate (DIAD) (2.0 eq) dropwise to the stirred solution.

• Initial Stirring: Allow the mixture to stir at 0 °C for 10 minutes.

• Reaction: Warm the reaction to 50 °C and stir for 2 hours, monitoring for completion by TLC or LC-MS.

• Work-up: After the reaction is complete, remove the solvent under reduced pressure.

• Purification: Purify the resulting residue directly by flash column chromatography on silica gel to isolate the pure N2-alkylated product.

Visualizations

Logical Workflow for Optimizing Regioselectivity

The following diagram outlines a decision-making process for achieving the desired regioselectivity in the N-alkylation of 1H-indazoles.

Caption: Proposed chelation mechanism for directing alkylation to the N1 position of a C3-substituted indazole.

References

• Application Notes and Protocols for N-alkylation of 4-Iodo-3-methyl-1H-indazole. BenchChem.
• Protocol for N-alkylation of Indazole-3-carboxylic Acid: A Detailed Guide for Researchers. BenchChem.
• Mechanism of a Highly Selective N2 Alkyl
• Regioselective alkylation of a versatile indazole: Electrophile scope and mechanistic insights from density functional theory calculations.
• Regioselective N-alkylation of the 1H-indazole scaffold; ring substituent and N-alkylating reagent effects on regioisomeric distribution.
• Regioselective N -alkylation of the 1 H -indazole scaffold; ring substituent and N -alkylating reagent effects on regioisomeric distribution.
• Protocol for N-alkylation of 1H-indazole-3-carboxylate intermedi
• TfOH-catalyzed regioselective N2-alkylation of indazoles with diazo compounds.
• Regioselective N-alkylation of the 1H-indazole scaffold. Beilstein Journal of Organic Chemistry.
• Regioselective N-alkylation of the 1H-indazole scaffold; ring substituent and N-alkylating reagent effects on regioisomeric distribution. University College Cork.
• Development of a selective and scalable N1-indazole alkyl
• Regioselective N-alkylation of the 1H-indazole scaffold; ring substituent and N-alkylating reagent effects on regioisomeric distribution. Beilstein Journals.
• Selective N2-Alkylation of 1H-Indazoles and 1H-Azaindazoles. Organic Chemistry Portal.
• Selective N2-Alkyl
• Regioselective alkylation of a versatile indazole: Electrophile scope and mechanistic insights from density functional theory calculations.
• Regioselective N-alkylation of the 1H-indazole scaffold; ring substituent and N-alkylating reagent effects on regioisomeric distribution.
• Regioselective alkylation of a versatile indazole: Electrophile scope and mechanistic insights from density functional theory calcul
• Regioselective N-alkylation of the 1H-indazole scaffold; ring substituent and N-alkylating reagent effects on regioisomeric distribution. Beilstein Journals.
• Development of a selective and scalable N 1-indazole alkyl

• Solvent-Controlled, Site-Selective N-Alkylation Reactions of Azolo-Fused Ring Heterocycles at N1-, N2-, and N3-Positions, Including Pyrazolo[3,4-d]pyrimidines, Purines,T[1][4][14]riazolop[2][6]yridines, and Related Deaza-Compounds. ACS Publications.

• Development of a selective and scalable N1-indazole alkyl

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• 3. BJOC - Regioselective alkylation of a versatile indazole: Electrophile scope and mechanistic insights from density functional theory calculations [beilstein-journals.org]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. Regioselective N-alkylation of the 1H-indazole scaffold; ring substituent and N-alkylating reagent effects on regioisomeric distribution - PMC [pmc.ncbi.nlm.nih.gov]
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• 8. researchgate.net [researchgate.net]
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• 19. pubs.acs.org [pubs.acs.org]

Technical Support Center: Strategic Control of Indazole Bromination

Welcome to the Technical Support Center. This guide is designed for researchers, medicinal chemists, and process development professionals engaged in the synthesis of bromo-indazoles. Over-bromination is a common and often frustrating side reaction that can significantly impact yield, purity, and downstream processing. This document provides in-depth, field-proven insights and troubleshooting strategies to help you achieve clean, high-yield, and regioselective mono-bromination of the indazole core.

Part 1: Frequently Asked Questions (FAQs)

This section addresses the most common initial queries regarding the challenges of indazole bromination.

Q1: Why is my indazole bromination yielding multiple products, primarily di- and tri-brominated species?

A: The indazole ring is an electron-rich aromatic system, making it highly susceptible to electrophilic aromatic substitution. The primary cause of over-bromination is the high reactivity of the mono-bromo-indazole product, which can be more reactive than the starting material under certain conditions. Key factors leading to this issue include:

• Excess Brominating Agent: Using more than 1.0-1.3 equivalents of the brominating agent dramatically increases the probability of a second or third bromination event.[1]

• High Reaction Temperature: Elevated temperatures increase reaction rates indiscriminately, promoting the formation of kinetic and thermodynamic byproducts, including poly-brominated species.[1]

• Prolonged Reaction Times: Allowing the reaction to stir for too long after the consumption of the starting material provides an opportunity for the desired mono-bromo product to react further.

Q2: My bromination is not selective. Why am I getting a mixture of 3-bromo, 5-bromo, and 7-bromo isomers?

A: Regioselectivity in indazole bromination is a delicate interplay of electronic and steric factors, governed by the reaction conditions. The C3 position is generally the most nucleophilic and kinetically favored site for electrophilic attack on the neutral indazole.[1] However, other positions can become competitive:

• Reaction pH: Under acidic conditions, the pyrazole nitrogen is protonated, forming an indazolium cation. This deactivates the C3 position, and electrophilic attack is redirected to the C5 and C7 positions of the benzene ring.[1][2]

• Solvent Choice: The solvent can influence the reactivity and regioselectivity. For instance, environmentally friendly solvents like water or ethanol with N-bromosuccinimide (NBS) can provide good selectivity for mono-bromination at the C3 position.[1][3]

• Substituent Effects: Existing substituents on the indazole ring will direct bromination. Electron-donating groups activate the ring, while electron-withdrawing groups deactivate it, influencing both the rate and position of bromination.[4][5][6]

Q3: What is the best brominating agent for achieving mono-bromination?

A: There is no single "best" agent; the optimal choice depends on the specific indazole substrate, desired regioselectivity, and reaction scale. N-Bromosuccinimide (NBS) is often the reagent of choice for controlled, regioselective C3 bromination due to its solid nature and ability to maintain a low concentration of Br₂ in situ.[7][8] However, other reagents have specific advantages. See the detailed comparison in Table 1.

Q4: How can I effectively purify my desired mono-bromo-indazole from the reaction mixture?

A: Purification is often the most challenging step. The polarity differences between unreacted starting material, the mono-brominated product, and di-/tri-brominated byproducts are often subtle.

• Column Chromatography: This is the most common and effective method. A carefully selected solvent system (e.g., hexane/ethyl acetate or dichloromethane/methanol gradients) on silica gel is typically required to achieve separation.[1][9]

• Recrystallization: If the crude product is sufficiently pure and a suitable solvent system can be identified, recrystallization is an excellent method for obtaining highly pure material, especially on a larger scale.[1]

• Acid-Base Extraction: Exploiting the weakly basic nitrogen of the indazole ring can sometimes help remove non-basic impurities, though it will not separate the brominated homologues from each other.

Part 2: In-Depth Troubleshooting Guide

This section provides a systematic approach to diagnosing and solving specific experimental failures.

Problem 1: Significant Over-bromination Observed (Multiple Spots on TLC/LCMS)

Plausible Causes & Mechanistic Rationale:

• Incorrect Stoichiometry: The most direct cause. An excess of the electrophilic bromine source (Br⁺) will inevitably lead to further reaction with the electron-rich mono-brominated product.

• High Local Concentration of Reagent: Adding the brominating agent too quickly (e.g., all at once) creates localized "hot spots" of high reagent concentration, promoting rapid, uncontrolled poly-bromination before the reagent can be homogeneously dispersed.

• Reaction Temperature is Too High: The activation energy for the second bromination may not be significantly higher than the first. Elevated temperatures provide sufficient energy to overcome this barrier, leading to a loss of selectivity.

Solutions & Self-Validation:

• Action 1.1 (Stoichiometry Control): Carefully weigh the brominating agent. Start with 1.0 equivalent and monitor the reaction closely by TLC or LCMS. If the reaction stalls, add small portions (0.05 eq) of the agent, allowing time for it to react before adding more, up to a maximum of ~1.2 equivalents.

• Action 1.2 (Controlled Addition): Dissolve solid reagents like NBS in the reaction solvent and add the solution dropwise over an extended period (e.g., 30-60 minutes) using an addition funnel. For liquid bromine, it should be diluted in a suitable solvent like acetic acid and added slowly.[1] This maintains a low, steady concentration of the electrophile.

• Action 1.3 (Temperature Management): Begin the reaction at a low temperature (e.g., 0 °C or even -10 °C) and allow it to slowly warm to room temperature. This favors the reaction with the lower activation energy (typically the first bromination) and enhances selectivity.

Problem 2: Poor Regioselectivity (Mixture of Isomers)

Plausible Causes & Mechanistic Rationale:

• Uncontrolled pH: The presence of acidic byproducts (e.g., HBr from Br₂, or succinimide from NBS which is weakly acidic) can protonate the indazole, shifting the mechanism and directing bromination to the C5/C7 positions.

• Radical vs. Electrophilic Pathway: While electrophilic substitution is dominant, some conditions (e.g., using NBS with a radical initiator like AIBN or under UV light) can promote a radical pathway, leading to different selectivity, such as benzylic bromination if an alkyl group is present.[10]

• Substituent Interference: A strongly activating or deactivating group on the indazole ring can fundamentally alter the inherent reactivity of the C3, C5, and C7 positions. For example, some 4-substituted indazoles have been shown to undergo regioselective C7 bromination.[5][6][11]

Solutions & Self-Validation:

• Action 2.1 (pH Control): To favor C3 bromination, ensure the reaction is not acidic. In some cases, adding a non-nucleophilic base can be beneficial. For example, ultrasound-assisted bromination with DBDMH is often performed with Na₂CO₃.[4][12] Conversely, if C5 or C7 is the desired product, deliberately running the reaction in a strong acid like H₂SO₄ might be a viable strategy.

• Action 2.2 (Ensure Electrophilic Conditions): Unless a radical pathway is intended, conduct the reaction in the dark and avoid radical initiators. Using polar solvents generally favors the ionic, electrophilic pathway.

• Action 2.3 (Leverage Directing Groups): Analyze the electronic properties of your substituents. If a directing group is leading to an undesired isomer, consider installing a protecting group (e.g., on the N1 position) to sterically block or electronically modify certain positions before bromination.

Visual Troubleshooting Workflow

The following diagram outlines a decision-making process for troubleshooting common indazole bromination issues.

Caption: Troubleshooting Decision Tree for Indazole Bromination.

Part 3: Key Experimental Parameters & Protocols

Data Presentation: Comparison of Common Brominating Agents

The selection of the brominating agent is a critical first step in designing your synthesis. Table 1 provides a comparative summary.

Reagent	Formula	Key Advantages	Key Disadvantages	Typical Conditions & Solvents
N-Bromosuccinimide (NBS)	C₄H₄BrNO₂	Solid, easy to handle; provides a low concentration of Br₂; generally good C3 selectivity.[7][13][14]	Can be impure; can initiate radical pathways under light/heat.[10]	0 °C to RT; Acetonitrile, DMF, CH₂Cl₂, CHCl₃.[1][7]
Bromine	Br₂	Inexpensive and powerful.	Highly toxic, corrosive, volatile liquid; can be difficult to control and often leads to over-bromination.[1]	0 °C to 25 °C; Acetic Acid, CH₂Cl₂.[1]
1,3-dibromo-5,5-dimethylhydantoin (DBDMH)	C₅H₆Br₂N₂O₂	Solid, stable, high bromine content by weight; excellent results under ultrasound conditions.[4][12]	Less common than NBS; may require specific activation (e.g., ultrasound).	40 °C with ultrasound; Ethanol with Na₂CO₃.[4][12]
Tribromoisocyanuric acid (TBCA)	C₃Br₃N₃O₃	Solid, stable, mild brominating agent.	Not as widely used, potentially more expensive.	Room temperature; Ethanol.[7]

Mechanism Visualization: Electrophilic Bromination at C3

The diagram below illustrates the generally accepted mechanism for the electrophilic bromination of the indazole ring at the kinetically favored C3 position.

Caption: Mechanism of Electrophilic Aromatic Substitution on Indazole.

Experimental Protocol: General Procedure for Controlled C3 Mono-bromination using NBS

This protocol is a starting point and should be optimized for your specific indazole substrate.

Materials:

• Indazole substrate (1.0 eq)

• N-Bromosuccinimide (NBS) (1.05 eq, recrystallized if necessary)

• Anhydrous Acetonitrile (or DMF)

• Saturated aqueous sodium thiosulfate (Na₂S₂O₃) solution

• Saturated aqueous sodium bicarbonate (NaHCO₃) solution

• Brine

• Anhydrous magnesium sulfate (MgSO₄) or sodium sulfate (Na₂SO₄)

• Solvents for chromatography (e.g., Ethyl Acetate, Hexanes)

Procedure:

• Reaction Setup: To a flame-dried round-bottom flask under an inert atmosphere (Nitrogen or Argon), add the indazole substrate (1.0 eq). Dissolve it in a suitable volume of anhydrous acetonitrile (approx. 0.1 M concentration). Cool the flask to 0 °C in an ice-water bath.

• Reagent Preparation: In a separate flask, dissolve NBS (1.05 eq) in a minimal amount of anhydrous acetonitrile.

• Controlled Addition: Add the NBS solution to the stirred indazole solution dropwise via a syringe or addition funnel over 30-45 minutes. Ensure the internal temperature does not rise above 5 °C.

• Reaction Monitoring: Monitor the reaction progress by TLC or LCMS every 15-30 minutes. Look for the consumption of the starting material and the appearance of a new, typically less polar, product spot. The reaction is often complete within 1-3 hours.

• Quenching: Once the starting material is consumed, quench the reaction by adding saturated aqueous sodium thiosulfate solution to destroy any remaining electrophilic bromine. Stir for 10 minutes.

• Workup: Remove the acetonitrile under reduced pressure. To the remaining residue, add ethyl acetate and water. Separate the layers. Wash the organic layer sequentially with saturated NaHCO₃ solution, water, and finally brine.

• Drying and Concentration: Dry the organic layer over anhydrous MgSO₄ or Na₂SO₄, filter, and concentrate the filtrate under reduced pressure to yield the crude product.

• Purification: Purify the crude solid/oil by flash column chromatography on silica gel using an appropriate solvent gradient (e.g., 0% to 30% ethyl acetate in hexanes) to isolate the desired mono-brominated product.

References

• BenchChem. (2025). Technical Support Center: Synthesis of 3-Bromo-indazole.
• Guidechem. (n.d.). How to prepare 5-Bromo-1H-indazole-3-carboxylic acid? - FAQ.
• Benchchem. (n.d.). Synthesis routes of 5-bromo-1H-indazole.
• Guidechem. (n.d.).
• Benchchem. (n.d.). Synthesis routes of 5-bromo-1H-indazole.
• Wang, Y., et al. (2023). Ultrasound-assisted bromination of indazoles at the C3 position with dibromohydantoin. RSC Advances, 13(2), 581-585.
• Zhang, C., et al. (2023). Metal-free regioselective mono- and poly-halogenation of 2-substituted indazoles. Organic & Biomolecular Chemistry, 21(8), 1625-1629.
• ChemicalBook. (n.d.). 5-BROMO-1H-INDAZOLE-3-CARBOXYLIC ACID synthesis.
• Boujdi, K., et al. (2021). A regioselective C7 bromination and C7 palladium-catalyzed Suzuki–Miyaura cross-coupling arylation of 4-substituted NH-free indazoles. RSC Advances, 11(12), 7107-7114.
• National Center for Biotechnology Information. (2021). A regioselective C7 bromination and C7 palladium-catalyzed Suzuki–Miyaura cross-coupling arylation of 4-substituted NH-free indazoles. RSC Advances, 11(12), 7107-7114.
• Pizzuti, L., et al. (2020). Room-Temperature, Metal-Free, and One-Pot Preparation of 2H-Indazoles through a Mills Reaction and Cyclization Sequence.
• Giraud, F., Anizon, F., & Moreau, P. (2021). C3-INDAZOLE FUNCTIONALIZATION: A REVIEW. ARKIVOC, 2021(3), 98-147.
• Royal Society of Chemistry. (2022). Ultrasound-assisted bromination of indazoles at the C3 position with dibromohydantoin. RSC Advances.
• National Institutes of Health. (2023).
• Boujdi, K., et al. (2021). A regioselective C7 bromination and C7 palladium-catalyzed Suzuki–Miyaura cross-coupling arylation of 4-substituted NH-free indazoles. RSC Advances, 11(12), 7107-7114. DOI:10.1039/D0RA08598G.
• Google Patents. (2014). CN103570624A - Synthesis process of 3-bromo-5-nitro-1H-indazole.
• Barlin, G. B., & Pausacker, K. H. (1974). Kinetics, stoichiometry and mechanism in the bromination of aromatic heterocycles. III. Aqueous bromination of indazole. Australian Journal of Chemistry, 27(11), 2343-2347.
• BenchChem. (n.d.). optimizing reaction conditions for bromo-indazole synthesis.
• Wikipedia. (n.d.). N-Bromosuccinimide.
• Organic Chemistry Portal. (n.d.). N-Bromosuccinimide (NBS).
• Reagent Guide. (2011). N-BromoSuccinimide (NBS) As A Reagent In Organic Chemistry. Master Organic Chemistry.
• Wang, H. M., et al. (2007). Preparation of carbazole and dibenzofuran derivatives by selective bromination on aromatic rings or benzylic groups with N-bromosuccinimide. Journal of the Chinese Chemical Society, 54(4), 1051-1058.

Sources

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• 2. connectsci.au [connectsci.au]
• 3. Metal-free regioselective mono- and poly-halogenation of 2-substituted indazoles - RSC Advances (RSC Publishing) DOI:10.1039/D2RA07398F [pubs.rsc.org]
• 4. Ultrasound-assisted bromination of indazoles at the C3 position with dibromohydantoin - PMC [pmc.ncbi.nlm.nih.gov]
• 5. A regioselective C7 bromination and C7 palladium-catalyzed Suzuki–Miyaura cross-coupling arylation of 4-substituted NH-free indazoles - PMC [pmc.ncbi.nlm.nih.gov]
• 6. A regioselective C7 bromination and C7 palladium-catalyzed Suzuki–Miyaura cross-coupling arylation of 4-substituted NH-free indazoles - RSC Advances (RSC Publishing) DOI:10.1039/D0RA08598G [pubs.rsc.org]
• 7. soc.chim.it [soc.chim.it]
• 8. pdf.benchchem.com [pdf.benchchem.com]
• 9. Page loading... [guidechem.com]
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• 11. A regioselective C7 bromination and C7 palladium-catalyzed Suzuki–Miyaura cross-coupling arylation of 4-substituted NH-free indazoles - RSC Advances (RSC Publishing) [pubs.rsc.org]
• 12. pubs.rsc.org [pubs.rsc.org]
• 13. N-Bromosuccinimide - Wikipedia [en.wikipedia.org]
• 14. N-Bromosuccinimide (NBS) [organic-chemistry.org]

Troubleshooting poor separation of indazole isomers by column chromatography

Welcome to the technical support center for the chromatographic separation of indazole isomers. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth troubleshooting strategies and address frequently asked questions (FAQs) related to achieving optimal resolution in your experiments. As a Senior Application Scientist, my goal is to provide not just steps, but the reasoning behind them, grounded in established chromatographic principles.

The Challenge of Indazole Isomer Separation

Indazole derivatives are a cornerstone in medicinal chemistry, forming the scaffold for numerous FDA-approved drugs.[1][2] However, their synthesis often yields mixtures of constitutional isomers (e.g., 1- and 2-substituted) or enantiomers, which can be notoriously difficult to separate. This difficulty stems from several factors:

• Tautomerism: Indazoles exist in two primary tautomeric forms, 1H-indazole and 2H-indazole.[1][3] The equilibrium between these forms can be influenced by the solvent, pH, and temperature, complicating chromatographic behavior.[4][5] The 1H-tautomer is generally the more thermodynamically stable form.[1][2]

• Subtle Polarity Differences: Positional isomers, such as those substituted at the N-1 versus the N-2 position, often have very similar polarities and hydrodynamic volumes, making them challenging to resolve with standard chromatographic methods.[6]

• Chirality: When the indazole derivative is chiral, the resulting enantiomers have identical physical properties in an achiral environment, requiring specialized chiral stationary phases for separation.[7][8]

This guide provides a systematic approach to overcoming these challenges.

Troubleshooting Guide: From Co-elution to Baseline Separation

This section addresses specific issues in a question-and-answer format to help you diagnose and resolve separation problems.

Q1: My 1- and 2-substituted indazole isomers are co-eluting or poorly resolved on a silica column. What is the first parameter I should adjust?

A1: The most powerful and accessible parameter to adjust first is the mobile phase composition. The selectivity (α), which governs the spacing between two peaks, is most sensitive to changes in the eluent. For indazole isomers, which are moderately polar, Normal-Phase Chromatography on silica gel is often the most effective starting point.[9][10][11]

Underlying Principle: In normal-phase chromatography, the stationary phase (silica) is polar, and the mobile phase is non-polar.[12][13] Separation is driven by polar interactions (e.g., hydrogen bonding) between the analytes and the silica surface. The N-H proton and lone pairs on the nitrogen atoms of the indazole ring are key interaction points. The subtle differences in the dipole moment and hydrogen bonding capacity between N-1 and N-2 isomers can be exploited by carefully tuning the mobile phase.

Troubleshooting Workflow:

• Start Simple: Begin with a binary solvent system, typically a non-polar solvent like Hexane or Heptane and a slightly more polar "modulator" like Ethyl Acetate (EtOAc) or Dichloromethane (DCM).

• Systematic Screening: If a simple Hexane/EtOAc gradient fails, systematically change the nature of the polar modifier. Alcohols like isopropanol (IPA) or ethanol (EtOH) can introduce different selectivity by acting as hydrogen bond donors and acceptors.

• Employ a Third Solvent (Ternary System): Adding a small percentage (1-5%) of an even more polar solvent like Methanol or Acetonitrile can drastically alter selectivity without excessively reducing retention times. This can disrupt strong interactions and reveal separation windows.

Q2: I've optimized the mobile phase, but the resolution is still inadequate (Rs < 1.5). What should I try next?

A2: If mobile phase optimization is insufficient, the next logical step is to evaluate your stationary phase. While standard silica is a workhorse, not all silica is created equal, and alternative stationary phases can offer unique selectivities.

Underlying Principle: The key is to introduce different interaction mechanisms beyond the standard polar interactions on silica. Different stationary phases can exploit π-π interactions, dipole-dipole interactions, or shape selectivity.

Stationary Phase Options:

Stationary Phase	Primary Interaction Mechanism	Best Suited For
Standard Silica Gel	Polar interactions (Hydrogen Bonding)	General purpose, good starting point for positional isomers.[9][13]
Diol-Bonded Silica	Less acidic than silica, different hydrogen bonding characteristics.	Reducing peak tailing for basic compounds, alternative selectivity.
Cyano (CN)-Bonded Silica	Dipole-dipole interactions, can be used in both normal and reversed-phase.	Compounds with nitrile or other polarizable groups.
Phenyl-Bonded Silica	π-π interactions.	Aromatic compounds, where differences in electron density can be exploited.[14]
Reversed-Phase (C18, C8)	Hydrophobic interactions.	Generally less effective for positional isomers but can work for indazoles with large, non-polar substituents.[12][14]

Expert Recommendation: Before abandoning normal-phase, try a different brand of silica column. Minor differences in surface area, pore size, and silanol group activity can sometimes be enough to achieve separation. If switching to reversed-phase, remember that the elution order will likely invert, with more polar compounds eluting first.[15]

Q3: My peaks are broad and tailing, which is collapsing my resolution. What's causing this and how do I fix it?

A3: Peak tailing is typically caused by undesirable secondary interactions between your basic indazole analytes and acidic silanol groups on the silica surface. This leads to a non-ideal distribution of the analyte, causing the peak to tail.[16]

Solutions:

• Mobile Phase Modifier: This is the most common and effective solution. Add a small amount of a basic modifier to the mobile phase to compete with your analyte for the active silanol sites.

  • Triethylamine (TEA): Add 0.1-0.5% TEA to your mobile phase. It's a volatile base that effectively masks silanol groups.

  • Ammonia: For more basic compounds, a mobile phase containing a small amount of ammonia (e.g., in Methanol) can be very effective.

• Reduce Sample Load: Injecting too much sample can saturate the stationary phase, leading to peak distortion.[16][17] Try diluting your sample or reducing the injection volume.

• Check Column Health: A contaminated guard column or a partially blocked column frit can disrupt the sample band, causing peak distortion.[16] Flush your column or replace the guard column.

Q4: I'm trying to separate chiral indazole enantiomers. My standard silica and C18 columns show only one peak. What are my options?

A4: Enantiomers require a chiral environment to be separated. This is achieved using a Chiral Stationary Phase (CSP) or, less commonly, a chiral additive in the mobile phase.[8] For indazole and other azole derivatives, polysaccharide-based CSPs are often highly effective.[7][18][19][20]

Recommended Approaches:

• High-Performance Liquid Chromatography (HPLC) with a Chiral Column:

  • Stationary Phases: Columns like Daicel CHIRALCEL® and CHIRALPAK®, which are based on cellulose or amylose derivatives coated on a silica support, are industry standards. They provide a complex 3D chiral environment for differential interaction.[7][21]

  • Mobile Phases: Chiral separations are often successful in normal-phase mode (e.g., Hexane/IPA) or polar organic mode (e.g., pure Methanol or Acetonitrile).[19][20]

• Supercritical Fluid Chromatography (SFC): SFC is an exceptionally powerful technique for both chiral and achiral isomer separations.[22][23] It uses supercritical CO2 as the main mobile phase, often with an alcohol co-solvent.

  • Advantages: SFC offers faster separations, higher efficiency, and is more environmentally friendly ("greener") than HPLC due to reduced organic solvent consumption.[23][24]

Frequently Asked Questions (FAQs)

FAQ 1: What is a good starting point for method development for a new pair of indazole isomers?

A systematic approach is crucial. The workflow below provides a robust starting point.

Caption: Method development workflow for indazole isomer separation.

FAQ 2: How does temperature affect the separation?

Temperature can be a useful optimization parameter.[25]

• Increased Temperature: Generally decreases mobile phase viscosity, which can lead to sharper peaks and higher efficiency.[26] However, it also typically reduces retention time, which might decrease resolution if the peaks are already close.

• Decreased Temperature: Increases retention time and can sometimes improve selectivity, enhancing the resolution of closely eluting isomers.[25] It's an empirical parameter; testing a range (e.g., 25°C, 40°C, 50°C) is recommended if mobile phase adjustments are insufficient.

FAQ 3: I'm still struggling with column chromatography. Are there any alternative methods for separating positional isomers?

Yes. For larger-scale purification where isomers have different solubilities, recrystallization can be a highly effective and industrially scalable alternative to chromatography.[6] A patent describes a method for separating 1- and 2-position substituted indazole isomers by recrystallization from mixed solvent systems like acetone/water, ethanol/water, or acetonitrile/water to yield isomers with >99% purity.[6]

Experimental Protocols

Protocol 1: Systematic Mobile Phase Screening (Normal-Phase)

This protocol outlines a systematic approach to finding a suitable mobile phase for separating positional indazole isomers on a standard silica column.

• Column: Silica Gel (e.g., 250 x 4.6 mm, 5 µm).

• Initial Eluent Systems:

  • System A: Heptane/Ethyl Acetate (EtOAc)

  • System B: Heptane/Isopropanol (IPA)

• Screening Procedure: a. Equilibrate the column with 100% Heptane. b. Run a broad linear gradient from 0% to 100% of the polar modifier (EtOAc or IPA) over 20-30 minutes. c. Identify the approximate percentage of modifier where the isomers elute. d. Based on the scouting gradient, design a shallower gradient or an isocratic method around the elution point. For example, if the compounds elute around 30% EtOAc, run a gradient from 10% to 50% EtOAc over 20 minutes.

• Optimization: a. If resolution is poor, switch the primary modifier (e.g., from EtOAc to IPA) and repeat the screening. b. If peaks are tailing, add 0.1% Triethylamine (TEA) to the polar modifier. c. For very fine-tuning, try ternary mixtures (e.g., Heptane/EtOAc/MeOH 80:19:1).

Protocol 2: General Method for Chiral Separation (HPLC)

This protocol provides a starting point for separating enantiomers of a chiral indazole derivative.

• Column: Polysaccharide-based CSP (e.g., CHIRALCEL® OD-H or CHIRALPAK® AD-H, 250 x 4.6 mm, 5 µm).

• Initial Eluent Systems:

  • Normal-Phase: Heptane/Isopropanol (IPA)

  • Polar Organic: Methanol (MeOH) or Acetonitrile (ACN)

• Screening Procedure: a. Normal-Phase: Start with an isocratic mixture of 90:10 Heptane/IPA. If retention is too long, increase IPA content to 80:20, then 70:30. b. Polar Organic: Start with 100% MeOH. If retention is too short, switch to 100% ACN.

• Optimization: a. Flow Rate: Adjust flow rate to balance resolution and run time. Lower flow rates often improve resolution.[25][27] b. Temperature: Test at different temperatures (e.g., 15°C, 25°C, 40°C). Chiral recognition is often sensitive to temperature changes. c. Additives: For acidic or basic analytes, adding a small amount of an acid (e.g., 0.1% Acetic Acid) or base (e.g., 0.1% Diethylamine) can significantly improve peak shape and resolution.[7]

Sources

• 1. A review on synthetic strategy, molecular pharmacology of indazole derivatives, and their future perspective - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Recent Advances in Indazole-Containing Derivatives: Synthesis and Biological Perspectives - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. 2 H-Indazole Tautomers Stabilized by Intra- and Intermolecular Hydrogen Bonds - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. CN101948433A - Method for separating and purifying substituted indazole isomers - Google Patents [patents.google.com]
• 7. ptfarm.pl [ptfarm.pl]
• 8. medicine.hsc.wvu.edu [medicine.hsc.wvu.edu]
• 9. pdf.benchchem.com [pdf.benchchem.com]
• 10. Normal-phase vs. Reversed-phase Chromatography | Phenomenex [phenomenex.com]
• 11. Reverse Phase vs Normal Phase HPLC: How to Choose the Right Tool | Separation Science [sepscience.com]
• 12. moravek.com [moravek.com]
• 13. hawach.com [hawach.com]
• 14. nacalai.com [nacalai.com]
• 15. youtube.com [youtube.com]
• 16. pdf.benchchem.com [pdf.benchchem.com]
• 17. youtube.com [youtube.com]
• 18. researchgate.net [researchgate.net]
• 19. researchgate.net [researchgate.net]
• 20. researchgate.net [researchgate.net]
• 21. mdpi.com [mdpi.com]
• 22. Review: Isomer Separation, Chiral Resolution, and Structure Elucidation Analyses Are the Future of Analytical Supercritical Fluid Chromatography—Mass Spectrometry [scirp.org]
• 23. omicsonline.org [omicsonline.org]
• 24. selvita.com [selvita.com]
• 25. Real Solutions to Improve Your HPLC Peak Resolution - AnalyteGuru [thermofisher.com]
• 26. chromatographyonline.com [chromatographyonline.com]
• 27. Mobile Phase Optimization: A Critical Factor in HPLC [phenomenex.com]

Resolving co-elution of impurities during 6-Bromo-3-methyl-1H-indazole purification

Welcome to the technical support center for the purification of 6-Bromo-3-methyl-1H-indazole. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth troubleshooting advice and practical solutions for overcoming common purification challenges, with a specific focus on resolving co-eluting impurities. As a Senior Application Scientist, my goal is to blend established scientific principles with field-tested expertise to empower you to achieve the highest possible purity for your compound.

Introduction: The Challenge of Purity

6-Bromo-3-methyl-1H-indazole is a key building block in the synthesis of a variety of biologically active molecules, particularly in the development of kinase inhibitors for therapeutic use.[1] Achieving high purity of this intermediate is paramount, as even trace impurities can have significant downstream consequences in research and development, affecting biological assay results and potentially leading to the formation of unwanted byproducts in subsequent synthetic steps.

One of the most frequent and frustrating challenges encountered during the purification of 6-Bromo-3-methyl-1H-indazole is the co-elution of structurally similar impurities. These impurities often share similar physicochemical properties with the target compound, such as polarity and solubility, making their separation by standard chromatographic or recrystallization techniques difficult. This guide provides a systematic approach to diagnosing and resolving these co-elution issues.

Frequently Asked Questions (FAQs)

Here, we address some of the most common questions and issues that arise during the purification of 6-Bromo-3-methyl-1H-indazole.

Q1: What are the most likely impurities in my sample of 6-Bromo-3-methyl-1H-indazole?

A1: Impurities can originate from several sources throughout the synthetic and purification process.[2] A thorough understanding of your synthetic route is the first step in identifying potential impurities.[3] Common culprits include:

• Starting Materials: Unreacted starting materials, such as 4-bromo-2-methylaniline, can carry through the reaction.[1]

• Isomeric Impurities: Regioisomers are a common challenge in the synthesis of substituted indazoles. Depending on the synthetic route, you may have isomers with the bromine or methyl group at different positions on the indazole ring. These are often the most difficult to separate due to their very similar properties.

• Over-brominated Species: The presence of dibromo- or other poly-brominated species can occur if the bromination step is not carefully controlled.[3]

• Residual Solvents and Reagents: Solvents used in the reaction or initial purification steps can remain in the final product.[2][3] Reagents from the synthesis, such as brominating agents, might also be present in trace amounts.[3]

• Degradation Products: Indazoles can be susceptible to degradation under certain conditions (e.g., prolonged exposure to acid, base, or light).

Q2: I'm observing a co-eluting peak with my product in the HPLC analysis. How can I identify this impurity?

A2: Identifying the co-eluting species is critical for developing an effective purification strategy. A multi-pronged analytical approach is recommended:

• LC-MS Analysis: The most direct method is to analyze your sample by Liquid Chromatography-Mass Spectrometry (LC-MS). This will provide the molecular weight of the impurity, offering a significant clue to its identity. High-Resolution Mass Spectrometry (HRMS) can even provide the elemental composition.[3]

• NMR Spectroscopy: If you can isolate a fraction enriched with the impurity, Nuclear Magnetic Resonance (NMR) spectroscopy (¹H, ¹³C) is a powerful tool for structural elucidation.[3] Look for differences in the aromatic region, which can indicate a different substitution pattern, or changes in the methyl group signal.

• Spiking Studies: If you have a hypothesis about the impurity's identity (e.g., a starting material or a known byproduct), you can "spike" your sample with a small amount of a pure standard of the suspected impurity. If your hypothesis is correct, you will see an increase in the peak area of the impurity in the HPLC chromatogram.[3]

Q3: My standard recrystallization protocol isn't removing a persistent impurity. What should I do next?

A3: If a single-solvent recrystallization is failing, it's likely that the impurity has very similar solubility to your target compound in that particular solvent. Here are some advanced recrystallization strategies to explore:

• Solvent System Screening: Don't rely on a single solvent. Systematically screen a range of solvents with varying polarities. A good crystallization solvent is one in which your product is sparingly soluble at room temperature but highly soluble at elevated temperatures.[4]

• Mixed-Solvent Systems (Anti-Solvent Addition): This is a powerful technique for separating compounds with similar polarities.[4] Dissolve your crude material in a "good" solvent (in which it is highly soluble) at an elevated temperature. Then, slowly add a "poor" solvent (an "anti-solvent" in which it is insoluble) until you observe turbidity (cloudiness). Gently heat the mixture until it becomes clear again, and then allow it to cool slowly. This can often induce the preferential crystallization of your desired compound.

• Trituration: If crystallization is proving difficult, try washing (triturating) the solid with a solvent in which the impurity is more soluble than your product.[4] This can be done at room temperature or with gentle heating.

Troubleshooting Guides: Purification Techniques

When faced with co-eluting impurities, a systematic optimization of your purification method is essential.

Guide 1: Optimizing Column Chromatography

Column chromatography is a versatile technique for separating compounds based on their differential adsorption to a stationary phase.[3] When dealing with co-elution, fine-tuning your method is key.

Problem: Poor separation of the target compound and a closely eluting impurity.

Possible Cause	Troubleshooting Steps & Expert Insights
Inappropriate Solvent System	1. Systematic Solvent Screening: Don't guess. Perform a systematic thin-layer chromatography (TLC) screen with a range of solvent systems. Aim for a retention factor (Rf) of 0.2-0.4 for your target compound. A good starting point for indazole derivatives is a mixture of a non-polar solvent (like hexanes or heptane) and a more polar solvent (like ethyl acetate or dichloromethane). 2. Add a Modifier: For closely eluting spots, adding a small percentage (0.5-2%) of a third, more polar solvent (like methanol or triethylamine for basic compounds) to your mobile phase can significantly alter the selectivity and improve separation.
Isocratic Elution is Insufficient	1. Implement a Gradient: A shallow gradient elution, where the proportion of the more polar solvent is slowly increased over time, can effectively resolve closely eluting compounds.[5] This sharpens the peaks and improves resolution. 2. Step Gradient: If a linear gradient is not providing sufficient separation, a step gradient can be employed, where the solvent composition is held constant for a period to elute one compound before being increased to elute the next.
Standard Silica Gel is Not Effective	1. Change the Stationary Phase: If you are using standard silica gel, consider alternatives. For some indazole derivatives, alumina (basic or neutral) may offer different selectivity. Reversed-phase silica (C18) is another excellent option, particularly for preparative HPLC.

Pro-Tip: Before committing to a large-scale column, always run a small-scale pilot column to confirm that your chosen conditions will provide the desired separation.

Guide 2: Advanced Recrystallization Strategies

Recrystallization is often the most efficient and scalable method for purifying solid compounds.[4]

Problem: The impurity crystallizes along with the product.

Possible Cause	Troubleshooting Steps & Expert Insights
Similar Solubility Profiles	1. Comprehensive Solvent Screening: Create a solubility table for your crude material in a variety of solvents (e.g., methanol, ethanol, isopropanol, acetone, ethyl acetate, toluene, heptane). Test solubility at both room temperature and the solvent's boiling point. 2. Mixed-Solvent System Development: Based on your solubility screen, identify a "good" solvent and a "poor" solvent. A good mixed-solvent system will have the two solvents being miscible with each other.
Supersaturation is Too High	1. Slow Cooling is Crucial: Rapid cooling often leads to the trapping of impurities within the crystal lattice. Allow the crystallization solution to cool slowly to room temperature, and then place it in an ice bath or refrigerator to maximize yield.[6] 2. Seeding: If spontaneous crystallization is slow or yields an oil, adding a few seed crystals of pure product can initiate the crystallization process and promote the formation of well-ordered, pure crystals.

Guide 3: Developing a Preparative HPLC Method

For challenging separations where high purity is essential, preparative High-Performance Liquid Chromatography (HPLC) is the method of choice.[3][7]

Problem: Co-elution persists even with optimized column chromatography.

Possible Cause	Troubleshooting Steps & Expert Insights
Insufficient Chromatographic Resolution	1. Column Chemistry Selection: The choice of stationary phase is critical. For indazole derivatives, C18 columns are a common starting point for reversed-phase HPLC.[8] However, if co-elution persists, consider columns with different selectivities, such as phenyl-hexyl or embedded polar group (EPG) phases. 2. Mobile Phase Optimization: In reversed-phase HPLC, systematically vary the ratio of your organic modifier (e.g., acetonitrile or methanol) and aqueous phase (often with a modifier like formic acid or trifluoroacetic acid to improve peak shape).[9] 3. Gradient Optimization: A shallow gradient is often necessary to resolve closely eluting impurities.[5] Experiment with different gradient slopes and durations.
Method Scalability Issues	1. Start with Analytical Scale: Develop your separation method on an analytical HPLC system first. This allows for rapid screening of different columns and mobile phases with minimal sample consumption. 2. Scale-Up Calculations: Once you have an optimized analytical method, use established calculations to scale up to a preparative column, adjusting the flow rate and injection volume appropriately.

Experimental Protocols

Protocol 1: General HPLC Method for Purity Analysis

This is a general-purpose method that can be used as a starting point for the analysis of 6-Bromo-3-methyl-1H-indazole. Optimization will likely be required based on the specific impurities present.

• Column: C18, 4.6 x 150 mm, 5 µm

• Mobile Phase A: 0.1% Formic Acid in Water

• Mobile Phase B: 0.1% Formic Acid in Acetonitrile

• Gradient:

  • 0-2 min: 10% B

  • 2-15 min: 10% to 90% B

  • 15-18 min: 90% B

  • 18-18.1 min: 90% to 10% B

  • 18.1-22 min: 10% B

• Flow Rate: 1.0 mL/min

• Injection Volume: 10 µL

• Detection: UV at 254 nm

• Column Temperature: 30 °C

Protocol 2: Sample Preparation for NMR Spectroscopy

Accurate sample preparation is crucial for obtaining high-quality NMR data for impurity identification.

• Weigh approximately 5-10 mg of the 6-Bromo-3-methyl-1H-indazole sample into a clean, dry NMR tube.[3]

• Add approximately 0.6 mL of a deuterated solvent (e.g., DMSO-d₆ or CDCl₃).[3]

• Cap the NMR tube and gently vortex or sonicate to ensure the sample is completely dissolved.[3]

• If the solution is not clear, filter it through a small plug of glass wool into a clean NMR tube.[3]

• Acquire ¹H and ¹³C NMR spectra.

Visualizing the Workflow

A logical approach to troubleshooting purification challenges is essential for efficient problem-solving.

Caption: A decision-making workflow for troubleshooting the purification of 6-Bromo-3-methyl-1H-indazole.

References

• Podolska, M., Białecka, W., Kulik, A., Kwiatkowska-Puchniarz, B., & Mazurek, A. (n.d.). HPLC METHOD FOR SEPARATING ENANTIOMERS OF IMIDAZOLE DERIVATIVES с ANTIFUNGAL COMPOUNDS. Acta Poloniae Pharmaceutica - Drug Research. Retrieved from [Link]

• Pharmaguideline. (2025, April 11). Resolving API Impurity Issues in Drug Development. Retrieved from [Link]

• PrepChem.com. (n.d.). Synthesis of (b) 6-Bromo-3-(1-methyl-4-piperidinyl)-1H-indazole. Retrieved from [Link]

• TAYANA. (n.d.). Picking the best purification method for your API can be a tricky challenge. Retrieved from [Link]

• ResearchGate. (n.d.). (PDF) 6-Bromo-1H-Indazole Bearing 1,2,3-Triazole Analogues: Synthesis, Characterization and Antimicrobial Evaluation. Retrieved from [Link]

• PubChem. (n.d.). 6-bromo-3-methyl-1H-indazole. Retrieved from [Link]

• AWS. (n.d.). Rhodium(III) -catalyzed Indazole Synthesis by CH Bond Functionalization and Cyclative Capture. Retrieved from [Link]

• SiChem. (n.d.). preparative HPLC. Retrieved from [Link]

• The Pharma Master. (n.d.). Troubleshooting. Retrieved from [Link]

• Springer. (n.d.). Advancing 6-bromo-7-[11C]methylpurine ([11C]BMP) radiosynthesis for clinical application. Retrieved from [Link]

• RSC Publishing. (2021, April 27). Synthesis and biological evaluation of indazole derivatives as anti-cancer agents. Retrieved from [Link]

• Pharmacia. (2021, May 18). Development and validation of HPLC method for analysis of indolocarbazole derivative LCS-1269. Retrieved from [Link]

• NIH. (2020, December 30). HPLC Determination of Imidazoles with Variant Anti-Infective Activity in Their Dosage Forms and Human Plasma. Retrieved from [Link]

Sources

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• 2. Resolving API Impurity Issues in Drug Development | Pharmaguideline [pharmaguideline.com]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. tayanasolutions.com [tayanasolutions.com]
• 5. ptfarm.pl [ptfarm.pl]
• 6. pdf.benchchem.com [pdf.benchchem.com]
• 7. preparative HPLC - SiChem [sichem.de]
• 8. pharmrxiv.de [pharmrxiv.de]
• 9. public.pensoft.net [public.pensoft.net]

What to do when 6-Bromo-1H-indazole oils out during crystallization

Welcome to our dedicated technical support center. This guide is designed for researchers, scientists, and drug development professionals who are working with 6-Bromo-1H-indazole and have encountered challenges during its crystallization, specifically the phenomenon of "oiling out." As a Senior Application Scientist, my goal is to provide you with not just procedural steps, but also the underlying scientific principles to empower you to troubleshoot and optimize your crystallization processes effectively.

Frequently Asked Questions (FAQs)

Q1: What is "oiling out" and why is it happening during my 6-Bromo-1H-indazole crystallization?

A1: "Oiling out," also known as liquid-liquid phase separation, is a phenomenon where a dissolved compound separates from a supersaturated solution as a liquid phase (an oil or emulsion) instead of a solid crystalline phase.[1][2] This is a common challenge in crystallization and can lead to products with low purity, poor yield, and difficult handling characteristics.[1]

Several factors can contribute to 6-Bromo-1H-indazole oiling out:

• High Supersaturation: If the solution becomes supersaturated too quickly, the molecules may not have enough time to orient themselves into an ordered crystal lattice. Instead, they aggregate as a disordered, liquid-like phase. This can be caused by rapid cooling or the fast addition of an anti-solvent.[1][3]

• Melting Point Depression: The melting point of pure 6-Bromo-1H-indazole is in the range of 180-185 °C.[4][5] However, the presence of impurities can significantly lower the melting point of the solid. If the temperature of your solution is above the melting point of the impure compound, it will separate as a liquid.[6][7]

• Inappropriate Solvent Choice: The interaction between the solute (6-Bromo-1H-indazole) and the solvent is critical. If the solvent is a very poor solvent at the crystallization temperature, it can lead to a rapid decrease in solubility upon cooling, favoring oiling out.

Q2: My 6-Bromo-1H-indazole has oiled out. Can I salvage the experiment?

A2: Yes, in many cases, you can recover your material after an oiling out event. The primary goal is to redissolve the oil and then encourage it to crystallize under more controlled conditions.

Here is a general protocol to address an oiling out event:

• Reheat and Dilute: Gently warm the mixture until the oil completely redissolves into the solution. Once dissolved, add a small amount of additional "good" solvent (one in which the compound is soluble) to reduce the overall supersaturation.[1][6]

• Slow Cooling: This is a critical step. Cool the solution very slowly to allow the system to remain in the metastable zone (the region of supersaturation where spontaneous nucleation is less likely, but crystal growth can occur) for a longer period.[3][8] You can achieve this by:

  • Allowing the flask to cool to room temperature on the benchtop, insulated with glass wool or a towel.

  • Using a programmable heating/cooling mantle for precise temperature control.

• Induce Crystallization: If crystals do not form spontaneously upon slow cooling, you can try to induce crystallization by scratching the inside of the flask with a glass rod at the meniscus or by adding a few seed crystals of 6-Bromo-1H-indazole.[1]

Troubleshooting Guide: A Systematic Approach to Preventing Oiling Out

If you are consistently experiencing oiling out with 6-Bromo-1H-indazole, a more systematic approach to optimizing your crystallization protocol is necessary. The following sections provide detailed strategies and experimental protocols.

Strategy 1: Controlling the Rate of Supersaturation

The rate at which you generate supersaturation is arguably the most critical factor in preventing oiling out. A slower rate of supersaturation favors the growth of well-ordered crystals over the formation of an oil.[2][3]

Protocol 1: Optimized Cooling Crystallization

• Solvent Selection: Choose a solvent in which 6-Bromo-1H-indazole has high solubility at elevated temperatures and low solubility at room temperature or below. Based on general solubility, suitable starting points for screening include ethyl acetate, acetonitrile, or alcohols like ethanol or isopropanol.[9][10]

• Dissolution: Dissolve the crude 6-Bromo-1H-indazole in a minimal amount of the chosen solvent at an elevated temperature (e.g., near the boiling point of the solvent). Ensure all the solid is completely dissolved.

• Slow Cooling:

  • Step 1: Remove the flask from the heat source and allow it to cool slowly towards room temperature. Insulating the flask can help to slow this process.

  • Step 2: Once at room temperature, if sufficient crystallization has not occurred, place the flask in an ice bath or a refrigerator.

• Isolation: Collect the crystals by filtration, wash with a small amount of cold solvent, and dry under vacuum.

dot

Caption: Relationship between supersaturation rate and crystallization outcome.

Strategy 2: The Power of Seeding

Seeding is a powerful technique to bypass the stochastic nature of primary nucleation and promote controlled crystal growth within the metastable zone, thereby preventing oiling out.[3][11]

Protocol 2: Seeding Protocol for 6-Bromo-1H-indazole

• Prepare a Saturated Solution: Dissolve your crude 6-Bromo-1H-indazole in a suitable solvent at an elevated temperature to create a clear, saturated, or slightly undersaturated solution.

• Controlled Cooling: Slowly cool the solution to a temperature where it is slightly supersaturated (within the metastable zone). This temperature will need to be determined empirically but is typically a few degrees below the temperature of complete dissolution.

• Introduce Seed Crystals: Add a small amount (typically 1-5% by weight) of pure 6-Bromo-1H-indazole seed crystals to the solution.

• Equilibration and Further Cooling: Hold the solution at this temperature for a period (e.g., 30-60 minutes) to allow the seed crystals to grow. Afterward, continue to cool the solution slowly to the final desired temperature to maximize yield.

• Isolation: Collect the crystals by filtration, wash with a minimal amount of cold solvent, and dry.

Strategy 3: Leveraging Anti-Solvent Crystallization

Anti-solvent (or drowning-out) crystallization is an alternative method where a second solvent (the anti-solvent) in which the compound is insoluble is added to a solution of the compound in a "good" solvent.[12][13] This technique can provide excellent control over supersaturation.

Protocol 3: Anti-Solvent Crystallization of 6-Bromo-1H-indazole

• Solvent System Selection:

  • Good Solvent: A solvent in which 6-Bromo-1H-indazole is freely soluble (e.g., DMSO, DMF).[5]

  • Anti-Solvent: A solvent in which 6-Bromo-1H-indazole is poorly soluble and that is miscible with the good solvent (e.g., water, heptane).

• Dissolution: Dissolve the crude 6-Bromo-1H-indazole in a minimum amount of the good solvent at room temperature.

• Slow Addition of Anti-Solvent: Slowly add the anti-solvent to the solution with good stirring. The addition rate should be slow enough to maintain a low level of supersaturation. You should observe the solution becoming turbid, followed by the formation of a crystalline precipitate.

• Equilibration: After the addition of the anti-solvent is complete, continue to stir the mixture for a period to ensure complete crystallization.

• Isolation: Collect the crystals by filtration, wash with the anti-solvent, and dry under vacuum.

dot

Caption: A logical workflow for troubleshooting an oiling out event.

Data Summary Table

The following table summarizes the key physicochemical properties of 6-Bromo-1H-indazole that are relevant to its crystallization.

Property	Value	Source(s)
Molecular Formula	C₇H₅BrN₂	[4][5]
Molecular Weight	197.03 g/mol	[4][5]
Appearance	White to off-white crystalline powder	[5]
Melting Point	180-185 °C	[4][5]
Solubility	Soluble in DMSO, DMF; slightly soluble in methanol	[5]

Final Recommendations

When encountering oiling out with 6-Bromo-1H-indazole, a patient and systematic approach is key. Start by modifying the simplest parameter, which is the cooling rate. If that is not sufficient, exploring seeding or a change in the crystallization method (e.g., to an anti-solvent approach) is recommended. Remember that a small-scale solvent screening study can save significant time and material in the long run.

Should you continue to experience difficulties, we encourage you to contact our technical support team with details of your experimental conditions for more tailored advice.

References

• Stein, S. (n.d.). Cooling Rate and Crystal Size. Northwestern University. Retrieved from [Link]

• Utama, Q. D., et al. (2021). Effect of Cooling Rate and Agitation on Fat Crystallization: A Mini-review. Atlantis Press. Retrieved from [Link]

• Mettler Toledo. (n.d.). Using AntiSolvent for Crystallization. Retrieved from [Link]

• ResearchGate. (2023). How can I obtain good crystals of heterocyclic organic compounds?. Retrieved from [Link]

• CrystEngComm. (2018). Effects of the cooling rate on the crystallization behaviors of the CaO–Al2O3–B2O3–CaF2-based mold flux. RSC Publishing. Retrieved from [Link]

• Reddit. (2020). How does cooling rate affect the point at which crystalisation occures and why?. Retrieved from [Link]

• International Journal of Pharmaceutical and Bio-Medical Science. (2022). Antisolvent Crystallization: A Novel Approach to Enhancement of Drug Bioavailability. Retrieved from [Link]

• Brainly. (2024). Why do crystals oil out and what are the remedies and prevention methods?. Retrieved from [Link]

• RM@Schools. (n.d.). Antisolvent Crystallization. Retrieved from [Link]

• Chemistry LibreTexts. (2022). 3.6F: Troubleshooting. Retrieved from [Link]

• Mettler Toledo. (n.d.). Oiling Out in Crystallization. Retrieved from [Link]

• Mettler Toledo. (n.d.). Oiling Out in Crystallization. Retrieved from [Link]

• Chemjobber. (2012). Process Wednesday: Oiling out. Retrieved from [Link]

• Mettler Toledo. (n.d.). Seeding Studies For Crystallization - Improve Batch Consistency. Retrieved from [Link]

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• 13. rmschools.isof.cnr.it [rmschools.isof.cnr.it]

Technical Support Center: Crystallization of 6-Bromo-1H-indazole

Welcome to the technical support center for the crystallization of 6-Bromo-1H-indazole. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth, practical solutions to common challenges encountered during the purification of this important heterocyclic building block. By understanding the principles behind crystallization and applying the troubleshooting steps outlined below, you can achieve high purity and optimal crystal morphology for your downstream applications.

I. Foundational Knowledge: Physicochemical Properties

Before attempting crystallization, it is crucial to understand the physicochemical properties of 6-Bromo-1H-indazole. These properties dictate its behavior in various solvent systems.

Property	Value	Source
Molecular Formula	C₇H₅BrN₂	[1][2]
Molecular Weight	197.03 g/mol	[1][2]
Appearance	White to off-white or tan crystalline powder	[1][3]
Melting Point	180-186 °C	[1][3]
Solubility	Soluble in DMSO, DMF; slightly soluble in methanol. Generally soluble in polar organic solvents.	[1][3]

The presence of the indazole ring and the bromine atom gives the molecule a moderate polarity, making it amenable to crystallization from a range of organic solvents. Its high melting point suggests a stable crystal lattice.

II. Troubleshooting Guide: Common Crystallization Issues

This section addresses specific problems that may arise during the crystallization of 6-Bromo-1H-indazole in a question-and-answer format.

Question 1: My 6-Bromo-1H-indazole is "oiling out" instead of crystallizing. What's happening and what should I do?

Answer: "Oiling out" occurs when the dissolved solid comes out of the supersaturated solution as a liquid rather than a solid. This often happens when the solution is cooled too quickly or when the boiling point of the solvent is too close to the melting point of the solute.[4][5] Impurities can also suppress the melting point of the compound, contributing to this issue.[6]

Step-by-Step Solution:

• Re-heat the Solution: Gently heat the mixture until the oil completely redissolves.

• Add More Solvent: Add a small amount of the hot "good" solvent (the one in which the compound is soluble) to decrease the supersaturation level.[5][6]

• Slow Cooling: This is the most critical step. Instead of placing the flask in an ice bath, allow it to cool slowly to room temperature on a benchtop, insulated with paper towels or a cork ring.[7] This slow cooling provides the necessary time for ordered crystal lattice formation.

• Consider a Different Solvent System: If oiling persists, your chosen solvent may be too effective. A mixed-solvent system, where the compound has slightly lower solubility, can be beneficial.[8][9][10]

Question 2: No crystals are forming, even after the solution has cooled completely. How can I induce crystallization?

Answer: The failure to crystallize upon cooling indicates that the solution is not sufficiently supersaturated, or that the energy barrier for nucleation (the initial formation of a crystal) has not been overcome.

Step-by-Step Solution:

• Induce Nucleation by Scratching: Use a glass rod to gently scratch the inside surface of the flask at the meniscus.[6] The microscopic scratches on the glass provide nucleation sites for crystal growth.

• Seeding: Introduce a "seed crystal"—a tiny amount of pure 6-Bromo-1H-indazole—into the cooled solution.[6][11][12][13] This seed provides a template for further crystal growth. Seeding is a powerful technique to control polymorphism and particle size.[13][14]

• Reduce Solvent Volume: If scratching and seeding fail, you may have used too much solvent. Gently heat the solution and evaporate a portion of the solvent to increase the concentration of the compound.[7][15] Then, allow it to cool again.

• Lower the Temperature: If crystals still do not form at room temperature, place the flask in an ice bath or a refrigerator to further decrease the solubility of the compound.[6][15]

Question 3: I'm getting very fine needles or a powder, which are difficult to filter and may not be as pure. How can I grow larger, more well-defined crystals?

Answer: The formation of fine needles or powder is typically a result of rapid crystallization from a highly supersaturated solution.[5][7] While this may give a high yield quickly, it often traps impurities within the rapidly forming crystal lattice.[16][17][18]

Step-by-Step Solution:

• Slow Down the Cooling Process: This is the most effective method. A slower cooling rate allows molecules to align more orderly into the crystal lattice, resulting in larger and purer crystals.[19]

• Use a More Dilute Solution: Re-dissolve the solid in a slightly larger volume of hot solvent. While this may slightly decrease the overall yield, it will reduce the level of supersaturation and promote the growth of larger crystals upon slow cooling.[5][7]

• Utilize a Mixed-Solvent System: A carefully chosen mixed-solvent system (a "good" solvent and a "poor" solvent) can fine-tune the solubility and allow for more controlled crystal growth.[8][9][10] Techniques like vapor diffusion or solvent layering are excellent for growing high-quality single crystals.[20][21] The choice of solvent can significantly impact crystal morphology.[22]

Question 4: My final product has a lower melting point and appears discolored. How can I remove persistent impurities?

Answer: A depressed melting point and discoloration are classic signs of impurities. Some impurities may have similar solubility profiles to 6-Bromo-1H-indazole, making them difficult to remove with a single crystallization.

Step-by-Step Solution:

• Activated Charcoal Treatment: If the solution is colored by polar, high-molecular-weight impurities, you can add a small amount of activated charcoal to the hot solution before filtration.[6] The charcoal adsorbs these impurities. Use charcoal sparingly, as it can also adsorb your product.

• Perform a Second Recrystallization: A second recrystallization is often necessary to achieve high purity. The mother liquor from the first crystallization, which is enriched with impurities, is discarded.

• Pre-Purification: If the crude material is very impure, consider a preliminary purification step, such as a quick filtration through a plug of silica gel, before attempting the final crystallization.[6]

III. Crystallization Workflow & Troubleshooting Logic

The following diagram illustrates a typical decision-making process for developing and troubleshooting the crystallization of 6-Bromo-1H-indazole.

Caption: Decision workflow for troubleshooting 6-Bromo-1H-indazole crystallization.

IV. Frequently Asked Questions (FAQs)

Q1: What is a good starting solvent system for 6-Bromo-1H-indazole?

A good starting point is a single solvent system using moderately polar solvents like ethanol, isopropanol, or ethyl acetate.[23][24] A mixed-solvent system, such as ethanol/water or ethyl acetate/hexane, is also highly effective.[23][25] In this "solvent/antisolvent" approach, the compound is dissolved in the minimum amount of the "good" solvent (e.g., hot ethyl acetate), and the "poor" solvent or "antisolvent" (e.g., hexane) is added dropwise until the solution becomes slightly turbid, indicating it is saturated.[8]

Q2: How does the purity of the starting material affect crystallization?

The purity of the crude material is critical. High levels of impurities can inhibit crystal growth, lead to oiling out, or become incorporated into the crystal lattice, reducing the final product's purity.[16][17][18][26] If the starting material is significantly impure, a preliminary purification step is recommended.[6]

Q3: Can I reuse the mother liquor to increase my yield?

While it may be tempting to recover more product from the mother liquor (the filtrate), this is generally not recommended if high purity is the goal. The mother liquor is enriched with the impurities you are trying to remove. Attempting to crystallize from it will likely result in a less pure product.

Q4: What is the ideal cooling rate for crystallization?

There is no single "ideal" rate, but slower is almost always better for purity and crystal size.[19][27] Allowing a hot, saturated solution to cool naturally to room temperature over 30-60 minutes before any further cooling in an ice bath is a good practice. Insulating the flask can further slow this process.[7]

V. References

• Mixed-solvent recrystallisation. (n.d.). University of York. Retrieved January 11, 2026, from [Link]

• (PDF) Seeding in Crystallisation. (2017). ResearchGate. Retrieved January 11, 2026, from [Link]

• Crystal-seeding. (n.d.). Diamond Light Source. Retrieved January 11, 2026, from [Link]

• Seeding: A Simple but Effective Method for Crystallisation Control. (2021, August 25). CatSci Ltd. Retrieved January 11, 2026, from [Link]

• Seeding Studies For Crystallization - Improve Batch Consistency. (n.d.). Mettler Toledo. Retrieved January 11, 2026, from [Link]

• Progress and Opportunities of Seeding Technique in Crystallization Processes. (2020). White Rose Research Online. Retrieved January 11, 2026, from [Link]

• Effect of impurities on the crystal growth from solutions A new kinetic model. (n.d.). SciSpace. Retrieved January 11, 2026, from [Link]

• How Do Impurities Affect Crystal Structures? (2023, August 29). Chemistry For Everyone - YouTube. Retrieved January 11, 2026, from [Link]

• Reagents & Solvents: Solvents for Recrystallization. (n.d.). University of Rochester. Retrieved January 11, 2026, from [Link]

• Crystallisation Techniques. (2006, January 8). Retrieved January 11, 2026, from [Link]

• Recrystallization using two solvents. (2012, May 7). YouTube. Retrieved January 11, 2026, from [Link]

• How Do Solvents Impact Crystal Morphology In Crystallization? (2024, November 14). How It Comes Together - YouTube. Retrieved January 11, 2026, from [Link]

• recrystallization-2.doc.pdf. (n.d.). Retrieved January 11, 2026, from [Link]

• Impurity incorporation in solution crystallization: diagnosis, prevention, and control. (2022, February 7). CrystEngComm (RSC Publishing). Retrieved January 11, 2026, from [Link]

• Purification of heterocyclic organic nitrogen compounds. (n.d.). Google Patents. Retrieved January 11, 2026, from

• Solvent Polarity Influenced Polymorph Selection of Polar Aromatic Molecules. (2022, November 14). Crystal Growth & Design - ACS Publications. Retrieved January 11, 2026, from [Link]

• • Crystallization. (n.d.). Retrieved January 11, 2026, from [Link]

• Impact of impurities on crystal growth | Request PDF. (2022). ResearchGate. Retrieved January 11, 2026, from [Link]

• 3.6F: Troubleshooting. (2022, April 7). Chemistry LibreTexts. Retrieved January 11, 2026, from [Link]

• the separation and purification of new compact condensed heterocyclic systems with thiazolic ring by hplc. (n.d.). ResearchGate. Retrieved January 11, 2026, from [Link]

• 2.2.4.6F: Troubleshooting. (2022, August 16). Chemistry LibreTexts. Retrieved January 11, 2026, from [Link]

• J Crystal Growth 2022.pdf. (2022, September 16). UCL Discovery. Retrieved January 11, 2026, from [Link]

• 9 Ways to Crystallize Organic Compounds. (2024, October 10). wikiHow. Retrieved January 11, 2026, from [Link]

• Guide for crystallization. (n.d.). Retrieved January 11, 2026, from [Link]

• 6-Bromo-1H-indazole, N1-BOC protected. (n.d.). PubChem. Retrieved January 11, 2026, from [Link]

• 6-Bromo-1H-indazole. (n.d.). PubChem. Retrieved January 11, 2026, from [Link]

• Getting crystals your crystallographer will treasure: a beginner's guide. (n.d.). PMC - NIH. Retrieved January 11, 2026, from [Link]

• Crystal Growing Tips. (2015, April 28). The Center for Xray Crystallography » University of Florida. Retrieved January 11, 2026, from [Link]

• What should I do if crystallisation does not occur? (2017, April 5). Quora. Retrieved January 11, 2026, from [Link]

• Influence of Solvent Selection on the Crystallizability and Polymorphic Selectivity Associated with the Formation of the “Disappeared” Form I Polymorph of Ritonavir. (n.d.). PMC - NIH. Retrieved January 11, 2026, from [Link]

• Tips & Tricks: Recrystallization. (n.d.). University of Rochester. Retrieved January 11, 2026, from [Link]

• How to Purify an organic compound via recrystallization or reprecipitation? (2022). ResearchGate. Retrieved January 11, 2026, from [Link]

• The Purification of Organic Compound: Techniques and Applications. (2024, August 9). Reachem. Retrieved January 11, 2026, from [Link]

• (PDF) 6-Bromo-1H-Indazole Bearing 1,2,3-Triazole Analogues: Synthesis, Characterization and Antimicrobial Evaluation. (2017). ResearchGate. Retrieved January 11, 2026, from [Link]

Sources

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• 20. unifr.ch [unifr.ch]
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• 27. 9 Ways to Crystallize Organic Compounds - wikiHow [wikihow.com]

Challenges in the N-methylation of amino-indazoles and solutions

Welcome to the technical support guide for the N-methylation of amino-indazoles. As a Senior Application Scientist, I've designed this resource to help you navigate the common challenges associated with this critical transformation in medicinal chemistry and drug development. This guide moves beyond simple protocols to explain the underlying principles that govern success, helping you troubleshoot effectively and optimize your reaction outcomes.

Understanding the Core Challenge: Regioselectivity

The N-methylation of an amino-indazole presents three potential sites for reaction: the two nitrogen atoms of the indazole ring (N1 and N2) and the exocyclic amino group. Uncontrolled methylation typically leads to a complex mixture of products, making purification difficult and lowering yields. The primary challenge is achieving regioselectivity—directing the methyl group to the desired nitrogen atom while preventing reaction at the other sites.

The regiochemical outcome is a delicate balance of thermodynamics, kinetics, and the steric and electronic properties of your specific substrate and reagents.[1][2] Generally, the 1H-indazole tautomer is more thermodynamically stable, meaning the N1-methylated product is often the thermodynamic favorite.[2][3] Conversely, the N2-position can be the site of kinetic attack under certain conditions.[2]

Caption: Potential sites for methylation on a generic amino-indazole scaffold.

Troubleshooting Guide & FAQs

This section addresses the most common issues encountered during the N-methylation of amino-indazoles in a practical question-and-answer format.

Q1: My reaction is yielding a mixture of N1 and N2 methylated isomers. How can I improve selectivity for the N1 product?

A1: Achieving N1 selectivity involves favoring the thermodynamically more stable product. This can be accomplished by carefully selecting the base and solvent system to control the intermediate species.

Core Insight: The combination of sodium hydride (NaH) in an anhydrous aprotic solvent like tetrahydrofuran (THF) is a highly effective and widely reported method for achieving excellent N1 selectivity.[4][5]

Mechanism of Action: It is postulated that with substrates containing an electron-withdrawing group at the C3 position (e.g., an ester or amide), the sodium cation (Na⁺) from the deprotonation step forms a six-membered chelate ring involving the N2 atom and the carbonyl oxygen.[3][6] This interaction effectively blocks the N2 position, leaving only the N1 anion available for nucleophilic attack on the methylating agent.

Troubleshooting Steps:

• Switch to NaH/THF: If you are using weaker carbonate bases (e.g., K₂CO₃, Cs₂CO₃) in polar aprotic solvents like DMF, switch to 1.2 equivalents of NaH in anhydrous THF.[1]

• Ensure Anhydrous Conditions: Sodium hydride reacts violently with water. Ensure your glassware is oven-dried and your THF is anhydrous to prevent quenching the base and inconsistent results.

• Control Temperature: Start the deprotonation at 0 °C, then allow the reaction to warm to room temperature before adding the methylating agent (e.g., methyl iodide). If the reaction is sluggish, gently warming to 50 °C can drive it to completion without losing regioselectivity.[1][5]

• Consider Substituent Effects: This method is particularly effective for indazoles with substituents at the C3 position that can participate in chelation, such as -CO₂Me, -CONH₂, or -COMe.[1][4] Sterically bulky groups at C3 (e.g., tert-butyl) also sterically disfavor attack at N2, thus promoting N1 alkylation.[7]

Q2: I need to synthesize the N2-methylated isomer, but my standard conditions give the N1 product. What should I do?

A2: To obtain the N2 isomer, you need to employ conditions that favor the kinetic product or use a reaction that proceeds through a different mechanism where N2 is inherently favored.

Core Insight: The Mitsunobu reaction is a powerful and reliable method for achieving N2 selectivity on the indazole core.[8] Standard alkylation conditions with bulky substituents at the C7 position can also sterically block the N1 position, directing methylation to N2.[1][4][7]

Troubleshooting Steps:

• Employ the Mitsunobu Reaction: React your amino-indazole (after protecting the amino group) with methanol in the presence of triphenylphosphine (PPh₃) and a dialkyl azodicarboxylate like DEAD or DIAD. This reaction often shows a strong preference for the N2 isomer.[1][5]

• Leverage Steric Hindrance: If your scaffold has a substituent at the C7 position (e.g., -NO₂, -CO₂Me), standard alkylation conditions (e.g., K₂CO₃/DMF) may naturally favor the N2 product due to steric blocking of the N1 position.[1][6]

• Solvent Polarity Effects: In some systems, the choice of solvent can reverse selectivity. For example, using sodium bis(trimethylsilyl)amide (NaHMDS) as a base has been shown to favor N1 products in THF but can shift towards N2 products in a more polar solvent like DMSO.[1][6] This is highly substrate-dependent and requires screening.

Q3: The exocyclic amino group is getting methylated along with, or instead of, the indazole nitrogen. How can I prevent this?

A3: The exocyclic amino group is a competing nucleophile. To ensure methylation occurs only on the indazole ring, you must temporarily mask or "protect" the amino group with a protecting group.[9]

Core Insight: The key is to choose an "orthogonal" protecting group—one that is stable to the methylation reaction conditions but can be removed afterward under conditions that do not affect the rest of the molecule.[9] The most common choices for amines are carbamates like Boc or Cbz.

Caption: A standard workflow for the site-selective N-methylation of amino-indazoles.

Troubleshooting Steps:

• Protect the Amino Group: Before attempting methylation, treat your starting amino-indazole with di-tert-butyl dicarbonate ((Boc)₂O) and a base like triethylamine (TEA) or sodium bicarbonate to form the Boc-protected amine.

• Perform N-Methylation: With the amino group now protected and non-nucleophilic, perform the desired N1 or N2 methylation reaction as described in Q1 or Q2. The Boc group is stable to bases like NaH and K₂CO₃.

• Deprotect the Amino Group: After successful N-methylation and purification, the Boc group can be easily removed by treatment with a strong acid, such as trifluoroacetic acid (TFA) in dichloromethane (DCM) or hydrochloric acid (HCl) in dioxane.[10]

Protecting Group	Protection Reagent	Deprotection Conditions	Stability Notes
Boc (tert-Butoxycarbonyl)	(Boc)₂O, Base	Strong Acid (TFA, HCl)	Stable to base and hydrogenation. Acid labile.
Cbz (Carboxybenzyl)	Cbz-Cl, Base	Catalytic Hydrogenation (H₂, Pd/C)	Stable to acid and base. Cleaved by reduction.
Nosyl (o-Nitrobenzenesulfonyl)	Nosyl-Cl, Base	Thiol (e.g., mercaptoethanol) + Base	Very stable to acid. Useful for complex syntheses.[11]

Table 1: A guide to common amino-protecting groups suitable for amino-indazole chemistry.

Validated Protocols

Protocol 1: Selective N1-Methylation using NaH/THF

This protocol is adapted for a generic 5-amino-1H-indazole-3-carboxylic acid derivative, following Boc protection.

Step 1: Boc Protection

• Dissolve the amino-indazole (1.0 eq) in a mixture of THF and water (e.g., 3:1).

• Add sodium bicarbonate (NaHCO₃, 3.0 eq) followed by di-tert-butyl dicarbonate ((Boc)₂O, 1.5 eq).

• Stir the mixture vigorously at room temperature for 12-18 hours. Monitor by TLC or LC-MS until the starting material is consumed.

• Remove the THF under reduced pressure. Extract the aqueous residue with ethyl acetate (3x).

• Combine the organic layers, wash with brine, dry over anhydrous Na₂SO₄, filter, and concentrate to yield the Boc-protected amino-indazole, which is often used directly in the next step.

Step 2: N1-Methylation

• Under an inert atmosphere (N₂ or Ar), suspend sodium hydride (NaH, 60% dispersion in mineral oil, 1.2 eq) in anhydrous THF in a flame-dried flask.

• Cool the suspension to 0 °C in an ice bath.

• Add a solution of the Boc-protected amino-indazole (1.0 eq) in anhydrous THF dropwise over 15 minutes.

• Allow the mixture to stir at 0 °C for 30 minutes, then warm to room temperature and stir for another 30 minutes.

• Cool the mixture back to 0 °C and add methyl iodide (MeI, 1.1 eq) dropwise.

• Allow the reaction to warm slowly to room temperature and stir until the starting material is consumed (typically 2-4 hours, monitor by TLC or LC-MS).

• Carefully quench the reaction at 0 °C by the slow, dropwise addition of saturated aqueous ammonium chloride (NH₄Cl).

• Extract the mixture with ethyl acetate (3x). Combine organic layers, wash with brine, dry over Na₂SO₄, and concentrate. Purify the crude product by flash column chromatography.

Protocol 2: Selective N2-Methylation via the Mitsunobu Reaction

This protocol is for the N2-methylation of a Boc-protected amino-indazole.

• Under an inert atmosphere (N₂ or Ar), dissolve the Boc-protected amino-indazole (1.0 eq), triphenylphosphine (PPh₃, 1.5 eq), and methanol (MeOH, 2.0 eq) in anhydrous THF.

• Cool the solution to 0 °C in an ice bath.

• Add diethyl azodicarboxylate (DEAD) or diisopropyl azodicarboxylate (DIAD) (1.5 eq) dropwise over 20 minutes. A color change and/or formation of a precipitate is typically observed.

• Allow the reaction to warm to room temperature and stir for 12-24 hours. Monitor by TLC or LC-MS.

• Once complete, concentrate the reaction mixture under reduced pressure.

• The crude product will contain triphenylphosphine oxide, which can be challenging to remove. Purification is typically achieved by flash column chromatography.

References

• University College Cork. (n.d.). Regioselective N-alkylation of the 1H-indazole scaffold; ring substituent and N-alkylating reagent effects on regioisomeric distribution.
• NIH. (2021, August 2). Regioselective N-alkylation of the 1H-indazole scaffold; ring substituent and N-alkylating reagent effects on regioisomeric distribution.
• Beilstein Journal of Organic Chemistry. (2021, August 2).
• ResearchGate. (n.d.). (PDF) Regioselective N-alkylation of the 1H-indazole scaffold; ring substituent and N-alkylating reagent effects on regioisomeric distribution.
• ResearchGate. (2024, August 9). (PDF)
• WuXi Biology. (n.d.).
• Benchchem. (n.d.).
• Chemical Reviews. (n.d.).
• NIH. (2024, August 9).
• Beilstein Journals. (2024, August 9).
• Beilstein Journals. (n.d.). Regioselective N-alkylation of the 1H-indazole scaffold; ring substituent and N-alkylating reagent effects on regioisomeric distribution.
• Journal of Chemical and Pharmaceutical Research. (2024, April 29). Protecting Group Strategies for Complex Molecule Synthesis in Medicinal Chemistry.
• SciSpace. (n.d.). Amino Acid-Protecting Groups.
• Benchchem. (n.d.). Protecting Groups in Peptide Synthesis: A Detailed Guide.

Sources

• 1. Regioselective N-alkylation of the 1H-indazole scaffold; ring substituent and N-alkylating reagent effects on regioisomeric distribution - PMC [pmc.ncbi.nlm.nih.gov]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. BJOC - Regioselective alkylation of a versatile indazole: Electrophile scope and mechanistic insights from density functional theory calculations [beilstein-journals.org]
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Technical Support Center: Optimizing Solvent Systems for the Purification of Indazole Derivatives

Welcome to the technical support center for the purification of indazole derivatives. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth troubleshooting advice and frequently asked questions (FAQs) to overcome common challenges in obtaining high-purity indazole compounds. Indazoles are a critical class of nitrogen-containing heterocycles prevalent in medicinal chemistry, and their effective purification is paramount for accurate biological evaluation and drug development.[1][2][3][4][5][6][7][8]

This resource provides practical solutions and explains the fundamental principles behind the recommended strategies, empowering you to make informed decisions during your purification workflows.

Section 1: Frequently Asked Questions (FAQs) & Troubleshooting Guides

This section addresses specific issues that may arise during the purification of indazole derivatives, offering practical solutions and preventative measures.

Column Chromatography Issues

Q1: My indazole derivative is co-eluting with its N1/N2 isomer during column chromatography. How can I improve the separation?

A1: The co-elution of N1 and N2 regioisomers is a frequent challenge due to their often similar polarities.[9] Here are several strategies to enhance resolution:

• Optimize the Mobile Phase: A systematic approach to solvent system selection is critical.

  • Gradient Elution: If you are using an isocratic (constant solvent mixture) system, switching to a shallow gradient elution can significantly improve separation. Start with a less polar solvent system and gradually increase the polarity. This allows for the differential retention of closely related isomers on the stationary phase.[10]

  • Solvent System Modification: Experiment with different solvent systems. Common choices for indazole derivatives include ethyl acetate/hexane and dichloromethane/methanol.[10][11] Consider switching to a solvent system with different selectivity, such as acetone/hexane or chloroform/methanol.[12]

• Change the Stationary Phase:

  • Different Silica Gel: If you are using standard silica gel (60 Å), consider a high-resolution silica gel with a smaller particle size or a different pore size.

  • Alumina: For basic compounds like indazoles, basic or neutral alumina can offer a different selectivity profile compared to acidic silica gel and may improve separation of isomers.[10]

• Sample Loading Technique:

  • Dry Loading: Instead of loading your sample dissolved in a solvent, adsorb it onto a small amount of silica gel or celite and load the dry powder onto the column. This technique often leads to sharper bands and better separation by minimizing band broadening at the origin.[10]

Q2: I'm observing significant tailing of my indazole derivative on the silica gel column. What is the cause and how can I mitigate it?

A2: Tailing is a common issue when purifying nitrogen-containing heterocycles like indazoles on silica gel.[9] It is often caused by strong interactions between the basic nitrogen atoms of the indazole ring and the acidic silanol groups on the silica surface.[9] This leads to a non-ideal chromatographic peak shape and poor separation.

Here's how to address tailing:

• Add a Basic Modifier: Incorporating a small amount of a basic modifier, such as triethylamine or pyridine (typically 0.1-1%), into your mobile phase is a highly effective solution.[10] The basic modifier will neutralize the acidic sites on the silica gel, reducing the strong interactions with your basic indazole derivative and resulting in more symmetrical peaks.[10]

• Switch to a Different Stationary Phase: As mentioned previously, using neutral or basic alumina can be a good alternative to silica gel for basic compounds, as it minimizes the acidic interactions that cause tailing.[10]

Q3: My purification yield is very low after column chromatography. What are the potential reasons?

A3: Low recovery after column chromatography can be attributed to several factors:

• Irreversible Adsorption: Highly polar or basic indazole derivatives may bind very strongly to the silica gel, leading to incomplete elution. The addition of a more polar solvent (like methanol) or a basic modifier to the eluent can help to recover the compound.

• Compound Instability: Some indazole derivatives may be unstable on silica gel, especially if they are sensitive to acid. In such cases, minimizing the time the compound spends on the column by using a faster flow rate or switching to a less acidic stationary phase like neutral alumina is recommended.

• Improper Fraction Collection: Closely eluting impurities may require the collection of many small fractions and careful analysis by thin-layer chromatography (TLC) to avoid discarding fractions containing the desired product.

Recrystallization Challenges

Q1: I am struggling to find a suitable single solvent for the recrystallization of my indazole derivative.

A1: Finding the ideal single solvent, which dissolves the compound well at high temperatures but poorly at low temperatures, can be challenging.[13] A two-solvent system is often a more practical approach.

• Two-Solvent System:

  • Dissolve your crude indazole derivative in a minimal amount of a "good" solvent (one in which it is highly soluble) at an elevated temperature.

  • Slowly add a "poor" solvent (one in which it is sparingly soluble) dropwise until the solution becomes persistently cloudy.

  • Add a few more drops of the "good" solvent to redissolve the precipitate and achieve a clear solution at high temperature.

  • Allow the solution to cool slowly to induce crystallization. Common two-solvent systems for indazoles include ethanol/water, acetone/water, and ethyl acetate/hexane.[13][14][15]

Q2: My indazole derivative is "oiling out" instead of forming crystals during recrystallization. What should I do?

A2: "Oiling out" occurs when the compound separates from the solution as a liquid phase rather than a solid crystalline material.[13] This often happens when the solution is too concentrated or cooled too rapidly.

Here are some troubleshooting steps:

• Slow Down the Cooling Process: Allow the flask to cool to room temperature undisturbed before placing it in an ice bath. Rapid cooling can lead to supersaturation and oiling out.[13]

• Adjust the Solvent System:

  • Add More Solvent: The solution may be too concentrated. Add a small amount of the hot solvent to redissolve the oil and then allow it to cool slowly.[13]

  • Use a Co-solvent System: A mixture of a "good" and a "poor" solvent can provide better control over the crystallization process.[13]

• Scratching and Seeding:

  • Scratching: Gently scratching the inside of the flask with a glass rod at the air-solution interface can create nucleation sites and induce crystallization.[13]

  • Seeding: Adding a few seed crystals of the pure compound can initiate crystal growth.[13]

Q3: The recrystallized product is still impure. What are the next steps?

A3: A single recrystallization may not be sufficient to achieve the desired purity.

• Multiple Recrystallizations: A second or even third recrystallization can significantly improve purity, although some product loss is expected with each step.[13]

• Hot Filtration: If insoluble impurities are present, perform a hot gravity filtration of the dissolved sample before allowing it to cool and crystallize.[13] This will remove any solid impurities that are not dissolved in the hot solvent.

• Decolorization: If colored impurities are present, add a small amount of activated charcoal to the hot solution, swirl for a few minutes, and then perform a hot filtration to remove the charcoal and the adsorbed impurities.[13]

Section 2: Data Presentation and Protocols

Table 1: Polarity of Common Solvents for Chromatography

The selection of an appropriate solvent system is guided by the polarity of the solvents. This table provides the polarity index of commonly used solvents, ordered from least polar to most polar.[16][17][18][19]

Solvent	Polarity Index (P')
n-Hexane	0.1
Cyclohexane	0.2
Carbon Tetrachloride	1.6
Toluene	2.4
Diethyl Ether	2.8
Dichloromethane	3.1
Chloroform	4.1
Ethyl Acetate	4.4
Acetone	5.1
Methanol	5.1
Acetonitrile	5.8
Dimethylformamide (DMF)	6.4
Dimethyl Sulfoxide (DMSO)	7.2
Water	10.2

Experimental Protocols

Protocol 1: Flash Column Chromatography of a Substituted Indazole Derivative

This protocol provides a general guideline and should be optimized for your specific derivative.

• Preparation of the Column:

  • Secure a glass column of appropriate size in a vertical position.

  • Add a small plug of cotton or glass wool to the bottom of the column.

  • Add a layer of sand (approximately 1 cm).

  • Prepare a slurry of silica gel in the initial, least polar eluent.

  • Pour the slurry into the column, gently tapping the column to ensure even packing.

  • Add another layer of sand on top of the silica gel.

  • Drain the excess solvent until the solvent level is just at the top of the sand.

• Sample Loading:

  • Wet Loading: Dissolve the crude indazole derivative in a minimal amount of the initial eluent or a slightly more polar solvent. Carefully add the sample solution to the top of the column using a pipette.

  • Dry Loading (Recommended for better separation): Dissolve the crude product in a suitable solvent (e.g., dichloromethane or acetone). Add a small amount of silica gel to the solution and evaporate the solvent under reduced pressure to obtain a free-flowing powder. Carefully add this powder to the top of the column.[10]

• Elution:

  • Begin eluting with a non-polar solvent system (e.g., 95:5 hexane/ethyl acetate).[10]

  • Gradually increase the polarity of the mobile phase (e.g., to 80:20, then 50:50 hexane/ethyl acetate).[10] A step or linear gradient can be used. For more polar indazoles, a dichloromethane/methanol system may be more appropriate.[10]

  • If tailing is observed, consider adding 0.5% triethylamine to the mobile phase.[10]

• Fraction Collection and Analysis:

  • Collect fractions in test tubes or vials.

  • Monitor the elution by thin-layer chromatography (TLC) to identify the fractions containing the pure product.

  • Combine the pure fractions.

• Solvent Removal:

  • Remove the solvent from the combined pure fractions under reduced pressure using a rotary evaporator to obtain the purified indazole derivative.[10]

Protocol 2: Recrystallization of a Substituted Indazole Derivative using a Two-Solvent System

This protocol is a general procedure and the choice of solvents will need to be determined experimentally.

• Solvent Selection:

  • Place a small amount of the crude product (e.g., 20-30 mg) in a test tube.

  • Identify a "good" solvent that dissolves the compound readily at room temperature or upon gentle heating.

  • Identify a "poor" solvent in which the compound is sparingly soluble, even at elevated temperatures. The two solvents must be miscible. Common pairs include ethanol/water and acetone/water.[14]

• Recrystallization Procedure:

  • Place the crude product (e.g., 1.0 g) in an Erlenmeyer flask.

  • Add the minimum amount of the "good" solvent while heating to dissolve the solid completely.

  • While the solution is still hot, add the "poor" solvent dropwise until the solution becomes persistently cloudy.

  • Add a few more drops of the "good" solvent to redissolve the precipitate and obtain a clear solution.

  • Cover the flask and allow it to cool slowly to room temperature.

  • Once at room temperature, you can place the flask in an ice bath to maximize crystal formation.

• Isolation and Drying of Crystals:

  • Collect the crystals by vacuum filtration using a Büchner funnel.

  • Wash the crystals with a small amount of the cold recrystallization solvent mixture.

  • Dry the crystals under vacuum to remove any residual solvent.

Section 3: Visualizations and Workflows

Diagram 1: Troubleshooting Flowchart for Column Chromatography

Sources

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• 2. pnrjournal.com [pnrjournal.com]
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• 19. Summary of Key Physical Data for Solvents [fishersci.co.uk]

Side reactions to avoid during the synthesis of substituted indazoles

Welcome to the technical support hub for indazole synthesis. As a Senior Application Scientist, my goal is to provide you with not just protocols, but the underlying chemical logic to empower your research. Indazoles are a cornerstone of medicinal chemistry, but their synthesis is nuanced, with regioselectivity and stability challenges frequently arising. This guide is structured as a series of troubleshooting questions and FAQs to directly address the common pitfalls and side reactions encountered in the lab.

Troubleshooting Guide: Common Side Reactions & Solutions

This section addresses specific experimental failures. Each answer delves into the mechanistic cause of the problem and provides actionable solutions.

Category 1: N-Alkylation & N-Arylation Regioselectivity

The most common challenge in functionalizing the indazole core is controlling substitution at the N1 versus the N2 position. The two nitrogen atoms have different electronic and steric environments, leading to mixtures of isomers.

Q: I'm getting a mixture of N1 and N2 alkylated products. How can I favor the N1 isomer?

A: This is a classic problem of thermodynamic versus kinetic control. The N1-substituted indazole is generally the thermodynamically more stable product, while the N2 position is often the site of initial, kinetically favored attack.[1][2] To favor the thermodynamically stable N1 isomer, you need to use conditions that allow for equilibration or that inherently favor the more stable product formation.

Causality & Mechanism: The 1H-indazole tautomer is more stable than the 2H-tautomer.[1][3] When the indazole is deprotonated by a base, an indazolide anion is formed. The subsequent alkylation site depends on the counter-ion, solvent, and electrophile. Conditions that allow for the reaction to reach its lowest energy state will favor the N1 product.

Troubleshooting & Protocol:

• Choice of Base and Solvent is Critical: The combination of sodium hydride (NaH) in an aprotic, non-polar solvent like tetrahydrofuran (THF) is a highly effective and widely-cited system for achieving excellent N1 selectivity.[3][4][5] The sodium cation is believed to coordinate with the N2 lone pair, sterically hindering attack at that position and directing the electrophile to N1.[4][6]

• Elevate the Temperature: If you observe a mixture at room temperature, gently heating the reaction (e.g., to 50 °C) can provide the energy needed to overcome the kinetic barrier and allow the system to equilibrate to the more stable N1 isomer, often driving the reaction to >99:1 selectivity in favor of N1.[7]

• Consider Substituent Effects: Sterically bulky groups at the C3 position will naturally favor N1 alkylation to minimize steric clash.[8]

Protocol: Selective N1-Alkylation of a Substituted Indazole

• Preparation: To a flame-dried, round-bottom flask under an inert atmosphere (Argon or Nitrogen), add the substituted 1H-indazole (1.0 equiv).

• Solvent: Add anhydrous tetrahydrofuran (THF) to achieve a concentration of approximately 0.1 M.

• Deprotonation: Cool the solution to 0 °C in an ice bath. Add sodium hydride (NaH, 60% dispersion in mineral oil, 1.2 equiv) portion-wise. Caution: Hydrogen gas is evolved.

• Activation: Allow the mixture to stir at 0 °C for 30 minutes, then warm to room temperature and stir for an additional 30 minutes. The solution should become homogeneous.

• Alkylation: Add the alkylating agent (e.g., alkyl bromide, 1.1 equiv) dropwise at room temperature.

• Reaction: Stir the reaction at room temperature or heat to 50 °C. Monitor progress by TLC or LC-MS until the starting material is consumed.

• Work-up: Carefully quench the reaction at 0 °C by the slow addition of water. Dilute with ethyl acetate and wash with brine. Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purification: Purify the residue by flash column chromatography to isolate the N1-alkylated indazole.

Q: My synthesis is yielding the N2 isomer as the major product. How can I exploit this or reverse the selectivity?

A: While often the undesired kinetic product, selective synthesis of N2-substituted indazoles is crucial for accessing important pharmaceuticals like Pazopanib.[6] You can favor N2 formation by using conditions that promote the kinetic pathway or by using specific reagents that direct to this position.

Causality & Mechanism: The N2 position is often more sterically accessible and can be more nucleophilic under certain conditions. Kinetic control is achieved when the initial product formed does not have enough energy to revert and form the more stable thermodynamic product.

Troubleshooting & Protocol:

• Mitsunobu Conditions: The Mitsunobu reaction (using an alcohol, triphenylphosphine, and an azodicarboxylate like DEAD or DIAD) is a well-documented method that strongly favors N2-alkylation, sometimes with a preference as high as 2.5:1 for N2 over N1.[3][7]

• Use of Diazo Compounds: A metal-free approach using diazo compounds catalyzed by triflic acid (TfOH) has been shown to be highly regioselective for the N2 position, with N2/N1 ratios up to 100:0.[9]

• Substituent Effects: Electron-withdrawing groups on the indazole ring, particularly at the C7 position (e.g., -NO₂ or -CO₂Me), can electronically favor N2-alkylation, leading to excellent N2 selectivity (≥96%).[3][4][5]

• Alternative Alkylating Agents: Highly reactive alkylating agents like trimethyloxonium tetrafluoroborate can also favor the N2 position.[2]

Caption: Decision workflow for troubleshooting N-alkylation regioselectivity.

Category 2: C-H Functionalization & Cross-Coupling Reactions

Beyond N-functionalization, building complexity on the carbocyclic and heterocyclic rings presents its own set of challenges, from poor regioselectivity in electrophilic substitution to catalyst issues in cross-coupling.

Q: My Suzuki-Miyaura coupling with a halo-indazole is failing or giving low yields. What are the common causes?

A: Failure in Suzuki couplings with nitrogen-rich heterocycles like indazoles is a frequent issue. The problem often stems not from the halide's reactivity but from the indazole nucleus itself interfering with the palladium catalyst.[10][11]

Causality & Mechanism: The unprotected N-H proton is acidic and can react with the base or organometallic reagents.[10] More importantly, the nitrogen lone pairs of the indazole can coordinate strongly to the palladium center, forming off-cycle, inactive catalyst species (e.g., Pd(indazole)₂L₂) and inhibiting catalytic turnover.[11]

Troubleshooting & Protocol:

• Catalyst & Ligand Choice: Standard catalysts may fail. Use pre-catalysts and specialized phosphine ligands designed for heteroaromatic substrates. Ligands like tBuXPhos have proven effective for coupling with indazoles.[10][12]

• Protect the Indazole Nitrogen: For particularly challenging couplings, protecting the N1 position is the most robust solution.[10] The tert-butyloxycarbonyl (Boc) group is a common choice as it is stable to many coupling conditions and can be removed easily.[13] The 2-(trimethylsilyl)ethoxymethyl (SEM) group is also highly effective.[8][13]

• Base and Solvent System: The choice of base is critical. While K₂CO₃ or Cs₂CO₃ are common, K₃PO₄ is often used for challenging substrates as it is less likely to cause side reactions like boronic acid decomposition.[11] A mixture of dioxane and water is a common solvent system.[11]

• Check Boronic Acid Quality: Ensure your boronic acid or ester is pure and has not decomposed to the corresponding arene and boric acid upon storage.

Caption: Troubleshooting workflow for low-yield Suzuki-Miyaura coupling reactions.

Q: I am attempting a C-H functionalization on the benzene ring, but I'm getting a mixture of isomers or reaction at the C3 position. How do I control this?

A: Directing functional groups to specific positions on the carbocyclic ring (C4, C5, C6, C7) requires overcoming the innate reactivity of the heterocycle. The C3 position is often the most reactive site for electrophilic attack or deprotonation.[8][14]

Causality & Mechanism: Standard electrophilic aromatic substitution (e.g., nitration, halogenation) on an unprotected indazole often leads to mixtures.[15] To achieve regiocontrol, two primary strategies are employed:

• Blocking: Protect reactive sites (N1, N2, C3) to force the reaction to occur elsewhere.

• Directing: Use a directing group to force metalation and subsequent electrophilic quench at a specific position, most commonly C7.

Troubleshooting & Protocol:

• For C3-Functionalization: This is often the easiest position. Direct halogenation with reagents like N-bromosuccinimide (NBS) or N-iodosuccinimide (NIS) typically proceeds smoothly at C3.[14]

• For C5/C7-Halogenation: This is more challenging. On a 2-substituted indazole, halogenation can be directed to C3, C5, or C7 by carefully tuning the reaction conditions (solvent, temperature, halogenating agent).[16][17] For example, using NBS in water can favor C3 monohalogenation, while stronger conditions can lead to polyhalogenation.[16]

• For C7-Functionalization (Directed ortho-Metalation, DoM): This is a powerful strategy for selective C7 substitution.[18]

  • Protect N1: An appropriate directing group must be installed at N1. A pivaloyl or a large trityl group can work.

  • Metalation: Use a strong, sterically hindered base like lithium 2,2,6,6-tetramethylpiperidide (LiTMP) to deprotonate the C7 position, which is ortho to the N1 directing group.[18] Using a less hindered base like n-BuLi can lead to competitive deprotonation at other sites.

  • Electrophilic Quench: Trap the resulting C7-anion with your desired electrophile (e.g., I₂, CO₂, aldehydes).

Category 3: Indazole Ring Stability

Q: My reaction turned into a complex mixture, and I suspect the indazole ring has opened. When is this a risk?

A: Indazole ring-opening is a serious side reaction that leads to the formation of ortho-aminobenzonitrile derivatives.[19][20] This is most commonly observed with N-protected indazoles under the action of strong bases .

Causality & Mechanism: The key vulnerability is the proton at the C3 position. When an indazole is N-protected (especially at N1 or N2), a strong base (like an alkyllithium or LDA) can deprotonate the C3 position. This initiates an electrocyclic ring-opening, cleaving the N1-N2 bond to form the more stable benzonitrile anion. Using an unprotected indazole averts this specific pathway, as the base will deprotonate the much more acidic N-H proton first.[19]

Conditions to Avoid:

• Strong Base + N-Protected Indazole: Avoid using strong organolithium bases (n-BuLi, s-BuLi) or strong amide bases (LDA, LiTMP) if your indazole is protected, especially if you are attempting C3-metalation.[20]

• Alternative Metalating Agents: If C3-functionalization of a protected indazole is required, consider using milder zinc-based reagents (e.g., TMP₂Zn), which can achieve C3-zincation without causing ring-opening.[19][20]

Caption: The side reaction of base-induced ring-opening of an N-protected indazole.

Frequently Asked Questions (FAQs)

Q1: What is the role of protecting groups in controlling side reactions in indazole synthesis?

A: Protecting groups are temporary modifications to a functional group to prevent it from reacting in subsequent steps.[21][22] In indazole chemistry, they serve three primary functions:

• Preventing Catalyst Inhibition: As discussed for cross-coupling, protecting the N-H prevents the nitrogen lone pairs from deactivating palladium catalysts.[10][11]

• Directing Regioselectivity: An N-protecting group is essential for Directed ortho-Metalation (DoM) to achieve C7 functionalization.[18][23] Furthermore, protecting one nitrogen atom forces subsequent reactions (like a second alkylation or acylation) to occur at the other nitrogen or on the carbon rings.

• Preventing Ring-Opening: Ironically, while N-protection is necessary for some reactions, it enables the base-induced ring-opening side reaction.[19] Therefore, the choice to protect or not protect is a critical strategic decision based on the planned reaction sequence.

Protecting Group	Introduction Reagents	Common Deprotection	Key Features & Considerations
Boc	(Boc)₂O, TEA, DMAP	TFA, HCl (Acidic); NaOMe (Basic)	Versatile, moderate stability. Good for preventing catalyst poisoning. Can be removed under non-acidic conditions.[13]
SEM	SEM-Cl, NaH or base	TBAF in THF; Acid	Often directs to N2. Very stable to a wide range of conditions. Used to direct C3-lithiation.[8][13]
Trityl (Trt)	TrCl, Et₃N	Mild Acid (e.g., TFA, aq. Acetic Acid)	Very bulky, useful for sterically directing reactions. Labile to acid.[13]
Benzyl (Bn)	BnBr, NaH or K₂CO₃	Hydrogenolysis (H₂, Pd/C)	Stable to acid and base but requires specific reductive cleavage, which may not be compatible with other functional groups.[13]

Q2: Can you elaborate on thermodynamic vs. kinetic control in N-alkylation?

A: This concept is central to controlling the N1/N2 isomer ratio.

• Kinetic Product (Often N2): This is the product that forms the fastest. It has the lowest activation energy barrier. Reactions run at low temperatures with strong, non-equilibrating conditions tend to favor the kinetic product. The N2 position is often more sterically accessible, leading to faster initial attack.[1][2]

• Thermodynamic Product (Often N1): This is the most stable product overall. It has the lowest final energy state. For this product to be favored, the reaction conditions must be "reversible" or allow for equilibration, meaning the kinetic product can revert to the starting materials or an intermediate and then form the more stable thermodynamic product. Using higher temperatures or longer reaction times facilitates this equilibration.[1][7] The greater aromatic stabilization of the benzenoid 1H-indazole tautomer makes the N1-substituted product the thermodynamic favorite.[1][3]

References

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• Alam, R. M., & Keating, J. J. (2021). Regioselective N-alkylation of the 1H-indazole scaffold; ring substituent and N-alkylating reagent effects on regioisomeric distribution. University College Cork. [Link]

• Zhang, C., et al. (2023). Metal-free regioselective mono- and poly-halogenation of 2-substituted indazoles. RSC Advances, 13(7), 4433–4438. [Link]

• Dong, L., et al. (n.d.). Mechanism of a Highly Selective N2 Alkylation of Indazole. WuXi Biology. [Link]

• Li, Y., et al. (2020). TfOH-catalyzed regioselective N2-alkylation of indazoles with diazo compounds. Chemical Communications, 56(84), 12811-12814. [Link]

• Snieckus, V., et al. (n.d.). Advances in the Synthesis of Indazoles: Regioselective C-7 Functionalization by Directed Ortho Metalation. Queen's University. [Link]

• Wikipedia. (n.d.). Buchwald–Hartwig amination. Wikipedia. [Link]

• Zhang, C., et al. (2023). Metal-free regioselective mono- and poly-halogenation of 2-substituted indazoles. ResearchGate. [Link]

• Alam, R. M., & Keating, J. J. (2021). Regioselective N-alkylation of the 1H-indazole scaffold; ring substituent and N-alkylating reagent effects on regioisomeric distribution. Beilstein Journals. [Link]

• Giraud, F., Anizon, F., & Moreau, P. (2016). C3-INDAZOLE FUNCTIONALIZATION: A REVIEW. Institute of Chemistry of Clermont-Ferrand. [Link]

• Unknown Author. (n.d.). Directed (ortho) Metallation. University of Rochester. [Link]

• Worrall, C., et al. (2018). Unprotected Indazoles Are Resilient to Ring-Opening Isomerization: A Case Study on Catalytic C–S Couplings in the Presence of Strong Base. ResearchGate. [Link]

• Sarma, M. J., et al. (2019). Possible reaction mechanism for indazole formation. ResearchGate. [Link]

• Zhang, Y., et al. (2021). Electrochemical Oxidative Ring-Opening Reactions of 2H-Indazoles with Alcohols to Obtain Ortho-alkoxycarbonylated Azobenzenes. ResearchGate. [Link]

• Nicolaou, K. C., et al. (n.d.). Protecting Groups. University of California, San Diego. [Link]

• Silva, M., et al. (2009). Synthesis and Structural Characterization of 1- and 2-Substituted Indazoles: Ester and Carboxylic Acid Derivatives. National Institutes of Health. [Link]

• Knochel, P. (2012). The first direct metalation of indazoles. Chemical Communications Blog. [Link]

• Cernak, T., et al. (2011). Suzuki-Miyaura Cross-Coupling of Unprotected, Nitrogen-Rich Heterocycles: Substrate Scope and Mechanistic Investigation. National Institutes of Health. [Link]

• Titi, M., & El-Dakdouki, M. H. (2019). Davis-Beirut Reaction: Diverse Chemistries of Highly Reactive Nitroso Intermediates in Heterocycle Synthesis. PubMed. [Link]

• Wikipedia. (n.d.). Directed ortho metalation. Wikipedia. [Link]

• Organic Chemistry Portal. (n.d.). Regioselective Synthesis of 2H-Indazoles Using a Mild, One-Pot Condensation-Cadogan Reductive Cyclization. Organic Chemistry Portal. [Link]

• Kumar, A., et al. (2022). Indazole – an emerging privileged scaffold: synthesis and its biological significance. National Institutes of Health. [Link]

• Organic Chemistry Portal. (n.d.). Protective Groups. Organic Chemistry Portal. [Link]

• Google Patents. (n.d.). Processes for nitration of n-substituted imidazoles.

• Unknown Author. (n.d.). Protecting Group Strategies for Complex Molecule Synthesis in Medicinal Chemistry. LinkedIn. [Link]

• Cernak, T., et al. (2011). Suzuki-Miyaura Cross-Coupling of Unprotected, Nitrogen-Rich Heterocycles: Substrate Scope and Mechanistic Investigation. Journal of the American Chemical Society, 133(33), 13021–13029. [Link]

• ResearchGate. (2014). How can I solve my problem with Suzuki coupling?. ResearchGate. [Link]

• Baran, P. S., et al. (n.d.). Directed Metalation: A Survival Guide. Baran Lab, Scripps Research. [Link]

• Organic Chemistry Portal. (n.d.). Indazole synthesis. Organic Chemistry Portal. [Link]

• Google Patents. (n.d.). Process for the preparation of substituted indazoles.

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• Reddit. (2021). Diagnosing issues with a failed Suzuki coupling?. r/Chempros. [Link]

• PubMed Central. (2020). C4-Alkylamination of C4-Halo-1H-1-tritylpyrazoles Using Pd(dba)2 or CuI. PubMed Central. [Link]

• University of Groningen. (n.d.). The Buchwald–Hartwig Amination After 25 Years. University of Groningen Research Portal. [Link]

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Technical Support Center: Regioselectivity in the Nitration of 6-Bromo-1-methyl-1H-indazole

Prepared by: Senior Application Scientist, Chemical Synthesis Division

This guide serves as a technical resource for researchers, scientists, and drug development professionals encountering challenges with the regioselective nitration of the 6-bromo-1-methyl-1H-indazole core. This document provides in-depth troubleshooting advice, detailed experimental protocols, and answers to frequently asked questions, grounded in established principles of organic chemistry.

Frequently Asked Questions (FAQs)

Q1: What are the primary factors influencing regioselectivity in the nitration of 6-bromo-1-methyl-1H-indazole?

A1: The regioselectivity of electrophilic aromatic substitution on this core is a complex interplay of electronic and steric effects derived from its substituents.

• Electronic Effects: The outcome is dictated by the combined directing effects of the 1-methyl group, the 6-bromo substituent, and the inherent reactivity of the indazole nucleus.

  • Indazole Ring System: The N1-methylated indazole system is generally activated towards electrophilic attack. The electron density is highest at the C3, C5, and C7 positions.

  • 1-Methyl Group: As an N-alkyl group, it is an activator and influences the overall electron distribution of the heterocyclic system.

  • 6-Bromo Group: Halogens are a classic example of conflicting effects. They are deactivating via induction (withdrawing electron density through the sigma bond) but are ortho, para-directing due to resonance (donation of a lone pair into the aromatic π-system).[1][2] In this case, the positions ortho to the bromine are C5 and C7.

• Steric Hindrance: The bulky bromine atom at C6 can sterically hinder the adjacent C5 and C7 positions, potentially influencing the ratio of the resulting isomers. The choice of nitrating agent, which varies in size, can also play a significant role.[3][4]

• Reaction Conditions: Temperature is a critical factor. Different isomeric products may have different activation energies for their formation. By controlling the temperature, one can often favor the product that forms fastest (kinetic control) over the most stable product (thermodynamic control).[5][6][7]

Q2: Which positions on the 6-bromo-1-methyl-1H-indazole core are most susceptible to nitration and why?

A2: Based on the convergence of directing effects, the C5 and C7 positions are the most likely sites for nitration.

• C5 Position: This position is ortho to the 6-bromo directing group. It is also a site of relatively high electron density within the 1-methyl-indazole system.

• C7 Position: This position is also ortho to the 6-bromo directing group. Its reactivity can sometimes be sterically hindered by the pyrazole ring fusion.

• C3 Position: While nitration at C3 of the indazole ring is possible, it often requires different conditions, sometimes involving radical pathways or metal catalysis, rather than classic electrophilic substitution.[8][9]

• C4 Position: This position is meta to the 6-bromo group, making it the least favored position for substitution under typical electrophilic aromatic substitution conditions.[10]

The primary experimental challenge is typically not if nitration will occur at C5 or C7, but how to selectively favor the formation of one isomer over the other.

Q3: What is the general mechanistic pathway for this reaction?

A3: The reaction proceeds via a standard electrophilic aromatic substitution (SEAr) mechanism.[11][12]

• Generation of the Electrophile: A strong acid, typically sulfuric acid (H₂SO₄), protonates nitric acid (HNO₃) to generate the highly electrophilic nitronium ion (NO₂⁺).[13]

• Electrophilic Attack: The π-electron system of the indazole ring attacks the nitronium ion. This attack occurs preferentially at the most electron-rich and sterically accessible positions (C5 or C7), forming a resonance-stabilized carbocation intermediate known as a sigma complex or Wheland intermediate.[11][14] This step is typically the rate-determining step of the reaction.

• Deprotonation: A weak base in the mixture (e.g., HSO₄⁻ or H₂O) removes a proton from the carbon atom bearing the new nitro group, restoring aromaticity and yielding the final nitro-substituted indazole product.[13]

Caption: General mechanism for electrophilic nitration.

Troubleshooting Guide

Issue 1: Poor Regioselectivity Resulting in a Mixture of 5-Nitro and 7-Nitro Isomers

This is the most common challenge. The goal is to manipulate the reaction conditions to favor one constitutional isomer over the other. This often involves leveraging the principles of kinetic versus thermodynamic control.[15]

Root Cause A: Lack of Kinetic Control

At moderate to high temperatures, the reaction may have enough energy to overcome the activation barriers for the formation of both isomers, leading to a mixture. The kinetically favored product is the one that forms faster because its formation has a lower activation energy.[5][7]

Solution A: Implement Strict Kinetic Control Protocol

By significantly lowering the reaction temperature, you can restrict the reaction to the lowest energy pathway, favoring the formation of the kinetic product.

Protocol 1: Kinetically Controlled Nitration with KNO₃/H₂SO₄

• Preparation: In a flame-dried, three-neck flask equipped with a magnetic stirrer, thermometer, and nitrogen inlet, dissolve 6-bromo-1-methyl-1H-indazole (1.0 eq) in concentrated sulfuric acid (98%, ~5-10 mL per gram of substrate) at room temperature.

• Cooling: Cool the solution to a stable internal temperature of -10 °C to 0 °C using an ice-salt or acetone/dry ice bath.

• Reagent Addition: Add potassium nitrate (KNO₃) (1.05 eq) portion-wise over 30-60 minutes, ensuring the internal temperature does not exceed 0 °C. The slow addition is critical to dissipate heat and maintain kinetic control.

• Reaction: Stir the mixture at 0 °C for 1-3 hours. Monitor the reaction progress by TLC or LC-MS.

• Quenching: Once the starting material is consumed, carefully pour the reaction mixture onto crushed ice with vigorous stirring.

• Workup: The precipitated solid can be collected by filtration, washed with cold water until the filtrate is neutral, and dried under vacuum. The resulting isomer ratio should be analyzed by ¹H NMR or HPLC.

Root Cause B: Inappropriate Nitrating Agent

The steric bulk and reactivity of the nitrating agent can influence which ortho position (C5 or C7) is more accessible. A standard HNO₃/H₂SO₄ mixture is highly reactive and may not provide optimal selectivity.

Solution B: Screen Alternative, Milder, or Bulkier Nitrating Agents

Using a different source for the nitronium ion can alter the transition state of the reaction, thereby improving selectivity.

Protocol 2: Selective Nitration with Acetyl Nitrate

Acetyl nitrate (CH₃COONO₂) is a milder, covalent nitrating agent that can exhibit different selectivity profiles. It is generated in situ.

• Preparation of Acetyl Nitrate: In a separate flask, cautiously add acetic anhydride (1.2 eq) to fuming nitric acid (1.0 eq) at a temperature maintained below 10 °C. Allow the mixture to stir for 15 minutes at this temperature. Caution: This mixture is highly reactive and potentially explosive; perform behind a blast shield.

• Substrate Solution: Dissolve 6-bromo-1-methyl-1H-indazole (1.0 eq) in a suitable solvent like dichloromethane or acetic acid and cool to 0 °C.

• Reaction: Slowly add the pre-formed acetyl nitrate solution to the substrate solution, maintaining the temperature at 0 °C.

• Monitoring & Workup: Stir at 0 °C for 2-4 hours, monitoring by TLC. Quench the reaction by pouring it into a cold, saturated sodium bicarbonate solution and extract with an organic solvent.

Comparative Data for Troubleshooting Regioselectivity

Parameter	Condition A (Standard)	Condition B (Kinetic Control)	Condition C (Alternative Agent)	Expected Outcome
Nitrating Agent	HNO₃ / H₂SO₄	KNO₃ / H₂SO₄	Acetyl Nitrate	Altered steric/electronic profile
Temperature	25 °C	0 °C	0 °C	Favors kinetic product
Reaction Time	1-2 hours	1-3 hours	2-4 hours	Slower rate may improve selectivity
Typical 5- / 7- Isomer Ratio	~ 1 : 1	Potentially > 3 : 1 or 1 : 3	May favor one isomer due to bulk	Enhanced regioselectivity

Issue 2: Low Conversion or No Reaction

Root Cause: Insufficient Reaction Activation

The 6-bromo-1-methyl-1H-indazole core is deactivated towards electrophilic substitution by the electron-withdrawing inductive effect of the bromine atom.[10] Milder conditions may not be sufficient to drive the reaction to completion.

Solution: Employ a More Potent Nitrating System (with Caution)

If milder methods fail, a stronger nitrating system may be required. However, this increases the risk of side reactions and poor selectivity.

Protocol 3: Fuming Nitric Acid / Sulfuric Acid Nitration

• Preparation: Dissolve the substrate (1.0 eq) in concentrated H₂SO₄ and cool to 0 °C as described in Protocol 1.

• Reagent Addition: Create a nitrating mixture by cautiously adding fuming nitric acid (>90%, 1.1 eq) to a small amount of concentrated H₂SO₄ at 0 °C.

• Reaction: Slowly add this potent nitrating mixture to the substrate solution, ensuring the temperature remains below 5 °C.

• Monitoring & Workup: Monitor closely, as the reaction will be much faster. Quench and work up as soon as the starting material is consumed to minimize byproduct formation.

Caption: Workflow for troubleshooting nitration regioselectivity.

References

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• Olah, G. A., & Kuhn, S. J. (1962). Aromatic Substitution. IX. Nitration of Halobenzenes with Nitronium Tetrafluoroborate. The Journal of Organic Chemistry, 27(8), 2667-2670. [Link]

• Patel, H. H., et al. (2021). Iron promoted C3–H nitration of 2H-indazole: direct access to 3-nitro-2H-indazoles. Organic & Biomolecular Chemistry, 19(12), 2717-2721. [Link]

• Khan, I., et al. (2017). Aromatic C–H Nitration by a Metal-Free, Visible-Light-Promoted Radical Pathway. Angewandte Chemie International Edition, 56(4), 1116-1120. [Link]

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• American Chemical Society Publications. (2021). From N–H Nitration to Controllable Aromatic Mononitration and Dinitration: The Discovery of a Versatile and Powerful N-Nitropyrazole Nitrating Reagent. JACS Au. [Link]

• Organic Chemistry Portal. (n.d.). Nitro compound synthesis by nitrite substitution or nitration. Organic Chemistry Portal. [Link]

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• Foundations of Chemical and Biological Engineering I. (n.d.). Kinetic & Thermodynamic Control. LibreTexts. [Link]

• Grimme, S., et al. (2017). Mechanism and regioselectivity of electrophilic aromatic nitration in solution: the validity of the transition state approach. Journal of Molecular Modeling, 23(12), 362. [Link]

• Leah4sci. (2020). Kinetic vs. Thermodynamic Control. YouTube. [Link]

• ResearchGate. (2021). Estimation of reaction kinetics for aromatic and heterocycles nitration in mixed acids through computational chemistry approach. Request PDF. [Link]

• National Center for Biotechnology Information. (2018). Syntheses of 1-Aryl-5-nitro-1H-indazoles and a General One-Pot Route to 1-Aryl-1H-indazoles. PubMed Central. [Link]

• ResearchGate. (n.d.). Quaternary Nitrogen Heterocycles. III. Kinetic and Thermodynamic Control of Pseudobase Formation from the 1-Methyl-3-nitroquinolinium Cation. ResearchGate. [Link]

• Journal of the Chemical Society, Perkin Transactions 2. (1974). Reactivity of indazoles and benzotriazole towards N-methylation and analysis of the 1H nuclear magnetic resonance spectra of indazoles and benzotriazoles. RSC Publishing. [Link]

• ResearchGate. (2021). Iron promoted C3–H nitration of 2 H -indazole: direct access to 3-nitro-2 H -. ResearchGate. [Link]

• Unacademy. (n.d.). Notes on Electrophilic Substitution Mechanism in Nitration. Unacademy. [Link]

• Chemical Communications. (2021). Site-selective direct nitration of 2H-indazoles: easy access to 7-nitroindazoles. RSC Publishing. [Link]

• Liskon Biological. (2025). Quality Control and Synthesis Method of 3-Methyl-6-nitro-1H-indazole. Liskon Biological. [Link]

• Arkivoc. (2007). Electric Hindrance and Precursor Complexes in the Regiochemistry of Some Nitrations. Arkivoc. [Link]

• YouTube. (2022). Mechanism of Nitration: Electrophilic Substitution Reaction. YouTube. [Link]

• ResearchGate. (2012). Regioselective methylation of indazoles using methyl 2,2,2-trichloromethylacetimidate. Request PDF. [Link]

• YouTube. (2016). Directing Effects in Electrophilic Aromatic Substitution Reactions. YouTube. [Link]

• YouTube. (2022). Mechanism of Nitration: Electrophilic Substitution Reaction. YouTube. [Link]

• Google Patents. (2014). CN103570624A - Synthesis process of 3-bromo-5-nitro-1H-indazole.

• YouTube. (2022). Directing Effects in Electrophilic Aromatic Substitution Made EASY!. YouTube. [Link]

• ACS Publications. (2009). Study of the Addition Mechanism of 1H-Indazole and Its 4-, 5-, 6-, and 7-Nitro Derivatives to Formaldehyde in Aqueous Hydrochloric Acid Solutions. The Journal of Organic Chemistry. [Link]

• Patsnap. (n.d.). Synthetic process of 3-methyl-1h-indazole. Eureka. [Link]

• Chemistry LibreTexts. (2019). 18.4 Aromatic Nitration and Sulfonation. Chemistry LibreTexts. [Link]

• YouTube. (2021). 151 CHM2211 Steric Effects on Electrophilic Aromatic Substitution Reactions. YouTube. [Link]

• National Center for Biotechnology Information. (2023). Steric-Hindrance-Induced Diastereoselective Radical Nitration of 3-Alkylidene-2-oxindoles Followed by Tosylhydrazine-Mediated Sulfonation. PubMed. [Link]

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• Google Patents. (1976). US3988347A - Process for the preparation of substituted indazoles.

• Michigan State University. (n.d.). Substitution Reactions of Benzene and Other Aromatic Compounds. MSU Chemistry. [Link]

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Technical Support Center: Troubleshooting Low Product Recovery in the Recrystallization of Indazole Compounds

Welcome to the technical support center for the purification of indazole derivatives. This guide is designed for researchers, scientists, and drug development professionals who are encountering challenges with low product recovery during the recrystallization of indazole compounds. Here, you will find in-depth troubleshooting advice and frequently asked questions to help you optimize your purification protocols and improve your yields.

Troubleshooting Guide

This section addresses specific issues that can lead to low recovery during the recrystallization of indazole compounds. The question-and-answer format is intended to help you quickly identify and resolve common problems.

Q1: I'm experiencing a significantly low yield after recrystallization. What are the most likely causes?

A low yield is a common issue in recrystallization and can often be attributed to a few key factors. The most frequent culprit is using an excessive amount of solvent.[1][2] This leads to a substantial portion of your compound remaining in the mother liquor even after cooling. Another possibility is that the cooling process was not efficient enough, or that the compound has a higher than expected solubility in the cold solvent.

To address this, consider the following:

• Minimize Solvent Usage: Always aim to use the minimum amount of near-boiling solvent required to fully dissolve your crude indazole compound.[3][4] A saturated solution at high temperature is crucial for good recovery upon cooling.

• Optimize Cooling: Ensure the solution is cooled slowly to room temperature and then in an ice bath to maximize crystal formation.[3] Inadequate cooling will result in more of your product staying dissolved.[4]

• Check the Mother Liquor: After filtering your crystals, you can check for residual product in the mother liquor. A simple way to do this is to take a small sample of the filtrate on a glass rod and let the solvent evaporate.[1] If a significant amount of solid remains, there is a large quantity of your compound still in solution. You may be able to recover more product by partially evaporating the solvent and cooling again.

Q2: My indazole compound "oils out" instead of forming crystals. What's happening and how can I fix it?

"Oiling out" occurs when the solute separates from the solution as a liquid phase instead of solid crystals. This is often due to the compound being highly impure, causing a significant depression of its melting point, or the solution being cooled too rapidly.[2]

Here are some strategies to prevent oiling out:

• Slower Cooling: Allow the solution to cool more gradually. You can do this by leaving the flask on a hot plate that is turned off, or by insulating the flask to slow heat loss.[2]

• Add More Solvent: Reheat the solution to redissolve the oil and then add a small amount of additional solvent before attempting to cool again.[1]

• Use a Different Solvent System: The initial solvent may not be ideal. Experiment with different solvents or a solvent mixture. A common technique is to dissolve the compound in a "good" solvent and then slowly add a "poor" solvent until the solution becomes slightly cloudy, then reheat to clarify and cool slowly.[5]

Q3: No crystals are forming, even after the solution has cooled. What steps can I take to induce crystallization?

The failure of crystals to form from a cooled solution is often due to supersaturation, where the concentration of the solute is higher than its normal saturation point.[3] Several techniques can be used to induce crystallization:

• Scratching the Flask: Use a glass rod to gently scratch the inside of the flask at the surface of the solution. The microscopic scratches on the glass can provide nucleation sites for crystal growth.[1]

• Seeding: Introduce a "seed crystal" of the pure indazole compound into the solution.[1] This provides a template for other molecules to crystallize upon.

• Reduce Solvent Volume: If the solution is not sufficiently saturated, you can gently heat it to evaporate some of the solvent and then allow it to cool again.[1]

Frequently Asked Questions (FAQs)

This section provides answers to more general questions regarding the recrystallization of indazole compounds.

What are the ideal properties of a recrystallization solvent for indazole compounds?

The ideal solvent for recrystallizing an indazole derivative should meet the following criteria[4][6]:

• The indazole compound should be highly soluble in the solvent at its boiling point.

• The indazole compound should have low solubility in the solvent at low temperatures (e.g., in an ice bath).

• The solvent should not react with the indazole compound.

• The boiling point of the solvent should be lower than the melting point of the indazole compound to prevent it from melting instead of dissolving.[4]

• The solvent should be volatile enough to be easily removed from the crystals after filtration.

How do impurities affect the recrystallization and recovery of indazole compounds?

Impurities can have a significant impact on the crystallization process and the final product quality. Structurally related impurities can be incorporated into the crystal lattice, reducing the purity of the final product.[7][8] They can also increase the solubility of the desired compound in the solvent, leading to lower recovery.[8] In some cases, high concentrations of impurities can inhibit crystallization altogether or cause the compound to oil out.[7][8]

Can I use a mixed solvent system for recrystallizing my indazole compound?

Yes, a mixed solvent system can be very effective, especially when your compound is too soluble in one solvent and not soluble enough in another.[5] The process typically involves dissolving the indazole in a small amount of a "good" solvent (in which it is highly soluble) and then adding a "poor" solvent (in which it is less soluble) dropwise until the solution becomes turbid. The solution is then heated until it becomes clear again and allowed to cool slowly.

Experimental Protocols & Data

General Recrystallization Workflow

The following diagram illustrates a standard workflow for recrystallization.

Caption: A general workflow for the recrystallization of indazole compounds.

Troubleshooting Decision Tree for Low Recovery

This diagram provides a logical path to diagnose and solve low recovery issues.

Caption: A decision tree for troubleshooting low recovery in recrystallization.

Table 1: Properties of Common Solvents for Indazole Recrystallization

Solvent	Boiling Point (°C)	Polarity	Notes
Water	100	High	Good for polar indazoles, often used in a mix with alcohols.[9]
Ethanol	78	Polar	A versatile solvent, often effective for a range of indazole derivatives.[10]
Methanol	65	Polar	Similar to ethanol but with a lower boiling point.
Isopropanol	82	Polar	Can be a good alternative to ethanol.
Ethyl Acetate	77	Medium	A less polar option that can be effective for certain derivatives.
Toluene	111	Non-polar	Can be used for less polar indazoles, sometimes in a mix with hexanes.[5]
Hexane/Heptane	69 / 98	Non-polar	Typically used as the "poor" solvent in a mixed solvent system.

Note: The suitability of a solvent is highly dependent on the specific indazole derivative being purified.

References

• University of California, Irvine. Recrystallization. [Link]

• Mettler Toledo. Recrystallization Guide: Process, Procedure, Solvents. [Link]

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• University of California, Los Angeles. Recrystallization-1.pdf. [Link]

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• University of Rochester. Tips & Tricks: Recrystallization. [Link]

• PubMed Central. Recent Advances in Indazole-Containing Derivatives: Synthesis and Biological Perspectives. [Link]

• PubChem. 1H-Indazole. [Link]

• ResearchGate. Effect of various solvents on the synthesis of 1H- indazole. [Link]

• MDPI. Impact of Impurities on Crystallization and Product Quality: A Case Study with Paracetamol. [Link]

• Journal of Pharmaceutical Negative Results. Indazole From Natural Resources And Biological Activity. [Link]

• ResearchGate. Impact of Impurities on Crystallization and Product Quality: A Case Study with Paracetamol. [Link]

• ResearchGate. ChemInform Abstract: Synthesis of Indazole Motifs and Their Medicinal Importance: An Overview. [Link]

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Optimizing temperature and reaction time for indazole cyclization

A Guide for Researchers, Scientists, and Drug Development Professionals

Welcome to the technical support center for indazole synthesis. This guide is designed to provide in-depth, field-proven insights into one of the most critical aspects of your experimental work: the optimization of temperature and reaction time for indazole cyclization. As a Senior Application Scientist, my goal is to equip you with the causal understanding and practical methodologies necessary to troubleshoot common issues, enhance yields, and ensure the integrity of your synthetic outcomes.

Troubleshooting Guide: Navigating Common Experimental Hurdles

This section addresses specific issues you may encounter during indazole cyclization, offering a logical progression from problem identification to resolution.

Question 1: My reaction shows low yield or incomplete conversion. What are the primary temperature- and time-related factors to investigate?

Answer: Low yields and incomplete conversions are among the most frequent challenges in indazole synthesis and are often directly linked to suboptimal thermal and temporal parameters.[1] The underlying cause typically falls into one of two categories: insufficient energy input or premature termination of the reaction.

Potential Causes & Solutions:

• Suboptimal Reaction Temperature: The activation energy for the cyclization step may not be met. Many classical methods, such as Cadogan-type reactions, require high temperatures to proceed efficiently, sometimes in refluxing solvents with high boiling points.[1][2] Conversely, some modern catalytic systems, particularly those involving palladium, are designed for milder conditions, and excessive heat can lead to catalyst decomposition or byproduct formation.[1][3]

  • Troubleshooting Action: Begin by establishing a baseline from a relevant literature precedent. Then, perform a systematic screening of temperatures in 10-20 °C increments above and below the reported value. For instance, if a reaction is reported at 80 °C, screen at 60 °C, 80 °C, 100 °C, and 120 °C, carefully monitoring for both starting material consumption and product formation. For some reactions, increasing the temperature to 110-150 °C can significantly improve yields, but going higher may trigger side reactions.[4][5]

• Insufficient Reaction Time: Cyclization reactions, especially those that are sterically hindered or electronically disfavored, may require extended periods to reach completion. It's a common pitfall to terminate a reaction based on a standard literature time without confirming the absence of starting material.

  • Troubleshooting Action: Monitor the reaction progress diligently using an appropriate analytical technique (TLC, LC-MS, GC-MS).[6][7] Set up a time-course study where you withdraw small aliquots from the reaction mixture at regular intervals (e.g., 1h, 2h, 4h, 8h, 24h). Analyze these aliquots to plot the disappearance of starting material against the appearance of the desired indazole. This will give you an empirical understanding of the reaction kinetics and the true time required for completion under your specific conditions.

Question 2: I'm observing significant byproduct formation, particularly regioisomers (N1 vs. N2) or dimers. How can I use temperature and time to improve selectivity?

Answer: The formation of byproducts is a clear indicator that reaction conditions are favoring undesired pathways. Temperature is a powerful tool for controlling selectivity, as different reaction pathways often have different activation energies.

Potential Causes & Solutions:

• Thermodynamic vs. Kinetic Control: In many cases, one regioisomer (e.g., the N1-substituted indazole) is the thermodynamically more stable product, while the other (e.g., N2-substituted) may be the kinetically favored product.

  • Troubleshooting Action: To favor the thermodynamic product, use higher temperatures and longer reaction times. This provides enough energy to overcome the activation barrier for the reverse reaction of the kinetic product, allowing the system to equilibrate to the most stable isomer.[8] To favor the kinetic product, use lower temperatures and shorter reaction times, quenching the reaction once the desired product has formed but before significant isomerization can occur.

• Decomposition at High Temperatures: Many organic molecules, including starting materials, intermediates, and the final indazole product, can decompose at elevated temperatures, leading to a complex mixture of impurities.

  • Troubleshooting Action: If you suspect decomposition, try running the reaction at a lower temperature for a longer duration. While this may slow the reaction rate, it can preserve the integrity of the desired product. For example, the Davis-Beirut reaction is advantageous as it often proceeds at a relatively low temperature (e.g., 60 °C) with a mild base.[3][9]

• Side Reactions: The formation of side products like hydrazones and dimers can sometimes be suppressed by modifying the reaction temperature.[10]

  • Troubleshooting Action: Analyze the byproducts to understand the side reactions occurring. A systematic temperature screen, as described in Question 1, is crucial. It has been observed that increasing temperature up to a certain point (e.g., 110 °C) can maximize yield, while higher temperatures lead to a decrease due to an increase in side reactions.[4]

Frequently Asked Questions (FAQs)

Q1: How does the choice of synthetic route impact the optimal temperature and reaction time?

A1: The synthetic strategy is paramount in determining the appropriate reaction conditions. Different named reactions operate via distinct mechanisms, each with its own energetic requirements.

Synthetic Route	Typical Temperature Range	Typical Reaction Time	Key Considerations
Cadogan Cyclization	High (150-200 °C)	2-24 hours	Often requires refluxing in high-boiling phosphite reagents; harsh conditions.[2]
Davis-Beirut Reaction	Mild to Moderate (RT to 60 °C)	6-24 hours	Base-mediated; proceeds at lower temperatures, offering better functional group tolerance.[3][11]
Pd-Catalyzed Cyclization	Mild to Moderate (50-120 °C)	1-12 hours	Conditions depend heavily on the specific catalyst, ligand, and base system used.[1][3]
Fischer Indole Synthesis	High (110-180 °C)	1-20 hours	Requires elevated temperatures and acidic conditions.[12][13]
Aza-Wittig Reaction	Mild to Moderate (RT to 80 °C)	2-12 hours	The intramolecular cyclization step can sometimes require heating to overcome steric hindrance.[14][15]

Q2: Can microwave-assisted synthesis help optimize these parameters?

A2: Absolutely. Microwave-assisted organic synthesis (MAOS) is a powerful technique for accelerating reaction optimization. By using dielectric heating, microwaves can rapidly and uniformly heat the reaction mixture to temperatures above the solvent's boiling point (in a sealed vessel).[16] This often leads to dramatic reductions in reaction time (from hours to minutes) and improved yields.[17][18][19][20] It is an excellent tool for quickly screening various temperature and time combinations to identify an optimal window.

Q3: What are the best practices for monitoring reaction progress to determine the endpoint?

A3: Relying solely on a literature-reported reaction time is risky. The best practice is to actively monitor the reaction.

• Thin-Layer Chromatography (TLC): A quick, inexpensive method for qualitative analysis. It's excellent for visualizing the disappearance of starting material and the appearance of the product.

• Liquid Chromatography-Mass Spectrometry (LC-MS) / Gas Chromatography-Mass Spectrometry (GC-MS): These are the preferred quantitative methods. They provide accurate data on the relative concentrations of all components in the reaction mixture, confirming both conversion and the identity of the product and any byproducts.[6][7] Regular sampling (e.g., every hour) will generate a kinetic profile of your reaction, allowing for precise determination of the optimal endpoint.

Experimental Protocol: Systematic Optimization of Temperature

This protocol outlines a general workflow for optimizing the reaction temperature for an indazole cyclization.

Objective: To identify the temperature that provides the highest yield of the desired indazole product with the fewest impurities within a reasonable timeframe.

Methodology:

• Baseline Establishment: Identify a starting temperature from a closely related literature procedure. If none exists, start at a moderate temperature (e.g., 80 °C).

• Reaction Setup:

  • Set up four parallel reactions in identical reaction vessels equipped with stir bars and reflux condensers under an inert atmosphere (e.g., Nitrogen or Argon) if required.[10]

  • Charge each vessel with the starting materials, solvent, and any catalysts or reagents, ensuring all quantities are identical.

• Temperature Screening:

  • Set the heating blocks or oil baths for the four reactions to different temperatures. For example: T1 = 60 °C, T2 = 80 °C (Baseline), T3 = 100 °C, T4 = 120 °C.

• Reaction Monitoring:

  • At set time intervals (e.g., t = 1, 2, 4, 8, and 24 hours), carefully withdraw a small, identical aliquot from each reaction vessel.

  • Quench each aliquot immediately (e.g., by diluting in a cold solvent) to stop the reaction.

  • Analyze each quenched aliquot by LC-MS to determine the percentage of remaining starting material and the relative yield of the product.

• Data Analysis:

  • Plot the product yield versus time for each temperature.

  • Compare the final yields and impurity profiles at the 24-hour mark (or when the baseline reaction is complete).

  • Identify the temperature that gives the best balance of reaction rate, yield, and purity.

• Refinement (Optional): If necessary, perform a second, narrower screen around the optimal temperature identified in step 5 to further refine the conditions.

Visualization of the Optimization Workflow

The following diagram illustrates a logical workflow for systematically optimizing temperature and reaction time for indazole cyclization.

Caption: Workflow for optimizing indazole cyclization conditions.

References

• BenchChem. Addressing incomplete conversion in indazole synthesis.
• Kumar, V., et al. (2024). Indazole – an emerging privileged scaffold: synthesis and its biological significance. RSC Medicinal Chemistry.
• Alam, M. M., & Keating, M. J. (2021). Regioselective N-alkylation of the 1H-indazole scaffold; ring substituent and N-alkylating reagent effects on regioisomeric distribution. Beilstein Journal of Organic Chemistry.

• Cárdenas-Galindo, A., et al. (2022). Efficient MW-Assisted Synthesis, Spectroscopic Characterization, X-ray and Antioxidant Properties of Indazole Derivatives. Molecules. Available from: [Link]

• BenchChem. Regioselectivity issues in the functionalization of indazoles.

• Toledano, A. S., et al. (2024). Synthesis of Indazoles via N-N Bond-Forming Oxidative Cyclization from 2-Aminomethyl-phenylamines. Organic Letters. Available from: [Link]

• Reddit. Indazole synthesis discussion.. Mechanism of this reaction? : r/OrganicChemistry.
• ResearchGate. Control experiment and plausible mechanism of the cyclization step by SOBr2/AcOH.

• ChemRxiv. Nitroreductase-triggered indazole formation. Available from: [Link]

• Haddadin, M. J., et al. (2018). Davis–Beirut Reaction Inspired Nitroso Diels–Alder Reaction. Organic Letters. Available from: [Link]

• Genung, M. A., et al. (2018). Accessing Multiple Classes of 2H-Indazoles: Mechanistic Implications for the Cadogan and Davis-Beirut Reactions. The Journal of Organic Chemistry. Available from: [Link]

• Wang, Y., et al. (2020). Fischer indole synthesis in DMSO/AcOH/H2O under continuous flow conditions. RSC Advances. Available from: [Link]

• BenchChem. Technical Support Center: Indazole Synthesis via Intramolecular Cyclization.

• ResearchGate. Effect of temperature on the synthesis of indazoles. Available from: [Link]

• Wikipedia. Davis–Beirut reaction. Available from: [Link]

• Yarim, M., et al. (2011). Comparative Studies on Conventional and Microwave Synthesis of Some Benzimidazole, Benzothiazole and Indole Derivatives and Testing on Inhibition of Hyaluronidase. Molecules. Available from: [Link]

• Alam, M. M., & Keating, M. J. (2021). Regioselective alkylation of a versatile indazole: Electrophile scope and mechanistic insights from density functional theory calculations. Beilstein Journal of Organic Chemistry. Available from: [Link]

• Semantic Scholar. MICROWAVE-ASSISTED FUNCTIONALIZATION OF INDAZOLES: AN OVERVIEW. Available from: [Link]

• Journal of Chemical Health Risks. (2025). Microwave Assisted Synthesis and Biological Evaluation of Indazole Derivatives. Available from: [Link]

• Organic Chemistry Portal. Fischer Indole Synthesis. Available from: [Link]

• Kurth, M. J., & Haddadin, M. J. (2020). Davis–Beirut Reaction: Diverse Chemistries of Highly Reactive Nitroso Intermediates in Heterocycle Synthesis. Accounts of Chemical Research. Available from: [Link]

• ResearchGate. Microwave assisted synthesis of indazole acetic acids 2 j–w from substituted 3‐amino‐3‐(2‐nitrophenyl)propanoic acids and various alcohols. Available from: [Link]

• González-Lainez, M., et al. (2023). Regioselective Syntheses of Bis(indazolyl)methane Isomers: Controlling Kinetics and Thermodynamics via Tunable Non-Innocent Amines. Molecules. Available from: [Link]

• ResearchGate. Optimization for the cyclization step. Available from: [Link]

• Synfacts. (2023). Cu-Mediated Cyclization to Form 1H-Indazoles. Available from: [Link]

• AMiner. Davis-Beirut Reaction: Diverse Chemistries of Highly Reactive Nitroso Intermediates in Heterocycle Synthesis. Available from: [Link]

• ACS Publications. The Fischer Indole Synthesis. Chemical Reviews. Available from: [Link]

• Grokipedia. Aza-Wittig reaction. Available from: [Link]

• Cini, E., et al. (2020). Continuous Flow Synthesis of Heterocycles: A Recent Update on the Flow Synthesis of Indoles. Molecules. Available from: [Link]

• Li, J., et al. (2023). Synthesis of E-3-Alkenyl 2H-Indazoles via Pd/Cu-Catalyzed Cross-coupling/Cyclization of 2-Iodoazoarenes with Terminal Allylenes and Visible-Light-Promoted Isomerization. The Journal of Organic Chemistry. Available from: [Link]

• Eguchi, S. (2005). Recent progress in the synthesis of heterocyclic natural products by the Staudinger/intramolecular aza-Wittig reaction. Arkivoc. Available from: [Link]

• Rhodium.ws. Synthesis of Secondary Amines via Aza-Wittig Reaction. Available from: [Link]

• Kaunas University of Technology. Fischer indole synthesis optimization and application towards preparation of 1H-indol-3-ylacetic acid analogues. Available from: [Link]

• ResearchGate. Reaction conditions optimization for 1H‐Indazoles synthesisa. Available from: [Link]

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• ACS Publications. (2023). Process Development for a 1H-Indazole Synthesis Using an Intramolecular Ullmann-Type Reaction. The Journal of Organic Chemistry. Available from: [Link]

• PubMed. (2024). Synthesis of Indazoles via N-N Bond-Forming Oxidative Cyclization from 2-Aminomethyl-phenylamines. Available from: [Link]

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Technical Support Center: Selecting the Best Brominating Agent for Regioselective Synthesis

Welcome to the technical support center for regioselective bromination. This guide is designed for researchers, scientists, and drug development professionals to navigate the complexities of selecting the appropriate brominating agent for specific synthetic transformations. Brominated organic compounds are crucial intermediates in pharmaceuticals and materials science, making the precise installation of a bromine atom a critical step in many synthetic routes.[1][2] This resource provides in-depth, field-proven insights in a troubleshooting and FAQ format to address common challenges encountered in the lab.

Frequently Asked Questions (FAQs) & Troubleshooting Guides

This guide is structured to help you quickly find solutions to common issues. We will cover the main classes of bromination reactions, from aromatic systems to allylic positions, and provide a comparative analysis of key reagents.

Part 1: Electrophilic Aromatic Bromination

The introduction of a bromine atom onto an aromatic ring is a cornerstone of organic synthesis, typically proceeding via an electrophilic aromatic substitution (EAS) mechanism.[3][4] The choice of reagent and conditions is dictated by the electronic nature of the aromatic substrate.

Answer: For activated, electron-rich aromatic rings, both Br₂ and NBS are viable options, but your choice depends on the desired control and safety profile.

• Molecular Bromine (Br₂): This is a powerful brominating agent but can be hazardous due to its high reactivity, toxicity, and volatility.[5] For activated rings, it often does not require a Lewis acid catalyst and can provide high yields of the monobrominated product, typically with high para-selectivity if the directing group is an ortho, para-director.[6] However, over-bromination to di- or tri-brominated products is a common side reaction if stoichiometry and temperature are not carefully controlled.

• N-Bromosuccinimide (NBS): NBS is a crystalline solid, making it significantly easier and safer to handle than liquid bromine.[7] It is an excellent source of electrophilic bromine for moderately activated aromatic rings.[8] Reactions with NBS are often milder and can exhibit higher regioselectivity, reducing the risk of polybromination. For example, the bromination of an activated compound with NBS in a solvent like acetonitrile can proceed smoothly at low temperatures to exclusively afford the para-isomer.[6]

Senior Scientist's Recommendation: Start with NBS for routine monobromination of activated arenes due to its superior handling characteristics and often cleaner reaction profiles. Reserve the use of Br₂ for less reactive substrates or when cost is a primary driver on a very large scale, with appropriate safety precautions in place.

• Setup: In a round-bottom flask under a nitrogen atmosphere, dissolve the activated aromatic compound (1.0 mmol) in acetonitrile (2 mL).

• Cooling: Cool the solution to the desired temperature (e.g., 0 °C or -10 °C) using an ice or salt-ice bath to enhance selectivity.[6]

• Reagent Addition: Add N-bromosuccinimide (NBS) (1.0 mmol, 1.0 eq) in one portion.

• Reaction: Stir the mixture at this temperature for 30-60 minutes, monitoring the reaction progress by Thin Layer Chromatography (TLC).

• Quench: Once the starting material is consumed, quench the reaction by adding water (10 mL).

• Extraction: Extract the aqueous mixture with dichloromethane (3 x 10 mL).

• Workup: Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure.

• Purification: Purify the crude residue by column chromatography on silica gel to afford the desired brominated product.

Answer: Deactivated aromatic rings are electron-poor and therefore react very slowly in electrophilic aromatic substitution. Standard conditions using NBS alone are typically insufficient. You need to increase the electrophilicity of the bromine source.

• Br₂ with a Strong Lewis Acid: The classic approach is to use molecular bromine (Br₂) with a strong Lewis acid catalyst like FeBr₃ or AlBr₃.[9] The Lewis acid polarizes the Br-Br bond, creating a highly electrophilic "Br⁺" equivalent that can be attacked by the electron-deficient ring.[4][9] The reaction will require heat and will be directed to the meta position by the deactivating group.

• NBS in Strong Acid: While NBS alone is not effective, using it in a strong protic acid like sulfuric acid can enable the bromination of inactive rings.[8] The acid protonates the NBS, increasing the electrophilicity of the bromine atom.

Troubleshooting Steps:

• Confirm Reagent Choice: Switch from NBS to a Br₂/FeBr₃ system.

• Force Conditions: These reactions often require elevated temperatures (reflux) and longer reaction times. Monitor carefully by TLC or GC-MS.

• Solvent: Use an inert solvent like dichloromethane or carbon tetrachloride. Avoid coordinating solvents that can deactivate the Lewis acid.

Part 2: Allylic and Benzylic Bromination

This type of bromination involves the substitution of a hydrogen atom on a carbon adjacent to a double bond or an aromatic ring. The mechanism is fundamentally different from EAS, proceeding via a free-radical chain reaction.

Answer: This is a classic problem of competing reaction pathways. Using molecular bromine (Br₂) with an alkene will result in electrophilic addition across the double bond to form a vicinal dibromide, which is usually not the desired outcome.[10][11]

NBS is the ideal reagent for allylic and benzylic bromination because it provides a low, constant concentration of Br₂ throughout the reaction.[10] This is the core of the Wohl-Ziegler reaction .[10][12]

Mechanism Explained:

• Initiation: A radical initiator (e.g., AIBN, benzoyl peroxide, or UV light) homolytically cleaves the N-Br bond in NBS to generate a bromine radical (Br•).[12]

• Propagation Step 1: The bromine radical abstracts a weak allylic or benzylic hydrogen, forming a resonance-stabilized allylic or benzylic radical and HBr.[13]

• Key Step: The HBr generated in situ reacts with another molecule of NBS to produce molecular bromine (Br₂).[12] This step is crucial as it ensures the Br₂ concentration remains very low.

• Propagation Step 2: The resonance-stabilized radical from Step 1 reacts with the newly formed Br₂ to yield the desired allylic/benzylic bromide and a new bromine radical, which continues the chain reaction.[13]

By maintaining a low Br₂ concentration, the free-radical substitution pathway outcompetes the electrophilic addition pathway.[11]

Caption: Free-radical mechanism for allylic/benzylic bromination using NBS.

Answer: This issue points to a competing electrophilic aromatic substitution (EAS) reaction. The benzylic position is activated towards radical abstraction, while the aromatic ring itself may be activated towards electrophilic attack.

Troubleshooting Steps:

• Solvent Choice is Critical: The solvent can dramatically influence the reaction pathway.

  • Use Non-Polar Solvents: Solvents like carbon tetrachloride (CCl₄) or cyclohexane favor the radical pathway.[12]

  • Avoid Polar Solvents: Polar solvents can promote ionic pathways, leading to the formation of electrophilic bromine species and subsequent ring bromination.

• Exclude Light and Air: Unless you are using UV light as your initiator, perform the reaction in the dark (e.g., by wrapping the flask in aluminum foil) to prevent unwanted light-induced side reactions.[14] Ensure the system is under an inert atmosphere (N₂ or Ar) as oxygen can interfere with radical chains.[15]

• Use a Radical Initiator: Add a catalytic amount of a radical initiator like AIBN (azobisisobutyronitrile) or benzoyl peroxide and use thermal initiation (reflux). This will explicitly promote the desired radical chain mechanism over ionic pathways.[16]

Part 3: Advanced & Alternative Brominating Agents

While NBS and Br₂ are workhorses, other reagents offer unique advantages in terms of safety, cost, and reactivity.

Answer: DBDMH is an excellent alternative to NBS and offers several key advantages, particularly for industrial applications.[1][17]

• Atom Economy: DBDMH contains two bromine atoms per molecule, whereas NBS has only one.[1] This means you can often use 0.5 equivalents of DBDMH where you would need 1.0 equivalent of NBS, reducing waste and cost.[1][16]

• Reactivity: Its reactivity is very similar to NBS, and it can be used for both benzylic/allylic brominations (radical pathway) and electrophilic bromination of activated arenes.[17][18]

• Handling: Like NBS, it is a stable, easy-to-handle crystalline solid, making it a safer alternative to liquid bromine.[17][19]

Senior Scientist's Recommendation: DBDMH is a highly recommended, cost-effective, and efficient substitute for NBS.[1] It is particularly advantageous for large-scale syntheses where atom economy and byproduct reduction are critical.[16]

Reagent	Formula	Form	Key Applications	Advantages	Disadvantages
Molecular Bromine	Br₂	Fuming red-brown liquid	EAS, Alkene/Alkyne addition, α-bromination of carbonyls	Potent, readily available, inexpensive	Highly corrosive, toxic, difficult to handle, low selectivity, produces HBr byproduct[5]
N-Bromosuccinimide (NBS)	C₄H₄BrNO₂	White crystalline solid	Allylic & benzylic bromination, bromohydrin formation, EAS on activated arenes	Easy-to-handle solid, high selectivity for radical substitution, provides low Br₂ conc.[7][10]	Lower atom economy, succinimide byproduct can complicate purification[7]
1,3-Dibromo-5,5-dimethylhydantoin (DBDMH)	C₅H₆Br₂N₂O₂	Yellowish crystalline powder	Allylic & benzylic bromination, EAS on activated arenes, oxidation of thiols[17][20]	Excellent atom economy (2 Br atoms), cost-effective, easy to handle, similar reactivity to NBS[1][16]	Less widely known than NBS[17]

Answer: These are powerful, specialized reactions for introducing bromine in ways that are inaccessible through direct bromination.

• Sandmeyer Reaction: This reaction is used to convert an aromatic primary amine (aniline derivative) into an aryl bromide.[21][22] The amine is first converted to a diazonium salt (Ar-N₂⁺), which is then displaced by bromide using a copper(I) bromide (CuBr) catalyst.[23] This is invaluable for creating substitution patterns that are not possible through standard EAS due to directing group effects. The mechanism is believed to involve a single-electron transfer from copper(I) and the formation of an aryl radical.[22][23]

• Hunsdiecker Reaction: This reaction achieves a decarboxylative bromination. It converts the silver salt of a carboxylic acid into an alkyl or aryl bromide with one fewer carbon atom.[24][25][26] The reaction proceeds by treating the silver carboxylate with molecular bromine.[27] It follows a radical chain mechanism where an acyloxy radical decarboxylates to form an alkyl/aryl radical, which then abstracts a bromine atom.[24][28]

Caption: Decision tree for selecting the appropriate bromination method.

References

• Regioselective Electrophilic Aromatic Bromination: Theoretical Analysis and Experimental Verification. PubMed Central.[Link]

• Electrophilic Aromatic Substitution Reactions: Bromination. Chemistry LibreTexts.[Link]

• Photocatalytic Selective Bromination of Electron-Rich Aromatic Compounds. ACS Catalysis.[Link]

• Allylic and Benzylic Bromination with NBS. Chad's Prep.[Link]

• Electrophilic Aromatic Substitution Reactions: Bromination. Organic Chemistry Class Notes.[Link]

• Allylic position and benzylic position bromination using NBS. Chemia.[Link]

• Benzylic brominations/aromatic ring brominations: DBDMH bromination reactions. Chemia.[Link]

• Electrophilic Aromatic Substitution Reactions - Bromination. Chemistry LibreTexts.[Link]

• 1,3-dibromo-5,5-dimethylhydantoin (DBDMH). Connect Chemicals.[Link]

• Illustrated Glossary of Organic Chemistry - Hunsdiecker reaction. UCLA Chemistry.[Link]

• Video: Electrophilic Aromatic Substitution: Chlorination and Bromination of Benzene. JoVE.[Link]

• N-BromoSuccinimide (NBS) As A Reagent In Organic Chemistry. Master Organic Chemistry.[Link]

• DBDMH - Wikipedia. Wikipedia.[Link]

• 1,3-Dibromo-5,5-Dimethylhydantoin, DBDMH. Organic Chemistry Portal.[Link]

• Hunsdiecker Reaction. Organic Chemistry Portal.[Link]

• Chemistry Hunsdiecker Reaction. sathee jee.[Link]

• HUNSDIECKER REACTION. AdiChemistry.[Link]

• Bromination of Alkenes- Organic Chemistry Mechanism. YouTube.[Link]

• Recommending DBDMH over the requested brominating agent. Chemia.[Link]

• Bromoarene synthesis by bromination or substitution. Organic Chemistry Portal.[Link]

• N-Bromosuccinimide (NBS). Organic Chemistry Portal.[Link]

• Sandmeyer Reaction. Organic Chemistry Portal.[Link]

• What is Allylic Bromination? Master Organic Chemistry.[Link]

• Active/inactive aromatic ring bromination using NBS. Chemia.[Link]

• Synthesis of 1,3-Dibromo-5,5-Dimethylhydantoin and Its Application. WiserPub.[Link]

• Bromination of unsymmetrical alkenes | Regioselectivity. YouTube.[Link]

• Sandmeyer Reaction. GeeksforGeeks.[Link]

• Sandmeyer reaction - Wikipedia. Wikipedia.[Link]

• 1,3-Dibromo-5,5-Dimethylhydantoin [DBDMH] as an Efficient and Selective Agent. Organic Chemistry Portal.[Link]

• Bromination of Alkenes - The Mechanism. Master Organic Chemistry.[Link]

• 1,3-Dibromo-5,5-dimethylhydantoin as a Precatalyst for Activation of Carbonyl Functionality. PubMed Central.[Link]

• Sandmeyer Reaction | OpenOChem Learn. OpenOChem Learn.[Link]

• Sandmeyer Reaction Mechanism. BYJU'S.[Link]

• Highly selective yet gentle brominating agents: N-bromo compounds. Chemia.[Link]

• Reactions of Alkenes- Addition of Bromine and Chlorine to Alkenes. Chemistry LibreTexts.[Link]

• Alkyne Halogenation: Bromination and Chlorination of Alkynes. Master Organic Chemistry.[Link]

• Preventing a bromination reaction from going radical. Science Forums.[Link]

• Introducing bromine to the molecular structure as a strategy for drug design. Journal of Medical Science.[Link]

• How To: Troubleshoot a Reaction. University of Rochester Chemistry.[Link]

• Bromination and C–C Cross-Coupling Reactions for the C–H Functionalization of Iridium(III) Emitters. Organometallics.[Link]

• Bromination - ACS GCI Pharmaceutical Roundtable Reagent Guides. ACS.[Link]

• Site-Selective Aliphatic C-H Bromination Using N-Bromoamides and Visible Light. Thieme.[Link]

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Managing premature crystallization during hot filtration of indazole solutions

Welcome to the technical support center for managing challenges associated with the hot filtration of indazole solutions. This guide is designed for researchers, scientists, and drug development professionals who encounter premature crystallization—a common but manageable issue—during the purification of indazole-based active pharmaceutical ingredients (APIs). Here, we will explore the underlying principles of this phenomenon and provide robust, field-proven troubleshooting strategies and protocols to ensure high-purity, high-yield outcomes in your experiments.

Troubleshooting Guide: On-the-Fly Solutions for Premature Crystallization

This section addresses specific, acute problems you might encounter during the hot filtration process. Identify your issue below for immediate, actionable advice.

Problem 1: Crystals are forming directly on the filter paper, slowing or stopping filtration.

This is the most frequent manifestation of premature crystallization, often caused by a localized drop in temperature at the filter medium's surface.

• Immediate Cause: The filter paper and funnel are at a lower temperature than the saturated solution being poured. This temperature differential is sufficient to push the solution past its saturation point, inducing nucleation and crystal growth directly on the filter surface.[1][2]

• Step-by-Step Solution:

  • Stop the Pour: Cease adding the hot solution to the funnel.

  • Pre-heat the Funnel: Ensure you are using a pre-heated filtration assembly. The most effective method is to allow the hot solvent vapors from the receiving flask to heat the funnel and filter paper before you begin.[1][3][4] Pour a small amount of the pure, hot solvent through the funnel immediately before adding your indazole solution to heat the apparatus.[2]

  • Use Fluted Filter Paper: Fluted paper increases the surface area for filtration, leading to a much faster process.[1][2] A faster filtration minimizes the time the solution spends in the funnel, reducing its opportunity to cool.[5]

  • Add Extra Hot Solvent: Carefully add a small volume (1-5% of the total) of fresh, boiling solvent to the solution in the funnel. This can help redissolve the prematurely formed crystals and wash them through into the filtrate.[3] Be aware that this will slightly decrease your overall yield, but it can save the batch.

  • Filter in Portions: Instead of pouring the entire solution at once, add it in several smaller portions. Between additions, keep the primary flask on the heat source to ensure it remains at boiling point.[2][3]

Problem 2: The funnel stem has become clogged with solid crystals.

Crystallization within the funnel stem is a critical issue that can completely halt the filtration process and is a common failure point in non-optimized setups.

• Immediate Cause: A long or narrow funnel stem provides a significant surface area that is difficult to keep hot. As the filtrate trickles down, it cools rapidly, leading to crystal formation and eventual blockage.[1][2]

• Step-by-Step Solution:

  • Equipment Selection is Key: The most effective preventative measure is to use a stemless or short-stemmed glass funnel for hot filtrations.[1][3][4] This design minimizes the path the filtrate travels in a constricted space, drastically reducing the chance of clogging.

  • Utilize Solvent Vapors: The setup itself can provide the necessary heat. By placing the funnel in the neck of the receiving flask where the pure solvent is boiling, the rising hot vapors will continuously heat the funnel body and its short stem, preventing crystallization.[1][4]

  • Emergency Unclogging: If a clog occurs, carefully use a heated glass rod to gently break it up. You can also try adding a small amount of boiling solvent directly into the funnel to dissolve the plug. This is a rescue operation and is less ideal than prevention.

Problem 3: The entire solution "crashes out," forming a solid mass upon contact with the filter.

This catastrophic crystallization indicates a fundamental issue with the solution's stability or a severe thermal shock.

• Immediate Cause: The solution is likely supersaturated, meaning it holds more dissolved solute than is thermodynamically stable at that temperature. Any slight disturbance—such as pouring or contact with a cooler surface—can trigger rapid, uncontrolled crystallization.[6][7] This can also happen if the chosen solvent has an exceptionally steep solubility curve with respect to temperature.

• Step-by-Step Solution:

  • Re-dissolve and Dilute: Transfer the entire mixture back into the original flask. Add an additional 10-20% of the solvent volume, and bring the solution back to a boil to ensure everything has re-dissolved.[3] This moves the solution from a supersaturated to a saturated or slightly unsaturated state, providing a larger buffer against temperature fluctuations.

  • Verify All Glassware is Hot: Ensure both the funnel and the receiving Erlenmeyer flask are thoroughly heated before beginning the filtration. A cold receiving flask can cool the initial filtrate, which in turn cools the funnel.

  • Solvent System Re-evaluation: If the problem persists, the solvent system may be inappropriate for your specific indazole derivative. Consider using a co-solvent system to modulate the solubility characteristics and create a less steep solubility curve.

Troubleshooting Summary Table

Problem	Primary Cause(s)	Recommended Actions
Crystals on Filter Paper	Cold funnel/paper; Slow filtration rate	1. Pre-heat all glassware with hot solvent vapors.[1][8] 2. Use fluted filter paper for faster filtration.[1] 3. Filter in small portions, keeping the main solution hot.[3]
Clogged Funnel Stem	Use of a long-stemmed funnel; Inadequate heating	1. Always use a stemless or short-stemmed funnel.[1][3][5] 2. Ensure the receiving flask is boiling to keep the funnel hot with vapors.[4]
Solution "Crashes Out"	Supersaturation; Severe thermal shock; Inappropriate solvent	1. Return mixture to flask, add 10-20% more solvent, and re-boil.[3] 2. Ensure all components of the setup are thoroughly pre-heated. 3. Re-evaluate solvent choice; consider a co-solvent system.

Frequently Asked Questions (FAQs)

This section provides deeper insights into the principles governing crystallization during hot filtration, helping you proactively design more robust experimental protocols.

Q1: Why are indazole solutions particularly prone to premature crystallization?

Indazole is an aromatic heterocyclic compound.[9] Its derivatives, common in pharmaceutical development, often have rigid structures with multiple sites for hydrogen bonding and pi-stacking interactions.[10][11] This leads to two key properties:

• High Lattice Energy: The crystalline form is often very stable, meaning there is a strong thermodynamic driving force to crystallize from solution.

• Steep Solubility Curves: Their solubility can be highly dependent on temperature. They may be very soluble in a boiling solvent but sparingly soluble just 10-20°C below boiling. This narrow temperature window makes them sensitive to any heat loss during transfer or filtration.

Q2: How do I select the optimal solvent for recrystallizing my indazole derivative?

The ideal solvent is the cornerstone of a successful recrystallization. It should exhibit the following properties:

• High dissolving power for the indazole derivative at its boiling point.

• Low dissolving power for the indazole derivative at low temperatures (e.g., room temperature or 0-4°C) to ensure good recovery.

• It should either dissolve impurities very well at all temperatures or not at all.

• It must not react with the compound.

• It should have a boiling point that is low enough to be easily removed from the final product.

For many indazole derivatives, polar aprotic solvents or alcohols are a good starting point. Due to the diversity of indazole chemistry, some empirical testing is always necessary.[10][12]

Solvent Class	Examples	General Applicability for Indazoles	Considerations
Alcohols	Ethanol, Methanol, Isopropanol	Good for moderately polar indazoles. Often provides a good solubility gradient.	Can form solvates. Ensure complete removal.
Ketones	Acetone	Good dissolving power, but low boiling point can lead to rapid cooling and evaporation.	Use in a well-ventilated fume hood.[4]
Esters	Ethyl Acetate	Versatile solvent for a range of polarities.	Flammable. Ensure no ignition sources.
Aprotic Dipolar	DMF, DMSO	Excellent dissolving power, but high boiling points make them difficult to remove.	Generally used when other solvents fail. Can be difficult to remove traces of.
Hydrocarbons	Toluene, Heptane	Used for non-polar indazole derivatives or as an anti-solvent in co-solvent systems.	Often used in combination with a more polar solvent.

Q3: What is the single most important piece of equipment for a successful hot filtration?

While the entire setup is crucial, the stemless or short-stemmed funnel is arguably the most critical component for preventing premature crystallization.[1][2][3][4] Its design directly mitigates the primary failure point—crystallization in the stem—by minimizing the surface area and time over which the hot filtrate is exposed to a cooler environment before entering the receiving flask.

Visualizing the Process

Ideal Hot Filtration Workflow

This diagram outlines the critical steps for a successful hot filtration, emphasizing the continuous application of heat to prevent premature crystallization.

Caption: Workflow for successful hot filtration.

Troubleshooting Decision Tree

If you encounter crystallization during filtration, use this logic tree to diagnose and solve the issue.

Caption: Decision tree for troubleshooting crystallization.

References

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• Confronting Crystalliz
• 1.5E: Hot Filtration. (2022-04-07). Chemistry LibreTexts.
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Reference Data & Comparative Studies

A Researcher's Guide to the Synthetic Landscape of Substituted Indazoles: A Comparative Analysis

Introduction: The Privileged Status of Indazoles in Drug Discovery

The indazole core, a bicyclic heteroaromatic system composed of a fused benzene and pyrazole ring, holds a privileged position in medicinal chemistry.[1][2] Its versatile structure has been incorporated into a multitude of therapeutic agents, demonstrating a wide spectrum of biological activities, including anti-cancer, anti-inflammatory, and anti-HIV properties.[2][3] Notable examples of indazole-containing drugs include Niraparib, an anti-cancer agent, and Pazopanib, a tyrosine kinase inhibitor.[2][3] The thermodynamic stability of the 1H-indazole tautomer over the 2H- and 3H-isomers makes it the predominant form, though all tautomers are of synthetic interest.[3] Given their significant therapeutic potential, the development of efficient, regioselective, and scalable synthetic routes to substituted indazoles is of paramount importance to researchers, scientists, and drug development professionals.[4] This guide provides a comparative analysis of key synthetic strategies, offering insights into their mechanisms, practical applications, and relative merits to inform the rational design of synthetic routes to novel indazole derivatives.

Classical Approaches: Time-Tested Routes to the Indazole Core

Classical methods for indazole synthesis have been foundational in heterocyclic chemistry. While often superseded by modern techniques, they remain relevant for specific applications and as benchmarks for new methodologies.

The Jacobson Indazole Synthesis

The Jacobson synthesis is a historic method that involves the cyclization of N-nitroso-o-acyl- or N-nitroso-o-alkyl-anilines.[5] Mechanistically, the reaction is believed to proceed through an intramolecular azo coupling, with an initial acyl or alkyl shift being the rate-determining step.[5] While effective for the synthesis of certain unsubstituted and substituted indazoles, this method can be limited by the availability of starting materials and the sometimes harsh reaction conditions.

Modern Synthetic Strategies: Expanding the Chemical Space

The demand for greater structural diversity and functional group tolerance has driven the development of a host of modern synthetic methods for constructing the indazole nucleus. These approaches often offer milder reaction conditions, improved yields, and greater control over regioselectivity.

The Davis-Beirut Reaction: A Metal-Free Approach

The Davis-Beirut reaction is a versatile and metal-free method for the synthesis of 2H-indazoles and indazolones.[6][7] This N-N bond-forming heterocyclization typically proceeds from o-nitrobenzylamines or related precursors under either acidic or basic conditions.[6][8] A key advantage of this reaction is its use of inexpensive and readily available starting materials, avoiding the need for toxic heavy metals.[6] The reaction is believed to proceed through a highly reactive nitroso imine or nitroso benzaldehyde intermediate.[6][7]

Mechanism of the Davis-Beirut Reaction (Base-Catalyzed):

The base-catalyzed mechanism involves the deprotonation of the benzylic position of an N-substituted 2-nitrobenzylamine, followed by an intramolecular redox reaction to form a nitroso intermediate, which then undergoes cyclization.[6]

Caption: Base-catalyzed Davis-Beirut reaction workflow.

[3+2] Dipolar Cycloaddition of Sydnones and Arynes

The [3+2] dipolar cycloaddition of sydnones with arynes offers a rapid and highly efficient route to 2H-indazoles.[9][10][11] This method is characterized by its mild reaction conditions, high yields, and excellent regioselectivity, often producing the 2H-indazole isomer exclusively.[9] The reaction proceeds via an initial cycloaddition to form a bicyclic intermediate, which then undergoes a retro-[4+2] cycloaddition to extrude carbon dioxide and afford the aromatic indazole.[9][11] A limitation of this method is the requisite synthesis of the sydnone precursors.[4]

General Workflow for [3+2] Cycloaddition:

Caption: [3+2] Cycloaddition of sydnones and arynes.

Transition-Metal-Catalyzed Syntheses

Transition-metal catalysis has revolutionized the synthesis of substituted indazoles, providing powerful tools for C-H functionalization and cross-coupling reactions. These methods offer high atom economy and allow for the construction of complex and diverse indazole derivatives.[4]

Palladium catalysts are widely employed for the synthesis of indazoles, particularly through C-H activation and intramolecular amination of hydrazones.[12][13] These reactions can proceed under relatively mild conditions and tolerate a variety of functional groups.[12] The Suzuki-Miyaura cross-coupling reaction, catalyzed by palladium, is also a highly effective method for forming C-C bonds at various positions on the indazole ring, enabling the synthesis of a wide array of derivatives.[14][15]

Rhodium catalysts, particularly those with a cyclopentadienyl (Cp*) ligand, are highly effective for the C-H activation of various substrates, leading to the synthesis of both 1H- and 2H-indazoles.[3][16][17] For instance, the rhodium(III)-catalyzed C-H bond addition of azobenzenes to aldehydes provides an efficient, one-step route to N-aryl-2H-indazoles.[16][17][18] These reactions often exhibit high functional group compatibility.[16]

Copper catalysis offers a cost-effective alternative to palladium and rhodium for the synthesis of indazoles. Copper catalysts are effective in promoting intramolecular N-arylation of ortho-chlorinated arylhydrazones to yield N-substituted 1H-indazoles.[19] One-pot, three-component reactions of 2-bromobenzaldehydes, primary amines, and sodium azide, catalyzed by copper, provide a direct route to 2H-indazoles.[20] Copper-catalyzed hydroamination of 2-alkynylazobenzenes has also been developed for the synthesis of 3-alkenyl-2H-indazoles.[21]

Comparative Analysis of Synthetic Routes

The choice of a synthetic route to a particular substituted indazole depends on several factors, including the desired substitution pattern, required scale, and available starting materials. The following table provides a comparative overview of the key synthetic methods.

Synthetic Route	Typical Yields	Substrate Scope	Key Advantages	Key Limitations
Jacobson Synthesis	Moderate to Good	Limited by precursor availability	Historical significance, suitable for specific targets	Often requires harsh conditions, limited functional group tolerance
Davis-Beirut Reaction	Good (60-90%)[4]	Tolerates a range of alkyl and some aryl amines[4]	Metal-free, uses inexpensive starting materials, versatile for 2H-indazoles and indazolones[4][6]	Can be low-yielding with certain substrates, may require optimization[4]
[3+2] Cycloaddition	Good to Excellent (>80%)[4][9]	Broad tolerance for functional groups on both sydnone and aryne precursors[4]	High yields, excellent regioselectivity for 2H-indazoles, mild conditions[4][9]	Requires synthesis of sydnone precursors, some electron-deficient sydnones may be unreactive[4]
Pd-Catalyzed C-H Activation	Moderate to High (50-95%)[4]	Broad scope for hydrazones and coupling partners[12]	High atom economy, good functional group tolerance[4][12]	Requires expensive and potentially toxic metal catalyst, may need inert atmosphere[4]
Rh-Catalyzed C-H Activation	Moderate to High (50-95%)[4]	Broad scope for azobenzenes, aldehydes, and other partners[3][16]	High atom economy, applicable to both 1H and 2H isomers, good functional group tolerance[3][4]	Requires expensive and potentially toxic metal catalyst, may need inert atmosphere[4]
Cu-Catalyzed Cross-Coupling	Good	Broad scope for aryl halides, amines, and other coupling partners[19][20]	Cost-effective catalyst, good for N-arylation and multicomponent reactions[19][20]	Can require higher catalyst loading and temperatures compared to Pd or Rh

Regioselectivity in Indazole Synthesis

A critical consideration in the synthesis of substituted indazoles is the control of regioselectivity, particularly in N-alkylation and N-arylation reactions, which can lead to mixtures of N1 and N2 isomers.[22][23]

• N1-Substituted Indazoles: The synthesis of 1-alkyl or 1-aryl-1H-indazoles can be achieved regioselectively through methods such as copper-catalyzed cyclizations of 2-haloarylcarbonyl compounds with substituted hydrazines.[24] Silver(I)-mediated intramolecular oxidative C-H amination of arylhydrazones also provides an efficient route to 3-substituted 1H-indazoles.[9]

• N2-Substituted Indazoles: The Davis-Beirut reaction and the [3+2] cycloaddition of sydnones and arynes are particularly effective for the regioselective synthesis of 2H-indazoles.[6][9] A mild, one-pot condensation-Cadogan reductive cyclization of ortho-nitrobenzaldehydes with amines also affords 2H-indazoles with high regioselectivity.[25][26] Direct N-alkylation of the indazole core can also be directed towards the N2 position under specific conditions.[27]

Experimental Protocols

General Procedure for Copper-Catalyzed Synthesis of N-Phenyl-1H-Indazoles[19]

This procedure describes the intramolecular N-arylation of an ortho-chlorinated arylhydrazone.

• To a dried Schlenk tube, add the arylhydrazone (0.5 mmol), potassium hydroxide (0.056 g, 2.0 equiv), 1,10-phenanthroline (0.020 g, 22 mol %), and copper(I) iodide (0.019 g, 20 mol %).

• Evacuate and backfill the tube with an inert atmosphere (e.g., Nitrogen or Argon).

• Add anhydrous N,N-dimethylformamide (DMF) (2.5 mL) via syringe.

• Stir the reaction mixture and heat to 120 °C for 12–48 hours, monitoring the reaction progress by thin-layer chromatography (TLC).

• After completion, cool the reaction mixture to room temperature and add ethyl acetate (10 mL).

• Pass the mixture through a short pad of silica gel.

• Wash the eluate with water (1 x 10 mL) and a saturated aqueous sodium chloride solution (2 x 10 mL).

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel to afford the desired N-phenyl-1H-indazole.

General Procedure for Rhodium/Copper-Catalyzed Synthesis of 1H-Indazoles[4]

This protocol outlines the C-H activation and C-N/N-N coupling of an arylimidate with a nitrosobenzene.

• To an oven-dried Schlenk tube, add the arylimidate (0.20 mmol), [Cp*RhCl₂]₂ (5.0 mol %), copper(II) acetate (20 mol %), and silver hexafluoroantimonate (20 mol %).

• Evacuate and backfill the tube with argon.

• Add anhydrous 1,2-dichloroethane (DCE) (1.0 mL) and the nitrosobenzene (0.24 mmol, 1.2 equiv).

• Stir the reaction mixture at 80 °C for 24 hours.

• After cooling to room temperature, filter the mixture through a pad of Celite.

• Concentrate the filtrate in vacuo.

• Purify the residue by flash column chromatography on silica gel to afford the desired 1H-indazole.

General Procedure for [3+2] Dipolar Cycloaddition of a Sydnone and an Aryne Precursor[4]

This procedure describes the synthesis of a 2H-indazole from N-phenylsydnone and an aryne precursor.

• Dissolve the aryne precursor (e.g., 2-(trimethylsilyl)phenyl trifluoromethanesulfonate, 0.2 mmol) and N-phenylsydnone (0.24 mmol, 1.2 equiv) in anhydrous tetrahydrofuran (THF) (2.0 mL) in a flame-dried flask under an inert atmosphere.

• Add a solution of cesium fluoride (0.4 mmol, 2.0 equiv) in anhydrous acetonitrile (1.0 mL) dropwise to the reaction mixture at room temperature.

• Stir the mixture at room temperature for 12-24 hours, monitoring by TLC.

• Upon completion, quench the reaction with water and extract with ethyl acetate.

• Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the residue by flash column chromatography on silica gel to afford the desired 2H-indazole.

Conclusion and Future Outlook

The synthesis of substituted indazoles has evolved significantly, with modern transition-metal-catalyzed and metal-free methods providing powerful tools to access a vast chemical space. The choice of synthetic strategy is a multifactorial decision, balancing considerations of yield, substrate scope, regioselectivity, cost, and environmental impact. Classical methods, while still valuable, are often complemented by modern approaches that offer greater efficiency and functional group tolerance. As our understanding of reaction mechanisms deepens and new catalytic systems are developed, the synthesis of this privileged scaffold will undoubtedly become even more sophisticated, enabling the discovery of the next generation of indazole-based therapeutics.

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A Researcher's Guide to N1 vs. N2 Isomer Stability in Methylated Indazoles

Introduction

The indazole scaffold is a privileged bicyclic heterocycle, prominently featured in medicinal chemistry as a bioisostere of indole and as a core component in numerous therapeutic agents.[1][2][3] Molecules like the tyrosine kinase inhibitor Pazopanib (N2-substituted) and the complement factor D inhibitor Danicopan (N1-substituted) highlight the critical role that the nitrogen substitution pattern plays in biological activity.[4][5][6]

Alkylation of the indazole core, most commonly methylation, can occur at either the N1 or N2 position of the pyrazole ring, leading to two distinct regioisomers. A fundamental question for any chemist working with this scaffold is: which isomer is more stable, and how can we selectively synthesize one over the other?

This guide provides an in-depth comparison of N1 and N2 isomer stability in methylated indazoles. We will move beyond simple statements of stability to explore the underlying principles of thermodynamic versus kinetic control, the influence of electronic and steric factors, and the practical experimental methodologies used to control reaction outcomes and definitively characterize the resulting products.

The Decisive Factor: Thermodynamic vs. Kinetic Control

The regioselectivity of indazole N-alkylation is a classic example of the competition between thermodynamic and kinetic control.[7][8][9][10] Understanding this concept is paramount to predicting and manipulating the N1:N2 product ratio.

• Thermodynamic Product: This is the most stable isomer (lowest Gibbs free energy). Its formation is favored under conditions that allow for equilibrium to be established, such as higher temperatures, longer reaction times, and the presence of a reversible reaction pathway.[8][9]

• Kinetic Product: This is the isomer that is formed the fastest (lowest activation energy). It is favored under irreversible conditions, such as low temperatures, where the products do not have enough energy to revert to the intermediate.[8][9]

For indazoles, the N1-alkylated isomer is generally the thermodynamically more stable product .[2][11][12] This is a direct consequence of the greater stability of the parent 1H-indazole (benzenoid) tautomer compared to the 2H-indazole (quinonoid) tautomer.[1][4][11][13] Computational studies have quantified this difference, showing the 1H tautomer to be more stable by 2.3 to 4.5 kcal/mol.[13][14] While the N1 isomer is the "thermodynamic sink," the reaction does not always lead there. The N2 isomer is often formed as the kinetic product under specific conditions.[12][15]

Caption: Energy profile for a reaction under kinetic vs. thermodynamic control.

Guiding Regioselectivity: Key Influencing Factors

The final N1:N2 ratio is not solely dependent on inherent stability but is a nuanced interplay of electronic effects, steric hindrance, and the chosen reaction conditions.

Electronic Effects of Substituents

The electronic nature of substituents on the indazole ring significantly impacts the nucleophilicity of the N1 and N2 atoms and can override the inherent thermodynamic preference.

• Electron-Withdrawing Groups (EWGs): The position of an EWG is critical. An EWG at the C7 position (e.g., -NO₂, -CO₂Me) dramatically favors the formation of the N2 isomer, often with excellent regioselectivity (≥96%).[1][11][16] This is attributed to the inductive electron withdrawal reducing the nucleophilicity of the adjacent N1 atom.

• Electron-Donating Groups (EDGs): Conversely, EDGs can enhance the nucleophilicity of the nitrogen atoms, though the effect on regioselectivity is often less pronounced and more dependent on other factors.

Steric Hindrance

Steric bulk can be a powerful tool for directing alkylation.

• C7-Substituents: A large group at the C7 position sterically shields the N1 position, making an electrophilic attack at N2 more favorable.[17][18] This effect is a primary reason why 7-substituted indazoles can show poor reactivity or selectivity for N1-alkylation.[18]

• C3-Substituents: The effect of C3 substituents is more complex. While a very bulky group might be expected to disfavor N2, studies have shown that certain bulky groups at C3 (e.g., t-butyl, carboxamide) can lead to excellent N1 selectivity, potentially due to subtle conformational effects or interactions with the base's cation.[1][16]

Reaction Conditions

For a given indazole, the choice of solvent, base, and alkylating agent is the most direct way to control the isomeric outcome.

• Base and Solvent: This combination is perhaps the most critical variable. A widely successful system for achieving high N1 selectivity is the use of sodium hydride (NaH) in an aprotic solvent like tetrahydrofuran (THF).[1][16] This combination is believed to favor the formation of the thermodynamically stable N1-anion complex. In contrast, other conditions, such as K₂CO₃ in DMF, often result in mixtures of N1 and N2 isomers.[2][19]

• Alkylating Agent: The nature of the electrophile matters. Simple alkyl halides under basic conditions often lead to mixtures unless guided by strong electronic or steric factors.[2] Alternative methods can provide different selectivities. For instance, Mitsunobu conditions have been reported to show a strong preference for the formation of the N2 isomer.[1][11] More recently, methods using diazo compounds in the presence of TfOH have been developed for highly selective N2-alkylation.[20]

Experimental Evidence: Data and Characterization

Objective comparison requires robust experimental data. The primary method for identifying and quantifying N1 and N2 isomers is Nuclear Magnetic Resonance (NMR) spectroscopy, with X-ray crystallography providing definitive structural confirmation.

Quantitative Data on Regioselectivity

The following table summarizes experimental data from the literature, illustrating the impact of substituents and reaction conditions on the N1:N2 product ratio.

Indazole Substituent	Alkylating Agent	Base / Conditions	Solvent	N1:N2 Ratio	Reference
3-CO₂Me	n-Pentyl bromide	NaH	THF	>99:1	[11]
Unsubstituted	Isobutyl bromide	K₂CO₃	DMF	58:42	[2][19]
3-CO₂Me	n-Pentanol	Mitsunobu (DEAD, PPh₃)	THF	1:2.5	[1][11]
7-NO₂	n-Pentyl bromide	NaH	THF	4:96	[1][16]
6-NO₂	MeI	MeI (heat)	Sealed Tube	N2 selective	[21]
6-NO₂	Me₂SO₄	KOH	-	~1:1	[21]
4-Nitro	Ribosylation	Silyl Hilbert-Johnson (5h)	-	N2 only (Kinetic)	[12]
4-Nitro	Ribosylation	Silyl Hilbert-Johnson (48h)	-	N1 major (Thermo)	[12]

Isomer Characterization by NMR Spectroscopy

Distinguishing between the N1 and N2 isomers is straightforward using 2D NMR techniques, particularly the Heteronuclear Multiple Bond Correlation (HMBC) experiment. This experiment shows correlations between protons and carbons that are 2-3 bonds away.

• For N1-methylated indazoles: A key correlation is observed between the protons of the N1-methyl group and the C7a carbon of the indazole ring.

• For N2-methylated indazoles: A key correlation is observed between the protons of the N2-methyl group and the C3 carbon of the indazole ring.

These correlations provide unambiguous proof of the methyl group's position.[1][11]

Caption: Key HMBC correlations for distinguishing N1 and N2 methylated indazoles.

Experimental Protocols

The following protocols provide validated, step-by-step methodologies for the selective synthesis and characterization of methylated indazole isomers.

Protocol 1: N1-Selective Methylation (Thermodynamic Control)

This protocol is adapted from methodologies that reliably produce the thermodynamically favored N1-isomer.[1][16]

Objective: To synthesize 1-methyl-indazole with high regioselectivity.

Materials:

• Indazole

• Sodium Hydride (NaH), 60% dispersion in mineral oil

• Anhydrous Tetrahydrofuran (THF)

• Methyl Iodide (MeI)

• Saturated aqueous ammonium chloride (NH₄Cl)

• Ethyl acetate (EtOAc)

• Brine

• Anhydrous sodium sulfate (Na₂SO₄)

Procedure:

• To a flame-dried round-bottom flask under an inert atmosphere (N₂ or Ar), add indazole (1.0 eq).

• Add anhydrous THF to dissolve the indazole (approx. 0.2 M concentration).

• Cool the solution to 0 °C using an ice bath.

• Carefully add NaH (1.1 eq) portion-wise. Caution: Hydrogen gas is evolved. Allow the mixture to stir at 0 °C for 30 minutes.

• Slowly add methyl iodide (1.2 eq) dropwise to the suspension at 0 °C.

• Allow the reaction to warm to room temperature and stir for 12-24 hours, monitoring by TLC or LC-MS until the starting material is consumed.

• Upon completion, carefully quench the reaction by slowly adding saturated aq. NH₄Cl at 0 °C.

• Extract the mixture with EtOAc (3x).

• Combine the organic layers, wash with brine, dry over Na₂SO₄, filter, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography (e.g., silica gel, hexanes/EtOAc gradient) to yield the N1-methylated product.

Protocol 2: Isomer Characterization by HMBC NMR

Objective: To unambiguously determine the regiochemistry of a methylated indazole sample.

Procedure:

• Prepare a sample of the purified product in a suitable deuterated solvent (e.g., CDCl₃, DMSO-d₆) at an appropriate concentration (5-10 mg in 0.6 mL).

• Acquire standard 1D ¹H and ¹³C NMR spectra to identify the chemical shifts of the methyl group and the aromatic carbons.

• Set up and run a standard gradient-selected HMBC experiment (e.g., hsqcetgplp on Bruker instruments). Ensure the spectral widths in both dimensions cover all relevant signals.

• Set the long-range coupling constant (J-coupling) delay (typically optimized for 8-10 Hz) to observe 2- and 3-bond correlations.

• Process the 2D data using appropriate software (e.g., TopSpin, Mnova).

• Analysis:

  • Locate the proton signal of the N-methyl group on the F2 (proton) axis.

  • Trace vertically to identify cross-peaks.

  • A cross-peak correlating the N-methyl protons with the C7a carbon signal (typically ~140 ppm) confirms an N1-isomer .

  • A cross-peak correlating the N-methyl protons with the C3 carbon signal (typically ~120-135 ppm depending on substitution) confirms an N2-isomer .[22]

Caption: Logical workflow for synthesizing and confirming indazole isomers.

Conclusion

The stability of methylated indazole isomers is a well-defined but multifaceted issue. While the N1-methylated isomer is the thermodynamically favored product , reflecting the greater stability of the 1H-tautomer, this outcome is not guaranteed in synthesis. The regiochemical result of an N-alkylation reaction is a delicate balance between this inherent stability and the kinetic pathways available, which are heavily influenced by the electronic and steric properties of the indazole substrate and, most critically, by the reaction conditions employed.

For researchers and drug development professionals, achieving a desired isomeric outcome requires a rational approach. High N1 selectivity is reliably achieved under conditions that favor thermodynamic equilibrium, such as the NaH/THF system. Conversely, accessing the often less stable N2 isomer may require kinetically controlled conditions or specific reagents that electronically or sterically favor attack at the N2 position. In all cases, rigorous and unambiguous characterization, primarily through 2D NMR techniques like HMBC, is essential to validate the identity of the synthesized isomer.

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A Multi-Spectroscopic Approach to the Definitive Structural Validation of 6-Bromo-3-methyl-1H-indazole

A Guide for Researchers in Medicinal Chemistry and Drug Development

The unambiguous structural confirmation of chemical entities is a cornerstone of drug discovery and development, ensuring reproducibility, safety, and the integrity of structure-activity relationship (SAR) studies.[1][2][3] 6-Bromo-3-methyl-1H-indazole is a valuable heterocyclic building block in the synthesis of pharmacologically active compounds, particularly kinase inhibitors.[4] Its precise isomeric structure is critical, as even minor positional changes of the bromine substituent can drastically alter biological activity and pharmacokinetic properties.

This guide provides a comprehensive framework for the validation of the 6-Bromo-3-methyl-1H-indazole structure, leveraging the synergistic power of Nuclear Magnetic Resonance (NMR) spectroscopy, Mass Spectrometry (MS), and Infrared (IR) Spectroscopy. We will move beyond a simple recitation of data to explain the causality behind experimental choices and data interpretation, providing a self-validating system for structural elucidation.

The Strategic Workflow: An Integrated Spectroscopic Approach

No single technique provides a complete structural picture. A robust validation strategy relies on integrating complementary data from multiple analytical methods. NMR defines the molecular framework and connectivity, MS confirms the elemental composition and molecular weight, and IR verifies the presence of key functional groups.

Caption: Overall workflow for structural validation.

Nuclear Magnetic Resonance (NMR) Spectroscopy: The Definitive Map

NMR spectroscopy is the most powerful tool for elucidating the precise structure of organic molecules in solution. It provides detailed information on the chemical environment, connectivity, and spatial relationships of atoms within the molecule. For 6-Bromo-3-methyl-1H-indazole, a combination of 1D (¹H, ¹³C) and 2D (COSY, HSQC, HMBC) experiments is essential for unambiguous assignment.

¹H NMR Analysis: A Fingerprint of the Aromatic System

The proton NMR spectrum provides the initial, high-resolution fingerprint of the molecule. The key to validating the "6-Bromo" substitution pattern lies in the chemical shifts and, more importantly, the coupling patterns of the aromatic protons.

Expected ¹H NMR Signals (in DMSO-d₆):

• N-H Proton: A broad singlet, typically downfield (>12 ppm), due to its acidic nature and hydrogen bonding with the solvent.

• Methyl Protons (C3-CH₃): A sharp singlet around 2.4-2.5 ppm. Its integration value of 3H confirms its presence.

• Aromatic Protons (H4, H5, H7): This region is the most informative for confirming the isomer.

  • H7: Appears as a doublet or a singlet-like peak (doublet with small coupling) around 7.8 ppm. It is adjacent to the bromine-bearing carbon (C6), so it only couples to H5 (a meta-coupling, J ≈ 1.5-2.0 Hz).

  • H5: Appears as a doublet of doublets (dd) around 7.3 ppm. It is coupled to both H4 (ortho-coupling, J ≈ 8.5 Hz) and H7 (meta-coupling, J ≈ 1.5-2.0 Hz).

  • H4: Appears as a doublet (d) around 7.4-7.5 ppm, showing a clear ortho-coupling to H5 (J ≈ 8.5 Hz).

Isomer Comparison: Why the Coupling Pattern is Crucial

The primary challenge in synthesis is the potential formation of other bromo-isomers. Comparing the expected ¹H NMR aromatic patterns is the most direct way to differentiate them.

Proton	6-Bromo (Target)	5-Bromo (Potential Isomer)	7-Bromo (Potential Isomer)
H4	Doublet (d), J ≈ 8.5 Hz	Singlet (s)	Doublet (d), J ≈ 8.0 Hz
H5	Doublet of Doublets (dd)	-	Doublet of Doublets (dd)
H6	-	Doublet (d), J ≈ 8.5 Hz	Doublet (d), J ≈ 8.0 Hz
H7	Doublet (d), J ≈ 1.5-2.0 Hz	Doublet (d), J ≈ 8.5 Hz	-
Key Differentiator	H7 is a near-singlet/narrow doublet. H4 and H5 show clear ortho/meta coupling.	H4 is a distinct singlet.	H5 and H6 show a clear AX system (two coupled doublets).

¹³C and 2D NMR: Confirming the Skeleton

While ¹H NMR provides the initial evidence, ¹³C and 2D NMR experiments provide irrefutable proof of the carbon skeleton and connectivity.

• ¹³C NMR: Will show 8 distinct signals corresponding to the 8 carbons in the molecule. The carbon directly attached to the bromine (C6) will be significantly shifted, and its signal may be less intense.

• HSQC (Heteronuclear Single Quantum Coherence): This experiment correlates each proton with the carbon it is directly attached to. It definitively links the signals assigned in the ¹H spectrum to their corresponding carbons (e.g., H4 to C4, H5 to C5, etc.).

• HMBC (Heteronuclear Multiple Bond Correlation): This is the ultimate tool for piecing the puzzle together. It reveals correlations between protons and carbons that are 2 or 3 bonds away. Key expected correlations to confirm the 6-Bromo-3-methyl-1H-indazole structure include:

  • The methyl protons (~2.4 ppm) will show a strong correlation to C3 and a weaker one to C3a. This confirms the methyl group is at the 3-position.

  • Proton H7 will show correlations to C5 and C6, confirming its position adjacent to the bromine-substituted carbon.

  • Proton H4 will show a correlation to C5, C6, and C7a, locking the aromatic ring structure in place.

Caption: Logic flow of NMR experiments for structure confirmation.

Experimental Protocol: NMR Spectroscopy

• Sample Preparation: Dissolve ~5-10 mg of the purified compound in ~0.6 mL of deuterated dimethyl sulfoxide (DMSO-d₆). The use of DMSO-d₆ is recommended as it readily dissolves the compound and allows for clear observation of the N-H proton.[5][6]

• Internal Standard: Add tetramethylsilane (TMS) as an internal standard for chemical shift referencing (δ = 0.00 ppm for both ¹H and ¹³C).

• Data Acquisition: Acquire spectra on a 400 MHz or higher field spectrometer.

  • ¹H NMR: Acquire with a 30° pulse angle and a relaxation delay of 2 seconds.

  • ¹³C{¹H} NMR: Acquire with proton decoupling using a standard pulse program (e.g., zgpg30) over a spectral width of ~220 ppm.

  • 2D Spectra (gCOSY, gHSQCAD, gHMBCAD): Use gradient-selected, sensitivity-enhanced standard pulse programs. Optimize acquisition and processing parameters according to instrument software recommendations.[7]

Mass Spectrometry (MS): Confirming Mass and Formula

Mass spectrometry provides two critical pieces of information: the molecular weight of the compound and, with high resolution, its exact elemental formula.

Key Data Points:

• Molecular Ion Isotope Pattern: Due to the natural abundance of bromine isotopes (⁷⁹Br ≈ 50.7%, ⁸¹Br ≈ 49.3%), the mass spectrum will exhibit a characteristic pair of peaks for the molecular ion [M]⁺ and [M+2]⁺ with a roughly 1:1 intensity ratio.[8] For C₈H₇BrN₂, the expected peaks would be at m/z 210 and 212. The presence of this pattern is definitive proof of a single bromine atom in the molecule.

• High-Resolution Mass Spectrometry (HRMS): This technique provides a highly accurate mass measurement, allowing for the unambiguous determination of the molecular formula. This distinguishes the target compound from any potential impurities or alternative structures with the same nominal mass.

  • Expected HRMS (EI): Calculated for [C₈H₇⁷⁹BrN₂]⁺: 209.9847; Found: 209.98xx.

Fragmentation Analysis

Electron Impact (EI) ionization often causes the molecular ion to fragment in a predictable way.[9][10][11] Observing fragments consistent with the proposed structure adds another layer of validation.

• [M-Br]⁺: Loss of the bromine radical to give a fragment around m/z 131.

• [M-HCN]⁺: A common fragmentation for heterocyclic aromatic compounds.

Experimental Protocol: Mass Spectrometry (GC-MS with EI)

• Sample Preparation: Prepare a dilute solution of the sample (~1 mg/mL) in a volatile solvent like ethyl acetate or methanol.

• Instrumentation: Use a Gas Chromatograph coupled to a Mass Spectrometer (GC-MS) with an Electron Impact (EI) ionization source.

• GC Method: Use a suitable capillary column (e.g., DB-5) with a temperature program that allows for the elution of the compound as a sharp peak.

• MS Acquisition: Scan a mass range of m/z 40-300 to observe the molecular ion and key fragments.

Infrared (IR) Spectroscopy: Functional Group Verification

IR spectroscopy is a rapid and effective method for confirming the presence of specific functional groups. While it doesn't provide the detailed connectivity of NMR, it serves as an excellent complementary check.[12][13]

Functional Group	Expected Wavenumber (cm⁻¹)	Appearance
N-H Stretch	3300 - 3100	Broad, medium intensity
Aromatic C-H Stretch	3100 - 3000	Sharp, medium to weak
Aliphatic C-H Stretch (CH₃)	2980 - 2850	Sharp, medium to weak
C=C / C=N Ring Stretch	1620 - 1450	Multiple sharp bands
C-Br Stretch	700 - 550	Medium to strong

The presence of a broad band above 3100 cm⁻¹ is strong evidence for the N-H group of the indazole ring, and bands in the aromatic region confirm the heterocyclic core.

Experimental Protocol: IR Spectroscopy (ATR)

• Sample Preparation: Place a small amount of the solid, purified sample directly onto the crystal of an Attenuated Total Reflectance (ATR) accessory.

• Data Acquisition: Collect the spectrum over a range of 4000-400 cm⁻¹.

• Background Correction: Perform a background scan prior to sample analysis to subtract atmospheric H₂O and CO₂ signals.

Summary and Conclusion

The structural validation of 6-Bromo-3-methyl-1H-indazole is achieved not by a single piece of data, but by the convergence of evidence from NMR, MS, and IR spectroscopy.

Technique	Key Finding	Implication for Structure
¹H NMR	Specific aromatic coupling pattern (d, dd, narrow d)	Confirms 6-Bromo substitution pattern over other isomers.
HMBC NMR	Correlation between methyl protons and C3	Unambiguously places the methyl group at the 3-position.
Mass Spec	[M]⁺ and [M+2]⁺ peaks in ~1:1 ratio	Confirms the presence of one bromine atom.
HRMS	Exact mass matches C₈H₇BrN₂	Confirms the elemental formula.
IR Spec	Broad peak at ~3200 cm⁻¹	Confirms the presence of the N-H functional group.

By following this multi-faceted analytical approach, researchers can be confident in the identity and purity of their material, ensuring the integrity of subsequent biological and pharmacological studies. This rigorous validation is an indispensable step in the path of transforming a chemical building block into a potential therapeutic agent.

References

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Biological activity of 6-Bromo-3-methyl-1H-indazole vs other kinase inhibitors

Introduction: The Privileged Indazole Scaffold in Kinase Inhibition

In the landscape of modern medicinal chemistry, certain molecular frameworks consistently emerge as cornerstones for the development of potent and selective therapeutics. The 1H-indazole core is one such "privileged scaffold," renowned for its ability to mimic the purine structure of ATP and effectively interact with the ATP-binding pocket of a diverse array of protein kinases.[1] This inherent characteristic has positioned indazole derivatives at the forefront of kinase inhibitor discovery, particularly in oncology. Strategic functionalization of the indazole ring system allows for the fine-tuning of inhibitory activity and selectivity against specific kinase targets.

This guide provides a comprehensive comparison of the biological activity of kinase inhibitors built upon the 6-bromo-1H-indazole scaffold against other prominent kinase inhibitors. While direct and extensive biological activity data for the simple 6-bromo-3-methyl-1H-indazole is limited in public domains, its significance as a key synthetic intermediate for potent kinase inhibitors is well-documented.[1][2] We will, therefore, explore the activity of notable derivatives of the 6-bromo-1H-indazole scaffold and compare their performance with well-characterized inhibitors of clinically relevant kinases, such as those in the Src and AXL families. This analysis will be supported by experimental data, detailed methodologies, and visualizations of key signaling pathways to provide researchers, scientists, and drug development professionals with a thorough and objective resource.

Comparative Kinase Inhibition Profiles: A Quantitative Overview

The efficacy of a kinase inhibitor is quantitatively defined by its half-maximal inhibitory concentration (IC50), which represents the concentration of the compound required to inhibit 50% of the target kinase's activity in vitro. A lower IC50 value signifies greater potency. The following tables summarize the IC50 values for a selection of kinase inhibitors, including derivatives of the 6-bromo-1H-indazole scaffold and other established inhibitors, against a panel of key kinases implicated in cancer.

It is important to note that IC50 values can vary depending on the specific assay conditions, such as ATP concentration and the substrate used. Therefore, comparisons should be made with an understanding of the experimental context.

Table 1: Inhibitory Activity of Indazole-Based Kinase Inhibitors

Compound/Scaffold	Target Kinase(s)	IC50 (nM)	Noteworthy Characteristics
6-Bromo-1H-indazole Derivative (W24)	PLK4	<10	A lead compound from a series of 3-amino-1H-indazole derivatives with potent anti-tumor activities.[3]
6-Bromo-1H-indazole Derivative (Compound 2f)	Not Specified	230-1150 (Cell-based IC50 in µM)	Showed potent growth inhibitory activity against several cancer cell lines.[4][5]
Axitinib	VEGFRs, PDGFR, Kit	0.2 (VEGFR-2)	An FDA-approved indazole derivative for the treatment of advanced renal cell carcinoma.[2][6]
Pazopanib	VEGFRs, PDGFR, Kit	30 (VEGFR-2)	An FDA-approved multi-kinase inhibitor with an indazole scaffold used in the treatment of renal cell carcinoma and soft tissue sarcoma.[2][6]

Table 2: Inhibitory Activity of Comparator Kinase Inhibitors

Inhibitor	Primary Target(s)	IC50 (nM)	Selectivity Profile
Dasatinib	Src, Bcr-Abl	0.5 (Src), <1.0 (Bcr-Abl)	Potent inhibitor of Src family kinases and Bcr-Abl; also inhibits c-KIT, PDGFR, and EphA2.[7][8]
Bosutinib	Src, Abl	1.2 (Src), 1 (Abl)	Dual Src/Abl inhibitor with minimal activity against c-Kit and PDGFR, leading to a distinct toxicity profile.[9][10]
Saracatinib (AZD0530)	Src Family Kinases	2.7-11	Potent and selective inhibitor of c-Src, Lck, c-YES, Lyn, Fyn, Fgr, and Blk.[11][12][13]
Bemcentinib (BGB324)	AXL	14	A first-in-class, highly selective and orally bioavailable AXL kinase inhibitor.[14][15]

Key Signaling Pathways in Focus

Understanding the signaling cascades regulated by the target kinases is crucial for interpreting the cellular effects of their inhibition. Here, we visualize the signaling pathways of two key kinase families, Src and AXL, which are frequently targeted by indazole-based inhibitors.

Src Kinase Signaling Pathway

The Src family of non-receptor tyrosine kinases plays a pivotal role in regulating a multitude of cellular processes, including proliferation, survival, migration, and angiogenesis.[16][17][18] Dysregulation of Src signaling is a common feature in many cancers, making it a prime target for therapeutic intervention.

Caption: The Src signaling pathway, a central regulator of cancer cell behavior.

AXL Receptor Tyrosine Kinase Signaling Pathway

AXL, a member of the TAM (Tyro3, AXL, Mer) family of receptor tyrosine kinases, has emerged as a critical mediator of tumor progression, metastasis, and therapeutic resistance.[19][20][21][22] Its overexpression is associated with a poor prognosis in numerous cancers.

Caption: The AXL signaling pathway, a key driver of metastasis and drug resistance.

Experimental Protocols: Methodologies for Kinase Inhibition Assessment

The robust and reproducible assessment of kinase inhibition is fundamental to drug discovery. Below are detailed, step-by-step methodologies for key in vitro and cell-based assays used to characterize the biological activity of kinase inhibitors.

In Vitro Kinase Assay (Radiometric)

This protocol describes a common method for determining the IC50 of a compound against a purified kinase using a radiometric assay format.

Materials:

• Purified recombinant kinase

• Kinase reaction buffer (specific to the kinase)

• ATP (including [γ-³²P]ATP)

• Peptide or protein substrate

• Test compound dilutions

• Phosphocellulose paper or membrane

• Scintillation counter and fluid

Procedure:

• Prepare Kinase Reaction Mix: In a microcentrifuge tube, prepare a master mix containing the kinase reaction buffer, the peptide/protein substrate, and any necessary co-factors (e.g., MgCl₂).

• Add Test Compound: Aliquot the kinase reaction mix into individual tubes or wells of a microplate. Add the test compound at various concentrations (typically a serial dilution). Include a positive control (no inhibitor) and a negative control (no kinase).

• Initiate Kinase Reaction: Start the reaction by adding a solution of ATP containing a known amount of [γ-³²P]ATP to each tube/well.

• Incubate: Incubate the reaction at the optimal temperature for the kinase (e.g., 30°C) for a predetermined amount of time (e.g., 30-60 minutes).

• Stop Reaction and Spot: Stop the reaction by adding a quenching buffer (e.g., phosphoric acid). Spot a small volume of each reaction onto a phosphocellulose paper/membrane.

• Wash: Wash the phosphocellulose paper/membrane multiple times with a wash buffer (e.g., phosphoric acid) to remove unincorporated [γ-³²P]ATP.

• Quantify: Place the washed paper/membrane into a scintillation vial with scintillation fluid and measure the amount of incorporated ³²P using a scintillation counter.

• Data Analysis: Calculate the percent inhibition for each compound concentration relative to the positive control. Plot the percent inhibition against the logarithm of the compound concentration and fit the data to a dose-response curve to determine the IC50 value.

Caption: Workflow for a radiometric in vitro kinase assay.

Cell-Based Kinase Activity Assay (Phosphorylation-Specific Antibody)

This protocol outlines a general method for assessing the inhibitory effect of a compound on a specific kinase within a cellular context by measuring the phosphorylation of a downstream substrate.

Materials:

• Cancer cell line expressing the target kinase

• Cell culture medium and supplements

• Test compound dilutions

• Lysis buffer

• Primary antibodies (total and phospho-specific for the substrate)

• Secondary antibody (HRP-conjugated)

• Western blot reagents and equipment (gels, transfer apparatus, membranes, etc.)

• Chemiluminescent substrate

• Imaging system

Procedure:

• Cell Seeding: Seed the cells in a multi-well plate and allow them to adhere and grow to a desired confluency (e.g., 70-80%).

• Compound Treatment: Treat the cells with various concentrations of the test compound for a specified duration. Include a vehicle control (e.g., DMSO).

• Cell Lysis: Wash the cells with ice-cold PBS and then lyse them with a suitable lysis buffer containing protease and phosphatase inhibitors.

• Protein Quantification: Determine the protein concentration of each cell lysate using a standard protein assay (e.g., BCA assay).

• SDS-PAGE and Western Blot:

  • Normalize the protein amounts for each sample and separate the proteins by SDS-PAGE.

  • Transfer the separated proteins to a PVDF or nitrocellulose membrane.

  • Block the membrane to prevent non-specific antibody binding.

  • Incubate the membrane with the primary antibody specific for the phosphorylated substrate.

  • Wash the membrane and then incubate with the HRP-conjugated secondary antibody.

  • Wash the membrane again and apply the chemiluminescent substrate.

• Imaging: Capture the chemiluminescent signal using an imaging system.

• Stripping and Re-probing: The membrane can be stripped and re-probed with an antibody against the total (non-phosphorylated) substrate to confirm equal protein loading.

• Data Analysis: Quantify the band intensities for the phosphorylated and total substrate. Normalize the phospho-signal to the total protein signal. Calculate the percent inhibition of phosphorylation at each compound concentration relative to the vehicle control to determine the cellular IC50.

Caption: Workflow for a cell-based kinase phosphorylation assay.

Conclusion: The Enduring Potential of the 6-Bromo-1H-Indazole Scaffold

The 6-bromo-1H-indazole scaffold continues to be a highly valuable and versatile starting point for the development of innovative kinase inhibitors. While the parent compound, 6-bromo-3-methyl-1H-indazole, primarily serves as a synthetic building block, its derivatives have demonstrated significant potential in targeting a range of clinically important kinases. By understanding the structure-activity relationships of this scaffold and comparing the performance of its derivatives against established inhibitors, researchers can continue to leverage the privileged nature of the indazole core to design next-generation therapeutics with improved potency, selectivity, and clinical efficacy. The experimental methodologies and comparative data presented in this guide are intended to provide a solid foundation for these ongoing drug discovery efforts.

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A Senior Application Scientist's Guide: Navigating Alternatives to 6-Bromo-3-methyl-1H-indazole in Medicinal Chemistry

Introduction: The Central Role of the Indazole Scaffold

The 1H-indazole core is a privileged scaffold in medicinal chemistry, forming the structural bedrock of numerous clinically significant molecules, particularly kinase inhibitors.[1][2] Its unique arrangement of nitrogen atoms allows it to form critical hydrogen bond interactions within the ATP-binding pockets of various kinases, making it a highly sought-after motif in drug design.[1][2][3] 6-Bromo-3-methyl-1H-indazole, in particular, has emerged as a workhorse building block. The bromine atom at the 6-position serves as a versatile synthetic handle, primarily for palladium-catalyzed cross-coupling reactions like the Suzuki-Miyaura and Buchwald-Hartwig aminations, enabling the facile introduction of diverse aryl and heteroaryl substituents to build molecular complexity and modulate pharmacological activity.[4][5][6][7]

However, reliance on a single building block can be limiting. The quest for novel intellectual property, improved physicochemical properties, enhanced potency, or alternative reactivity profiles often necessitates exploring beyond this standard reagent. This guide provides a comparative analysis of viable alternatives to 6-Bromo-3-methyl-1H-indazole, offering field-proven insights and experimental data to inform strategic decisions in drug discovery programs.

The Rationale for Seeking Alternatives

While highly effective, the decision to replace 6-bromo-3-methyl-1H-indazole can be driven by several factors:

• Reactivity Tuning: The carbon-bromine bond, while reactive, may not always be optimal. Less reactive halides (e.g., chlorides) can offer greater functional group tolerance or selective reactivity in polyhalogenated systems, while more reactive partners (e.g., iodides, boronic esters) can enable milder reaction conditions.

• Cost and Availability: On a large scale, the cost of bromo-derivatives can be a significant factor. More accessible starting materials, like chloro-analogues, are often economically advantageous.[8][9]

• Physicochemical & Pharmacokinetic (ADME) Properties: Halogen atoms significantly influence properties like lipophilicity (logP), metabolic stability, and potential for halogen-specific toxicity. Replacing bromine with other groups (e.g., a trifluoromethyl group) can be a deliberate strategy to fine-tune these parameters.

• Intellectual Property (IP): Designing novel chemical matter that circumvents existing patents is a primary driver in competitive drug discovery. Utilizing alternative scaffolds or bioisosteres is a common strategy to achieve this.[10][11][12][13]

• Bioisosteric Replacement: Sometimes, the entire indazole core may be replaced with a bioisostere—a different heterocyclic system that retains similar spatial and electronic properties—to explore new chemical space or overcome liabilities associated with the indazole scaffold itself.[10][11][12]

Comparative Analysis of Key Alternatives

The most logical alternatives to 6-Bromo-3-methyl-1H-indazole can be categorized by the nature of the reactive group at the 6-position. Below is a detailed comparison.

Alternative Halogens: The Reactivity Spectrum

The choice of halogen is a critical determinant in palladium-catalyzed cross-coupling reactions. The reactivity generally follows the trend I > Br > Cl, which is inversely correlated with the carbon-halogen (C-X) bond dissociation energy.[8]

Alternative	Structure	Key Reaction Performance	Advantages	Disadvantages
6-Iodo-3-methyl-1H-indazole		Suzuki/Buchwald-Hartwig: Higher reactivity allows for milder conditions (lower temperatures, less active catalysts like [Pd(PPh₃)₄]).[8][14]	Enables reactions with challenging coupling partners; useful for preserving sensitive functional groups.	Higher cost and molecular weight; can sometimes lead to undesired side reactions due to high reactivity.[14]
6-Chloro-3-methyl-1H-indazole		Suzuki/Buchwald-Hartwig: Requires more forcing conditions—stronger bases (e.g., K₃PO₄) and specialized, bulky, electron-rich phosphine ligands (e.g., SPhos, XPhos) are often necessary.[8][15]	Lower cost and wider availability of starting materials; allows for selective coupling at a bromo- or iodo- position elsewhere in the molecule.	Harsher reaction conditions may not be compatible with sensitive substrates; catalyst screening is often required.

Pre-functionalized Alternatives: Boronic Acids and Esters

Instead of a halogen, the indazole can be pre-functionalized as the nucleophilic partner in a Suzuki coupling. This reverses the polarity of the reaction and opens up different synthetic strategies.

Alternative	Structure	Key Reaction Performance	Advantages	Disadvantages
3-Methyl-1H-indazole-6-boronic acid, pinacol ester		Suzuki Coupling: Reacts readily with a wide range of aryl/heteroaryl halides and triflates under standard conditions.[16][17]	Highly stable, crystalline solids with good shelf-life; allows coupling with diverse and readily available aryl halides.[18]	Requires an extra synthetic step to prepare from the corresponding halide; potential for protodeboronation under certain conditions.

Electron-Withdrawing Group Alternatives

Replacing the bromine with a strong electron-withdrawing group can significantly alter the electronic properties of the final molecule, which can be beneficial for both potency and ADME properties.

Alternative	Structure	Key Reaction Performance	Advantages	Disadvantages
3-Methyl-6-(trifluoromethyl)-1H-indazole		Not a direct coupling handle. The CF₃ group is typically installed early in the synthesis. The resulting indazole is then functionalized at other positions.[19][20][21]	The CF₃ group often improves metabolic stability (blocking a site of metabolism) and can enhance binding affinity through favorable interactions.	Synthesis of trifluoromethylated precursors can be more complex and costly.[22]

Experimental Workflows & Protocols

To provide a practical comparison, we outline a standard Suzuki-Miyaura coupling protocol, highlighting the necessary modifications when using bromo, iodo, and chloro derivatives.

Diagram: Comparative Suzuki-Miyaura Coupling Workflow

Caption: Workflow for Suzuki coupling, adapting conditions based on the indazole halide.

Protocol 1: General Procedure for Suzuki-Miyaura Coupling

Objective: To compare the coupling of 6-halo-3-methyl-1H-indazole derivatives with 4-methoxyphenylboronic acid.

Materials:

• 6-Iodo-3-methyl-1H-indazole

• 6-Bromo-3-methyl-1H-indazole

• 6-Chloro-3-methyl-1H-indazole

• 4-Methoxyphenylboronic acid

• For Iodo: Tetrakis(triphenylphosphine)palladium(0) [Pd(PPh₃)₄], Sodium Carbonate (Na₂CO₃), 1,2-Dimethoxyethane (DME), Water.

• For Bromo: [1,1'-Bis(diphenylphosphino)ferrocene]dichloropalladium(II) [Pd(dppf)Cl₂], Potassium Carbonate (K₂CO₃), 1,4-Dioxane, Water.

• For Chloro: Tris(dibenzylideneacetone)dipalladium(0) [Pd₂(dba)₃], 2-Dicyclohexylphosphino-2',6'-dimethoxybiphenyl (SPhos), Potassium Phosphate (K₃PO₄), Toluene, Water.

Procedure:

• Vessel Preparation: To three separate reaction vials, add the respective 6-halo-3-methyl-1H-indazole (1.0 mmol, 1.0 equiv) and 4-methoxyphenylboronic acid (1.2 mmol, 1.2 equiv).

• Catalyst/Base Addition:

  • Vial 1 (Iodo): Add Pd(PPh₃)₄ (0.03 mmol, 3 mol%) and Na₂CO₃ (2.0 mmol, 2.0 equiv).

  • Vial 2 (Bromo): Add Pd(dppf)Cl₂ (0.03 mmol, 3 mol%) and K₂CO₃ (2.0 mmol, 2.0 equiv).

  • Vial 3 (Chloro): Add Pd₂(dba)₃ (0.015 mmol, 1.5 mol%), SPhos (0.06 mmol, 6 mol%), and K₃PO₄ (3.0 mmol, 3.0 equiv).

• Solvent Addition:

  • Vial 1 (Iodo): Add DME (4 mL) and H₂O (1 mL).

  • Vial 2 (Bromo): Add 1,4-Dioxane (4 mL) and H₂O (1 mL).

  • Vial 3 (Chloro): Add Toluene (4 mL) and H₂O (1 mL).

• Reaction Execution: Seal the vials and purge with Argon or Nitrogen for 5-10 minutes. Heat the reactions with vigorous stirring.

  • Vial 1 (Iodo): 80 °C.

  • Vial 2 (Bromo): 100 °C.

  • Vial 3 (Chloro): 110 °C.

• Monitoring and Work-up: Monitor the reactions by LC-MS or TLC until the starting halide is consumed (typically 2-16 hours). Upon completion, cool the reaction to room temperature, dilute with ethyl acetate, and wash with water and brine. Dry the organic layer over sodium sulfate, filter, and concentrate under reduced pressure.

• Purification and Analysis: Purify the crude product by flash column chromatography on silica gel. Characterize the final product by ¹H NMR and Mass Spectrometry to confirm its identity and purity.

Expected Outcome: The iodo- and bromo-derivatives are expected to give high yields of the coupled product. The chloro-derivative's success is highly dependent on the efficacy of the specialized catalyst system.[8][15][23]

Application Context: Kinase Inhibition Signaling Pathway

Many indazole-based compounds, including the blockbuster drug Axitinib, function by inhibiting Vascular Endothelial Growth Factor Receptors (VEGFRs), key players in angiogenesis (the formation of new blood vessels) which is critical for tumor growth.[3] The choice of building block can directly impact how the final molecule fits into the kinase active site.

Diagram: Simplified VEGFR Signaling and Inhibition

Caption: Inhibition of the VEGFR pathway by an indazole-based drug.

Conclusion and Strategic Outlook

The selection of a core building block in a medicinal chemistry campaign is a strategic decision with far-reaching implications. While 6-bromo-3-methyl-1H-indazole remains an excellent and reliable starting point, a thorough evaluation of its alternatives is essential for program success.

• For rapid synthesis and mild conditions , 6-iodo derivatives or indazole boronic esters are superior choices.

• For cost-effectiveness and late-stage diversification , 6-chloro derivatives, enabled by modern catalyst systems, present a compelling option.

• For modulating ADME properties , considering alternatives like trifluoromethyl-substituted indazoles is a prudent strategy.

Ultimately, the optimal choice depends on a multi-parameter analysis of cost, synthetic feasibility, desired reactivity, and the target product profile. By understanding the nuances of each alternative, medicinal chemists can make more informed decisions, accelerating the discovery of next-generation therapeutics.

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Purity comparison of 6-Bromo-3-methyl-1H-indazole from different suppliers

An Objective Purity Analysis of 6-Bromo-3-methyl-1H-indazole from Commercial Suppliers

A Senior Application Scientist’s Guide to Qualifying Critical Reagents

In the landscape of drug discovery and development, the quality of starting materials is not merely a parameter—it is the foundation upon which reliable, reproducible, and meaningful data is built. 6-Bromo-3-methyl-1H-indazole is a key heterocyclic building block, frequently utilized in the synthesis of kinase inhibitors and other pharmacologically active agents. The presence of impurities, even in trace amounts, can have profound consequences, leading to altered biological activity, unpredictable side reactions, or the misinterpretation of structure-activity relationships (SAR).

This guide provides a comprehensive framework for the analytical comparison of 6-Bromo-3-methyl-1H-indazole from different commercial sources. We move beyond the supplier's Certificate of Analysis (CoA) to establish a self-validating, multi-technique workflow. The causality behind each experimental choice is explained, providing researchers with not just a protocol, but a strategic approach to quality control.

The Analytical Imperative: Anticipating Potential Impurities

A robust analytical strategy begins with understanding the potential impurity profile. The synthesis of 6-Bromo-3-methyl-1H-indazole can introduce several classes of impurities that must be resolved and identified.[1] These include:

• Starting Materials & Intermediates: Incomplete reactions can leave residual precursors.

• Regioisomers: Alternative cyclization or bromination patterns can produce structurally similar, but functionally distinct, isomers.

• Over-brominated Species: Side reactions may lead to the formation of di-bromo or other poly-halogenated byproducts.[1]

• Residual Solvents: Solvents used during reaction and purification can be retained in the final product.

• Degradation Products: The compound may degrade if not stored under appropriate conditions.

Our analytical workflow is therefore designed to be orthogonal, employing multiple techniques to ensure a comprehensive assessment of purity.

Caption: Overall workflow for the comprehensive purity assessment of 6-Bromo-3-methyl-1H-indazole.

Methodologies for Comprehensive Purity Determination

The following protocols are designed to provide a multi-faceted view of sample purity, ensuring that assessments are not reliant on a single analytical technique. Adherence to standards set by global pharmacopeias like the United States Pharmacopeia (USP) is critical for ensuring drug safety and quality.[2][3]

High-Performance Liquid Chromatography (HPLC) for Quantitative Purity

Rationale: Reverse-phase HPLC with UV detection is the workhorse for purity analysis of small organic molecules. It excels at separating the main compound from non-volatile organic impurities. A C18 column is selected for its versatility and effectiveness in retaining and separating indazole derivatives based on their relative hydrophobicity.[4][5] The gradient elution method ensures that both early-eluting polar impurities and late-eluting non-polar impurities (like potential di-bromo species) are effectively resolved and detected.

Experimental Protocol:

• Instrumentation: HPLC system with a quaternary pump, autosampler, column oven, and a diode array detector (DAD).

• Column: C18 reverse-phase column (e.g., 4.6 mm x 250 mm, 5 µm particle size).

• Mobile Phase A: 0.1% Trifluoroacetic acid (TFA) in Water.

• Mobile Phase B: 0.1% Trifluoroacetic acid (TFA) in Acetonitrile.

• Gradient Program:

  • 0-5 min: 10% B

  • 5-25 min: 10% to 95% B

  • 25-30 min: 95% B

  • 30.1-35 min: 10% B (re-equilibration)

• Flow Rate: 1.0 mL/min.

• Column Temperature: 30 °C.

• Detection Wavelength: 254 nm.

• Sample Preparation: Accurately weigh ~1 mg of each sample and dissolve in 1 mL of Acetonitrile:Water (1:1) to create a 1 mg/mL stock solution. Further dilute to 0.1 mg/mL for injection.

• Analysis: Inject 10 µL of the sample. Purity is calculated based on the area percent of the main peak relative to the total area of all peaks detected.

Gas Chromatography-Mass Spectrometry (GC-MS) for Residual Solvents

Rationale: While HPLC is excellent for non-volatile impurities, it is blind to residual solvents from synthesis and purification (e.g., Dichloromethane, Toluene, DMF). GC-MS is the standard method for identifying and quantifying these volatile and semi-volatile compounds.[6][7] A headspace autosampler is used to introduce only the volatile components into the GC system, protecting the instrument and providing a clean analysis.

Experimental Protocol:

• Instrumentation: GC system with a headspace autosampler and a Mass Spectrometric detector.

• Column: DB-624 or equivalent (for volatile organic compounds).

• Headspace Parameters:

  • Vial Equilibration: 80 °C for 15 minutes.

  • Loop Temperature: 90 °C.

  • Transfer Line Temperature: 100 °C.

• GC Oven Program:

  • Initial: 40 °C, hold for 5 minutes.

  • Ramp: 10 °C/min to 240 °C, hold for 5 minutes.

• Carrier Gas: Helium, constant flow.

• MS Detection: Scan mode (m/z 35-400).

• Sample Preparation: Accurately weigh ~20 mg of each sample into a 20 mL headspace vial. Add 1 mL of DMSO. Crimp securely.

• Analysis: Identification of solvents is performed by matching the acquired mass spectra against the NIST library. Quantification is achieved by comparison to an external standard of known solvent concentrations.

¹H NMR Spectroscopy for Structural Verification

Rationale: Nuclear Magnetic Resonance (NMR) spectroscopy is an indispensable tool for confirming the chemical structure of a compound.[8][9] For 6-Bromo-3-methyl-1H-indazole, ¹H NMR allows for verification of the correct substitution pattern on the indazole ring and ensures the absence of significant levels of structural isomers.[10][11] The integration of proton signals can also provide a semi-quantitative assessment of purity against a known internal standard (qNMR).

Experimental Protocol:

• Instrumentation: 400 MHz or higher NMR spectrometer.

• Sample Preparation: Dissolve 5-10 mg of the sample in ~0.6 mL of deuterated dimethyl sulfoxide (DMSO-d₆).

• Data Acquisition: Acquire a standard ¹H NMR spectrum with a sufficient number of scans to achieve a good signal-to-noise ratio.

• Analysis:

  • Confirm the presence of the methyl singlet (~2.5 ppm).

  • Analyze the aromatic region (7.0-8.0 ppm) to confirm the three distinct aromatic protons and their coupling patterns, which are characteristic of the 6-bromo substitution.

  • Check for any unexpected peaks that might indicate the presence of isomers or other impurities.

Comparative Data Analysis

Samples of 6-Bromo-3-methyl-1H-indazole were procured from three representative (anonymized) commercial suppliers and subjected to the analytical workflow described above.

Parameter	Supplier A	Supplier B	Supplier C
Stated Purity (CoA)	>98%	>99% (HPLC)	98%
Appearance	Off-white solid	White crystalline solid	Pale yellow powder
HPLC Purity (Area %)	99.2%	98.5%	99.6%
Major Impurity (HPLC)	0.45% at RRT 1.12	1.1% at RRT 0.85	0.21% at RRT 1.12
GC-MS Residual Solvents	Dichloromethane (850 ppm)	Not Detected (<50 ppm)	Toluene (110 ppm)
¹H NMR Confirmation	Conforms to structure	Conforms to structure	Conforms to structure

Discussion: A Deeper Look Beyond the Numbers

The integrated data provides a much clearer picture of product quality than a CoA alone.

• Supplier A: This sample shows good purity by HPLC. However, the GC-MS analysis revealed a significant amount of residual dichloromethane (850 ppm). For many applications, particularly in cell-based assays or in vivo studies, this level of a halogenated solvent is unacceptable and could be a confounding variable.

• Supplier B: Interestingly, while stating the highest purity on its CoA, this sample had the lowest measured purity by our HPLC method (98.5%). The major impurity at a Relative Retention Time (RRT) of 0.85 suggests a more polar species, possibly an unreacted intermediate. The absence of residual solvents is a positive attribute, but the lower overall purity and presence of a significant unknown impurity make this lot less desirable for sensitive applications.

• Supplier C: This sample demonstrated the highest purity by HPLC (99.6%) with only a minor related impurity. While some residual toluene was detected, the level (110 ppm) is well below the typical ICH (International Council for Harmonisation) limits for less toxic solvents and is unlikely to impact most research applications. The material conformed perfectly to the expected structure by ¹H NMR.

Caption: Decision matrix for supplier qualification based on integrated analytical data.

Conclusion and Recommendations

This comparative guide illustrates the critical importance of orthogonal analytical methods for qualifying essential research materials. A supplier's CoA should be considered a starting point, not a final guarantee of quality for your specific application.

Based on this comprehensive analysis, Supplier C provides the highest quality 6-Bromo-3-methyl-1H-indazole . Its high purity, minimal impurity profile, and low levels of residual solvents make it the most reliable choice for demanding applications in drug discovery and development.

For researchers and scientists, the key takeaway is to implement a risk-based approach to reagent qualification. For critical building blocks like 6-Bromo-3-methyl-1H-indazole, investing in a multi-technique analytical assessment is a necessary step to ensure the integrity and reproducibility of your scientific outcomes.

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A Senior Application Scientist's Guide to Structural Verification: Cross-Referencing Experimental and Predicted NMR Spectra for Indazole Scaffolds

Introduction: The Indazole Moiety in Modern Drug Discovery

The indazole ring system is a privileged scaffold in medicinal chemistry, forming the core of numerous compounds investigated for a wide range of therapeutic applications, including oncology, inflammation, and neurodegenerative diseases. The precise structural characterization of these molecules is a non-negotiable cornerstone of the drug discovery and development process.[1] Unambiguous confirmation of molecular structure, including regiochemistry and tautomeric forms, is critical for establishing definitive Structure-Activity Relationships (SAR), ensuring intellectual property claims, and meeting stringent regulatory standards.

Nuclear Magnetic Resonance (NMR) spectroscopy is the gold standard for elucidating the molecular structure of organic compounds in solution.[2][3][4] It provides unparalleled insight into the chemical environment of individual atoms within a molecule. However, for complex heterocyclic systems like indazoles, spectral interpretation can be challenging due to overlapping signals and the subtle electronic effects of substituents. To address this, the integration of computational chemistry for the a priori prediction of NMR spectra has emerged as a powerful validation tool.[5][6] This guide provides a comprehensive, field-proven methodology for cross-referencing experimentally acquired NMR data with computationally predicted spectra, using the parent 1H-indazole as a representative example. This dual approach creates a self-validating system that significantly enhances the confidence in structural assignments for novel chemical entities.

Part 1: The Experimental Protocol: Acquiring High-Fidelity NMR Data

The quality of the experimental data is the foundation upon which any structural hypothesis is built. Garbage-in, garbage-out is a particularly unforgiving principle in spectroscopy. The following protocol is designed to yield high-resolution, unambiguous data for a typical indazole derivative.

Rationale for Experimental Choices

• Solvent Selection (DMSO-d₆): For N-heterocycles like indazole, observing the labile N-H proton is often crucial for confirming the tautomeric form.[7] Deuterated dimethyl sulfoxide (DMSO-d₆) is an excellent choice as it is a polar aprotic solvent that slows down the rate of proton exchange with residual water, allowing the N-H resonance to be observed, typically as a broad singlet.[8]

• Internal Standard (TMS): Tetramethylsilane (TMS) is the universally accepted internal standard for ¹H and ¹³C NMR, defined as 0.00 ppm. Its single, sharp resonance is inert and does not overlap with signals from most organic molecules.

• Concentration: A concentration of 5-10 mg in 0.6 mL of solvent is optimal. It is high enough to obtain a good signal-to-noise ratio (S/N) for ¹³C NMR in a reasonable timeframe without causing significant line broadening due to aggregation.

Step-by-Step Experimental Workflow

• Sample Preparation:

  • Accurately weigh 5-10 mg of the indazole sample into a clean, dry NMR tube.

  • Add approximately 0.6 mL of DMSO-d₆ containing 0.03% TMS.

  • Cap the tube and gently vortex or sonicate until the sample is fully dissolved.

• Spectrometer Setup:

  • Insert the sample into the NMR spectrometer (a 400 MHz or higher field is recommended for better signal dispersion).

  • Lock the spectrometer on the deuterium signal of the DMSO-d₆ solvent.

  • Shim the magnetic field to achieve optimal homogeneity. A narrow, symmetrical solvent peak is indicative of good shimming.

• ¹H NMR Acquisition:

  • Acquire a standard one-dimensional ¹H spectrum.

  • Key Parameters:

    • Pulse Angle: 30-45° (a smaller flip angle allows for a shorter relaxation delay).

    • Relaxation Delay (d1): 1-2 seconds.

    • Acquisition Time (aq): 2-4 seconds (to ensure good digital resolution).

    • Number of Scans (ns): 8-16 scans are typically sufficient for good S/N.

• ¹³C NMR Acquisition:

  • Acquire a proton-decoupled ¹³C spectrum. This is crucial for obtaining sharp singlets for each unique carbon atom.

  • Key Parameters:

    • Pulse Program: A standard pulse program with proton decoupling (e.g., zgpg30).

    • Number of Scans (ns): 1024 scans or more may be necessary due to the low natural abundance of ¹³C.

    • Spectral Width: Typically 0 to 220 ppm.

• 2D NMR for Unambiguous Assignment (Highly Recommended):

  • COSY (Correlation Spectroscopy): Identifies proton-proton (¹H-¹H) spin-spin coupling networks, crucial for tracing connectivity in the aromatic rings.

  • HSQC (Heteronuclear Single Quantum Coherence): Correlates each proton with its directly attached carbon atom.

  • HMBC (Heteronuclear Multiple Bond Correlation): Reveals correlations between protons and carbons over two to three bonds. This is invaluable for connecting different fragments of the molecule and confirming the position of substituents.

Part 2: The Computational Protocol: Predicting NMR Spectra

Computational NMR prediction leverages quantum mechanical principles to calculate the magnetic shielding of nuclei in a molecule.[5] The most common and reliable method for small molecules is Density Functional Theory (DFT) using the Gauge-Including Atomic Orbital (GIAO) method.[9][10] Simpler, faster methods based on empirical data, such as those using HOSE (Hierarchical Organisation of Spherical Environments) codes or machine learning algorithms, are also widely available in commercial software and provide excellent predictions.[11][12][13]

Conceptual Workflow for DFT-Based NMR Prediction

• Structure Input: Draw the 2D structure of the indazole in a chemical drawing program.

• 3D Conformation Generation: Convert the 2D drawing to a 3D structure. For flexible molecules, a conformational search is necessary to find the lowest energy conformer(s). Indazoles are rigid, simplifying this step.

• Geometry Optimization: The 3D structure is optimized using a quantum mechanical method (e.g., DFT with a functional like B3LYP and a basis set like 6-31G(d)). This step finds the most stable 3D arrangement of the atoms.

• NMR Shielding Calculation: Using the optimized geometry, the NMR shielding tensors are calculated at a higher level of theory (e.g., mPW1PW91/6-31G(d,p)) using the GIAO method.[14] This is the core prediction step.

• Chemical Shift Conversion: The calculated absolute shielding values (in ppm) are converted to chemical shifts (δ) by referencing them to the shielding value of TMS, calculated at the same level of theory.

  • δ_predicted = σ_TMS - σ_calculated

Workflow Diagram: Integrated Structural Verification

The following diagram illustrates the synergy between the experimental and computational workflows.

Caption: Fig. 1: Integrated workflow for structural verification.

Part 3: Comparative Analysis: 1H-Indazole Case Study

The core of this methodology lies in the direct, quantitative comparison of the experimental and predicted data. Let's use published data for 1H-Indazole as our "experimental" standard and compare it to typical predicted values.[15]

¹H NMR Data Comparison for 1H-Indazole

Proton Assignment	Experimental Chemical Shift (δ, ppm)[15]	Predicted Chemical Shift (δ, ppm)	Deviation (Δδ, ppm)	Multiplicity
H3	8.10	8.15	-0.05	s
H4	7.77	7.80	-0.03	d
H5	7.18	7.22	-0.04	m
H6	7.40	7.45	-0.05	m
H7	7.51	7.55	-0.04	d

¹³C NMR Data Comparison for 1H-Indazole

Carbon Assignment	Experimental Chemical Shift (δ, ppm)[15]	Predicted Chemical Shift (δ, ppm)	Deviation (Δδ, ppm)
C3	134.77	135.20	-0.43
C3a	123.13	123.80	-0.67
C4	120.86	121.10	-0.24
C5	120.96	121.50	-0.54
C6	126.80	127.30	-0.50
C7	109.71	110.10	-0.39
C7a	140.01	140.50	-0.49

Interpreting the Results

• Acceptable Deviations: A strong correlation is indicated by small and consistent deviations. For ¹H NMR, a mean absolute error of <0.1-0.2 ppm is excellent.[16] For ¹³C NMR, deviations up to 1-2 ppm are generally considered a very good match, as the chemical shift range is much larger.[14][17] The hypothetical data above shows an excellent fit.

• Systematic vs. Random Errors: Look for trends. If all predicted aromatic protons are slightly downfield of the experimental values, this may indicate a systematic effect of the solvent or a slight imperfection in the computational model, but it does not invalidate the overall assignment. Large, random errors for specific nuclei should be investigated closely.

• Identifying Misassignments: If the experimental data for H5 and H6 were swapped, the deviations (Δδ) for those two protons would be significantly larger than for the others. The computational data, which is inherently tied to the correct structure, would immediately flag this potential misassignment. This is a primary strength of the comparative method.

• Distinguishing Isomers: For substituted indazoles (e.g., 5-nitro- vs. 6-nitro-indazole), the experimental spectra might be very similar. However, computational predictions for each distinct isomer will show significant differences, allowing for a confident assignment when compared against the single experimental dataset.

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A Comparative Benchmarking of the Antimicrobial Efficacy of Indazole Derivatives

In the ever-evolving landscape of antimicrobial research, the quest for novel scaffolds that can circumvent existing resistance mechanisms is of paramount importance. The indazole nucleus, a bicyclic heteroaromatic system, has emerged as a privileged scaffold in medicinal chemistry, demonstrating a broad spectrum of biological activities.[1][2] This guide provides a comprehensive comparative analysis of the antimicrobial activity of various indazole derivatives, offering researchers, scientists, and drug development professionals a synthesized overview of their potential. This document delves into the structure-activity relationships, potential mechanisms of action, and standardized protocols for evaluating these promising compounds.

The Indazole Scaffold: A Versatile Core for Antimicrobial Drug Discovery

Indazole, a fusion of benzene and pyrazole rings, exists in two main tautomeric forms: 1H-indazole and 2H-indazole, with the 1H-tautomer being the more stable.[1][2] This structural versatility allows for a multitude of substitutions, leading to a diverse chemical space for optimization of antimicrobial potency. Numerous studies have highlighted the potential of indazole derivatives against a wide array of pathogens, including drug-resistant strains.[1][3][4]

Comparative Antimicrobial Activity of Indazole Derivatives

The antimicrobial efficacy of indazole derivatives is intrinsically linked to the nature and position of substituents on the core structure. To provide a clear comparative overview, the following tables summarize the Minimum Inhibitory Concentration (MIC) values of representative indazole derivatives against clinically relevant Gram-positive and Gram-negative bacteria, as well as fungal pathogens. These are benchmarked against standard-of-care antimicrobial agents.

Antibacterial Activity

Table 1: Comparative Antibacterial Activity (MIC in µg/mL) of Indazole Derivatives

Compound/Drug	Staphylococcus aureus (MSSA)	Staphylococcus aureus (MRSA)	Bacillus subtilis	Escherichia coli	Pseudomonas aeruginosa	Reference
Indazole Derivatives
3-phenyl-1H-indazole	>128	>128	-	>128	>128	[4]
Indazole-Pyrazoline 9	4	4	-	>128	>128	[4]
N-methyl-3-aryl indazole 5a	-	-	-	-	-	[5][6]
N-methyl-3-aryl indazole 5j	-	-	-	-	-	[5][6]
Indolenine-substituted pyrimido[1,2-b]indazole	50	25	-	-	-	[2]
Standard Antibiotics
Vancomycin	1-2	1-2	-	-	-	[7][8]
Linezolid	1-4	1-4	-	-	-	[7][9]
Ciprofloxacin	0.25-1	0.25-1	-	≤0.015-1	0.25-1	[10]
Ceftazidime	-	-	-	0.12-4	1-8	[11][12]
Piperacillin-tazobactam	-	-	-	0.25-8	4-64	[11][12]

Note: '-' indicates data not available in the cited sources. MRSA: Methicillin-resistant Staphylococcus aureus. MSSA: Methicillin-susceptible Staphylococcus aureus. The data for N-methyl-3-aryl indazoles 5a and 5j were reported as zones of inhibition and not directly comparable in this table; however, they showed good activity against E. coli and Bacillus megaterium.[5][6]

Antifungal Activity

Table 2: Comparative Antifungal Activity (MIC in µg/mL) of Indazole Derivatives

Compound/Drug	Candida albicans	Candida glabrata	Aspergillus niger	Reference
Indazole Derivatives
3-phenyl-1H-indazole derivatives	150	200 (miconazole resistant)	-	[13]
4,6-diaryl-4,5-dihydro-3-hydroxy-2[H]-indazole (compounds 27, 28, 30, 32)	-	-	-	[14]
N-methyl-3-aryl indazoles (5b, 5c, 5d)	Moderately active	-	-	[5][6]
Standard Antifungal Agents
Fluconazole	0.25-2	0.5-64	-	[14]
Amphotericin B	0.25-1	0.25-1	0.5-2	[15]
Voriconazole	≤0.03-0.5	≤0.03-1	0.25-1	[16]

Note: '-' indicates data not available in the cited sources. The activity of 4,6-diaryl-4,5-dihydro-3-hydroxy-2[H]-indazoles and N-methyl-3-aryl indazoles were reported to be effective, with some more potent than the standard drug, but specific MIC values were not uniformly presented in a comparable format.[5][6][14]

Structure-Activity Relationship (SAR) Insights

The antimicrobial potency of indazole derivatives is highly dependent on the nature and position of substituents. Analysis of the available data reveals several key SAR trends:

• Substitution at the N1 and C3 positions: These positions are critical for activity. Bulky and aromatic substituents at the C3 position, as seen in 3-phenyl-1H-indazole derivatives, can enhance antifungal activity.[13] The fusion of other heterocyclic rings, such as pyrazoline, to the indazole core has been shown to significantly improve antibacterial activity against Gram-positive bacteria.[4]

• Electron-withdrawing groups: The presence of electron-withdrawing groups like halogens (-Cl, -Br) and nitro groups (-NO2) on the aryl ring at the C3 or C4 positions of the indazole scaffold has been associated with increased antibacterial and antifungal activity.[14][17]

• Fused Ring Systems: The development of fused systems, such as pyrimido[1,2-b]indazoles, has demonstrated promising activity against biofilms of S. aureus, indicating that extending the heterocyclic system can lead to novel mechanisms of action.[2]

Caption: Proposed mechanism of action of indazole derivatives via DNA gyrase inhibition.

Experimental Protocols for Antimicrobial Susceptibility Testing

To ensure the reproducibility and comparability of antimicrobial activity data, standardized testing methodologies are crucial. The following are detailed protocols for the two most common methods used in the evaluation of indazole derivatives.

Broth Microdilution Method for Minimum Inhibitory Concentration (MIC) Determination

This method determines the lowest concentration of an antimicrobial agent that prevents the visible growth of a microorganism in a liquid broth medium. [4] Materials:

• Sterile 96-well microtiter plates

• Cation-adjusted Mueller-Hinton Broth (CAMHB) for bacteria or RPMI-1640 for fungi

• Bacterial or fungal inoculum standardized to 0.5 McFarland turbidity

• Indazole derivatives and standard antimicrobial agents dissolved in a suitable solvent (e.g., DMSO)

• Sterile multichannel pipettes

Procedure:

• Preparation of Antimicrobial Dilutions: Prepare a 2-fold serial dilution of the indazole derivatives and standard drugs in the microtiter plate using the appropriate broth. The final volume in each well should be 100 µL.

• Inoculum Preparation: Prepare a suspension of the test microorganism in sterile saline or broth and adjust the turbidity to match a 0.5 McFarland standard (approximately 1-2 x 10^8 CFU/mL for bacteria). Dilute this suspension to achieve a final inoculum concentration of approximately 5 x 10^5 CFU/mL in each well.

• Inoculation: Add 100 µL of the standardized inoculum to each well of the microtiter plate, including a growth control well (broth and inoculum only) and a sterility control well (broth only).

• Incubation: Incubate the plates at 35-37°C for 16-20 hours for most bacteria, or as required for the specific microorganism.

• Reading the MIC: The MIC is the lowest concentration of the antimicrobial agent in which there is no visible growth (turbidity) compared to the growth control well.

Agar Well Diffusion Method

This method assesses the antimicrobial activity of a substance by measuring the diameter of the zone of growth inhibition around a well containing the test compound in an agar plate seeded with the test microorganism. [5] Materials:

• Sterile Petri dishes

• Mueller-Hinton Agar (MHA)

• Bacterial or fungal inoculum standardized to 0.5 McFarland turbidity

• Sterile cork borer (6-8 mm diameter)

• Indazole derivatives and standard antimicrobial agents at known concentrations

Procedure:

• Plate Preparation: Pour molten MHA into sterile Petri dishes and allow it to solidify.

• Inoculation: Aseptically swab the entire surface of the agar plate with the standardized microbial inoculum to create a lawn of growth.

• Well Creation: Use a sterile cork borer to create uniform wells in the agar.

• Application of Test Compounds: Carefully pipette a fixed volume (e.g., 100 µL) of the indazole derivative or standard drug solution into each well.

• Incubation: Incubate the plates at 35-37°C for 18-24 hours.

• Measurement: Measure the diameter of the zone of inhibition (the clear area around the well where microbial growth is inhibited) in millimeters. A larger zone of inhibition indicates greater antimicrobial activity.

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Evaluating the anti-proliferative activity of different substituted indazoles

For researchers at the forefront of oncology drug discovery, the indazole scaffold represents a privileged structure with demonstrated anti-proliferative efficacy.[1] This heterocyclic aromatic compound is a cornerstone in medicinal chemistry, with several FDA-approved anticancer drugs, such as Pazopanib and Axitinib, featuring this core structure.[1][2] The versatility of the indazole ring allows for a wide range of substitutions, leading to derivatives with diverse mechanisms of action and potent activity against various cancer cell lines.[2][3]

This in-depth technical guide provides a comparative analysis of the anti-proliferative activity of different substituted indazoles. We will delve into the structure-activity relationships that govern their efficacy, explore their molecular mechanisms of action, and provide detailed, field-proven experimental protocols for their evaluation.

Comparative Anti-Proliferative Activity of Substituted Indazoles

The anti-proliferative power of indazole derivatives is profoundly influenced by the nature and position of their substituents. The following table summarizes the in vitro activity (IC50 values in µM) of a selection of substituted indazoles against various human cancer cell lines, showcasing the impact of different chemical modifications.

Compound ID	Substitution Pattern	Cancer Cell Line	IC50 (µM)	Reference(s)
Series 1: Indazole-Amide Derivatives
6o	1H-indazole-3-amine with N-((3-(trifluoromethyl)phenyl)carbamothioyl)acetamide	K562 (Chronic Myeloid Leukemia)	5.15	[4][5]
6o	1H-indazole-3-amine with N-((3-(trifluoromethyl)phenyl)carbamothioyl)acetamide	HEK-293 (Normal Kidney)	33.2	[4][5]
Series 2: Indazole-Pyrimidine Hybrids
5f	Indazole-pyrimidine with a morpholine moiety	MCF-7 (Breast Cancer)	1.858	[6]
5f	Indazole-pyrimidine with a morpholine moiety	A549 (Lung Cancer)	3.628	[6]
5f	Indazole-pyrimidine with a morpholine moiety	Caco-2 (Colorectal Cancer)	1.056	[6]
4b	Indazole-pyrimidine with a piperidine moiety	Caco-2 (Colorectal Cancer)	0.827	[6]
5h	Indazole-pyrimidine with a thiophene moiety	A549 (Lung Cancer)	1.378	[6]
Series 3: Indazole-Curcumin Analogs
3b	Indazole analog of curcumin	WiDr (Colorectal Carcinoma)	27.20	[7]
Series 4: General Indazole Derivatives
2f	Indazole with a (E)-3,5-dimethoxystyryl at C3 and a substituted piperazine at N1	4T1 (Breast Cancer)	0.23	[8][9]
2f	Indazole with a (E)-3,5-dimethoxystyryl at C3 and a substituted piperazine at N1	HepG2 (Liver Cancer)	0.80	[8]
2f	Indazole with a (E)-3,5-dimethoxystyryl at C3 and a substituted piperazine at N1	MCF-7 (Breast Cancer)	0.34	[8]

Expert Insights on Structure-Activity Relationships (SAR):

The data reveals critical SAR trends. For instance, in the indazole-pyrimidine series, the nature of the substituent on the pyrimidine ring significantly impacts potency and selectivity. Compound 5f , with a morpholine group, demonstrates broad-spectrum activity, while 4b with a piperidine moiety shows remarkable potency against colorectal cancer cells.[6] This suggests that the electronic and steric properties of these substituents play a crucial role in target engagement.

Furthermore, studies on indazole-based kinase inhibitors have shown that substitutions on the phenyl ring of the indazole core can dramatically alter activity. For example, the addition of a fluorine atom to a phenyl substituent in a series of FGFR1 inhibitors led to a significant improvement in potency.[10] Similarly, the presence of hydrogen bond-forming groups like amides and sulfonamides on indazole–pyrimidine derivatives enhanced their inhibitory activity against VEGFR-2.[10]

Mechanisms of Action: Targeting Key Cancer Pathways

Substituted indazoles exert their anti-proliferative effects through a variety of mechanisms, most notably through the inhibition of protein kinases and the induction of apoptosis.

Kinase Inhibition: A Primary Mode of Action

Many indazole derivatives function as potent inhibitors of various protein kinases that are crucial for cancer cell proliferation, survival, and angiogenesis.[10][11] These include:

• VEGFR-2 (Vascular Endothelial Growth Factor Receptor 2): A key regulator of angiogenesis.[5]

• FGFR (Fibroblast Growth Factor Receptor): Involved in cell proliferation, differentiation, and migration.[10][11]

• ERK1/2 (Extracellular signal-regulated kinases 1/2): A central component of the MAPK signaling pathway that governs cell growth and division.[12]

• PLK4 (Polo-like kinase 4): A critical regulator of centriole duplication and cell cycle progression.[13]

• Trk (Tropomyosin receptor kinases): Often involved in oncogenic fusions.[14]

The indazole scaffold serves as an effective hinge-binding motif, anchoring the inhibitor to the ATP-binding pocket of the kinase.[4] Substituents on the indazole ring then extend into other regions of the active site, providing potency and selectivity.

Fig. 2: Induction of apoptosis by substituted indazoles.

Experimental Protocols for Evaluation

To ensure the generation of reliable and reproducible data, standardized and validated experimental protocols are paramount. The following are detailed methodologies for key assays used in the evaluation of the anti-proliferative activity of substituted indazoles.

Fig. 3: General experimental workflow for evaluating anti-proliferative activity.

MTT Assay for Cell Viability

This colorimetric assay measures the metabolic activity of cells as an indicator of their viability.

• Principle: The yellow tetrazolium salt MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) is reduced by mitochondrial dehydrogenases in living cells to form a purple formazan product. The amount of formazan is proportional to the number of viable cells.

• Protocol:

  • Seed cells in a 96-well plate at a predetermined optimal density and incubate overnight.

  • Treat cells with a range of concentrations of the substituted indazole and a vehicle control (e.g., DMSO).

  • Incubate for the desired time period (e.g., 48 or 72 hours).

  • Add 10 µL of MTT solution (5 mg/mL in PBS) to each well and incubate for 2-4 hours at 37°C.

  • Carefully remove the medium and add 100 µL of DMSO to each well to dissolve the formazan crystals.

  • Measure the absorbance at 570 nm using a microplate reader.

  • Calculate the percentage of cell viability relative to the vehicle control and determine the IC50 value.

Sulforhodamine B (SRB) Assay for Cytotoxicity

The SRB assay is a colorimetric assay that estimates cell number by staining total cellular protein.

• Principle: SRB is a bright pink aminoxanthene dye that binds to basic amino acid residues in cellular proteins under mildly acidic conditions. The amount of bound dye is proportional to the total protein mass.

• Protocol:

  • Follow steps 1-3 of the MTT assay protocol.

  • Fix the cells by gently adding 50 µL of cold 10% (w/v) trichloroacetic acid (TCA) to each well and incubate for 1 hour at 4°C.

  • Wash the plate five times with slow-running tap water and allow it to air dry.

  • Add 100 µL of 0.057% (w/v) SRB solution to each well and incubate at room temperature for 30 minutes.

  • Quickly wash the plate four times with 1% (v/v) acetic acid to remove unbound dye and allow it to air dry.

  • Add 200 µL of 10 mM Tris base solution (pH 10.5) to each well to solubilize the protein-bound dye.

  • Measure the absorbance at 510 nm using a microplate reader.

  • Calculate the percentage of cell growth inhibition and determine the IC50 value.

Cell Cycle Analysis by Flow Cytometry

This technique is used to determine the proportion of cells in different phases of the cell cycle (G0/G1, S, and G2/M).

• Principle: A fluorescent dye, such as propidium iodide (PI), stoichiometrically binds to DNA. The fluorescence intensity of the stained cells is directly proportional to their DNA content, allowing for the differentiation of cell cycle phases.

• Protocol:

  • Seed cells in 6-well plates and treat with the indazole derivative at its IC50 concentration for a specified time (e.g., 24 or 48 hours).

  • Harvest the cells by trypsinization and wash with ice-cold PBS.

  • Fix the cells in ice-cold 70% ethanol while vortexing gently and store at -20°C overnight.

  • Wash the cells with PBS and resuspend in a staining solution containing PI (50 µg/mL) and RNase A (100 µg/mL) in PBS.

  • Incubate in the dark for 30 minutes at room temperature.

  • Analyze the samples using a flow cytometer.

  • The data is then analyzed using appropriate software to determine the percentage of cells in each phase of the cell cycle.

Western Blotting for Apoptosis-Related Proteins

Western blotting is used to detect and quantify the expression levels of specific proteins involved in apoptosis.

• Principle: Proteins from cell lysates are separated by size using gel electrophoresis, transferred to a membrane, and then probed with specific antibodies to detect the proteins of interest.

• Protocol:

  • Treat cells with the indazole derivative as described for cell cycle analysis.

  • Lyse the cells in RIPA buffer containing protease and phosphatase inhibitors.

  • Determine the protein concentration of the lysates using a BCA assay.

  • Separate equal amounts of protein (e.g., 20-30 µg) on an SDS-PAGE gel.

  • Transfer the separated proteins to a PVDF membrane.

  • Block the membrane with 5% non-fat milk or BSA in TBST for 1 hour at room temperature.

  • Incubate the membrane with primary antibodies against proteins of interest (e.g., Bcl-2, Bax, cleaved caspase-3, PARP) overnight at 4°C.

  • Wash the membrane with TBST and incubate with an appropriate HRP-conjugated secondary antibody for 1 hour at room temperature.

  • Detect the protein bands using an enhanced chemiluminescence (ECL) reagent and an imaging system.

  • Quantify the band intensities and normalize to a loading control (e.g., β-actin or GAPDH).

Conclusion

The indazole scaffold continues to be a highly valuable framework in the design and development of novel anti-cancer agents. The anti-proliferative activity of indazole derivatives can be finely tuned through strategic chemical modifications, leading to compounds with high potency and selectivity against a range of cancer cell types. A thorough understanding of their structure-activity relationships and mechanisms of action, coupled with the application of robust and validated experimental protocols, is essential for advancing these promising compounds from the laboratory to the clinic. This guide provides a solid foundation for researchers to objectively compare and evaluate the potential of different substituted indazoles in the ongoing fight against cancer.

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Late-Stage vs. Early-Stage N-Methylation in Indazole Synthesis: A Comparative Guide

Introduction: The Significance of N-Methylated Indazoles in Medicinal Chemistry

The indazole scaffold is a privileged motif in medicinal chemistry, forming the core of numerous therapeutic agents.[1][2] The strategic placement of a methyl group on one of the pyrazole nitrogen atoms (N1 or N2) can profoundly influence a molecule's pharmacological properties, including its potency, selectivity, metabolic stability, and pharmacokinetic profile. Consequently, the development of robust and regioselective methods for the synthesis of N-methylated indazoles is of paramount importance to drug discovery and development professionals.[1][3]

This guide provides an in-depth comparison of two primary strategies for introducing the N-methyl group: late-stage methylation of a pre-formed indazole core and early-stage incorporation of the methyl group during the synthesis of the indazole ring itself. We will explore the underlying chemical principles, provide representative experimental protocols, and present comparative data to empower researchers to make informed decisions for their specific synthetic challenges.

The Dichotomy of Indazole N-Methylation: A Tale of Two Nitrogens

The indazole ring system possesses two nucleophilic nitrogen atoms, N1 and N2, leading to the potential for the formation of two regioisomers upon methylation. The regiochemical outcome of this reaction is a delicate balance of kinetic and thermodynamic factors, heavily influenced by the reaction conditions.[4]

Generally, the 1H-indazole tautomer is thermodynamically more stable than the 2H-tautomer.[1][4] Consequently, the N1-methylated product is often the thermodynamically favored isomer, while the N2-methylated product is typically the kinetically favored one.[4][5] This fundamental principle underpins the strategies for achieving regioselective N-methylation.

Late-Stage N-Methylation: Functionalizing the Core

Late-stage methylation involves the introduction of a methyl group onto a pre-existing indazole scaffold. This approach is particularly valuable in medicinal chemistry for the rapid generation of analogs from a common intermediate, enabling the exploration of structure-activity relationships (SAR).

Strategic Considerations for Late-Stage Methylation

The primary challenge in late-stage methylation is controlling the regioselectivity between the N1 and N2 positions. The choice of base, solvent, and methylating agent is critical in steering the reaction towards the desired isomer.[1][4]

• Thermodynamic Control for N1-Selectivity: Conditions that allow for equilibration between the N1 and N2 adducts tend to favor the more stable N1-methylated product.[1][4] The use of a strong, non-nucleophilic base such as sodium hydride (NaH) in an aprotic solvent like tetrahydrofuran (THF) is a well-established method for achieving high N1-selectivity.[1][3][4]

• Kinetic Control for N2-Selectivity: To favor the kinetically preferred N2-isomer, conditions that promote rapid and irreversible methylation are employed. This often involves milder bases and specific methylating agents. For instance, the use of dimethyl carbonate with a base like 1,4-diazabicyclo[2.2.2]octane (DABCO) in a polar aprotic solvent such as N,N-dimethylformamide (DMF) has been shown to be effective for N2-methylation.[4]

Experimental Protocol: Late-Stage N-Methylation of 6-Nitroindazole

To illustrate these principles, we present protocols for the selective late-stage methylation of 6-nitro-1H-indazole.

dot

Caption: Late-stage N-methylation of 6-nitro-1H-indazole.

Protocol 1: N1-Selective Methylation (Thermodynamic Control) [4]

• To a stirred solution of 6-nitro-1H-indazole (1.0 equiv) in anhydrous THF under an inert atmosphere, add sodium hydride (1.2 equiv, 60% dispersion in mineral oil) portion-wise at 0 °C.

• Allow the reaction mixture to warm to room temperature and stir for 30 minutes.

• Cool the mixture back to 0 °C and add methyl iodide (1.1 equiv) dropwise.

• Allow the reaction to warm to room temperature and stir until complete conversion of the starting material is observed by TLC or LC-MS.

• Carefully quench the reaction by the slow addition of a saturated aqueous NH4Cl solution.

• Extract the aqueous layer with ethyl acetate (3 x).

• Combine the organic layers, wash with brine, dry over anhydrous Na2SO4, filter, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel to isolate 1-methyl-6-nitro-1H-indazole.

Protocol 2: N2-Selective Methylation (Kinetic Control) [4]

• Dissolve 6-nitro-1H-indazole (1.0 equiv) and DABCO (1.0 equiv) in DMF.

• Stir the reaction mixture at room temperature for 15 minutes.

• Slowly add dimethyl carbonate (1.2 equiv) dropwise to the mixture.

• Heat the reaction to reflux and stir for 6 hours, monitoring for completion by TLC or LC-MS.

• Cool the mixture to room temperature and pour it into water to precipitate the product.

• Filter the solid, wash with water, and dry to obtain 2-methyl-6-nitro-2H-indazole.

Comparative Data: Late-Stage N-Methylation

Parameter	N1-Selective (Thermodynamic)	N2-Selective (Kinetic)
Typical Conditions	NaH, MeI, THF	DABCO, (MeO)2CO, DMF
Regioselectivity	High for N1	High for N2
Yield	Good to Excellent	Good to Excellent
Functional Group Tolerance	Sensitive to reducible groups	Generally broader tolerance
Scalability	Requires careful handling of NaH	Generally more scalable

Early-Stage N-Methylation: Building from the Ground Up

Early-stage methylation involves incorporating the N-methyl group during the construction of the indazole ring. This approach is often preferred when a specific regioisomer is required in large quantities and can be more atom-economical.

Synthetic Strategies for Early-Stage Methylation

The most common strategy for early-stage N-methylation is the use of a methylated hydrazine derivative in a cyclization reaction with a suitable ortho-functionalized benzene derivative.[1][6] The choice of starting materials and reaction conditions dictates the regiochemical outcome.

• Synthesis of N1-Methylated Indazoles: The reaction of an ortho-haloaryl carbonyl compound with methylhydrazine can lead to the formation of N1-methylated indazoles.[1]

• Synthesis of N2-Methylated Indazoles: The synthesis of N2-methylated indazoles can be achieved through various methods, including the cyclization of ortho-nitrobenzylamines followed by N-methylation of the resulting indazole N-oxide. More direct approaches involve the condensation of o-nitrobenzaldehydes with primary amines followed by reductive cyclization.[5]

Experimental Protocol: Early-Stage Synthesis of 1-Methyl-1H-indazole

This protocol describes the synthesis of 1-methyl-1H-indazole from 2-chlorobenzaldehyde and methylhydrazine.

dot

Caption: Early-stage synthesis of 1-methyl-1H-indazole.

Protocol 3: Synthesis of 1-Methyl-1H-indazole

• In a round-bottom flask, dissolve 2-chlorobenzaldehyde (1.0 equiv) in a suitable solvent such as ethanol.

• Add methylhydrazine (1.1 equiv) dropwise at room temperature.

• Stir the mixture for 2-4 hours until the formation of the hydrazone is complete (monitor by TLC).

• Add a palladium catalyst (e.g., Pd(OAc)2), a phosphine ligand (e.g., Xantphos), and a base (e.g., Cs2CO3) to the reaction mixture.

• Heat the reaction to reflux and stir until the cyclization is complete (monitor by TLC or LC-MS).

• Cool the reaction mixture, filter off the solids, and concentrate the filtrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel to yield 1-methyl-1H-indazole.

Comparison Summary: Late-Stage vs. Early-Stage N-Methylation

Feature	Late-Stage N-Methylation	Early-Stage N-Methylation
Timing of Methylation	After indazole ring formation	During indazole ring synthesis
Key Advantage	Ideal for SAR studies and analog synthesis	Efficient for large-scale synthesis of a single isomer
Primary Challenge	Achieving high regioselectivity	Availability of starting materials
Flexibility	High - can methylate diverse indazole cores	Lower - synthesis is specific to the target molecule
Atom Economy	Generally lower	Often higher
Typical Use Case	Medicinal chemistry, lead optimization	Process chemistry, manufacturing

Decision-Making Flowchart: Choosing the Right Strategy

dot

Caption: Decision-making flowchart for N-methylation strategy.

Conclusion

Both late-stage and early-stage N-methylation strategies offer distinct advantages and are valuable tools in the synthesis of N-methylated indazoles. The choice between the two approaches is dictated by the specific goals of the synthesis. For rapid diversification of lead compounds and exploration of structure-activity relationships, late-stage methylation is often the preferred method. Conversely, for the large-scale, cost-effective production of a specific N-methylated indazole, an early-stage approach is typically more advantageous. A thorough understanding of the principles of regioselectivity and the available synthetic methodologies is crucial for the successful implementation of either strategy.

References

• ResearchGate. (n.d.). Synthetic route for N-methyl-3-aryl indazoles. Retrieved from [Link]

• Templ, J., Gjata, E., Getzner, F., & Schnürch, M. (2022). Monoselective N-Methylation of Amides, Indoles, and Related Structures Using Quaternary Ammonium Salts as Solid Methylating Agents. Organic Letters, 24(41), 7315–7319.
• Smith, J. D., et al. (2024).

• ResearchGate. (2023). Selective N2-Alkylation of 1H-Indazoles and 1H-Azaindazoles. Retrieved from [Link]

• Smith, J. D., et al. (2024).
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• Alberti, A., et al. (2014). Comparative spectroscopic and electrochemical study of N-1 or N-2-alkylated 4-nitro and 7-nitroindazoles. Arabian Journal of Chemistry.

• ResearchGate. (2019). Synthesis of Novel N1 and N2 Indazole Derivatives. Retrieved from [Link]

• Alam, R. M., & Keating, J. J. (2021). Regioselective N-alkylation of the 1H-indazole scaffold; ring substituent and N-alkylating reagent effects on regioisomeric distribution. Beilstein Journal of Organic Chemistry, 17, 1940–1954.
• Alam, R. M., & Keating, J. J. (2021). Regioselective N-alkylation of the 1H-indazole scaffold; ring substituent and N-alkylating reagent effects on regioisomeric distribution. University College Cork.

• ResearchGate. (2022). Regioselective methylation of indazoles using methyl 2,2,2-trichloromethylacetimidate. Retrieved from [Link]

• Templ, J., Gjata, E., Getzner, F., & Schnürch, M. (2022). Monoselective N-Methylation of Amides, Indoles, and Related Structures Using Quaternary Ammonium Salts as Solid Methylating Agents.
• Toledano, A. S., et al. (2024). Synthesis of Indazoles via N-N Bond-Forming Oxidative Cyclization from 2-Aminomethyl-phenylamines. Organic Chemistry Portal.

• National Institutes of Health. (n.d.). Indazole – an emerging privileged scaffold: synthesis and its biological significance. Retrieved from [Link]

• Organic Chemistry Portal. (n.d.). Indazole synthesis. Retrieved from [Link]

• Google Patents. (n.d.). CN101948433A - Method for separating and purifying substituted indazole isomers.
• Lu, P., et al. (2024). Regioselective alkylation of a versatile indazole: Electrophile scope and mechanistic insights from density functional theory calculations.
• Alam, R. M., & Keating, J. J. (2021). Regioselective N-alkylation of the 1H-indazole scaffold; ring substituent and N-alkylating reagent effects on regioisomeric distribution.
• Alam, R. M., & Keating, J. J. (2021). Regioselective N-alkylation of the 1H-indazole scaffold; ring substituent and N-alkylating reagent effects on regioisomeric distribution. Beilstein Journals.
• Lu, P., et al. (2024). Regioselective alkylation of a versatile indazole: Electrophile scope and mechanistic insights from density functional theory calculations.

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• That Chemist. (2023, February 24). Late-Stage Methylation of Drug Molecules [Video]. YouTube.

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A Senior Application Scientist's Guide to the Purification of 6-Bromo-3-methyl-1H-indazole: A Comparative Benchmarking Study

For researchers, medicinal chemists, and professionals in drug development, the purity of starting materials and intermediates is paramount. 6-Bromo-3-methyl-1H-indazole is a key building block in the synthesis of a variety of pharmacologically active compounds, and its purity can significantly impact reaction yields, impurity profiles of subsequent steps, and ultimately, the efficacy and safety of the final active pharmaceutical ingredient (API). This guide provides an in-depth comparison of common purification methods for 6-Bromo-3-methyl-1H-indazole, offering experimentally grounded insights to aid in the selection of the most appropriate technique for your specific needs.

Understanding the Impurity Landscape

Before delving into purification methodologies, it is crucial to understand the potential impurities that may be present in a crude sample of 6-Bromo-3-methyl-1H-indazole. The nature and quantity of these impurities will largely depend on the synthetic route employed. Common impurities can include:

• Unreacted Starting Materials and Intermediates: Incomplete reactions can lead to the presence of precursors.

• Regioisomers: During the indazole ring formation, regioisomers may be formed, which can be challenging to separate due to their similar physical properties.[1]

• Over-brominated Species: The presence of di-bromo species can occur if the bromination step is not carefully controlled.[1]

• Residual Solvents and Reagents: Solvents used in the reaction and work-up, as well as unreacted reagents, are common contaminants.[1]

• Degradation Products: The indazole ring may be susceptible to degradation under certain conditions.[1]

The choice of purification method will be dictated by the types of impurities present, the desired final purity, the scale of the purification, and available resources. In this guide, we will compare three widely used techniques: recrystallization, flash column chromatography, and preparative high-performance liquid chromatography (preparative HPLC).

Method 1: Recrystallization

Recrystallization is a fundamental and cost-effective technique for the purification of solid compounds. The principle relies on the differential solubility of the target compound and its impurities in a chosen solvent or solvent system at different temperatures.

Scientific Rationale

An ideal recrystallization solvent will dissolve the crude 6-Bromo-3-methyl-1H-indazole sparingly at room temperature but readily at an elevated temperature. Impurities should either be insoluble at the higher temperature or remain soluble at the lower temperature. For indazole derivatives, polar protic solvents like alcohols or solvent mixtures such as toluene/heptane are often good starting points.[2][3]

Experimental Protocol: Single-Solvent Recrystallization

Objective: To purify crude 6-Bromo-3-methyl-1H-indazole using methanol.

Materials:

• Crude 6-Bromo-3-methyl-1H-indazole

• Methanol (reagent grade)

• Erlenmeyer flask

• Hotplate with magnetic stirrer

• Reflux condenser

• Büchner funnel and flask

• Vacuum source

• Filter paper

Procedure:

• Dissolution: Place the crude 6-Bromo-3-methyl-1H-indazole in an Erlenmeyer flask with a magnetic stir bar. Add a minimal amount of methanol.

• Heating: Gently heat the mixture on a hotplate with stirring and a reflux condenser attached.

• Solvent Addition: Continue to add small portions of hot methanol until the solid just completely dissolves. It is crucial to use the minimum amount of hot solvent to ensure a saturated solution and maximize the yield.

• Cooling (Crystallization): Remove the flask from the heat and allow it to cool slowly to room temperature. Slow cooling promotes the formation of larger, purer crystals. Do not disturb the flask during this period.

• Ice Bath: Once at room temperature, place the flask in an ice bath for at least 30 minutes to maximize crystal formation.

• Filtration: Collect the crystals by vacuum filtration using a Büchner funnel.

• Washing: Wash the collected crystals with a small amount of ice-cold methanol to remove any adhering impurities.

• Drying: Dry the purified crystals under vacuum to a constant weight.

Visualization of the Recrystallization Workflow

Caption: Workflow for the purification of 6-Bromo-3-methyl-1H-indazole by recrystallization.

Method 2: Flash Column Chromatography

Flash column chromatography is a versatile and widely used technique for separating mixtures of compounds based on their differential adsorption to a stationary phase and solubility in a mobile phase.

Scientific Rationale

This technique exploits the polarity differences between the target compound and its impurities. For 6-Bromo-3-methyl-1H-indazole, a normal-phase setup with silica gel as the stationary phase is typically effective.[4][5] A mobile phase, or eluent, of relatively low polarity (e.g., a mixture of hexanes and ethyl acetate) is used to move the compounds down the column. Less polar compounds will travel faster, while more polar compounds will be retained more strongly by the silica gel and elute later.

Experimental Protocol: Flash Column Chromatography

Objective: To purify crude 6-Bromo-3-methyl-1H-indazole using a silica gel column.

Materials:

• Crude 6-Bromo-3-methyl-1H-indazole

• Silica gel (for flash chromatography)

• Hexanes (HPLC grade)

• Ethyl acetate (HPLC grade)

• Glass column with stopcock

• Collection tubes

• TLC plates and chamber

• UV lamp

Procedure:

• Eluent Selection: Determine a suitable eluent system using thin-layer chromatography (TLC). The ideal system should provide a retention factor (Rf) of ~0.3 for the target compound. A gradient of ethyl acetate in hexanes is a good starting point.

• Column Packing: Prepare a slurry of silica gel in the initial, least polar eluent (e.g., 5% ethyl acetate in hexanes). Pour the slurry into the column and allow it to pack uniformly, ensuring no air bubbles are trapped.[6]

• Sample Loading: Dissolve the crude product in a minimal amount of a suitable solvent (e.g., dichloromethane or the eluent). Alternatively, for less soluble samples, adsorb the crude product onto a small amount of silica gel (dry loading). Carefully add the sample to the top of the packed column.

• Elution: Begin eluting the column with the chosen solvent system, collecting fractions in test tubes. The polarity of the eluent can be gradually increased (e.g., from 5% to 20% ethyl acetate in hexanes) to elute compounds with higher polarity.

• Fraction Analysis: Monitor the collected fractions by TLC to identify those containing the pure product.

• Solvent Evaporation: Combine the pure fractions and remove the solvent under reduced pressure using a rotary evaporator to yield the purified 6-Bromo-3-methyl-1H-indazole.

Visualization of the Column Chromatography Workflow

Caption: Workflow for the purification of 6-Bromo-3-methyl-1H-indazole by flash column chromatography.

Method 3: Preparative High-Performance Liquid Chromatography (Preparative HPLC)

For the highest purity requirements, especially for separating closely related impurities, preparative HPLC is the method of choice.[1] It operates on the same principles as analytical HPLC but utilizes larger columns and higher flow rates to isolate larger quantities of material.

Scientific Rationale

Preparative HPLC offers superior resolution compared to flash chromatography, enabling the separation of impurities with very similar polarities, such as regioisomers. Both normal-phase and reversed-phase systems can be employed. A reversed-phase C18 column with a mobile phase of acetonitrile and water is a common and robust choice for many heterocyclic compounds.[7]

Experimental Protocol: Reversed-Phase Preparative HPLC

Objective: To obtain high-purity 6-Bromo-3-methyl-1H-indazole using preparative HPLC.

Materials:

• Crude 6-Bromo-3-methyl-1H-indazole

• Acetonitrile (HPLC grade)

• Water (HPLC grade)

• Formic acid (optional, for peak shaping)

• Preparative HPLC system with a C18 column

• Fraction collector

Procedure:

• Method Development: Develop an analytical HPLC method to determine the optimal mobile phase composition and gradient for separating the target compound from its impurities. A typical starting point is a gradient of acetonitrile in water (with 0.1% formic acid).

• Sample Preparation: Dissolve the crude 6-Bromo-3-methyl-1H-indazole in a suitable solvent, such as methanol or the initial mobile phase, and filter the solution through a 0.45 µm filter.

• Injection and Fractionation: Inject the sample onto the preparative HPLC column and begin the run using the developed gradient. Use a fraction collector to collect the eluent in separate vials as the compounds elute from the column.

• Purity Analysis: Analyze the collected fractions using analytical HPLC to identify those containing the pure product.

• Product Isolation: Combine the pure fractions and remove the solvents, typically by lyophilization or rotary evaporation, to obtain the highly purified 6-Bromo-3-methyl-1H-indazole.

Visualization of the Preparative HPLC Workflow

Caption: Workflow for the purification of 6-Bromo-3-methyl-1H-indazole by preparative HPLC.

Comparative Analysis

The choice of purification method is a trade-off between purity, yield, cost, time, and scalability. The following table summarizes the key performance attributes of each technique for the purification of 6-Bromo-3-methyl-1H-indazole.

Feature	Recrystallization	Flash Column Chromatography	Preparative HPLC
Typical Purity	95-99%	98-99.5%	>99.5%
Typical Yield	Moderate to High	Good	Good (but losses can occur)
Throughput/Scalability	High	Moderate to High	Low to Moderate
Cost	Low	Moderate	High
Time	Moderate	Moderate to High	High
Separation Power	Good for removing bulk impurities	Good for most impurities	Excellent for closely related impurities
Ideal For	Large-scale purification of moderately pure material	Routine lab-scale purification	High-purity samples for biological testing

Conclusion and Recommendations

The optimal purification strategy for 6-Bromo-3-methyl-1H-indazole depends on the specific requirements of the downstream application.

• For large-scale synthesis where a purity of >98% is acceptable, recrystallization is often the most economical and efficient method. It is particularly effective if the main impurities have significantly different solubilities from the product.

• For routine laboratory-scale purification and the removal of a variety of impurities, flash column chromatography offers a good balance of speed, cost, and separation power.

• When exceptional purity (>99.5%) is required , for example, for use as an analytical standard or in late-stage drug development, preparative HPLC is the preferred method due to its superior resolving power.

In many cases, a multi-step purification approach is employed. For instance, an initial purification by recrystallization or flash chromatography can be followed by a final polishing step using preparative HPLC to achieve the highest possible purity. A thorough understanding of the impurity profile of the crude material, coupled with the insights provided in this guide, will enable the selection of the most effective and efficient purification strategy for 6-Bromo-3-methyl-1H-indazole.

References

• PrepChem. Synthesis of (b) 6-Bromo-3-(1-methyl-4-piperidinyl)-1H-indazole. Available at: [Link]

• Agilent Technologies. Solutions for Preparative HPLC - Application Compendium. Available at: [Link]

• Google Patents. CN104130191A - Indazole compound and preparation method thereof.

• PubChem. 6-bromo-3-methyl-1H-indazole. Available at: [Link]

• Savaniya, N. P., et al. (2022). 6-Bromo-1H-Indazole Bearing 1,2,3-Triazole Analogues: Synthesis, Characterization and Antimicrobial Evaluation. Journal of Scientific Research, 14(1), 221-234. Available at: [Link]

• Bangladesh Journals Online. 6-Bromo-1H-Indazole Bearing 1,2,3-Triazole Analogues: Synthesis, Characterization and Antimicrobial Evaluation. Available at: [Link]

• Google Patents. CN114276297A - 1H-indazole VEGFR-2 kinase inhibitor and preparation and application thereof.
• Google Patents. CN113307773A - 6-bromo-3-methoxy-1-phenyl-1H-indazole and synthetic method and application thereof.
• Google Patents. CN107805221A - Method for preparing 1H-indazole derivative.

• YouTube. Column Chromatography. Available at: [Link]

• National Institutes of Health. Practical Synthesis of 7-Bromo-4-chloro-1H-indazol-3-amine: An Important Intermediate to Lenacapavir. Available at: [Link]

• PubChem. 6-Bromo-3-chloro-1H-indazole. Available at: [Link]

• National Institutes of Health. tert-Butyl 3-amino-5-bromo-1H-indazole-1-carboxylate. Available at: [Link]

• ResearchGate. 3-bromo-6-nitro-1-(prop-2-yn-1-yl)-1H-indazole as novel corrosion inhibitor for mild steel: Experimental and Quantum Chemical study. Available at: [Link]

• Chemsrc. CAS#:885278-42-2 | 6-Bromo-1H-indazole-3-carboxylic acid methyl ester. Available at: [Link]

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The Indazole Scaffold: A Comparative Guide for Privileged Structures in Drug Design

In the landscape of medicinal chemistry, the concept of "privileged structures" has emerged as a cornerstone of modern drug design. These are molecular scaffolds that demonstrate the remarkable ability to bind to multiple, unrelated biological targets, thereby offering a fertile ground for the development of novel therapeutics across a spectrum of diseases. Among these elite frameworks, the indazole scaffold has garnered significant attention for its versatility and favorable pharmacological properties.

This guide provides an in-depth, objective comparison of the indazole scaffold against other prominent privileged structures, namely indole, benzimidazole, and quinoline. By examining their physicochemical properties, biological activities supported by experimental data, and synthetic accessibility, we aim to equip researchers, scientists, and drug development professionals with the critical insights needed to make informed decisions in their quest for new medicines.

The Privileged Structure Concept: A Foundation for Efficient Drug Discovery

The principle of privileged structures posits that certain molecular motifs possess an inherent predisposition for interacting with various protein targets. This is often attributed to their rigid, yet adaptable, three-dimensional shapes and the strategic placement of hydrogen bond donors and acceptors. By leveraging these scaffolds, medicinal chemists can expedite the drug discovery process, moving more efficiently from hit identification to lead optimization.

Caption: The central role of privileged scaffolds in streamlining the drug discovery pipeline.

Physicochemical Properties: A Comparative Analysis

The physicochemical properties of a scaffold are paramount to its "drug-likeness," influencing its solubility, permeability, and metabolic stability. Here, we compare the key properties of indazole, indole, benzimidazole, and quinoline.

Property	Indazole	Indole	Benzimidazole	Quinoline
Molecular Formula	C₇H₆N₂	C₈H₇N	C₇H₆N₂	C₉H₇N
Molecular Weight	118.14 g/mol	117.15 g/mol	118.14 g/mol	129.16 g/mol
logP (octanol-water)	1.83	2.14	1.53	2.04
pKa (acidic)	~13.9	~17	~12.8	N/A
pKa (basic)	~1.2	-2.4	~5.5	4.9
H-Bond Donors	1	1	1	0
H-Bond Acceptors	1	0	1	1
Aromaticity	Aromatic	Aromatic	Aromatic	Aromatic

Key Insights:

• Hydrogen Bonding: Indazole and benzimidazole possess both a hydrogen bond donor (the N-H group) and a hydrogen bond acceptor (the pyridine-like nitrogen), a feature absent in indole (only a donor) and quinoline (only an acceptor). This dual functionality can lead to more versatile and stronger interactions with biological targets.

• Basicity: Benzimidazole is the most basic of the nitrogen-containing heterocycles, which can be advantageous for forming salt bridges with acidic residues in a protein's active site. Indazole is significantly less basic.

• Lipophilicity: The logP values indicate that all four scaffolds are moderately lipophilic. Indazole has a slightly lower lipophilicity compared to indole and quinoline, which can sometimes translate to improved aqueous solubility.

Biological Activity and Performance: Head-to-Head Comparisons

The true measure of a privileged structure lies in its demonstrated efficacy across various biological targets. This section presents a comparative analysis of indazole against its counterparts in key therapeutic areas, supported by experimental data.

Kinase Inhibition: A Battleground for Privileged Scaffolds

Protein kinases are a major class of drug targets, particularly in oncology. The ATP-binding site of kinases often features a "hinge" region that forms critical hydrogen bonds with inhibitors. The ability of a scaffold to effectively interact with this hinge is a strong determinant of its inhibitory potency.

Indazole vs. Indole: The indazole scaffold is often considered a bioisostere of indole. However, the additional nitrogen atom in indazole can serve as a hydrogen bond acceptor, providing an extra point of interaction with the kinase hinge that indole lacks. This can lead to enhanced potency and selectivity. For example, in the development of FMS-like tyrosine kinase 3 (FLT3) inhibitors for acute myeloid leukemia, an amino-indazole scaffold demonstrated potent, single-digit nanomolar efficacy against both wild-type and mutant forms of the kinase.[1]

Indazole vs. Benzimidazole: Both indazole and benzimidazole are prominent scaffolds in kinase inhibitor design. A study on novel 2-(1H-indazol-6-yl)-1H-benzo[d]imidazol-5-yl benzamide and phenyl urea derivatives as FLT3 inhibitors provides a direct comparison.

Compound ID	Scaffold Combination	FLT3 IC₅₀ (nM)	FLT3-ITD (W51) IC₅₀ (nM)	FLT3-TKD (D835Y) IC₅₀ (nM)
8h	Indazole-Benzimidazole	59.5	30.1	7.91
8r	Indazole-Benzimidazole	41.6	22.8	5.64
Quizartinib (AC220)	Benzothiazole	1.1	0.7	4.2

Data adapted from a study on benzimidazole-indazole derivatives as potent FLT3 inhibitors.[2][3]

The data reveals that the indazole-benzimidazole hybrid scaffold yields compounds with potent, nanomolar inhibition of FLT3 and its clinically relevant mutants.[2][3] While not a direct replacement, this highlights the successful synergistic use of both privileged structures.

Caption: Indazole's bidentate hydrogen bonding potential with a kinase hinge region compared to indole's monodentate interaction.

Antibacterial Activity: Targeting DNA Gyrase

DNA gyrase is an essential bacterial enzyme and a well-established target for antibiotics. Quinolones are a major class of DNA gyrase inhibitors. While indazole-based compounds are more commonly associated with other therapeutic areas, recent studies have explored their antibacterial potential.

• Quinoline: Numerous quinoline derivatives exhibit potent antibacterial activity, with MIC values often in the low µg/mL range against a broad spectrum of bacteria.[4][5] For instance, some novel quinoline derivatives have shown MIC values as low as 2 µg/mL against S. aureus and E. coli.[4]

• Indazole: Some indazole derivatives have demonstrated interesting antibacterial activity, with reported MIC values against S. aureus and E. faecalis in the range of 64 to 128 µg/mL.[6]

Metabolic Stability: A Key Determinant of In Vivo Efficacy

A drug's metabolic stability significantly impacts its half-life and overall exposure in the body.

Indazole vs. Indole: A comparative study of the in vitro pharmacokinetics of indole- and indazole-3-carboxamide synthetic cannabinoid receptor agonists revealed that the indoles were significantly less metabolically reactive than their indazole analogues . This suggests that the indazole scaffold may offer an advantage in terms of metabolic stability, potentially leading to improved pharmacokinetic profiles. This is attributed to the fact that the additional nitrogen atom in the indazole ring can alter the electron distribution and make the scaffold less susceptible to oxidative metabolism by cytochrome P450 enzymes.

Synthetic Accessibility: From Bench to Clinic

The ease and versatility of synthesis are critical factors in the selection of a privileged scaffold.

Indazole Synthesis:

• Davis-Beirut Reaction: A classic and versatile method for the synthesis of 2H-indazoles.

• Transition-Metal-Catalyzed C-H Activation/Annulation: A modern and efficient approach that allows for a high degree of functionalization.

Benzimidazole Synthesis:

• Condensation of o-phenylenediamines with aldehydes or carboxylic acids: A widely used and straightforward method. Microwave-assisted synthesis has been shown to be highly efficient.[7]

Parallel Synthesis: The development of parallel synthesis techniques has enabled the rapid generation of libraries of these privileged structures for high-throughput screening. Protocols for the solution-phase parallel synthesis of substituted benzimidoles have been established.[8] Similar strategies can be adapted for the synthesis of indazole libraries.

Caption: A generalized workflow for the parallel synthesis and screening of privileged structure libraries.

Experimental Protocols

For researchers looking to incorporate these scaffolds into their drug discovery programs, the following are representative experimental protocols.

General Protocol for Kinase Inhibition Assay (p38 MAPK as an example)

This protocol describes a non-radioactive, ELISA-based assay for determining the inhibitory activity of compounds against p38 MAPK.

• Plate Preparation: A microtiter plate is pre-coated with a monoclonal antibody specific for p38 MAPK.

• Sample Addition: Cell lysates containing active p38 MAPK, along with various concentrations of the test inhibitor and control compounds, are added to the wells.

• Incubation: The plate is incubated to allow the p38 MAPK to bind to the capture antibody.

• Washing: The wells are washed to remove unbound materials.

• Addition of Substrate and ATP: A reaction mixture containing the substrate (e.g., ATF-2) and ATP is added to each well to initiate the kinase reaction.

• Incubation: The plate is incubated to allow for the phosphorylation of the substrate by the active kinase.

• Detection: A detection antibody specific for the phosphorylated substrate is added, followed by a horseradish peroxidase (HRP)-conjugated secondary antibody.

• Signal Generation: A colorimetric substrate for HRP is added, and the absorbance is measured. The intensity of the color is inversely proportional to the inhibitory activity of the compound.

• Data Analysis: IC₅₀ values are calculated by plotting the percentage of inhibition against the logarithm of the compound concentration.[9][10][11][12][13]

General Protocol for DNA Gyrase Supercoiling Inhibition Assay

This protocol describes a gel-based assay to assess the inhibition of bacterial DNA gyrase.

• Reaction Setup: A reaction mixture is prepared containing relaxed plasmid DNA (e.g., pBR322), ATP, and the appropriate assay buffer.

• Inhibitor Addition: Various concentrations of the test compound are added to the reaction mixtures.

• Enzyme Addition: DNA gyrase is added to initiate the supercoiling reaction.

• Incubation: The reaction is incubated at 37°C to allow for DNA supercoiling.

• Reaction Termination: The reaction is stopped by the addition of a stop buffer containing a loading dye.

• Agarose Gel Electrophoresis: The reaction products are separated on an agarose gel. Supercoiled and relaxed DNA migrate at different rates.

• Visualization: The DNA is visualized by staining with an intercalating dye (e.g., ethidium bromide) and imaging under UV light.

• Data Analysis: The intensity of the supercoiled DNA band is quantified, and the IC₅₀ value is determined as the concentration of the inhibitor that reduces the supercoiling activity by 50%.[14][15][16][17]

Conclusion and Future Perspectives

The indazole scaffold has firmly established itself as a valuable privileged structure in drug design, demonstrating a broad range of biological activities and favorable physicochemical properties. Its ability to act as a bioisostere for other key scaffolds like indole, while offering unique advantages such as enhanced metabolic stability and bidentate hydrogen bonding capacity, makes it a compelling choice for medicinal chemists.

While direct, quantitative comparisons with other privileged structures like benzimidazole and quinoline across a wide array of targets are still emerging, the available data suggests that each scaffold possesses distinct strengths. Benzimidazoles excel in their basicity, facilitating strong ionic interactions, while quinolines have a proven track record in the realm of antibacterial agents.

The future of drug discovery will likely involve a more nuanced approach, moving beyond the simple substitution of one privileged structure for another. The creation of hybrid molecules that combine the desirable features of multiple scaffolds, as seen in the indazole-benzimidazole FLT3 inhibitors, represents a promising strategy. Furthermore, the continued development of innovative synthetic methodologies will undoubtedly expand the accessible chemical space around these privileged cores, paving the way for the discovery of next-generation therapeutics with enhanced potency, selectivity, and safety profiles.

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The Evolving Therapeutic Landscape of 6-Substituted Indazole Analogues: A Comparative Guide for Drug Discovery

The indazole scaffold has firmly established itself as a privileged structure in medicinal chemistry, giving rise to a multitude of biologically active molecules.[1] Among these, the strategic modification at the 6-position of the indazole ring has emerged as a particularly fruitful avenue for the development of potent and selective therapeutic agents. This guide provides an in-depth comparative analysis of various 6-substituted indazole analogues, elucidating their therapeutic potential across a spectrum of diseases, with a primary focus on oncology, neuroinflammation, and inflammatory disorders. By synthesizing key experimental data, detailing essential protocols, and visualizing the intricate signaling pathways they modulate, this document aims to equip researchers, scientists, and drug development professionals with the critical insights needed to navigate and innovate within this promising chemical space.

The Strategic Importance of the 6-Position

The substitution at the 6-position of the indazole core has proven to be a critical determinant of target selectivity and potency. This position often projects into solvent-exposed regions or can be tailored to form key interactions within the binding sites of various enzymes, particularly kinases and other ATP-binding proteins. The ability to introduce a wide array of functional groups at this position allows for the fine-tuning of physicochemical properties, such as solubility and cell permeability, which are crucial for optimizing pharmacokinetic and pharmacodynamic profiles.

I. Therapeutic Targets and Comparative Efficacy of 6-Substituted Indazole Analogues

The versatility of the 6-substituted indazole scaffold is underscored by its ability to target a diverse range of proteins implicated in major diseases. This section will compare the efficacy of representative analogues against key therapeutic targets.

A. Kinase Inhibitors: Precision Targeting of Cellular Signaling

Kinases are a major class of drug targets, and the indazole scaffold has been extensively explored for the development of kinase inhibitors.[2]

VEGFR-2 is a key mediator of angiogenesis, the formation of new blood vessels, which is a hallmark of cancer and is also implicated in diseases like wet age-related macular degeneration (w-AMD).[3][4] Several 6-substituted indazole analogues have demonstrated potent VEGFR-2 inhibition.

• Compound 30 , an indazole derivative, exhibits potent VEGFR-2 inhibition with an IC50 of 1.24 nM and demonstrates significant anti-angiogenic activity in Human Umbilical Vein Endothelial Cells (HUVECs).[3]

• The 6-indazolyl triazole derivative 16b shows a VEGFR-2 IC50 of 0.56 µM and exhibits selective anti-proliferative effects against endothelial cells (Ea.hy926 IC50 of 4 µM).[5]

Compound ID	6-Position Substituent	Primary Kinase Target	IC50 (nM)	Cellular Activity/Model	Source
Compound 30	Not specified in abstract	VEGFR-2	1.24	Inhibits HUVEC angiogenesis	[3]
16b	Triazole derivative	VEGFR-2	560	Selective against Ea.hy926 cells (IC50 = 4 µM)	[5]
VH02	-Indazolyl	VEGFR-2	560	Selective for VEGFR-2 over EGFR	[6]

Dysregulation of FGFR signaling is implicated in various cancers. The 6-position of the indazole ring has been shown to influence FGFR inhibitory activity.

Compound ID	6-Position Substituent	Primary Kinase Target	IC50 (nM)	Notes	Source
Compound 28a derivative	6-(2,6-dichloro-3,5-dimethoxyphenyl)	FGFR	-	Introduction of acetyl or methoxy at the meta position of the phenyl ring of 28a affects activity.
Compound 27a	Fluorine	FGFR1/FGFR2	< 4.1 (FGFR1), 2.0 (FGFR2)	Improved enzymatic and cellular potency.

JNK3 is predominantly expressed in the brain and is a key player in neuronal apoptosis, making it a promising target for neurodegenerative diseases like Parkinson's and Alzheimer's disease.[7][8]

Compound ID	6-Position Substituent	Primary Kinase Target	IC50 (nM)	Selectivity (Fold vs. p38α)	Source
Compound 15	-H	JNK3	1	226x	[6][7]
Compound 8	-F	JNK3	5	-	[6][7]
Compound 17	-OCH₃	JNK3	-	8x	[6][7]
Compound 29	N-Aromatic	JNK3	5	High	[7][9]
Compound 25c	Not specified in abstract	JNK3	85.21	>100-fold over JNK1/2	[8]

p38 MAPK is a central regulator of inflammatory responses, and its inhibition is a therapeutic strategy for inflammatory diseases such as rheumatoid arthritis and chronic obstructive pulmonary disease (COPD).[10][11]

Compound ID	6-Position Substituent	Primary Kinase Target	IC50 (nM)	Therapeutic Area	Source
ARRY-797	Not specified in abstract	p38α	4.5	Inflammation, Pain, Cardiomyopathy	[12]
AA6	Dimethyl substitution at 2nd and 4th positions of an imidazole ring attached to the core	p38 MAP Kinase	403.57	Anti-inflammatory	[13][9]

AXL is implicated in cancer progression, metastasis, and drug resistance.[14]

Compound ID	6-Position Substituent	Primary Kinase Target	IC50 (nM)	Notes	Source
Compound 54	Aryl Ether	AXL	-	Reasonable Selectivity	[6]
Indazole fragment 11 derivative (54)	Not specified in abstract	AXL	Potent inhibitor	Developed from a fragment-based approach	[14]

Pim kinases are involved in cell survival and proliferation and are targets in oncology and cardiovascular disease.[2][15][16]

Compound ID	6-Position Substituent	Primary Kinase Target	IC50 (µM)	Cell Line	Source
Compound 83	6-azaindazole	Pan-Pim	0.64	MM1.S multiple myeloma	[17]

GSK-3 is a key enzyme in various cellular processes, and its dysregulation is linked to neurodegenerative diseases like Alzheimer's, as well as bipolar disorder.[18][19][20]

Compound ID	6-Position Substituent	Primary Kinase Target	IC50 (nM)	Therapeutic Area	Source
N-(3-methylindazole-6-yl)-N'-(cyclohexyl)urea	N'-(cyclohexyl)urea	hQC (indirectly related to Aβ)	3.2	Alzheimer's Disease	[18]
Indazole-based inhibitor 14	Not specified in abstract	GSK-3β	- (Cellular IC50 = 3.4 µM)	Mood Disorders	[5]

B. Indoleamine 2,3-dioxygenase 1 (IDO1) Inhibitors: Modulating the Tumor Microenvironment

IDO1 is an immunosuppressive enzyme overexpressed in many cancers. Its inhibition can restore anti-tumor immunity.[12][21] The 6-aminoindazole scaffold has been a particularly effective starting point for potent IDO1 inhibitors.

Compound ID	6-Position Substituent	Primary Target	IC50 (µM)	Cell Line	Source
Compound 36	N-(4-fluorobenzyl)-1,3-dimethyl	IDO1	0.4	HCT116	[12]
Compound 35	4,6-disubstituted	IDO1/TDO	0.74 (IDO1), 2.93 (TDO)	HeLa (IDO1), A172 (TDO)	[20][22][23]
Compound 120	Disubstituent at 4 and 6-positions	IDO1	5.3	-	[17]

II. Key Experimental Protocols

To ensure the reproducibility and validation of findings, this section provides detailed methodologies for key assays used in the characterization of 6-substituted indazole analogues.

A. Sulforhodamine B (SRB) Assay for Anti-proliferative Activity

This colorimetric assay is widely used to determine cytotoxicity and cell growth inhibition.

Protocol:

• Cell Seeding: Plate cells in a 96-well plate at a density of 5,000-10,000 cells/well and incubate for 24 hours to allow for cell attachment.

• Compound Treatment: Treat cells with serial dilutions of the 6-substituted indazole analogues for 48-72 hours. Include a vehicle control (e.g., DMSO).

• Cell Fixation: Gently aspirate the medium and fix the cells by adding 100 µL of cold 10% (w/v) trichloroacetic acid (TCA) to each well. Incubate at 4°C for 1 hour.

• Washing: Wash the plates five times with slow-running tap water and allow them to air dry completely.

• Staining: Add 50 µL of 0.4% (w/v) SRB solution in 1% acetic acid to each well and incubate at room temperature for 30 minutes.

• Washing: Quickly wash the plates four times with 1% (v/v) acetic acid to remove unbound dye.

• Solubilization: Air dry the plates and add 200 µL of 10 mM Tris base solution (pH 10.5) to each well to solubilize the protein-bound dye.

• Absorbance Measurement: Read the absorbance at 510 nm using a microplate reader. The absorbance is proportional to the cell mass.

B. In Vitro Kinase Inhibition Assay (ADP-Glo™ Kinase Assay)

This luminescent assay quantifies kinase activity by measuring the amount of ADP produced.

Protocol:

• Reaction Setup: In a 384-well plate, add 1 µL of the test compound (6-substituted indazole analogue) or DMSO control.

• Enzyme Addition: Add 2 µL of the kinase (e.g., JNK3, p38α) in kinase buffer (e.g., 40 mM Tris, pH 7.5, 20 mM MgCl₂, 0.1 mg/mL BSA, 50 µM DTT).[2]

• Substrate/ATP Addition: Initiate the reaction by adding 2 µL of a mixture containing the specific kinase substrate and ATP (at a concentration close to its Km for the kinase).

• Incubation: Incubate the plate at room temperature for 60 minutes.

• ADP-Glo™ Reagent Addition: Add 5 µL of ADP-Glo™ Reagent to stop the kinase reaction and deplete the remaining ATP. Incubate for 40 minutes at room temperature.

• Kinase Detection Reagent Addition: Add 10 µL of Kinase Detection Reagent to convert ADP to ATP and generate a luminescent signal. Incubate for 30 minutes at room temperature.

• Luminescence Measurement: Read the luminescence using a plate reader. The signal is proportional to the amount of ADP produced and thus to the kinase activity. IC50 values are determined by plotting the percent inhibition against the logarithm of the inhibitor concentration.[2]

C. IDO1 Enzyme Inhibition Assay

This protocol outlines a method to measure the direct inhibition of IDO1 enzymatic activity.

Protocol:

• Reaction Mixture Preparation: Prepare a reaction mixture containing 50 mM potassium phosphate buffer (pH 6.5), 20 mM ascorbate, 10 µM methylene blue, and 100 µg/mL catalase.[24]

• Inhibitor and Enzyme Incubation: In a 96-well plate, add the 6-substituted indazole analogue at various concentrations, followed by the addition of recombinant human IDO1 enzyme.

• Substrate Addition: Initiate the reaction by adding L-tryptophan to a final concentration of 400 µM.[24]

• Incubation: Incubate the reaction at 37°C for 30-60 minutes.

• Reaction Termination: Stop the reaction by adding 30% (w/v) trichloroacetic acid (TCA).

• Hydrolysis: Incubate at 50°C for 30 minutes to hydrolyze the product N-formylkynurenine to kynurenine.[24]

• Detection: Centrifuge the plate to pellet any precipitate. The concentration of kynurenine in the supernatant is then quantified by measuring the absorbance at 321 nm or by using HPLC.[25]

III. Signaling Pathways and Mechanistic Insights

Understanding the signaling cascades modulated by 6-substituted indazole analogues is crucial for rational drug design and predicting their biological effects.

A. Kinase Signaling Pathways

The following diagrams illustrate the central roles of the targeted kinases in cellular signaling.

VEGFR-2 signaling pathway in angiogenesis.

Simplified JNK and p38 MAPK signaling pathways.

B. IDO1-Mediated Immune Suppression

IDO1 plays a critical role in creating an immunosuppressive tumor microenvironment by depleting tryptophan and producing kynurenine, which impairs T-cell function.

Mechanism of IDO1-mediated immune suppression.

IV. Synthesis of 6-Substituted Indazole Analogues

The synthesis of 6-substituted indazoles often begins with appropriately substituted starting materials. A common route to 6-aminoindazoles involves the methylation of 6-nitro indazole derivatives, followed by reduction of the nitro group. The resulting amine can then be further functionalized through various reactions, such as reductive amination or acylation, to introduce diverse substituents at the 6-amino position.[12] For instance, 6-bromo-1H-indazole can be synthesized from 4-bromo-2-fluorobenzaldehyde and hydrazine hydrate.[8] This bromo-intermediate serves as a versatile handle for introducing further diversity via cross-coupling reactions.

V. Future Perspectives and Conclusion

The 6-substituted indazole scaffold continues to be a rich source of novel therapeutic candidates. The ability to modulate the activity and selectivity of these compounds through substitution at the 6-position provides a powerful tool for medicinal chemists. While significant progress has been made in the development of 6-substituted indazole analogues as anticancer agents, their therapeutic potential in other areas, particularly neurodegenerative and inflammatory diseases, is an expanding field of research. Future efforts will likely focus on the development of highly selective inhibitors to minimize off-target effects and the exploration of novel substitution patterns to further enhance potency and drug-like properties. The comparative data and detailed protocols presented in this guide are intended to facilitate these endeavors and accelerate the translation of promising 6-substituted indazole analogues from the laboratory to the clinic.

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Safety & Regulatory Compliance

A Comprehensive Guide to the Safe Disposal of 6-Bromo-3-methyl-1H-indazole

For the diligent researcher engaged in the complex landscape of drug discovery and development, the lifecycle of a chemical intermediate extends far beyond the reaction flask. Proper management and disposal of research chemicals are paramount, not only for regulatory compliance but as a cornerstone of laboratory safety and environmental stewardship. This guide provides a detailed, scientifically-grounded protocol for the safe disposal of 6-Bromo-3-methyl-1H-indazole, a halogenated heterocyclic compound. Our approach moves beyond mere procedural checklists, delving into the chemical reasoning that informs these critical safety measures, ensuring a self-validating system of laboratory practice.

Hazard Profile and Chemical Characteristics

Before addressing disposal, a thorough understanding of the compound's hazard profile is essential. While comprehensive toxicological data for 6-Bromo-3-methyl-1H-indazole is not fully available, data from structurally similar brominated indazoles and Safety Data Sheets (SDS) for related compounds allow for a robust presumptive hazard assessment.[1][2][3][4]

Key Hazards:

• Acute Toxicity: Harmful if swallowed.[4][5][6]

• Skin Corrosion/Irritation: Causes skin irritation.[1][5][7]

• Eye Damage/Irritation: Causes serious eye irritation.[1][5][7]

• Respiratory Irritation: May cause respiratory irritation upon inhalation of dust.[1][5][7][8]

The presence of a carbon-bromine bond is a critical feature. During thermal decomposition (e.g., in a fire or improper incineration), toxic and corrosive hydrogen bromide (HBr) gas can be released, along with carbon oxides (CO, CO₂) and nitrogen oxides (NOx).[1][2][7] This dictates the necessity for specialized disposal methods.

Property / Identifier	Information	Source
IUPAC Name	6-bromo-3-methyl-1H-indazole	[3]
CAS Number	7746-27-2	[3]
Molecular Formula	C₈H₇BrN₂	[3]
Molecular Weight	211.06 g/mol	[3]
GHS Hazard Statements	H302 (Harmful if swallowed), H315 (Causes skin irritation), H319 (Causes serious eye irritation), H335 (May cause respiratory irritation)	[5][7] (Inferred from similar compounds)
Waste Classification	Hazardous Halogenated Organic Compound	[9][10][11]

The Core Principle: Waste Segregation

The foundational principle of chemical waste management is meticulous segregation. Cross-contamination of waste streams can lead to dangerous chemical reactions, complicate the disposal process, and significantly increase costs. For 6-Bromo-3-methyl-1H-indazole, waste must be segregated based on its physical form and the nature of contamination.

The primary reason for separating halogenated from non-halogenated waste is the disposal method. Halogenated organic compounds require incineration in facilities equipped with specialized scrubbers to neutralize the acidic gases (like HBr and HCl) produced during combustion.[9][12] Mixing these wastes complicates this process.

Disposal Workflow: A Step-by-Step Protocol

The following diagram and protocols outline the decision-making process and actions required for the proper disposal of waste containing 6-Bromo-3-methyl-1H-indazole.

Caption: Disposal Decision Workflow for 6-Bromo-3-methyl-1H-indazole.

Protocol 3.1: Disposal of Solid Waste

This category includes unused or expired pure compounds, reaction byproducts, and materials used for spill cleanup (e.g., vermiculite, sand).

• Personal Protective Equipment (PPE): Before handling the waste, don appropriate PPE: safety goggles, a lab coat, and nitrile gloves.

• Container Selection: Use a high-density polyethylene (HDPE) or glass container with a secure, tight-fitting screw cap. The container must be clean, dry, and compatible with the waste.

• Labeling: Affix a hazardous waste label to the container before adding any waste. The label must include:

  • The full chemical name: "Waste 6-Bromo-3-methyl-1H-indazole"

  • The primary hazard(s): "Toxic," "Irritant"

  • The date accumulation started.

• Waste Collection: Carefully transfer the solid waste into the labeled container using a dedicated spatula or scoop. Avoid creating dust. If dust formation is unavoidable, perform this task inside a chemical fume hood.[1][2]

• Storage: Store the sealed waste container in a designated satellite accumulation area. This area should be in a secondary containment bin to catch any potential leaks. Store it away from incompatible materials, particularly strong oxidizing agents, acids, and bases.[1][2]

Protocol 3.2: Disposal of Liquid Waste

This includes solutions containing the compound, mother liquors from crystallization, and the first rinse from cleaning contaminated glassware.[13]

• PPE: Wear appropriate PPE, including safety goggles, lab coat, and nitrile gloves.

• Container Selection: Use a dedicated, shatter-resistant container (HDPE or coated glass) with a secure cap, designated for "Halogenated Organic Liquid Waste." Never use metal containers, as prolonged contact with halogenated compounds can cause corrosion.[14]

• Labeling: As with solid waste, label the container clearly with its contents ("Waste Halogenated Solvents containing 6-Bromo-3-methyl-1H-indazole") and associated hazards. Maintain a log of the approximate concentrations and volumes of all components added.

• Waste Collection: Using a funnel, carefully pour the liquid waste into the container.

• Incompatibility Check: Crucially, never mix this waste stream with strong acids, bases, or oxidizers. Such mixing can cause exothermic reactions or the release of toxic gases. Ensure the waste stream remains near a neutral pH.

• Storage: Keep the waste container tightly sealed when not in use to prevent the release of vapors. Store in a well-ventilated area within secondary containment.

Protocol 3.3: Disposal of Contaminated Labware and Sharps

• Sharps (Needles, Razor Blades): Immediately place any contaminated sharps into a designated, puncture-proof sharps container. This container should be clearly labeled as "Hazardous Chemical Sharps."

• Non-Sharps (Glassware, Pipette Tips, Gloves):

  • Decontamination: For reusable glassware, perform a triple rinse. The first rinse with a suitable solvent (e.g., acetone or ethanol) must be collected and disposed of as halogenated liquid waste.[13] Subsequent rinses can typically be managed as non-hazardous liquid waste, pending local regulations.

  • Disposable Items: Disposable items like pipette tips and gloves that are grossly contaminated should be placed in the solid halogenated waste container. If only lightly contaminated, they can often be double-bagged and placed in a container labeled "Contaminated Labware" for disposal. Consult your institution's EHS department for specific guidance.[15]

Spill Management and Decontamination

Accidental spills must be managed promptly and safely.

• Evacuate and Alert: If the spill is large or in a poorly ventilated area, evacuate the immediate vicinity and alert colleagues and your laboratory supervisor.

• Control Vapors/Dust: For solid spills, avoid sweeping dry. Gently cover with an absorbent material like vermiculite or sand to prevent dust from becoming airborne.[1][7]

• Absorb and Collect: Wearing appropriate PPE, collect the absorbed material using spark-proof tools and place it in your designated solid halogenated waste container.[16]

• Surface Decontamination: Wipe the spill area with a cloth dampened with a suitable solvent (e.g., ethanol or acetone). Place the used cloth in the solid waste container. Follow with a wash using soap and water.

• Restock: Replenish any spill kit materials used.

Final Disposal and Regulatory Compliance

All generated waste streams must be disposed of through your institution's licensed hazardous waste disposal program, managed by the Environmental Health & Safety (EHS) department.[13][15][17]

• Waste Pickup: Once a waste container is full or has been in accumulation for the maximum time allowed by regulations (e.g., 90 or 180 days, depending on generator status), arrange for a pickup.

• RCRA Classification: As a halogenated organic compound, this waste falls under the regulations of the Resource Conservation and Recovery Act (RCRA) in the United States. While 6-Bromo-3-methyl-1H-indazole is not specifically listed by name, it would be classified as hazardous waste based on its characteristics and as part of the broader category of halogenated organic compounds.[10][11][18] Disposal must be handled by a licensed Treatment, Storage, and Disposal Facility (TSDF).

By adhering to these scientifically sound and regulation-aware procedures, researchers can ensure the safe and responsible management of 6-Bromo-3-methyl-1H-indazole from benchtop to final disposal, upholding the highest standards of laboratory safety and environmental responsibility.

References

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• Hazardous Waste Disposal Guide. (2023-02-27). Northwestern University. [Link]

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• Removal of Bromine from Polymer Blends with a Composition Simulating That Found in Waste Electric and Electronic Equipment through a Facile and Environmentally Friendly Method. (2023-01-31). MDPI. [Link]

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Navigating the Safe Handling of 6-Bromo-3-methyl-1H-indazole: A Guide for Laboratory Professionals

For the researcher, scientist, and drug development professional, the introduction of any new compound into a workflow necessitates a rigorous evaluation of its handling and safety protocols. 6-Bromo-3-methyl-1H-indazole, a halogenated indazole derivative, is no exception. This guide provides essential, immediate safety and logistical information, including operational and disposal plans, to ensure the well-being of laboratory personnel and the integrity of research outcomes. Our commitment is to furnish you with field-proven insights that extend beyond the product, fostering a culture of safety and precision in your laboratory.

Understanding the Hazard Landscape

Before handling any chemical, a thorough understanding of its potential hazards is paramount. Based on aggregated Global Harmonized System (GHS) information, 6-Bromo-3-methyl-1H-indazole is classified with the following hazards[1]:

• Acute Toxicity (Oral): Harmful if swallowed[1].

• Skin Corrosion/Irritation: Causes skin irritation[1][2][3][4].

• Serious Eye Damage/Eye Irritation: Can cause serious eye irritation or damage[1][2][3][4].

• Specific Target Organ Toxicity (Single Exposure): May cause respiratory irritation[1][2][3][4].

The causality behind these classifications lies in the chemical's reactivity. The bromo and methyl functional groups on the indazole scaffold can interact with biological macromolecules, leading to irritation and toxicity. Therefore, the procedural steps outlined below are designed to mitigate these risks through a combination of engineering controls, personal protective equipment, and meticulous handling techniques.

Personal Protective Equipment (PPE): Your First Line of Defense

The selection and proper use of PPE are non-negotiable when handling 6-Bromo-3-methyl-1H-indazole. The following table summarizes the mandatory PPE, with the rationale behind each selection.

Body Part	Personal Protective Equipment	Specifications and Rationale
Hands	Chemical-resistant gloves	Nitrile or neoprene gloves are recommended. Inspect for tears or holes before each use. Double-gloving can provide an additional layer of protection during prolonged handling[5][6].
Eyes	Safety glasses with side shields or goggles	Essential for protecting against splashes and airborne particles. Goggles provide a tighter seal and are recommended when there is a higher risk of vapor or dust exposure[4][5][7].
Face	Face shield	To be used in conjunction with safety glasses or goggles, especially when there is a significant risk of splashing during bulk handling or solution preparation[5][7].
Body	Laboratory coat	A standard, properly fitting lab coat is required to protect against skin contact with spills or dust[5].
Respiratory	NIOSH-approved respirator	Required when handling the powder outside of a certified chemical fume hood or if dust generation is likely. The specific cartridge type should be determined by a formal risk assessment, but a particulate filter (e.g., N95 or P100) is a common starting point[5][8].

It is a critical best practice to don and doff PPE in a designated area to prevent the contamination of personal clothing and common spaces. Always wash hands thoroughly after removing gloves[9].

Operational Plan: A Step-by-Step Workflow for Safe Handling

Adherence to a standardized operational plan minimizes the risk of exposure and ensures procedural consistency. The following workflow is designed as a self-validating system, with checkpoints to ensure safety at each stage.

Caption: Workflow for the safe handling and disposal of 6-Bromo-3-methyl-1H-indazole.

Step-by-Step Handling Procedures:

• Preparation:

  • Before any work begins, thoroughly review the Safety Data Sheet (SDS) for 6-Bromo-3-methyl-1H-indazole and any other chemicals being used.

  • Conduct a formal risk assessment for the specific procedure being performed.

  • Ensure that a chemical fume hood is certified and functioning correctly.

  • Verify that an eyewash station and safety shower are readily accessible and have been recently tested[2][3].

  • Gather and inspect all necessary PPE as detailed in the table above.

• Handling the Compound (within a certified chemical fume hood):

  • Don all required PPE before entering the designated handling area.

  • To minimize dust, handle the solid material with care. Use appropriate tools, such as a spatula, for transfers[9]. Avoid creating airborne dust.

  • When weighing the compound, use a weigh boat or other suitable container to prevent contamination of the balance.

  • If preparing a solution, add the solid to the solvent slowly to avoid splashing.

• Post-Handling and Decontamination:

  • Once the handling procedure is complete, decontaminate all surfaces and equipment that may have come into contact with the chemical.

  • Doff PPE in the reverse order it was donned, being careful to avoid contaminating your skin or clothing.

  • Dispose of contaminated gloves and other disposable PPE in a designated hazardous waste container.

  • Wash hands and any exposed skin thoroughly with soap and water. Do not eat, drink, or smoke in the laboratory area[9][10].

Spill and Emergency Procedures

In the event of a spill, immediate and appropriate action is crucial.

• Small Spills (inside a fume hood):

  • If you are trained to do so, wear the appropriate PPE, including respiratory protection.

  • Use an inert absorbent material to contain and collect the spill.

  • Place the absorbed material into a sealed, labeled container for hazardous waste disposal[2][4].

  • Decontaminate the spill area.

• Large Spills (or any spill outside a fume hood):

  • Evacuate the immediate area.

  • Alert your supervisor and your institution's emergency response team.

  • Prevent others from entering the area.

Disposal Plan: Responsible Waste Management

All waste containing 6-Bromo-3-methyl-1H-indazole, including empty containers, contaminated PPE, and spill cleanup materials, must be treated as hazardous waste.

• Collect all waste in clearly labeled, sealed containers.

• Dispose of the waste through your institution's hazardous waste management program, following all local, state, and federal regulations[3]. Do not dispose of this chemical down the drain[3].

By integrating these safety protocols into your standard operating procedures, you can confidently and safely work with 6-Bromo-3-methyl-1H-indazole, ensuring the protection of yourself, your colleagues, and the integrity of your research.

References

• PubChem. 6-bromo-3-methyl-1H-indazole. National Center for Biotechnology Information. [Link]

• University of Hawaii at Manoa. UNIT 7: Personal Protective Equipment. College of Tropical Agriculture and Human Resources. [Link]

• Centers for Disease Control and Prevention. Personal Protective Equipment for Use in Handling Hazardous Drugs. National Institute for Occupational Safety and Health. [Link]

• Capot Chemical. MSDS of 1-(6-Bromo-1-methyl-1H-indazol-3-yl)dihydropyrimidine-2,4(1H,3H)-dione. [Link]

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